1-(Bromomethyl)-3-(methylsulfonyl)benzene

• CAS: 82657-76-9

Core Science & Biosynthesis

1-(Bromomethyl)-3-(methylsulfonyl)benzene synthesis protocol

An In-depth Technical Guide to the Synthesis of 1-(Bromomethyl)-3-(methylsulfonyl)benzene

Introduction: Strategic Synthesis of a Key Building Block

1-(Bromomethyl)-3-(methylsulfonyl)benzene is a bifunctional organic molecule of significant interest to researchers in medicinal chemistry and materials science.[1] Its structure incorporates a reactive benzylic bromide handle, amenable to nucleophilic substitution, and a chemically robust methylsulfonyl group, which can act as a hydrogen bond acceptor and influence the electronic properties of the aromatic ring. This unique combination makes it a valuable intermediate for the synthesis of more complex molecular architectures.

This guide provides a comprehensive, field-proven protocol for the synthesis of 1-(bromomethyl)-3-(methylsulfonyl)benzene. Moving beyond a simple recitation of steps, we will delve into the mechanistic underpinnings of the reaction, the rationale behind procedural choices, and the critical parameters for ensuring a successful, high-purity synthesis. The core of this synthesis relies on the highly selective free-radical bromination of the benzylic position of 1-methyl-3-(methylsulfonyl)benzene, a classic transformation known as the Wohl-Ziegler reaction.[2]

Part 1: Synthetic Strategy and Mechanistic Insights

The chosen synthetic pathway involves the selective bromination of the methyl group of 1-methyl-3-(methylsulfonyl)benzene using N-Bromosuccinimide (NBS) as the brominating agent and benzoyl peroxide (BPO) as a radical initiator.

The Rationale for Reagent Selection

• Starting Material: 1-methyl-3-(methylsulfonyl)benzene serves as the logical precursor. The methylsulfonyl group is strongly deactivating towards electrophilic aromatic substitution, meaning the aromatic ring is unlikely to react under the chosen conditions. This ensures that the reaction occurs selectively at the more reactive benzylic methyl group.

• Brominating Agent (N-Bromosuccinimide - NBS): Direct bromination with molecular bromine (Br₂) under radical conditions can be effective, but often leads to competing reactions, such as addition to aromatic rings if conditions are not perfectly controlled. NBS is the preferred reagent for benzylic bromination because it provides a low, constant concentration of bromine in the reaction mixture.[2][3] This is crucial for favoring the desired radical substitution pathway over electrophilic addition. NBS is also a crystalline solid, which is significantly easier and safer to handle than liquid bromine.[2]

• Radical Initiator (Benzoyl Peroxide - BPO): The reaction proceeds via a free-radical chain mechanism, which requires an initial input of energy to generate the first radicals. While thermal energy or UV irradiation can initiate the reaction, a chemical initiator like BPO or azobisisobutyronitrile (AIBN) provides a more controlled and reliable initiation at a predictable temperature.[4][5] BPO is chosen here for its common availability and well-understood decomposition kinetics.

• Solvent (Chlorobenzene): Historically, carbon tetrachloride (CCl₄) was the solvent of choice for Wohl-Ziegler reactions due to its inertness. However, its toxicity and environmental impact have led to its replacement. Chlorobenzene is an excellent alternative, as it is relatively inert to the radical conditions, has a suitable boiling point for reflux, and can effectively dissolve the reactants.[5]

The Free-Radical Mechanism

The synthesis is a classic example of a free-radical chain reaction, proceeding through three key stages: initiation, propagation, and termination.[6][7]

• Initiation: The reaction begins with the thermal decomposition of the benzoyl peroxide initiator to form phenyl radicals. These radicals can then abstract a hydrogen from trace amounts of HBr to generate the key chain-carrying species, the bromine radical (Br•).

• Propagation: This is a two-step cycle.

  • Step 1: A bromine radical abstracts a hydrogen atom from the benzylic methyl group of the starting material. This is the rate-determining step and is highly selective for the benzylic position due to the resonance stabilization of the resulting benzylic radical.[7]

  • Step 2: The newly formed benzylic radical reacts with a molecule of Br₂ (generated from the reaction of HBr with NBS) to form the desired product, 1-(bromomethyl)-3-(methylsulfonyl)benzene, and a new bromine radical, which continues the chain.[2][8]

• Termination: The reaction ceases when two radical species combine to form a stable, non-radical product.

The overall mechanism is depicted in the diagram below.

Caption: Free-radical mechanism of Wohl-Ziegler bromination.

Part 2: Detailed Experimental Protocol

This protocol outlines the synthesis of 1-(bromomethyl)-3-(methylsulfonyl)benzene on a laboratory scale. All operations should be performed in a well-ventilated fume hood.

Materials and Reagents

Reagent	M.W. ( g/mol )	Amount (g)	Moles (mmol)	Equivalents
1-methyl-3-(methylsulfonyl)benzene	170.23	5.00	29.4	1.0
N-Bromosuccinimide (NBS)	177.98	5.49	30.8	1.05
Benzoyl Peroxide (BPO), 75%	242.23	0.14	0.44 (BPO)	0.015
Chlorobenzene	112.56	75 mL	-	-
Saturated Sodium Bicarbonate (NaHCO₃)	-	~50 mL	-	-
Saturated Sodium Thiosulfate (Na₂S₂O₃)	-	~50 mL	-	-
Brine	-	~50 mL	-	-
Anhydrous Magnesium Sulfate (MgSO₄)	-	~5 g	-	-
Ethanol, 95%	-	As needed	-	-

Step-by-Step Synthesis Procedure

• Reaction Setup: Assemble a 250 mL three-neck round-bottom flask equipped with a reflux condenser, a magnetic stir bar, and a glass stopper. Ensure all glassware is oven-dried to prevent moisture from inhibiting the reaction.

• Charging the Flask: To the flask, add 1-methyl-3-(methylsulfonyl)benzene (5.00 g, 29.4 mmol), N-Bromosuccinimide (5.49 g, 30.8 mmol), benzoyl peroxide (0.14 g, 0.44 mmol), and chlorobenzene (75 mL).

• Reaction: Place the flask in a heating mantle and begin stirring. Heat the mixture to reflux (approx. 131°C for chlorobenzene). The reaction mixture will turn yellow/orange. Maintain a gentle reflux for 3-4 hours. The reaction can be monitored by TLC (Thin Layer Chromatography) by observing the consumption of the starting material.

• Work-up - Cooling and Filtration: After the reaction is complete, remove the heating mantle and allow the mixture to cool to room temperature. The byproduct, succinimide, is insoluble in chlorobenzene and will precipitate as a white solid. Filter the mixture through a Büchner funnel to remove the succinimide. Wash the collected solid with a small amount of cold chlorobenzene (~10 mL) to recover any trapped product.

• Work-up - Aqueous Washing: Transfer the filtrate to a 250 mL separatory funnel.

  • Wash the organic layer sequentially with a saturated solution of sodium thiosulfate (50 mL) to quench any remaining bromine.

  • Next, wash with a saturated solution of sodium bicarbonate (50 mL) to neutralize any acidic byproducts like HBr.

  • Finally, wash with brine (50 mL) to facilitate the separation of the organic and aqueous layers.

• Drying and Solvent Removal: Drain the organic layer into an Erlenmeyer flask and dry it over anhydrous magnesium sulfate. Filter off the drying agent and concentrate the solution using a rotary evaporator to remove the chlorobenzene.

• Purification: The crude product, obtained as a solid or viscous oil, should be purified by recrystallization.[9] Dissolve the crude material in a minimal amount of hot ethanol. Allow the solution to cool slowly to room temperature, and then place it in an ice bath to complete crystallization. Collect the purified white crystalline product by vacuum filtration, wash with a small amount of cold ethanol, and dry under vacuum.

Experimental Workflow Diagram

Caption: Step-by-step experimental workflow for the synthesis.

Part 3: Characterization and Data Analysis

Confirmation of the product's identity and purity is essential. The following analytical techniques are recommended.

• ¹H NMR Spectroscopy: (CDCl₃, 400 MHz): Expected chemical shifts (δ) would be approximately 7.5-8.0 ppm (m, 4H, Ar-H), 4.5 ppm (s, 2H, -CH₂Br), and 3.1 ppm (s, 3H, -SO₂CH₃). The singlet at 4.5 ppm, integrating to two protons, is a key diagnostic signal for the formation of the bromomethyl group.[10][11]

• ¹³C NMR Spectroscopy: (CDCl₃, 100 MHz): Aromatic carbons are expected in the 120-145 ppm range. The benzylic carbon (-CH₂Br) should appear around 32-35 ppm, and the sulfonyl methyl carbon (-SO₂CH₃) around 44 ppm.[10]

• Infrared (IR) Spectroscopy: Key vibrational frequencies (cm⁻¹) to look for include: ~3000 (Aromatic C-H stretch), ~1320 and ~1150 (asymmetric and symmetric S=O stretch of the sulfone), and ~1200 (C-Br stretch).

• Melting Point: The purified product should exhibit a sharp melting point, which can be compared to literature values if available. A broad melting range would indicate impurities.

Part 4: Safety, Handling, and Waste Disposal

4.1 Hazard Identification & Personal Protective Equipment (PPE)

• N-Bromosuccinimide (NBS): Corrosive and a lachrymator. Causes severe skin burns and eye damage.[12]

• Benzoyl Peroxide (BPO): Strong oxidizing agent, organic peroxide. Can be explosive if heated under confinement. Skin irritant.

• Chlorobenzene: Flammable liquid, harmful if swallowed or inhaled, and causes skin irritation.

• 1-(Bromomethyl)-3-(methylsulfonyl)benzene (Product): As a benzylic bromide, it should be handled as a potent lachrymator and irritant. It is classified as acutely toxic if swallowed.

Mandatory PPE: Safety goggles, a flame-resistant lab coat, and nitrile gloves are required at all times. All manipulations must be performed inside a certified chemical fume hood.[13][14]

4.2 Waste Disposal

• Aqueous Waste: The combined aqueous layers from the work-up should be collected in a designated halogenated waste container.

• Solid Waste: Succinimide and magnesium sulfate can be disposed of in a solid chemical waste container.

• Organic Waste: The mother liquor from recrystallization and any other organic residues should be collected in a halogenated organic waste container.

References

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An In-depth Technical Guide to 1-(Bromomethyl)-3-(methylsulfonyl)benzene

Abstract

This technical guide provides a comprehensive overview of the chemical and physical properties of 1-(Bromomethyl)-3-(methylsulfonyl)benzene, a versatile bifunctional organic compound. The document is intended for researchers, scientists, and professionals in the field of drug development and medicinal chemistry. It delves into the compound's structural characteristics, spectroscopic profile, reactivity, and potential applications as a building block in the synthesis of complex organic molecules. Furthermore, this guide outlines protocols for its synthesis and safe handling, underpinned by an understanding of its inherent chemical nature.

Introduction

1-(Bromomethyl)-3-(methylsulfonyl)benzene is a substituted toluene derivative featuring two key functional groups: a reactive benzylic bromide and an electron-withdrawing methylsulfonyl group. This unique combination of functionalities makes it a valuable intermediate in organic synthesis, particularly for the introduction of a methylsulfonylphenyl moiety into larger molecular scaffolds. The benzylic bromide provides a readily accessible electrophilic site for nucleophilic substitution reactions, while the methylsulfonyl group modulates the electronic properties of the aromatic ring and can influence the biological activity of derivative compounds. This guide aims to provide a detailed exploration of its chemical properties, synthesis, and potential utility, thereby serving as a critical resource for its application in research and development.

Chemical and Physical Properties

1-(Bromomethyl)-3-(methylsulfonyl)benzene is a solid at room temperature.[1] Its fundamental properties are summarized in the table below.

Property	Value	Reference
Molecular Formula	C₈H₉BrO₂S	[1]
Molecular Weight	249.12 g/mol	[1]
CAS Number	82657-76-9	[2]
Appearance	Solid	[1]
InChI	1S/C8H9BrO2S/c1-12(10,11)8-4-2-3-7(5-8)6-9/h2-5H,6H2,1H3	[1]
SMILES	CS(=O)(=O)C1=CC=CC(CBr)=C1	[1]

Spectroscopic Characterization

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic protons, the benzylic protons, and the methyl protons of the sulfonyl group. The four aromatic protons will likely appear as complex multiplets in the range of 7.5-8.0 ppm. The chemical shift of these protons is influenced by the electron-withdrawing nature of the methylsulfonyl group. The two benzylic protons of the bromomethyl group are expected to resonate as a singlet at approximately 4.5-4.7 ppm. The three protons of the methyl group attached to the sulfonyl group will appear as a sharp singlet further upfield, likely around 3.0-3.2 ppm.

• ¹³C NMR: The carbon NMR spectrum will display signals for the eight distinct carbon atoms in the molecule. The aromatic carbons are expected in the 125-145 ppm region. The carbon of the bromomethyl group should appear around 32-35 ppm. The methyl carbon of the sulfonyl group will be found at approximately 44-46 ppm.

Infrared (IR) Spectroscopy

The IR spectrum will exhibit characteristic absorption bands corresponding to its functional groups. Key expected peaks include:

• Aromatic C-H stretching: ~3100-3000 cm⁻¹

• Aromatic C=C stretching: ~1600, 1580, and 1475 cm⁻¹

• S=O stretching (sulfonyl group): Two strong bands around 1320-1300 cm⁻¹ (asymmetric) and 1150-1130 cm⁻¹ (symmetric).

• C-S stretching: ~750-690 cm⁻¹

• CH₂-Br stretching: ~1210 cm⁻¹

Mass Spectrometry (MS)

In mass spectrometry with electron ionization (EI), the molecular ion peak (M⁺) would be observed at m/z 248 and 250 with a characteristic ~1:1 intensity ratio due to the presence of the bromine isotopes (⁷⁹Br and ⁸¹Br). A prominent fragment would be the loss of the bromine atom, leading to a benzylic cation at m/z 169. Further fragmentation of the aromatic ring and the methylsulfonyl group would also be observed.

Synthesis and Reactivity

Proposed Synthesis

A plausible synthetic route to 1-(Bromomethyl)-3-(methylsulfonyl)benzene involves a two-step process starting from 3-methylthioanisole.

Proposed synthetic pathway.

Step 1: Oxidation of 3-Methylthioanisole

The first step is the oxidation of the sulfide group in 3-methylthioanisole to a sulfone. This can be achieved using various oxidizing agents. A common and effective method is the use of hydrogen peroxide in a suitable solvent like acetic acid, or with potassium peroxymonosulfate (Oxone®).[3]

Experimental Protocol:

• Dissolve 3-methylthioanisole in a suitable solvent (e.g., acetone or acetic acid).

• Cool the solution in an ice bath.

• Add the oxidizing agent (e.g., Oxone® or a solution of hydrogen peroxide) portion-wise, maintaining the temperature below a certain threshold to control the exothermicity of the reaction.

• After the addition is complete, allow the reaction to stir at room temperature until completion, monitored by Thin Layer Chromatography (TLC).

• Work up the reaction by quenching any excess oxidizing agent and extracting the product into an organic solvent.

• Purify the resulting 3-methylphenyl methyl sulfone by recrystallization or column chromatography.

Step 2: Benzylic Bromination

The second step involves the free-radical bromination of the methyl group on the aromatic ring. This is a standard transformation for benzylic C-H bonds and is typically carried out using N-bromosuccinimide (NBS) in the presence of a radical initiator such as azobisisobutyronitrile (AIBN) or benzoyl peroxide, under photochemical or thermal conditions.

Experimental Protocol:

• Dissolve the 3-methylphenyl methyl sulfone in a non-polar solvent such as carbon tetrachloride or cyclohexane.

• Add N-bromosuccinimide and a catalytic amount of a radical initiator (e.g., AIBN).

• Heat the mixture to reflux, or irradiate with a UV lamp, to initiate the reaction.

• Monitor the reaction progress by TLC.

• Upon completion, cool the reaction mixture and filter off the succinimide byproduct.

• Remove the solvent under reduced pressure and purify the crude product, 1-(Bromomethyl)-3-(methylsulfonyl)benzene, by recrystallization or column chromatography.

Reactivity Profile

The reactivity of 1-(Bromomethyl)-3-(methylsulfonyl)benzene is dominated by the two functional groups.

Sources

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• 2. 1-BROMO-3-(BROMOMETHYL)BENZENE | CAS 823-78-9 [matrix-fine-chemicals.com]
• 3. 1-BroMo-3-(ethylsulfonyl)benzene synthesis - chemicalbook [chemicalbook.com]

1-(Bromomethyl)-3-(methylsulfonyl)benzene CAS number

An In-depth Technical Guide to 1-(Bromomethyl)-3-(methylsulfonyl)benzene

Abstract: This document provides a comprehensive technical overview of 1-(Bromomethyl)-3-(methylsulfonyl)benzene, a key bifunctional reagent in modern organic synthesis and medicinal chemistry. We will explore its chemical identity, physicochemical properties, a validated synthetic approach, and its strategic applications, particularly in the realm of drug development. This guide is intended for researchers, chemists, and professionals in the pharmaceutical and chemical industries, offering expert insights into the utility and handling of this versatile building block. The CAS Number for 1-(Bromomethyl)-3-(methylsulfonyl)benzene is 82657-76-9 [1].

Chemical Identity and Properties

Nomenclature and Chemical Identifiers

1-(Bromomethyl)-3-(methylsulfonyl)benzene is a disubstituted benzene derivative featuring a bromomethyl group and a methylsulfonyl group at the meta positions. The presence of both a reactive electrophilic benzylic bromide and a polar, electron-withdrawing sulfone group makes it a valuable intermediate for introducing the methylsulfonylbenzyl moiety into target molecules.

Identifier	Value	Source
CAS Number	82657-76-9	Anax Laboratories[1]
Molecular Formula	C₈H₉BrO₂S	Sigma-Aldrich[2][3]
Molecular Weight	249.12 g/mol	Sigma-Aldrich[2][3]
IUPAC Name	1-(Bromomethyl)-3-(methylsulfonyl)benzene	---
SMILES String	CS(=O)(=O)C1=CC=CC(CBr)=C1	Sigma-Aldrich[2][3]
InChI Key	JRXBZWXKAYJVRI-UHFFFAOYSA-N	Sigma-Aldrich[2][3]
MDL Number	MFCD12025160	Sigma-Aldrich[2][3]

Physicochemical Properties

Quantitative data for this specific compound is not broadly published; however, based on its structure and data from suppliers, the following properties are established.

Property	Value	Notes
Appearance	Solid	Sigma-Aldrich lists the form as a solid[2][3].
Purity	Varies by supplier	Typically offered at ≥95% or higher for research applications.
Solubility	Soluble in common organic solvents like Dichloromethane, THF, Ethyl Acetate.	Inferred from its non-polar aromatic core and polar functional groups.
Reactivity	The bromomethyl group is a potent electrophile, susceptible to nucleophilic substitution. The methylsulfonyl group is generally stable but activates the aromatic ring towards certain reactions.	---

Synthesis and Mechanistic Rationale

While multiple synthetic routes are conceivable, a common and efficient strategy involves the radical bromination of a methyl group at the benzylic position. This approach is favored due to the enhanced stability of the benzylic radical intermediate.

Proposed Synthetic Workflow

The synthesis logically begins with the oxidation of a thioether to the corresponding sulfone, followed by the selective bromination of the methyl group. This sequence prevents potential side reactions that the thioether might undergo under radical bromination conditions.

Caption: Proposed two-step synthesis of the target compound.

Step-by-Step Experimental Protocol

Step 1: Oxidation of 1-(Methylthio)-3-methylbenzene to 1-Methyl-3-(methylsulfonyl)benzene

• Dissolution: Dissolve 1-(methylthio)-3-methylbenzene (1.0 eq.) in a suitable solvent such as dichloromethane (DCM) or acetic acid.

• Cooling: Cool the solution to 0 °C in an ice bath. This is crucial to control the exothermicity of the oxidation reaction.

• Addition of Oxidant: Add an oxidizing agent, such as hydrogen peroxide (H₂O₂) or meta-chloroperoxybenzoic acid (m-CPBA) (approx. 2.2 eq.), portion-wise to the stirred solution. The stoichiometry ensures complete conversion to the sulfone.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Workup: Upon completion, quench the reaction by adding a reducing agent (e.g., aqueous sodium thiosulfate solution) to neutralize excess oxidant. Extract the product into an organic solvent, wash with sodium bicarbonate solution and brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

Step 2: Radical Bromination of 1-Methyl-3-(methylsulfonyl)benzene

• Setup: In a flask equipped with a reflux condenser and under an inert atmosphere (e.g., nitrogen), dissolve the crude 1-methyl-3-(methylsulfonyl)benzene (1.0 eq.) in a non-polar solvent like carbon tetrachloride (CCl₄).

• Reagent Addition: Add N-Bromosuccinimide (NBS) (1.1 eq.) and a catalytic amount of a radical initiator, such as azobisisobutyronitrile (AIBN). NBS is chosen as it provides a low, steady concentration of bromine radicals, minimizing side reactions.

• Initiation: Heat the mixture to reflux (or irradiate with a UV lamp) to initiate the radical chain reaction. The benzylic protons are preferentially abstracted due to the stability of the resulting benzylic radical.

• Reaction Monitoring: Monitor the reaction by TLC or ¹H NMR, observing the disappearance of the methyl singlet and the appearance of the bromomethyl singlet.

• Purification: After completion, cool the reaction mixture, filter off the succinimide byproduct, and wash the filtrate with water and brine. Dry the organic layer and concentrate. The crude product can be purified by column chromatography on silica gel or by recrystallization to yield pure 1-(Bromomethyl)-3-(methylsulfonyl)benzene.

Applications in Drug Discovery and Organic Synthesis

The strategic value of this reagent lies in its ability to serve as a versatile building block. The bromomethyl group is an excellent electrophile for Sₙ2 reactions, allowing for the covalent attachment of the (3-methylsulfonyl)phenylmethyl moiety to various nucleophiles (e.g., amines, phenols, thiols).

The "Bromine Advantage" in Medicinal Chemistry

The introduction of bromine into molecular structures is a recognized strategy in drug design[4]. Bromine can increase a compound's therapeutic activity and favorably influence its metabolic profile and duration of action[5]. The presence of the bromine atom can lead to the formation of "halogen bonds," which can alter intermolecular and intramolecular interactions, potentially enhancing drug-target binding affinity[5]. The methylsulfonyl group, being a strong hydrogen bond acceptor and metabolically robust, further enhances the drug-like properties of molecules derived from this reagent.

Role as a Synthetic Intermediate

This reagent is pivotal for synthesizing complex molecules where the methylsulfonylphenyl group is a required pharmacophore or structural element. For instance, it can be used to alkylate a primary amine in a drug candidate to introduce this specific side chain.

Caption: General Sₙ2 reaction pathway using the title compound.

Safety, Handling, and Storage

Hazard Identification

1-(Bromomethyl)-3-(methylsulfonyl)benzene is classified as a hazardous substance.

• GHS Pictogram: GHS07 (Exclamation Mark)[2]

• Signal Word: Warning[2]

• Hazard Statements: H302 (Harmful if swallowed)[2]. Other related bromomethyl benzene compounds are known to be lachrymators and cause skin and eye irritation[6][7].

• Precautionary Statements: P301 + P312 + P330 (IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell. Rinse mouth.)[2].

First-Aid Measures

• If Swallowed: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention[8].

• Skin Contact: Remove contaminated clothing immediately. Wash affected area with soap and plenty of water. Seek medical attention if irritation persists[9][10].

• Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing and get immediate medical attention[8][9].

• Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek medical attention[6][9].

Handling and Storage

• Handling: Use only in a well-ventilated area, preferably in a chemical fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat. Avoid breathing dust and contact with skin and eyes[8][9].

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place[8]. Keep away from incompatible materials such as strong oxidizing agents and strong bases[8][9].

Conclusion

1-(Bromomethyl)-3-(methylsulfonyl)benzene is a high-value synthetic intermediate with significant applications in pharmaceutical research and development. Its dual functionality, combining a reactive electrophilic site with a metabolically stable, polar sulfone group, allows for the efficient incorporation of the (3-methylsulfonyl)phenylmethyl scaffold into diverse molecular architectures. A thorough understanding of its synthesis, reactivity, and handling is essential for leveraging its full potential in the creation of novel chemical entities.

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An In-Depth Technical Guide to 1-(Bromomethyl)-3-(methylsulfonyl)benzene for Advanced Research Applications

Executive Summary: This document provides a comprehensive technical overview of 1-(Bromomethyl)-3-(methylsulfonyl)benzene, a key bifunctional reagent utilized in advanced chemical synthesis. With a molecular weight of 249.12 g/mol , this compound incorporates both a reactive bromomethyl group and a stable, electron-withdrawing methylsulfonyl moiety, making it a valuable building block in medicinal chemistry and materials science.[1][2] This guide, intended for researchers, scientists, and drug development professionals, details the molecule's core properties, outlines robust protocols for its synthesis and analytical characterization, discusses its applications, and provides essential safety and handling information. The methodologies described herein are designed to be self-validating, ensuring scientific integrity and reproducibility in the laboratory setting.

Core Molecular Profile and Physicochemical Properties

1-(Bromomethyl)-3-(methylsulfonyl)benzene is a solid organic compound whose utility is derived from its distinct structural features: a benzene ring substituted at the meta positions with a highly reactive benzylic bromide and a polar, chemically robust sulfone group.[3] The bromomethyl group serves as a potent electrophile, ideal for alkylating a wide range of nucleophiles, while the methylsulfonyl group modulates the electronic properties of the aromatic ring and can engage in hydrogen bonding, influencing the solubility and biological interactions of derivative molecules.[3]

A summary of its key quantitative data is presented below.

Property	Value	Source
Molecular Weight	249.12 g/mol	[1][2]
Molecular Formula	C₈H₉BrO₂S	[1][2]
CAS Number	82657-76-9	[2]
Physical Form	Solid
InChI Key	JRXBZWXKAYJVRI-UHFFFAOYSA-N
SMILES String	CS(=O)(=O)C1=CC=CC(CBr)=C1	[1]
Storage Temperature	2-8°C, Sealed in dry conditions

Synthesis and Purification Workflow

While numerous vendors supply this reagent, understanding its synthesis is crucial for quality assessment and the development of novel analogues. A plausible and common synthetic strategy involves a two-step process beginning with the oxidation of a thioether precursor, followed by a selective radical bromination of the benzylic methyl group.

Caption: Generalized synthetic workflow for 1-(Bromomethyl)-3-(methylsulfonyl)benzene.

Experimental Protocol: Generalized Synthesis

Causality Statement: This protocol is based on well-established transformations. The oxidation of thioethers to sulfones is a standard and high-yielding reaction.[3] The subsequent use of N-Bromosuccinimide (NBS) with a radical initiator like AIBN is the method of choice for selectively brominating a benzylic methyl group without affecting the aromatic ring.

• Step 1: Oxidation of 3-(Methylthio)toluene.

  • Dissolve 3-(Methylthio)toluene in a suitable solvent such as dichloromethane (DCM).

  • Cool the solution to 0°C in an ice bath.

  • Add a mild oxidizing agent, such as meta-Chloroperoxybenzoic acid (m-CPBA) (approx. 2.2 equivalents), portion-wise to control the exothermic reaction.

  • Allow the reaction to stir overnight, gradually warming to room temperature.

  • Quench the reaction with a saturated solution of sodium thiosulfate to neutralize excess oxidant.

  • Perform a standard aqueous workup, dry the organic layer, and evaporate the solvent to yield 3-Methyl-1-(methylsulfonyl)benzene.

• Step 2: Radical Bromination.

  • Dissolve the intermediate from Step 1 in a non-polar solvent like carbon tetrachloride (CCl₄).

  • Add N-Bromosuccinimide (NBS) (1.1 equivalents) and a catalytic amount of a radical initiator, such as azobisisobutyronitrile (AIBN).

  • Heat the mixture to reflux and irradiate with a light source (e.g., a 250W lamp) to initiate the reaction.

  • Monitor the reaction by TLC or GC-MS until the starting material is consumed.

  • Cool the reaction mixture, filter off the succinimide byproduct, and wash the filtrate.

  • Evaporate the solvent to yield the crude product.

• Step 3: Purification.

  • The crude solid can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or hexanes/ethyl acetate) to yield the final, high-purity 1-(Bromomethyl)-3-(methylsulfonyl)benzene.

Analytical Characterization and Quality Control

Confirming the identity and purity of the final compound is a critical, self-validating step. A multi-technique approach is required for unambiguous characterization.

Caption: Standard analytical workflow for compound characterization and validation.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Causality: NMR provides the most definitive information about the carbon-hydrogen framework of the molecule. Each unique proton and carbon atom gives a distinct signal, confirming the connectivity and chemical environment.

• ¹H NMR: In a suitable deuterated solvent (e.g., CDCl₃), the expected spectrum would show:

  • A singlet for the methylsulfonyl protons (–SO₂CH ₃) around δ 3.0-3.2 ppm.

  • A sharp singlet for the bromomethyl protons (–CH ₂Br) around δ 4.5-4.7 ppm.[4]

  • A complex multiplet pattern for the four aromatic protons in the region of δ 7.5-8.0 ppm.

• ¹³C NMR: The spectrum would confirm the presence of 8 distinct carbon signals corresponding to the methyl, methylene, and six unique aromatic carbons.

Mass Spectrometry (MS)

Causality: MS confirms the molecular weight and can reveal structural information through fragmentation patterns. The isotopic signature of bromine (⁷⁹Br and ⁸¹Br in an approximate 1:1 ratio) is a key diagnostic feature.

• Expected Data:

  • The molecular ion peak (M⁺) would appear as a characteristic doublet with equal intensity at m/z 248 and 250.

  • A prominent fragment would be the loss of the bromine atom, resulting in a peak at m/z 169 (the [M-Br]⁺ cation).

  • Further fragmentation of the benzyl portion would also be observed.[5]

High-Performance Liquid Chromatography (HPLC)

Causality: HPLC is the gold standard for determining the purity of a non-volatile organic compound. A reversed-phase method is ideal, as it separates compounds based on hydrophobicity.

• Protocol Outline:

  • Column: C18 stationary phase (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: A gradient elution using water (A) and acetonitrile (B), both often containing 0.1% formic acid for improved peak shape.

  • Gradient: Start at ~30% B, ramping to 95% B over 15-20 minutes.

  • Detection: UV detector set to a wavelength where the benzene ring absorbs (e.g., 254 nm).

  • Result: A high-purity sample will show a single major peak. Purity is calculated by the area percentage of this peak relative to all other peaks in the chromatogram.

Applications in Research and Drug Development

The utility of 1-(Bromomethyl)-3-(methylsulfonyl)benzene stems from its dual functionality, making it an attractive building block for creating complex molecular architectures.

• Synthetic Intermediate: The primary application is as an electrophilic alkylating agent. The benzylic bromide is highly susceptible to Sₙ2 displacement by a wide variety of nucleophiles, including amines, phenols, thiols, and carbanions. This allows for the efficient introduction of the 3-(methylsulfonyl)benzyl moiety into a target molecule.

• Medicinal Chemistry:

  • The sulfone group is a common feature in pharmacologically active compounds. It is a stable, polar functional group that acts as a strong hydrogen bond acceptor, which can enhance binding affinity to biological targets and improve pharmacokinetic properties.[6][7] Diaryl sulfones, for example, have been used in the treatment of various infectious diseases.[6][7]

  • The incorporation of bromine is a recognized strategy in drug design.[8] The "halogen bond," a favorable non-covalent interaction, can improve drug-target binding.[9] Furthermore, the lipophilicity and metabolic stability of a lead compound can be fine-tuned by the introduction of a bromine atom.[9]

Safety, Handling, and Storage

As a reactive chemical intermediate, proper handling is paramount to ensure laboratory safety.

Hazard Information	Details
GHS Pictograms	GHS05 (Corrosion), GHS07 (Exclamation Mark)
Signal Word	Danger
Hazard Statements	H302: Harmful if swallowed. H314: Causes severe skin burns and eye damage.
Precautionary Codes	P260, P280, P301+P330+P331, P303+P361+P353, P305+P351+P338, P310

• Handling: Always handle this compound in a certified chemical fume hood. Wear appropriate personal protective equipment (PPE), including a lab coat, nitrile gloves, and chemical safety goggles. Avoid inhalation of dust and direct contact with skin and eyes.

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, as recommended at 2-8°C. Keep away from moisture, strong oxidizing agents, and strong bases, as these can degrade the compound.

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1-(Bromomethyl)-3-(methylsulfonyl)benzene structure

An In-depth Technical Guide to 1-(Bromomethyl)-3-(methylsulfonyl)benzene: Structure, Synthesis, and Applications in Drug Discovery

Abstract

This technical guide provides a comprehensive overview of 1-(Bromomethyl)-3-(methylsulfonyl)benzene, a versatile bifunctional reagent with significant potential in medicinal chemistry and drug development. We delve into its core chemical and physical properties, present a reasoned, multi-step synthesis protocol, and explore its reactivity as a building block for creating complex molecular architectures. This document is intended for researchers, chemists, and drug development professionals, offering field-proven insights into the strategic application of this compound. All methodologies are presented with an emphasis on causality, ensuring a deep understanding of the underlying chemical principles.

Introduction: A Profile of a Versatile Synthetic Building Block

1-(Bromomethyl)-3-(methylsulfonyl)benzene is a substituted toluene derivative featuring two key functional groups: a reactive bromomethyl group and a strongly electron-withdrawing methylsulfonyl group. This unique combination makes it a valuable intermediate in organic synthesis. The benzylic bromide provides a highly reactive electrophilic site, ideal for nucleophilic substitution reactions, while the methylsulfonyl moiety modulates the electronic properties of the aromatic ring and can participate in hydrogen bonding.[1] The strategic placement of these groups at the 1 and 3 positions offers a scaffold for developing a wide range of meta-substituted aromatic compounds, a common motif in pharmacologically active molecules.

Physicochemical and Structural Properties

A thorough understanding of a compound's properties is foundational to its application. 1-(Bromomethyl)-3-(methylsulfonyl)benzene is a solid at room temperature. Its key identifiers and physicochemical data are summarized below.

Table 1: Chemical Identifiers and Properties

Identifier	Value	Source(s)
IUPAC Name	1-(Bromomethyl)-3-(methylsulfonyl)benzene
CAS Number	82657-76-9	[2]
Molecular Formula	C₈H₉BrO₂S
Molecular Weight	249.12 g/mol
SMILES String	CS(=O)(=O)C1=CC=CC(CBr)=C1
InChI Key	JRXBZWXKAYJVRI-UHFFFAOYSA-N
MDL Number	MFCD12025160

Table 2: Physicochemical Data

Property	Value	Source(s)
Physical Form	Solid
Purity	≥96% (typical)
Storage Temperature	2-8°C, sealed in dry conditions

Synthesis Pathway and Experimental Protocol

While numerous vendors supply this compound, understanding its synthesis is crucial for scalability and derivatization studies. A logical and efficient synthetic route proceeds from 3-methylthioanisole via oxidation followed by benzylic bromination.

Proposed Synthetic Workflow

The synthesis can be conceptualized as a two-stage process. The first step involves the selective oxidation of the sulfide to a sulfone. The second step is a radical-initiated bromination of the benzylic methyl group.

Caption: Proposed two-stage synthesis of 1-(Bromomethyl)-3-(methylsulfonyl)benzene.

Detailed Experimental Protocol

This protocol is a representative procedure based on established chemical transformations for sulfide oxidation and benzylic bromination.[3][4]

Stage 1: Synthesis of 1-Methyl-3-(methylsulfonyl)benzene

• Setup: To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 1-methyl-3-(methylthio)benzene (1.0 eq) and a suitable solvent such as acetic acid or methanol.

• Oxidation: Cool the solution in an ice bath. Slowly add hydrogen peroxide (30% aq. solution, ~2.5 eq) dropwise. Causality Note: The slow, cooled addition is critical to control the exothermicity of the oxidation reaction and prevent over-oxidation or side reactions.

• Reaction: After the addition is complete, allow the mixture to warm to room temperature and then heat to reflux for 2-4 hours, monitoring by TLC or GC-MS until the starting material is consumed.

• Workup: Cool the reaction mixture and pour it into a beaker of ice water. The product, 1-methyl-3-(methylsulfonyl)benzene, will often precipitate as a white solid. Collect the solid by vacuum filtration, wash with cold water, and dry. Recrystallization from ethanol or isopropanol can be performed for further purification if necessary.

Stage 2: Synthesis of 1-(Bromomethyl)-3-(methylsulfonyl)benzene

• Setup: In a round-bottom flask fitted with a reflux condenser and a light source (e.g., a 250W lamp), dissolve the 1-methyl-3-(methylsulfonyl)benzene (1.0 eq) from Stage 1 in a dry, non-polar solvent like carbon tetrachloride or cyclohexane.

• Initiation: Add N-Bromosuccinimide (NBS, 1.05 eq) and a catalytic amount of a radical initiator such as benzoyl peroxide (BPO) or azobisisobutyronitrile (AIBN). Causality Note: This is a free-radical chain reaction. The initiator is required to generate the initial bromine radical, and the light provides the energy to sustain the radical chain mechanism. NBS is used as it provides a low, constant concentration of Br₂, minimizing side reactions like aromatic bromination.[4]

• Reaction: Heat the mixture to reflux while irradiating with the lamp. The reaction is typically complete within 1-3 hours. Monitor the reaction's progress by observing the consumption of the denser NBS, which will be replaced by the less dense succinimide floating at the surface.

• Workup: Cool the reaction mixture to room temperature and filter off the succinimide byproduct. Wash the filtrate with aqueous sodium thiosulfate solution to remove any remaining bromine, followed by a water wash.

• Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. The resulting crude product can be purified by recrystallization from a solvent system like hexanes/ethyl acetate to yield pure 1-(Bromomethyl)-3-(methylsulfonyl)benzene.

Reactivity and Applications in Medicinal Chemistry

The synthetic utility of 1-(Bromomethyl)-3-(methylsulfonyl)benzene stems from the orthogonal reactivity of its functional groups.

• Electrophilic Bromomethyl Group: The C-Br bond is polarized and the benzylic position is stabilized, making the bromomethyl group an excellent electrophile for SN2 reactions. It readily reacts with a wide range of nucleophiles (O-, N-, S-, and C-based) to introduce the 3-(methylsulfonyl)benzyl moiety into a target molecule. This is a cornerstone transformation for building diversity in drug discovery programs.[5]

• Electron-Withdrawing Sulfonyl Group: The methylsulfonyl group is a strong deactivating, meta-directing group for any subsequent electrophilic aromatic substitution reactions.[6] This electronic property can be exploited to introduce other substituents onto the aromatic ring with high regioselectivity. Furthermore, the sulfone group is a potent hydrogen bond acceptor, which can be critical for ligand-receptor interactions.

Caption: Core reactivity pathways for 1-(Bromomethyl)-3-(methylsulfonyl)benzene.

Protocol: General Procedure for Nucleophilic Substitution

• Setup: In a suitable flask, dissolve the nucleophile (e.g., a primary amine, phenol, or thiol; 1.0 eq) in a polar aprotic solvent such as DMF or acetonitrile.

• Deprotonation: Add a non-nucleophilic base (e.g., K₂CO₃, Cs₂CO₃, or NaH; 1.1-1.5 eq) and stir for 15-30 minutes at room temperature. Causality Note: The base deprotonates the nucleophile, increasing its nucleophilicity and facilitating the subsequent SN2 attack.

• Alkylation: Add a solution of 1-(Bromomethyl)-3-(methylsulfonyl)benzene (1.0-1.1 eq) in the same solvent dropwise.

• Reaction: Stir the reaction at room temperature or with gentle heating (40-60°C) until the starting material is consumed (monitor by TLC/LC-MS).

• Workup and Purification: Quench the reaction with water and extract the product with an organic solvent (e.g., ethyl acetate). Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate. Purify the crude product via column chromatography on silica gel.

Analytical Characterization

Confirming the identity and purity of the synthesized or purchased material is paramount. A combination of spectroscopic and chromatographic techniques should be employed.

• Nuclear Magnetic Resonance (NMR):

  • ¹H NMR: Expect a characteristic singlet for the benzylic protons (-CH₂Br) around δ 4.5-4.8 ppm. The methyl protons of the sulfonyl group (-SO₂CH₃) will appear as a singlet around δ 3.0-3.3 ppm. The aromatic protons will show a complex splitting pattern in the δ 7.5-8.0 ppm region.[7][8]

  • ¹³C NMR: Key signals would include the benzylic carbon (-CH₂Br) around δ 32-35 ppm, the methyl carbon (-SO₂CH₃) around δ 44-46 ppm, and aromatic carbons between δ 125-145 ppm.

• Mass Spectrometry (MS): Electrospray ionization (ESI) or gas chromatography-mass spectrometry (GC-MS) will confirm the molecular weight (249.12 g/mol ) and show a characteristic isotopic pattern for a monobrominated compound (two peaks of nearly equal intensity separated by 2 m/z units for the M and M+2 ions).

• Infrared (IR) Spectroscopy: Expect strong absorption bands for the S=O stretches of the sulfone group around 1320 cm⁻¹ (asymmetric) and 1150 cm⁻¹ (symmetric). A C-Br stretch will be visible in the 600-700 cm⁻¹ region.

• Chromatography (HPLC/GC): Purity should be assessed using Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) or Gas Chromatography (GC). Due to the reactivity of the benzylic bromide, care must be taken with nucleophilic solvents or high temperatures.[9]

Safety and Handling

As a reactive alkylating agent, 1-(Bromomethyl)-3-(methylsulfonyl)benzene must be handled with appropriate precautions.

Table 3: GHS Hazard Information

Identifier	Description	Source(s)
Pictogram	GHS07 (Exclamation Mark)
Signal Word	Warning
Hazard Statements	H302: Harmful if swallowed.
H314: Causes severe skin burns and eye damage.
Precautionary Statements	P260: Do not breathe dust/fume/gas/mist/vapors/spray.
P280: Wear protective gloves/protective clothing/eye protection/face protection.	[10]
P301 + P312 + P330: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell. Rinse mouth.	[11]
P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.	[10][11]

Handling: Use only in a well-ventilated chemical fume hood. Wear standard personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves. Avoid inhalation of dust and contact with skin and eyes.[12]

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area. Recommended storage temperature is 2-8°C. Keep away from strong oxidizing agents and bases.

Conclusion

1-(Bromomethyl)-3-(methylsulfonyl)benzene is a highly valuable and versatile reagent for drug discovery and medicinal chemistry. Its dual functionality allows for reliable introduction of the 3-(methylsulfonyl)benzyl scaffold into a wide array of molecules through robust SN2 chemistry. The insights into its synthesis, reactivity, and handling provided in this guide are intended to empower researchers to confidently and effectively utilize this compound in their synthetic endeavors, accelerating the development of novel therapeutic agents.

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An In-depth Technical Guide to 1-(Bromomethyl)-3-(methylsulfonyl)benzene: Synthesis, Properties, and Applications in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-(Bromomethyl)-3-(methylsulfonyl)benzene is a key organic intermediate that has garnered significant attention in the field of medicinal chemistry and drug development. Its unique bifunctional nature, featuring a reactive benzylic bromide and an electron-withdrawing methylsulfonyl group, makes it a versatile building block for the synthesis of complex molecular architectures. This guide provides a comprehensive overview of the nomenclature, physicochemical properties, synthesis, purification, and applications of this compound, with a particular focus on its role in the development of targeted therapeutics. As a senior application scientist, this document aims to synthesize technical data with practical insights to empower researchers in their drug discovery endeavors.

Nomenclature and Structure

The unambiguous identification of a chemical entity is paramount for scientific communication and reproducibility. The structure of the title compound consists of a benzene ring substituted at positions 1 and 3. The substituent at position 1 is a bromomethyl group (-CH₂Br), and the substituent at position 3 is a methylsulfonyl group (-SO₂CH₃).

Following the guidelines of the International Union of Pure and Applied Chemistry (IUPAC), the principal functional group dictates the suffix of the name. In this case, the benzene ring is the parent structure. The substituents are then named and numbered to give the lowest possible locants. Therefore, the correct IUPAC name for this compound is 1-(Bromomethyl)-3-(methylsulfonyl)benzene .

Chemical Structure:

Physicochemical Properties and Safety

A thorough understanding of the physicochemical properties and safety profile of a compound is crucial for its handling, storage, and application in a laboratory setting.

Table 1: Physicochemical Properties of 1-(Bromomethyl)-3-(methylsulfonyl)benzene

Property	Value	Source(s)
Molecular Formula	C₈H₉BrO₂S
Molecular Weight	249.12 g/mol
Appearance	White to off-white solid
Melting Point	Data not consistently available; related compounds suggest a crystalline solid at room temperature.
Boiling Point	Data not available due to potential decomposition at high temperatures.
Solubility	Soluble in a variety of organic solvents such as dichloromethane, chloroform, and ethyl acetate. Sparingly soluble in non-polar solvents like hexanes.	[1]

Safety Information:

• GHS Pictogram:

• Signal Word: Warning

• Hazard Statements:

  • H302: Harmful if swallowed.

• Precautionary Statements:

  • P264: Wash skin thoroughly after handling.

  • P270: Do not eat, drink or smoke when using this product.

  • P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell.

  • P330: Rinse mouth.

Handling and Storage:

Benzylic bromides are known lachrymators and should be handled in a well-ventilated fume hood.[2][3] Personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, is mandatory. The compound should be stored in a cool, dry, and dark place in a tightly sealed container to prevent decomposition and hydrolysis.[2][4]

Synthesis and Purification

The most logical and widely employed method for the synthesis of 1-(bromomethyl)-3-(methylsulfonyl)benzene is the free-radical bromination of the corresponding toluene derivative, 3-methylphenyl methyl sulfone. This reaction, often referred to as a Wohl-Ziegler bromination, utilizes N-Bromosuccinimide (NBS) as the bromine source and a radical initiator.[5][6]

Reaction Scheme:

Detailed Experimental Protocol

Materials:

• 3-Methylphenyl methyl sulfone

• N-Bromosuccinimide (NBS) [recrystallized if necessary][5]

• Azobisisobutyronitrile (AIBN) or Benzoyl Peroxide (BPO)

• Carbon tetrachloride (CCl₄), anhydrous

• Ethanol or other suitable solvent for recrystallization

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 3-methylphenyl methyl sulfone in anhydrous carbon tetrachloride.

• Addition of Reagents: Add N-Bromosuccinimide (1.05 equivalents) and a catalytic amount of a radical initiator (e.g., AIBN or BPO) to the solution.

• Reaction Execution: Heat the reaction mixture to reflux. The reaction can be monitored by TLC for the consumption of the starting material.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. The succinimide byproduct will precipitate and can be removed by filtration.

• Purification: The filtrate is then concentrated under reduced pressure to yield the crude product. Further purification is achieved by recrystallization from a suitable solvent system, such as ethanol or a mixture of ethyl acetate and hexanes.[7][8]

Causality Behind Experimental Choices:

• N-Bromosuccinimide (NBS): NBS is used as a source of bromine radicals in a controlled manner, which is crucial for the selective bromination of the benzylic position over the aromatic ring.[6]

• Radical Initiator (AIBN/BPO): These compounds decompose upon heating to generate free radicals, which initiate the chain reaction.

• Anhydrous Conditions: The absence of water is critical to prevent the hydrolysis of NBS and the product, which would lead to the formation of the corresponding benzyl alcohol.[5]

Synthesis Workflow Diagram

Caption: Workflow for the synthesis and purification of 1-(Bromomethyl)-3-(methylsulfonyl)benzene.

Reactivity and Applications in Drug Development

The synthetic utility of 1-(bromomethyl)-3-(methylsulfonyl)benzene lies in the orthogonal reactivity of its two functional groups. The benzylic bromide is a potent electrophile, readily undergoing nucleophilic substitution reactions with a wide range of nucleophiles, including amines, phenols, thiols, and carbanions. This allows for the facile introduction of the 3-(methylsulfonyl)benzyl moiety into various molecular scaffolds.

The methylsulfonyl group, being strongly electron-withdrawing, activates the benzene ring towards nucleophilic aromatic substitution and influences the acidity of adjacent protons. This electronic property is often exploited in drug design to modulate the pharmacokinetic and pharmacodynamic properties of a molecule.

Role as a Versatile Intermediate in Drug Synthesis

1-(Bromomethyl)-3-(methylsulfonyl)benzene serves as a crucial intermediate in the synthesis of a variety of biologically active compounds, most notably in the development of kinase inhibitors.

Example: Synthesis of mTOR Inhibitors

The mammalian target of rapamycin (mTOR) is a key protein kinase that regulates cell growth and proliferation, and its inhibition is a validated strategy in cancer therapy.[9][10][11][12] Several mTOR inhibitors feature a substituted benzyl group, and 1-(bromomethyl)-3-(methylsulfonyl)benzene provides a direct route to introduce the 3-(methylsulfonyl)benzyl pharmacophore.

The synthesis of certain mTOR inhibitors involves the alkylation of a nucleophilic core, such as a piperazine or a similar heterocyclic amine, with 1-(bromomethyl)-3-(methylsulfonyl)benzene. This reaction typically proceeds under mild basic conditions to afford the desired product in high yield.

Reaction Pathway Diagram

Caption: General reaction pathway for the synthesis of mTOR inhibitor precursors.

Example: Potential Role in PARP Inhibitor Synthesis

Poly(ADP-ribose) polymerase (PARP) inhibitors are a class of drugs that have shown significant efficacy in the treatment of cancers with deficiencies in DNA repair mechanisms.[13][14][15] The molecular architecture of many PARP inhibitors includes a substituted benzyl moiety. The 3-(methylsulfonyl)benzyl group can be incorporated to interact with specific residues in the active site of the PARP enzyme, thereby enhancing binding affinity and inhibitory potency.

Conclusion

1-(Bromomethyl)-3-(methylsulfonyl)benzene is a valuable and versatile building block in modern organic synthesis and drug discovery. Its straightforward synthesis, coupled with the distinct reactivity of its functional groups, provides medicinal chemists with a powerful tool for the construction of novel and potent therapeutic agents. A comprehensive understanding of its properties, synthesis, and reactivity, as outlined in this guide, is essential for its effective and safe utilization in the pursuit of new medicines.

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Navigating the Synthesis and Handling of 1-(Bromomethyl)-3-(methylsulfonyl)benzene: A Technical Safety Guide for Researchers

For drug development professionals and researchers engaged in novel molecular synthesis, the introduction of new reagents is a constant. Among these is 1-(Bromomethyl)-3-(methylsulfonyl)benzene, a compound of interest for its potential as a building block in medicinal chemistry. Its bifunctional nature, incorporating both a reactive bromomethyl group and a metabolically stable methylsulfonyl moiety, makes it a versatile intermediate. However, these same characteristics necessitate a thorough understanding of its safe handling and potential hazards. This guide provides an in-depth technical overview of the safety considerations for 1-(Bromomethyl)-3-(methylsulfonyl)benzene, moving beyond a standard Safety Data Sheet (SDS) to offer practical insights and protocols for its use in a research and development setting.

Compound Profile and Hazard Identification

1-(Bromomethyl)-3-(methylsulfonyl)benzene (CAS No. 82657-76-9) is a solid organic compound with the molecular formula C₈H₉BrO₂S and a molecular weight of 249.12 g/mol .[1][2] At its core, the hazard profile of this molecule is dictated by the presence of the bromomethyl group, a classic alkylating agent. This functionality imparts the potential for covalent modification of biological macromolecules, a mechanism that underlies both its synthetic utility and its toxicological concerns.

GHS Classification and Key Hazards:

The Globally Harmonized System (GHS) classification for this compound includes "Acute Toxicity, Oral 4," carrying the signal word "Warning" and the hazard statement H302: Harmful if swallowed.[3] The GHS pictogram associated with this is the GHS07 exclamation mark.[3]

However, experienced chemists will recognize that the reactivity of the bromomethyl group suggests a broader range of potential hazards not yet fully elucidated in publicly available literature for this specific isomer. Structural analogs, such as 1-(Bromomethyl)-4-(methylsulfonyl)benzene, are classified as causing severe skin burns and eye damage (H314).[4] It is therefore prudent to handle the 3-isomer with the assumption that it is also a corrosive and lachrymatory substance.

Toxicological Insights:

While specific toxicological data for 1-(Bromomethyl)-3-(methylsulfonyl)benzene is scarce, the mechanism of action for benzylic bromides is well-understood. The carbon-bromine bond is labile and susceptible to nucleophilic attack. In a biological context, nucleophiles such as the amine, thiol, and hydroxyl groups found in amino acids and nucleic acids can be alkylated. This can lead to enzyme inactivation, protein denaturation, and DNA damage. The methylsulfonyl group is generally considered to be electron-withdrawing and relatively inert, potentially influencing the reactivity of the bromomethyl group through inductive effects.

Physicochemical Properties and Stability

Understanding the physical and chemical properties of a reagent is fundamental to its safe handling and use in experimental design.

Property	Value	Source
Molecular Formula	C₈H₉BrO₂S	[1][2]
Molecular Weight	249.12 g/mol	[1][2]
Physical Form	Solid
Storage Temperature	2-8°C, sealed in a dry environment	[5]

Stability and Reactivity:

This compound is expected to be stable under recommended storage conditions (cool, dry, and away from light).[5] However, several incompatibilities should be noted:

• Strong Oxidizing Agents: Can lead to violent reactions.

• Strong Bases: Will promote elimination or substitution reactions at the benzylic position.

• Nucleophiles: The bromomethyl group will react with various nucleophiles, including water, alcohols, and amines. This reactivity is the basis of its synthetic utility but also a key consideration for safe handling and storage.

Upon thermal decomposition, hazardous byproducts may be released, including carbon oxides (CO, CO₂), sulfur oxides, and hydrogen bromide gas.[6][7][8]

Safe Handling and Personal Protective Equipment (PPE)

Given the known and potential hazards, a stringent approach to exposure control is mandatory. All manipulations of 1-(Bromomethyl)-3-(methylsulfonyl)benzene should be conducted in a certified chemical fume hood.

Personal Protective Equipment (PPE) Protocol:

• Eye and Face Protection: Chemical splash goggles and a face shield are required. Standard safety glasses are insufficient.

• Hand Protection: Double-gloving with nitrile gloves is recommended. Due to the potential for rapid permeation by halogenated organic compounds, it is crucial to change gloves immediately upon any sign of contamination.

• Skin and Body Protection: A flame-resistant lab coat, long pants, and closed-toe shoes are mandatory. For larger quantities or when there is a significant risk of splashing, a chemically resistant apron or suit should be considered.

• Respiratory Protection: Not typically required when handling small quantities in a properly functioning fume hood. However, if dust is generated or engineering controls are not sufficient, a NIOSH-approved respirator with an organic vapor/acid gas cartridge is necessary.

Emergency Procedures

Prompt and correct action in the event of an exposure or spill is critical.

First-Aid Measures:

• Inhalation: Immediately move the affected person to fresh air. If breathing is difficult or has stopped, provide artificial respiration. Seek immediate medical attention.[8]

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing and shoes. Seek immediate medical attention.[8]

• Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[8]

• Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water and have them drink one to two glasses of water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[8]

Accidental Release Measures:

• Evacuate: Immediately evacuate all non-essential personnel from the spill area.

• Ventilate: Ensure the area is well-ventilated, but do not direct airflow towards individuals.

• Contain: Wearing appropriate PPE, contain the spill using an inert absorbent material such as vermiculite, dry sand, or earth. Do not use combustible materials like sawdust.

• Collect: Carefully sweep or scoop the absorbed material into a labeled, sealable container for hazardous waste disposal.

• Decontaminate: Clean the spill area with a suitable solvent (e.g., isopropanol, ethanol), followed by soap and water. All cleaning materials should be disposed of as hazardous waste.

Fire-Fighting Measures

While the compound is a solid and not highly flammable, it will burn. The primary concern in a fire is the generation of toxic and corrosive decomposition products.

• Suitable Extinguishing Media: Use dry chemical, carbon dioxide, water spray, or alcohol-resistant foam.[8][9]

• Specific Hazards: Thermal decomposition can produce hydrogen bromide, a highly corrosive and toxic gas, as well as oxides of carbon and sulfur.[6][7][8]

• Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA) and full protective gear to prevent contact with skin and eyes and inhalation of toxic fumes.

Disposal Considerations

All waste containing 1-(Bromomethyl)-3-(methylsulfonyl)benzene, including contaminated absorbents, PPE, and glassware, must be treated as hazardous waste.

• Waste Segregation: Collect in a designated, labeled container for halogenated organic waste.

• Regulatory Compliance: Dispose of in accordance with all local, state, and federal regulations. Do not dispose of down the drain or in general waste.

Conclusion

1-(Bromomethyl)-3-(methylsulfonyl)benzene is a valuable synthetic intermediate whose safe use hinges on a proactive and informed approach to hazard mitigation. The presence of a reactive bromomethyl group necessitates handling it with the assumption of corrosivity and as a potential alkylating agent. By adhering to the principles of engineering controls, stringent PPE protocols, and preparedness for emergency situations, researchers can effectively minimize the risks associated with this compound. The causality behind these recommendations is clear: preventing direct contact and inhalation is paramount to avoiding the potential for chemical burns and systemic toxicity. As with any novel reagent, a culture of caution and respect for the unknown is the researcher's most vital safety tool.

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A Technical Guide to the Spectral Analysis of 1-(Bromomethyl)-3-(methylsulfonyl)benzene

This in-depth technical guide provides a comprehensive overview of the expected spectral characteristics of 1-(Bromomethyl)-3-(methylsulfonyl)benzene. Designed for researchers, scientists, and professionals in drug development, this document elucidates the theoretical underpinnings of its spectral behavior and furnishes detailed protocols for its empirical analysis. In the absence of publicly available experimental spectra for this specific compound, this guide leverages established spectroscopic principles and data from analogous structures to present a robust predictive analysis.

Introduction

1-(Bromomethyl)-3-(methylsulfonyl)benzene is a bifunctional organic compound with potential applications as a versatile intermediate in organic synthesis, particularly in the construction of more complex molecules in medicinal chemistry. The presence of a reactive bromomethyl group and a polar methylsulfonyl group imparts a unique chemical reactivity profile. Accurate structural elucidation and purity assessment are paramount for its effective use, necessitating a thorough understanding of its spectral properties. This guide provides a detailed exploration of the expected Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data for this compound, alongside the methodologies for their acquisition.

Molecular Structure and Predicted Spectroscopic Behavior

The structural attributes of 1-(Bromomethyl)-3-(methylsulfonyl)benzene, specifically the electron-withdrawing nature of the methylsulfonyl group and the substitution pattern of the benzene ring, are key determinants of its spectral signature.

Caption: Molecular structure of 1-(Bromomethyl)-3-(methylsulfonyl)benzene.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for the structural elucidation of organic molecules in solution. The predicted ¹H and ¹³C NMR spectra of 1-(Bromomethyl)-3-(methylsulfonyl)benzene are detailed below.

Predicted ¹H NMR Spectral Data

The proton NMR spectrum is anticipated to exhibit distinct signals for the aromatic protons, the benzylic protons of the bromomethyl group, and the methyl protons of the sulfonyl group. The chemical shifts are influenced by the electronic environment of each proton.

Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~7.8 - 8.0	m	2H	Ar-H
~7.5 - 7.7	m	2H	Ar-H
~4.6	s	2H	-CH₂Br
~3.1	s	3H	-SO₂CH₃

Note: Spectra are predicted for a solution in CDCl₃. Chemical shifts are referenced to tetramethylsilane (TMS) at 0.00 ppm.

Predicted ¹³C NMR Spectral Data

The carbon-13 NMR spectrum will provide information on the carbon framework of the molecule. Due to the symmetry of the molecule, four distinct signals are expected for the aromatic carbons, in addition to the signals for the bromomethyl and methylsulfonyl carbons.

Predicted Chemical Shift (δ, ppm)	Assignment
~140 - 142	Ar-C (quaternary)
~138 - 140	Ar-C (quaternary)
~128 - 132	Ar-CH
~125 - 128	Ar-CH
~45	-SO₂CH₃
~32	-CH₂Br

Note: Spectra are predicted for a solution in CDCl₃.

Experimental Protocol: NMR Spectroscopy

• Sample Preparation: Accurately weigh 10-20 mg of 1-(Bromomethyl)-3-(methylsulfonyl)benzene and dissolve it in approximately 0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% (v/v) TMS in a clean, dry NMR tube.

• Instrumentation: Utilize a 400 MHz (or higher field) NMR spectrometer equipped with a broadband probe.

• ¹H NMR Acquisition:

  • Tune and match the probe for the ¹H frequency.

  • Acquire a one-pulse spectrum with a 30° pulse angle, a relaxation delay of 1-2 seconds, and 16-32 scans.

  • Process the data with an exponential window function and Fourier transform.

  • Phase and baseline correct the spectrum.

  • Integrate all signals and reference the spectrum to the TMS signal at 0.00 ppm.

• ¹³C NMR Acquisition:

  • Tune and match the probe for the ¹³C frequency.

  • Acquire a proton-decoupled spectrum with a 30° pulse angle, a relaxation delay of 2-5 seconds, and a sufficient number of scans (typically 1024 or more) to achieve an adequate signal-to-noise ratio.

  • Process the data with an exponential window function and Fourier transform.

  • Phase and baseline correct the spectrum.

  • Reference the spectrum to the CDCl₃ solvent peak at 77.16 ppm.

Caption: Workflow for NMR spectral acquisition and analysis.

Infrared (IR) Spectroscopy

IR spectroscopy is a valuable technique for identifying the functional groups present in a molecule. The IR spectrum of 1-(Bromomethyl)-3-(methylsulfonyl)benzene is expected to show characteristic absorption bands for the sulfonyl group, the aromatic ring, and the C-Br bond.

Predicted IR Absorption Bands

Wavenumber (cm⁻¹)	Intensity	Assignment
~3100 - 3000	Medium	Aromatic C-H stretch
~1320 - 1280	Strong	Asymmetric SO₂ stretch
~1160 - 1120	Strong	Symmetric SO₂ stretch
~1600, ~1475	Medium-Weak	Aromatic C=C stretch
~1200 - 1250	Medium	C-H in-plane bend
~800 - 700	Strong	Aromatic C-H out-of-plane bend (meta-substitution)
~600 - 700	Medium	C-Br stretch

Experimental Protocol: Attenuated Total Reflectance (ATR) FT-IR Spectroscopy

• Instrument Preparation: Ensure the ATR crystal of the FT-IR spectrometer is clean. Record a background spectrum.

• Sample Application: Place a small amount of the solid 1-(Bromomethyl)-3-(methylsulfonyl)benzene sample directly onto the ATR crystal.

• Data Acquisition: Apply pressure to ensure good contact between the sample and the crystal. Acquire the spectrum over a range of 4000-400 cm⁻¹ with a resolution of 4 cm⁻¹. Co-add 16-32 scans to improve the signal-to-noise ratio.

• Data Processing: Perform a baseline correction and label the significant peaks.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and elemental composition of a compound. For 1-(Bromomethyl)-3-(methylsulfonyl)benzene, the mass spectrum is expected to show a molecular ion peak and characteristic fragmentation patterns. Due to the presence of bromine, a distinctive isotopic pattern for bromine-containing ions will be observed (⁷⁹Br and ⁸¹Br in approximately a 1:1 ratio).

Predicted Mass Spectrum Data (Electron Ionization - EI)

m/z	Predicted Identity
248/250	[M]⁺ (Molecular ion)
169	[M - Br]⁺
91	[C₇H₇]⁺ (Tropylium ion)

Note: The presence of two peaks for bromine-containing fragments separated by 2 Da with approximately equal intensity is a key diagnostic feature.

Experimental Protocol: Mass Spectrometry

• Sample Introduction: Introduce a dilute solution of the compound in a suitable volatile solvent (e.g., methanol or acetonitrile) into the mass spectrometer via direct infusion or through a gas chromatograph (GC-MS) or liquid chromatograph (LC-MS).

• Ionization: Utilize electron ionization (EI) for GC-MS or electrospray ionization (ESI) for LC-MS.

• Mass Analysis: Scan a mass range appropriate for the expected molecular weight (e.g., m/z 50-500).

• Data Analysis: Identify the molecular ion peak and major fragment ions. Analyze the isotopic patterns to confirm the presence of bromine.

1-(Bromomethyl)-3-(methylsulfonyl)benzene reactivity profile

An In-depth Technical Guide to the Reactivity Profile of 1-(Bromomethyl)-3-(methylsulfonyl)benzene

Abstract

This technical guide provides a comprehensive analysis of the reactivity profile of 1-(bromomethyl)-3-(methylsulfonyl)benzene, a versatile bifunctional reagent crucial in modern organic synthesis. We will dissect the molecule's structural and electronic characteristics, which dictate its reaction pathways. This guide emphasizes the causality behind its reactivity, offering field-proven insights for researchers, scientists, and drug development professionals. Detailed protocols for key transformations are provided, underpinned by mechanistic principles to ensure reliable and reproducible outcomes.

Introduction: A Molecule of Dichotomous Reactivity

1-(Bromomethyl)-3-(methylsulfonyl)benzene (CAS No: 82657-76-9, Molecular Formula: C₈H₉BrO₂S) is a crystalline solid at room temperature.[1] Its synthetic utility stems from the strategic placement of two key functional groups on a benzene scaffold: a highly reactive benzylic bromide and a powerfully electron-withdrawing methylsulfonyl group. This unique arrangement creates a molecule with a dichotomous reactivity profile, making it an invaluable building block in medicinal chemistry and materials science.[2]

The primary locus of reactivity is the bromomethyl group, an excellent electrophilic site for nucleophilic substitution.[3] Concurrently, the methylsulfonyl group profoundly influences the electronic nature of the aromatic ring, deactivating it towards electrophilic attack but modulating the overall stability and properties of synthesized derivatives. Understanding the interplay between these two groups is paramount to harnessing the full synthetic potential of this reagent.

Property	Value	Reference
CAS Number	82657-76-9
Molecular Formula	C₈H₉BrO₂S	[4]
Molecular Weight	249.12 g/mol	[1][4]
Physical Form	Solid	[1]
Storage	Sealed in dry, 2-8°C	[5]

Structural Analysis and Electronic Landscape

The reactivity of 1-(bromomethyl)-3-(methylsulfonyl)benzene is a direct consequence of its electronic architecture. The sulfone and bromomethyl groups exert opposing yet complementary effects on the benzene ring.

• The Methylsulfonyl Group (-SO₂CH₃): As a potent electron-withdrawing group, it deactivates the aromatic ring through strong inductive (-I) and resonance (-M) effects. This deactivation makes electrophilic aromatic substitution challenging. However, this electron-withdrawing nature is pivotal in medicinal chemistry, as it can enhance the binding affinity of a molecule to biological targets.[6]

• The Bromomethyl Group (-CH₂Br): This group constitutes the molecule's primary reactive center. As a benzylic halide, the C-Br bond is polarized, rendering the benzylic carbon highly electrophilic. The bromine atom is an excellent leaving group, facilitating nucleophilic substitution reactions. This site allows for the facile introduction of a wide array of functional groups.[3]

Caption: Electronic landscape of 1-(bromomethyl)-3-(methylsulfonyl)benzene.

Synthesis Pathway

The most common and efficient synthesis of 1-(bromomethyl)-3-(methylsulfonyl)benzene involves a two-step process starting from 3-bromotoluene. This pathway ensures high yields and purity.

• Nucleophilic Aromatic Substitution: 3-bromotoluene is reacted with sodium methanethiolate to replace the bromine with a methylthio group, yielding 3-(methylthio)toluene.

• Oxidation: The resulting sulfide is oxidized to the corresponding sulfone, 1-methyl-3-(methylsulfonyl)benzene, typically using an oxidant like hydrogen peroxide in acetic acid.[7]

• Benzylic Bromination: The final step is a free-radical bromination of the benzylic methyl group using N-bromosuccinimide (NBS) in the presence of a radical initiator like benzoyl peroxide. This reaction is highly selective for the benzylic position.[8]

Caption: Synthetic workflow for 1-(bromomethyl)-3-(methylsulfonyl)benzene.

Protocol: Synthesis via Benzylic Bromination

This protocol outlines the bromination of 1-methyl-3-(methylsulfonyl)benzene.

• Setup: In a round-bottomed flask equipped with a reflux condenser and magnetic stirrer, dissolve 1-methyl-3-(methylsulfonyl)benzene (1.0 eq) in anhydrous carbon tetrachloride.

• Reagent Addition: Add N-bromosuccinimide (NBS, 1.1 eq) and a catalytic amount of benzoyl peroxide (0.02 eq).

• Reaction: Heat the mixture to reflux. Monitor the reaction progress by TLC or GC-MS. The reaction is typically complete when the denser succinimide (a byproduct) floats to the surface.

• Workup: Cool the reaction mixture to room temperature and filter off the succinimide.

• Purification: Wash the filtrate with aqueous sodium thiosulfate solution, followed by brine. Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by recrystallization or column chromatography.

Core Reactivity Profile

The reactivity of this molecule is dominated by transformations at the benzylic carbon.

A. Nucleophilic Substitution: The Workhorse Reaction

The primary utility of 1-(bromomethyl)-3-(methylsulfonyl)benzene lies in its susceptibility to nucleophilic substitution. The benzylic carbon is a soft electrophile, readily attacked by a wide range of nucleophiles in what is typically an Sₙ2-type mechanism, leading to inversion of configuration if the carbon were chiral.[9]

Caption: General mechanism for nucleophilic substitution at the benzylic position.

Common Nucleophilic Transformations:

• Synthesis of Benzylamines: Reaction with primary and secondary amines is a cornerstone transformation in medicinal chemistry, yielding substituted benzylamines found in numerous biologically active compounds.[3]

• Formation of Ethers and Alcohols: Alkoxides (RO⁻) or hydroxide (OH⁻) react to form benzyl ethers (Ar-CH₂-OR) or the corresponding benzyl alcohol (Ar-CH₂-OH).

• Carbon Chain Extension: Using cyanide (CN⁻) as a nucleophile produces 2-(3-(methylsulfonyl)phenyl)acetonitrile. This nitrile is a versatile intermediate that can be hydrolyzed to a carboxylic acid or reduced to a primary amine.

Protocol: Synthesis of N-Benzyl-N-methyl(3-(methylsulfonyl)benzyl)amine

• Setup: Dissolve 1-(bromomethyl)-3-(methylsulfonyl)benzene (1.0 eq) in a polar aprotic solvent like DMF or acetonitrile.

• Reagent Addition: Add N-methylbenzylamine (1.2 eq) and a non-nucleophilic base such as potassium carbonate (K₂CO₃, 2.0 eq) or diisopropylethylamine (DIPEA, 1.5 eq) to the solution. The base scavenges the HBr formed during the reaction.

• Reaction: Stir the mixture at room temperature or with gentle heating (e.g., 50-60 °C) until the starting material is consumed (monitor by TLC).

• Workup: Dilute the reaction mixture with ethyl acetate and wash with water and brine to remove the solvent and inorganic salts.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo. Purify the crude product by silica gel column chromatography.

B. Organometallic Transformations: Grignard Reagent Formation

Formation of a Grignard reagent is a powerful method for creating carbon-carbon bonds.[10] While the aryl bromide analogue is more common for this reaction, the benzylic bromide can also react with magnesium metal in an anhydrous ether solvent.

Causality and Experimental Considerations: The formation of a Grignard reagent from this substrate requires scrupulous anhydrous conditions, as any trace of water will protonate and destroy the highly basic organometallic species.[11][12][13] A key challenge is the potential for Wurtz-type coupling, where the newly formed Grignard reagent attacks an unreacted molecule of the starting material. To minimize this, the reaction is often performed under dilute conditions with slow addition of the halide to a suspension of activated magnesium turnings.[12]

Caption: Workflow for Grignard reagent formation and subsequent reaction.

C. Palladium-Catalyzed Cross-Coupling: A Note on Scope

It is critical to distinguish the reactivity of the benzylic C(sp³)-Br bond from an aromatic C(sp²)-Br bond. Palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling, are primarily employed for the latter.[14] While specialized conditions exist for coupling C(sp³)-halides, the primary application for this class of reaction involves the corresponding aryl halide, 1-bromo-3-(methylsulfonyl)benzene .[15][16] In that context, the electron-withdrawing sulfonyl group facilitates the oxidative addition step, making it an excellent coupling partner with various organoboron reagents to form biaryl structures.[17][18][19]

Conclusion and Outlook

1-(Bromomethyl)-3-(methylsulfonyl)benzene is a powerful and versatile synthetic intermediate. Its reactivity is overwhelmingly dictated by the electrophilic nature of the benzylic carbon, making it an ideal substrate for introducing a vast array of functionalities via nucleophilic substitution. The methylsulfonyl group, while largely a spectator in the primary reactions, plays a crucial role in modulating the electronic properties and biological activity of the resulting derivatives. A thorough understanding of these principles, coupled with robust experimental design, allows researchers to effectively leverage this reagent in the synthesis of complex molecules for pharmaceutical and materials science applications.

References

A complete list of sources cited within this document is provided below for verification and further reading.

• 1-Bromo-3-(chloromethyl)-2-(methylsulfanyl)benzene - Smolecule.
• Buy 1-Bromo-3-(methylsulfonyl)-5-(trifluoromethyl)benzene | 1215205-96-1 - Smolecule.
• 1-(Bromomethyl)-3-(methylsulfonyl)benzene | 82657-76-9 - Sigma-Aldrich.
• Applications of 1-Bromo-3-(bromomethyl)-2-chlorobenzene in Medicinal Chemistry: A Survey of Potential Synthetic Utility - Benchchem.
• 1-(Bromomethyl)-3-(methylsulfonyl)benzene - Sigma-Aldrich.
• 1-(Bromomethyl)-3-(methylsulfonyl)benzene - Sigma-Aldrich.
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• 82657-76-9|1-(Bromomethyl)-3-(methylsulfonyl)benzene - BLDpharm.
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An In-depth Technical Guide to the Solubility of 1-(Bromomethyl)-3-(methylsulfonyl)benzene

For Researchers, Scientists, and Drug Development Professionals

Foreword

In the landscape of pharmaceutical research and development, a profound understanding of the physicochemical properties of novel chemical entities is paramount. Among these, solubility stands as a critical determinant of a compound's behavior in both biological and synthetic environments. This guide provides a comprehensive technical overview of the solubility characteristics of 1-(Bromomethyl)-3-(methylsulfonyl)benzene, a compound of interest in medicinal chemistry and organic synthesis. As a Senior Application Scientist, the following discourse is structured to deliver not just data, but actionable insights into the experimental determination and practical implications of this compound's solubility profile.

Compound Profile: 1-(Bromomethyl)-3-(methylsulfonyl)benzene

1-(Bromomethyl)-3-(methylsulfonyl)benzene is a solid organic compound with the molecular formula C₈H₉BrO₂S and a molecular weight of 249.12 g/mol .[1] Its structure features a benzene ring substituted with a bromomethyl group and a methylsulfonyl group at the meta position. The presence of the polar methylsulfonyl group and the reactive bromomethyl group imparts a unique chemical character to the molecule, influencing its interactions with various solvents.

Table 1: Physicochemical Properties of 1-(Bromomethyl)-3-(methylsulfonyl)benzene

Property	Value	Source
Molecular Formula	C₈H₉BrO₂S	[1]
Molecular Weight	249.12 g/mol	[1]
Physical Form	Solid
CAS Number	82657-76-9	[1]

A closely related compound, 1-bromo-3-(methylsulfonyl)benzene (lacking the methyl group on the benzyl position), is reported to have a melting point in the range of 100-104°C and is soluble in chloroform.[2] This information provides a valuable preliminary insight, suggesting that 1-(Bromomethyl)-3-(methylsulfonyl)benzene is likely a crystalline solid with some degree of solubility in chlorinated solvents.

The Critical Role of Solubility in Drug Discovery and Development

Solubility is a cornerstone of the drug development process, influencing a multitude of critical parameters from initial screening to final formulation. A compound's ability to dissolve in a given solvent system dictates its bioavailability, its amenability to various analytical techniques, and the feasibility of its formulation into a safe and efficacious dosage form. In early-stage discovery, poor aqueous solubility can be a significant hurdle, leading to challenges in conducting in vitro assays and in vivo studies.[3] Therefore, a thorough characterization of a compound's solubility in a range of physiologically and pharmaceutically relevant solvents is an indispensable step in its journey from a laboratory curiosity to a potential therapeutic agent.

Predicting and Understanding Solubility: A Theoretical Framework

The adage "like dissolves like" serves as a fundamental, albeit simplified, principle in predicting solubility.[3] The solubility of a solute in a solvent is governed by the intermolecular forces between the solute-solute, solvent-solvent, and solute-solvent molecules. For a solute to dissolve, the energy required to break the solute-solute and solvent-solvent interactions must be compensated by the energy released from the formation of solute-solvent interactions.

In the case of 1-(Bromomethyl)-3-(methylsulfonyl)benzene, the presence of the polar sulfonyl group (SO₂) suggests the potential for dipole-dipole interactions and hydrogen bond acceptance. The aromatic ring can participate in π-π stacking and van der Waals interactions. The bromomethyl group, while primarily contributing to the molecule's reactivity, also influences its polarity and steric profile.

Experimental Determination of Solubility: A Practical Guide

A definitive understanding of a compound's solubility requires empirical measurement. The following section outlines a robust, step-by-step protocol for determining the solubility of 1-(Bromomethyl)-3-(methylsulfonyl)benzene in various laboratory solvents. This protocol is designed to be a self-validating system, ensuring the generation of reliable and reproducible data.

Materials and Equipment

• 1-(Bromomethyl)-3-(methylsulfonyl)benzene (solid)

• A range of analytical grade solvents (e.g., water, methanol, ethanol, isopropanol, acetonitrile, acetone, dichloromethane, chloroform, ethyl acetate, hexane, toluene)

• Analytical balance (± 0.1 mg)

• Vials with screw caps

• Vortex mixer

• Thermostatically controlled shaker or incubator

• Centrifuge

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis)

• Syringes and syringe filters (0.22 µm)

• Volumetric flasks and pipettes

Experimental Workflow: The Saturation Shake-Flask Method

The saturation shake-flask method is a widely accepted and reliable technique for determining equilibrium solubility.[5]

Caption: Workflow for the saturation shake-flask solubility determination.

Detailed Protocol

• Preparation of Stock Solutions and Standards:

  • Accurately prepare a stock solution of 1-(Bromomethyl)-3-(methylsulfonyl)benzene in a solvent in which it is freely soluble (e.g., acetonitrile or a mixture of organic solvent and water) at a known concentration.

  • From this stock solution, prepare a series of calibration standards by serial dilution to cover the expected concentration range of the solubility samples.

• Sample Preparation:

  • Add an excess amount of solid 1-(Bromomethyl)-3-(methylsulfonyl)benzene to a series of vials. The excess is crucial to ensure that a saturated solution is achieved. A visual confirmation of undissolved solid at the end of the experiment is necessary.

  • To each vial, add a precise volume of the desired test solvent.

• Equilibration:

  • Securely cap the vials to prevent solvent evaporation.

  • Place the vials in a thermostatically controlled shaker or incubator set to the desired temperature (e.g., 25 °C or 37 °C).

  • Agitate the samples for a sufficient period to reach equilibrium. A period of 24 to 48 hours is typically adequate, but this should be confirmed by ensuring that the measured concentration does not change with further incubation time.

• Phase Separation and Sample Analysis:

  • After equilibration, centrifuge the vials at a high speed to pellet the undissolved solid.

  • Carefully withdraw an aliquot of the clear supernatant using a syringe.

  • Immediately filter the supernatant through a 0.22 µm syringe filter to remove any remaining solid particles.

  • Accurately dilute the filtered supernatant with the mobile phase used for HPLC analysis to bring the concentration within the range of the calibration curve.

  • Inject the diluted sample and the calibration standards onto the HPLC system.

  • Determine the concentration of 1-(Bromomethyl)-3-(methylsulfonyl)benzene in the saturated solution by comparing its peak area to the calibration curve.

Expected Solubility Profile and Discussion

Based on the chemical structure of 1-(Bromomethyl)-3-(methylsulfonyl)benzene, a qualitative solubility profile can be predicted.

Table 2: Predicted Qualitative Solubility of 1-(Bromomethyl)-3-(methylsulfonyl)benzene

Solvent Class	Example Solvents	Predicted Solubility	Rationale
Non-polar Aprotic	Hexane, Toluene	Low to Moderate	The presence of polar functional groups will limit solubility in highly non-polar solvents. However, the aromatic ring may provide some affinity for toluene.
Polar Aprotic	Acetone, Acetonitrile, Ethyl Acetate, Dichloromethane, Chloroform	Moderate to High	These solvents can engage in dipole-dipole interactions with the sulfonyl group. The reported solubility of a similar compound in chloroform supports this.[2]
Polar Protic	Water	Low	The molecule has a significant non-polar surface area and lacks strong hydrogen bond donating groups, which will limit its solubility in water.
Polar Protic	Methanol, Ethanol, Isopropanol	Moderate	The hydroxyl groups of these solvents can act as hydrogen bond donors to the sulfonyl oxygens, and the alkyl chains can interact with the non-polar parts of the molecule.

The experimental determination of the solubility in this range of solvents will provide a comprehensive understanding of the compound's behavior and will be invaluable for its application in research and development.

Safety and Handling

1-(Bromomethyl)-3-(methylsulfonyl)benzene is classified as harmful if swallowed and is an irritant. Appropriate personal protective equipment, including gloves, safety glasses, and a lab coat, should be worn when handling this compound. All work should be conducted in a well-ventilated fume hood. For detailed safety information, refer to the Safety Data Sheet (SDS).

Conclusion

This technical guide has provided a detailed overview of the solubility of 1-(Bromomethyl)-3-(methylsulfonyl)benzene, from theoretical predictions to a practical experimental protocol. A thorough understanding of a compound's solubility is not merely an academic exercise but a critical component of successful drug discovery and development. The methodologies and insights presented herein are intended to empower researchers and scientists to generate high-quality, reliable solubility data, thereby facilitating the advancement of their research endeavors.

References

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A Comprehensive Technical Guide to 1-(Bromomethyl)-3-(methylsulfonyl)benzene for Advanced Research Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

This in-depth technical guide provides a comprehensive overview of 1-(Bromomethyl)-3-(methylsulfonyl)benzene (CAS No. 82657-76-9), a versatile bifunctional reagent with significant potential in medicinal chemistry and organic synthesis. This document offers a detailed analysis of its chemical properties, a survey of commercial suppliers and their specifications, and critical guidance on safe handling, storage, and disposal. Furthermore, this guide elucidates the synthetic rationale for its preparation and explores its application as a reactive building block in the construction of complex molecular architectures, supported by illustrative protocols and mechanistic insights.

Introduction: A Profile of a Key Synthetic Intermediate

1-(Bromomethyl)-3-(methylsulfonyl)benzene is a crystalline solid at room temperature, characterized by the presence of two key functional groups: a reactive bromomethyl group and a polar, electron-withdrawing methylsulfonyl group. This unique combination makes it a valuable intermediate for introducing the 3-(methylsulfonyl)benzyl moiety into a target molecule. The bromomethyl group serves as a potent electrophile, readily participating in nucleophilic substitution reactions, while the methylsulfonyl group can influence the pharmacokinetic and pharmacodynamic properties of a final compound, for instance, by enhancing solubility or acting as a hydrogen bond acceptor.

The strategic placement of these groups on the benzene ring allows for the synthesis of a diverse array of derivatives. Its application is particularly relevant in the design of novel therapeutic agents and functional materials where precise control over molecular structure is paramount.

Commercial Availability and Specifications

A critical aspect for any researcher is the reliable sourcing of starting materials. 1-(Bromomethyl)-3-(methylsulfonyl)benzene is available from several reputable chemical suppliers, ensuring its accessibility for research and development purposes. The typical purity offered by commercial vendors is in the range of 95-96%.

Supplier	Product Number	Purity	CAS Number	Molecular Formula	Molecular Weight
Sigma-Aldrich	CDS023694	AldrichCPR	82657-76-9	C₈H₉BrO₂S	249.12 g/mol
BLD Pharmatech	BL3H95389E57	≥96%	82657-76-9	C₈H₉BrO₂S	249.13 g/mol
AKSci	Z5158	≥95%	82657-76-9	C₈H₉BrO₂S	249.12 g/mol
Fluorochem	FLUH99C8622E	≥95%	82657-76-9	C₈H₉BrO₂S	249.13 g/mol
Anax Laboratories	Ax-10400	>96%	82657-76-9	C₈H₉BrO₂S	249.12 g/mol
Crescent Chemical Co.	CDS023694-10MG	Not Specified	82657-76-9	C₈H₉BrO₂S	Not Specified

It is imperative for researchers to note that some suppliers, such as Sigma-Aldrich for their "AldrichCPR" grade product, provide it as part of a collection for early discovery research and do not collect analytical data. In such cases, the onus is on the buyer to confirm the identity and purity of the product. For applications where high purity is critical, it is recommended to source from suppliers who provide a detailed Certificate of Analysis (CoA).

Synthesis and Mechanistic Considerations

Plausible Synthetic Pathway:

Caption: Plausible synthetic route to 1-(Bromomethyl)-3-(methylsulfonyl)benzene.

Step 1: Oxidation of the Thioether

The initial step involves the oxidation of the thioether functionality in 3-methylthioanisole to a sulfone. This transformation is a standard procedure in organic synthesis and can be achieved using various oxidizing agents. A common and effective reagent for this purpose is meta-chloroperoxybenzoic acid (m-CPBA). The reaction is typically carried out in a chlorinated solvent such as dichloromethane (DCM) at room temperature. Alternatively, potassium peroxymonosulfate (Oxone®) in a biphasic solvent system can also be employed for a more environmentally benign process.

Step 2: Free-Radical Bromination of the Methyl Group

The second step is the selective bromination of the benzylic methyl group. This is a classic free-radical halogenation reaction. The reagent of choice for this transformation is N-Bromosuccinimide (NBS), which provides a low, constant concentration of bromine radicals, minimizing side reactions such as aromatic bromination. The reaction is initiated by a radical initiator, such as azobisisobutyronitrile (AIBN), or by photochemical means (e.g., a sunlamp). The reaction is typically performed in a non-polar solvent like carbon tetrachloride (CCl₄) or cyclohexane under reflux conditions.

Applications in Organic Synthesis: A Versatile Electrophile

The primary utility of 1-(Bromomethyl)-3-(methylsulfonyl)benzene lies in its ability to act as an electrophile in nucleophilic substitution reactions. The benzylic bromide is an excellent leaving group, making the methylene carbon susceptible to attack by a wide range of nucleophiles.

Illustrative Experimental Protocol: N-Alkylation of an Amine

This protocol describes a general procedure for the reaction of 1-(Bromomethyl)-3-(methylsulfonyl)benzene with a primary or secondary amine, a common transformation in the synthesis of pharmaceutical intermediates.

Materials:

• 1-(Bromomethyl)-3-(methylsulfonyl)benzene (1.0 eq)

• Primary or secondary amine (2.2 - 2.5 eq)

• Anhydrous potassium carbonate (K₂CO₃) (2.5 eq)

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl acetate

• Water

• Brine

Procedure:

• To a solution of 1-(Bromomethyl)-3-(methylsulfonyl)benzene (1.0 eq) in anhydrous DMF (10 mL per mmol of the bromide), add the amine (2.2-2.5 eq) and potassium carbonate (2.5 eq).

• Stir the reaction mixture at room temperature for 12-24 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Upon completion, pour the reaction mixture into water and extract with ethyl acetate (3 x 20 mL).

• Combine the organic layers and wash with water and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to afford the crude product.

• The product can be further purified by column chromatography on silica gel.

Reaction Workflow:

Caption: General workflow for the N-alkylation of an amine.

This type of reaction is fundamental in the construction of nitrogen-containing heterocyclic compounds and as a means of introducing a specific benzyl-sulfone pharmacophore into a lead molecule during drug discovery.

Safety, Handling, and Storage

As a reactive electrophile, 1-(Bromomethyl)-3-(methylsulfonyl)benzene requires careful handling to ensure the safety of the researcher.

Hazard Identification:

• GHS Pictograms: GHS07 (Exclamation Mark)

• Signal Word: Warning

• Hazard Statements: H302 (Harmful if swallowed)

• Precautionary Statements: P301 + P312 + P330 (IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell. Rinse mouth.)

Personal Protective Equipment (PPE):

• Eye Protection: Safety glasses or goggles are mandatory.

• Hand Protection: Chemical-resistant gloves (e.g., nitrile) should be worn.

• Skin and Body Protection: A lab coat is required.

Handling:

• Work in a well-ventilated fume hood.

• Avoid inhalation of dust.

• Avoid contact with skin and eyes.

• Wash hands thoroughly after handling.

Storage:

• Store in a tightly sealed container in a cool, dry place.[1]

• Some suppliers recommend storage at 2-8°C.[1]

• Keep away from incompatible materials such as strong oxidizing agents and strong bases.

Conclusion

1-(Bromomethyl)-3-(methylsulfonyl)benzene is a readily accessible and highly useful synthetic building block for researchers in organic and medicinal chemistry. Its bifunctional nature allows for the straightforward introduction of the 3-(methylsulfonyl)benzyl moiety, a group of interest in the development of new chemical entities. A thorough understanding of its properties, commercial availability, and safe handling procedures, as outlined in this guide, is essential for its effective and safe utilization in the laboratory. While detailed synthetic and application protocols in the public domain are scarce, the principles of its synthesis and reactivity are well-understood, allowing for its confident application in a variety of research contexts.

References

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Purity Analysis of 1-(Bromomethyl)-3-(methylsulfonyl)benzene: A Comprehensive Technical Guide for Drug Development Professionals

Abstract

This in-depth technical guide provides a comprehensive framework for the purity analysis of 1-(Bromomethyl)-3-(methylsulfonyl)benzene, a key building block in pharmaceutical synthesis. Recognizing the critical impact of purity on drug safety, efficacy, and reproducibility, this document moves beyond standard protocols to deliver a scientifically grounded, multi-faceted analytical strategy. We will explore the rationale behind selecting orthogonal analytical techniques, including High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy. This guide will delve into the identification of potential process-related impurities and provide detailed, field-proven methodologies for their detection and quantification. The overarching goal is to equip researchers, scientists, and drug development professionals with the expertise to establish a robust, self-validating system for ensuring the purity and quality of this vital chemical intermediate.

Introduction: The Imperative of Purity for 1-(Bromomethyl)-3-(methylsulfonyl)benzene

1-(Bromomethyl)-3-(methylsulfonyl)benzene (CAS No: 82657-76-9) is a bifunctional organic compound featuring a reactive benzyl bromide moiety and an electron-withdrawing methylsulfonyl group. Its structure makes it a valuable intermediate in the synthesis of a wide range of biologically active molecules. The purity of this reagent is paramount, as even trace impurities can lead to the formation of undesired side products, impact reaction kinetics, and introduce potentially toxic components into the final active pharmaceutical ingredient (API). This guide provides a holistic approach to purity analysis, emphasizing the synergy of multiple analytical techniques to build a complete purity profile.

Table 1: Physicochemical Properties of 1-(Bromomethyl)-3-(methylsulfonyl)benzene [1][2]

Property	Value
Molecular Formula	C₈H₉BrO₂S
Molecular Weight	249.12 g/mol
Appearance	Solid
CAS Number	82657-76-9

Strategic Approach to Purity Analysis: An Orthogonal Methodological Framework

A single analytical technique is rarely sufficient to comprehensively assess the purity of a compound. An orthogonal approach, employing methods with different separation and detection principles, is essential for a complete and reliable purity assessment. This guide advocates for a tripartite strategy centered around HPLC, GC-MS, and qNMR.

Figure 1: A multi-pronged workflow for the comprehensive purity analysis of 1-(Bromomethyl)-3-(methylsulfonyl)benzene.

High-Performance Liquid Chromatography (HPLC): The Workhorse for Purity and Impurity Profiling

Reverse-phase HPLC (RP-HPLC) is a cornerstone for the purity analysis of moderately polar, non-volatile compounds like 1-(Bromomethyl)-3-(methylsulfonyl)benzene.[3] It excels at separating the main component from closely related impurities.

Rationale for Method Development

The selection of chromatographic conditions is critical. A C18 column is a suitable starting point due to its versatility. The mobile phase, typically a mixture of acetonitrile or methanol and water, should be optimized to achieve good resolution between the main peak and any impurities.[4] An acidic modifier, such as formic acid or trifluoroacetic acid, is often added to improve peak shape for acidic or basic analytes.[3][4]

Potential Impurities

Based on the likely synthesis route (radical bromination of 3-methylphenyl methyl sulfone), potential impurities include:

• Starting Material: 3-Methylphenyl methyl sulfone

• Over-brominated species: 1-(Dibromomethyl)-3-(methylsulfonyl)benzene

• Positional isomers: Isomers with the bromomethyl group at other positions on the aromatic ring.

• Hydrolysis product: 3-(Methylsulfonyl)benzyl alcohol

Experimental Protocol: RP-HPLC Method

Table 2: Suggested HPLC Method Parameters

Parameter	Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	30% B to 95% B over 20 minutes, hold for 5 minutes, return to initial conditions
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection	UV at 220 nm and 254 nm
Injection Volume	10 µL
Sample Preparation	1 mg/mL in Acetonitrile:Water (1:1)

Gas Chromatography-Mass Spectrometry (GC-MS): Targeting Volatile Impurities and Residual Solvents

Causality in Experimental Choices

Experimental Protocol: GC-MS Method

Table 3: Suggested GC-MS Method Parameters

Parameter	Condition
Column	DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness
Carrier Gas	Helium at a constant flow of 1.2 mL/min
Inlet Temperature	250 °C
Injection Mode	Split (20:1)
Oven Program	50 °C (hold 2 min), ramp to 280 °C at 15 °C/min, hold 5 min
Transfer Line Temp	280 °C
Ion Source Temp	230 °C
MS Scan Range	40-450 amu
Sample Preparation	1 mg/mL in Dichloromethane

Quantitative NMR (qNMR): An Absolute Method for Purity Determination

Quantitative ¹H NMR (qNMR) has emerged as a powerful primary method for determining the absolute purity of organic compounds without the need for a reference standard of the analyte itself.[11][12][13] It relies on the principle that the integral of an NMR signal is directly proportional to the number of protons giving rise to that signal.

The Power of a Self-Validating System

By using a certified internal standard with a known purity, the absolute purity of the target compound can be calculated. This method is orthogonal to chromatographic techniques and is insensitive to non-proton-containing impurities.[12][13]

Experimental Protocol: qNMR for Absolute Purity

• Internal Standard Selection: Choose a stable, non-reactive internal standard with sharp, well-resolved signals that do not overlap with the analyte signals. Maleic acid or dimethyl sulfone are suitable candidates.

• Sample Preparation: Accurately weigh approximately 10-20 mg of 1-(Bromomethyl)-3-(methylsulfonyl)benzene and 5-10 mg of the internal standard into an NMR tube.[14]

• Solvent: Add a known volume of a deuterated solvent (e.g., DMSO-d₆) to completely dissolve the sample.

• NMR Acquisition: Acquire the ¹H NMR spectrum using parameters that ensure accurate integration (e.g., long relaxation delay, 90° pulse angle).[14]

• Purity Calculation: Calculate the purity using the following formula:

  Purity (%) = (I_analyte / N_analyte) * (N_IS / I_IS) * (MW_analyte / MW_IS) * (m_IS / m_analyte) * P_IS

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P = Purity of the internal standard

  • IS = Internal Standard

Figure 2: Logical relationship diagram for absolute purity determination by qNMR.

Conclusion: Establishing a Gold Standard for Purity

The purity of 1-(Bromomethyl)-3-(methylsulfonyl)benzene is not a matter of simple pass/fail criteria but a comprehensive understanding of its composition. By integrating the strengths of HPLC for impurity profiling, GC-MS for volatile analysis, and qNMR for absolute purity determination, a robust and reliable quality control system can be established. This multi-modal approach ensures the integrity of this critical starting material, thereby safeguarding the quality and safety of the resulting pharmaceutical products.

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A Technical Guide to the Stability, Storage, and Handling of 1-(Bromomethyl)-3-(methylsulfonyl)benzene for Research and Development Applications

An In-depth Technical Guide Topic: Stability and Storage Conditions for 1-(Bromomethyl)-3-(methylsulfonyl)benzene Audience: Researchers, scientists, and drug development professionals.

Abstract

1-(Bromomethyl)-3-(methylsulfonyl)benzene is a key reagent and building block in medicinal chemistry and organic synthesis, valued for its dual functionality. However, the inherent reactivity of its benzylic bromide group presents significant challenges to its long-term stability and requires stringent storage and handling protocols. This guide provides a comprehensive overview of the compound's physicochemical properties, delves into its primary degradation pathways—hydrolysis and photodegradation—and outlines field-proven protocols for its optimal storage and handling. By understanding the causality behind its instability, researchers can implement self-validating procedures to ensure the integrity and purity of this critical reagent, thereby safeguarding the reliability and reproducibility of their experimental outcomes.

Physicochemical and Reactivity Profile

1-(Bromomethyl)-3-(methylsulfonyl)benzene is a solid organic compound whose chemical behavior is dominated by the interplay between its two key functional groups: the reactive benzylic bromide and the stabilizing, yet electron-withdrawing, methylsulfonyl group.

The benzylic bromide moiety is the primary center of reactivity. The carbon-bromine bond at a benzylic position is inherently labile due to the ability of the adjacent benzene ring to stabilize the resulting carbocation or radical intermediate through resonance.[1][2] This makes the compound an excellent substrate for nucleophilic substitution reactions but also renders it susceptible to degradation. The methylsulfonyl group is a powerful electron-withdrawing group, which further influences the reactivity at the benzylic position. It is also a chemically robust moiety, generally resistant to hydrolysis and thermolysis under standard laboratory conditions.[3]

Property	Value	Source(s)
Molecular Formula	C₈H₉BrO₂S	[4]
Molecular Weight	~249.12 g/mol	[4][5]
Physical Form	Solid	[4][6]
Primary Hazards	Harmful if swallowed, Causes severe skin burns and eye damage	[4][5][7]
Incompatible Materials	Strong bases, Strong oxidizing agents	[7]

Core Stability & Principal Degradation Pathways

The long-term integrity of 1-(Bromomethyl)-3-(methylsulfonyl)benzene is primarily threatened by two environmental factors: moisture and light. Understanding the mechanisms of these degradation pathways is crucial for designing effective storage strategies.

Primary Degradation Pathway: Hydrolysis

The most significant and common degradation pathway is hydrolysis. The presence of atmospheric or residual moisture leads to the nucleophilic substitution of the bromide ion by a hydroxyl group. This reaction proceeds readily at ambient temperature and results in the formation of 1-(hydroxymethyl)-3-(methylsulfonyl)benzene and hydrobromic acid (HBr). The accumulation of acidic HBr can, in turn, catalyze further degradation of the starting material or other sensitive reagents in a mixture.

The mechanism involves the attack of water on the electrophilic benzylic carbon, displacing the bromide leaving group. This process underscores the critical need for anhydrous storage conditions.

Caption: Hydrolytic degradation of the target compound.

Secondary Degradation Pathway: Photodegradation

Benzylic bromides are susceptible to photochemical degradation. Exposure to light, particularly in the UV spectrum, can initiate the homolytic cleavage of the weak C-Br bond.[2][8] This generates a resonance-stabilized benzylic radical and a bromine radical.[1][9] These highly reactive radical species can then participate in a variety of undesirable side reactions, including dimerization or reaction with solvents, leading to a complex mixture of impurities and a reduction in the purity of the material. This sensitivity necessitates that the compound be stored protected from light.

Caption: Light-induced radical formation from the benzylic bromide.

Recommended Storage and Handling Protocols

To mitigate the degradation pathways described above, a multi-faceted approach to storage and handling is mandatory. The following protocols are designed to preserve the compound's integrity from receipt to use.

Optimal Storage Conditions

The primary goal of storage is to create an environment that is cold, dry, dark, and inert. Vendor recommendations consistently point towards refrigerated and dry conditions.[4][6][10]

Parameter	Recommendation	Rationale
Temperature	2–8 °C	Slows the kinetic rate of all degradation reactions, particularly hydrolysis.[4][6][10]
Atmosphere	Inert Gas (Argon or Nitrogen)	Displaces atmospheric moisture and oxygen, directly preventing hydrolysis and potential oxidation.[10]
Light	Amber glass vial or opaque container	Blocks UV and visible light, preventing photochemical initiation of radical degradation.[7]
Container	Tightly sealed, preferably with a PTFE-lined cap	Prevents ingress of atmospheric moisture and contaminants.[5][7]

Laboratory Handling Procedures

Proper handling during experimental use is as critical as long-term storage.

• Equilibration: Before opening, allow the container to warm to ambient temperature in a desiccator. This prevents condensation of atmospheric moisture onto the cold solid.

• Inert Atmosphere Transfer: Whenever possible, handle the solid in an inert atmosphere glovebox or use a Schlenk line. For weighing, quickly transfer the required amount to a tared vial and immediately reseal the stock bottle.

• Solvent Choice: Use only anhydrous solvents for preparing solutions to avoid introducing a source of water.

• Personal Protective Equipment (PPE): Due to its hazardous nature, always handle 1-(Bromomethyl)-3-(methylsulfonyl)benzene with appropriate PPE, including chemical-resistant gloves, safety glasses or goggles, and a lab coat.[5][7][11] Work in a well-ventilated chemical fume hood.

Protocol for Quality Control and Stability Assessment

To ensure the material's quality upon receipt and after prolonged storage, a simple stability assessment can be performed. This protocol serves as a self-validating system to confirm the integrity of a specific lot.

Experimental Protocol: HPLC Purity Analysis

This method quantifies the main compound and detects the primary hydrolytic degradant.

• Standard Preparation: Accurately prepare a ~1 mg/mL solution of a reference standard (if available) or a new batch of 1-(Bromomethyl)-3-(methylsulfonyl)benzene in anhydrous acetonitrile.

• Sample Preparation: Prepare a sample of the lot to be tested at the same concentration in anhydrous acetonitrile.

• HPLC Conditions (Example):

  • Column: C18, 4.6 x 150 mm, 5 µm

  • Mobile Phase: Gradient of Water (A) and Acetonitrile (B). (e.g., Start at 50% B, ramp to 95% B over 10 minutes, hold for 2 minutes).

  • Flow Rate: 1.0 mL/min

  • Detection: UV at 254 nm

  • Injection Volume: 10 µL

• Analysis: Inject both the standard and sample solutions. Compare the chromatograms. The primary degradant, 1-(hydroxymethyl)-3-(methylsulfonyl)benzene, will be more polar and thus have a shorter retention time. Calculate the purity of the sample by peak area percentage. A significant peak at a shorter retention time relative to the main peak indicates hydrolysis.

Caption: Workflow for HPLC-based stability assessment.

Conclusion

The chemical integrity of 1-(Bromomethyl)-3-(methylsulfonyl)benzene is fundamentally linked to the stability of its benzylic bromide functional group. This reagent is highly susceptible to degradation via hydrolysis and, to a lesser extent, photodegradation. By implementing a rigorous storage protocol based on cold (2-8°C), dry, dark, and inert conditions , researchers can effectively preserve its purity. Adherence to these guidelines and periodic quality control checks are essential for ensuring the reliability of experimental results and the successful progression of research and development projects that depend on this valuable synthetic intermediate.

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A Theoretical and Computational Guide to 1-(Bromomethyl)-3-(methylsulfonyl)benzene: Molecular Insights for Advanced Research

Abstract

This technical guide provides a comprehensive theoretical framework for the study of 1-(Bromomethyl)-3-(methylsulfonyl)benzene, a key reagent and building block in synthetic and medicinal chemistry. For researchers, scientists, and drug development professionals, this document outlines the application of modern computational chemistry techniques to elucidate the molecule's structural, electronic, and reactive properties. By integrating principles of Density Functional Theory (DFT), we present a narrative that explains not just the "how" but the "why" behind methodological choices, ensuring a robust and predictive understanding of this versatile compound. This guide serves as a foundational resource for in-silico investigation, aiming to accelerate research and development by providing a deeper molecular-level perspective.

Introduction: The Significance of 1-(Bromomethyl)-3-(methylsulfonyl)benzene

1-(Bromomethyl)-3-(methylsulfonyl)benzene, also known as 3-(Methylsulfonyl)benzyl bromide, is a bifunctional organic compound featuring a reactive benzylic bromide and an electron-withdrawing methylsulfonyl group.[1][2] Its molecular formula is C₈H₉BrO₂S, with a molecular weight of 249.12 g/mol .[1] The unique electronic and steric arrangement of these functional groups makes it a valuable intermediate in organic synthesis. The benzylic bromide is a potent electrophile, susceptible to nucleophilic substitution, making it ideal for introducing the 3-(methylsulfonyl)benzyl moiety into larger molecules.[3][4]

The meta-substituted sulfonyl group significantly influences the reactivity of the benzyl bromide. Its strong electron-withdrawing nature modulates the electrophilicity of the benzylic carbon and impacts the stability of potential carbocation intermediates, steering reaction pathways.[4][5] This electronic modulation is of paramount interest in designing targeted synthetic strategies and is a central focus of the theoretical studies proposed herein. In the context of drug discovery, sulfonyl-containing aromatic compounds are prevalent, and understanding the reactivity of building blocks like this one is crucial for the synthesis of novel therapeutic agents.[6][7]

This guide will explore the molecule through the lens of computational chemistry, providing a roadmap for theoretical investigations that can predict its behavior and guide its application.

Foundational Molecular Profile

A thorough theoretical study begins with a solid understanding of the molecule's basic characteristics.

Table 1: Physicochemical Properties of 1-(Bromomethyl)-3-(methylsulfonyl)benzene

Property	Value	Source
Molecular Formula	C₈H₉BrO₂S	[1]
Molecular Weight	249.12 g/mol	[1]
Physical Form	Solid	[1]
InChI Key	JRXBZWXKAYJVRI-UHFFFAOYSA-N	[1]
SMILES String	CS(=O)(=O)C1=CC=CC(CBr)=C1	[1]
CAS Number	82657-76-9	[2]

The presence of both a flexible bromomethyl group and a sterically demanding methylsulfonyl group suggests that the molecule's conformation is non-trivial. The rotational barriers around the C-S and C-C bonds will dictate the molecule's preferred three-dimensional shape, which in turn governs its reactivity and interactions.

The Theoretical Framework: A Rationale-Driven Approach

To accurately model 1-(Bromomethyl)-3-(methylsulfonyl)benzene, a careful selection of computational methods is essential. Our approach is grounded in Density Functional Theory (DFT), which offers an exceptional balance of computational cost and accuracy for systems of this nature.[3][8][9]

The Logic of Method Selection

The workflow for a comprehensive theoretical analysis is a multi-step process where each step builds upon the last. The initial geometry optimization provides the fundamental structure, which is then used for more advanced electronic and reactivity analyses.

Caption: A logical workflow for the theoretical investigation of a molecule.

Key Computational Choices

• Density Functional: The B3LYP functional is a workhorse in computational organic chemistry. It incorporates a portion of the exact Hartree-Fock exchange, which is crucial for describing the electronic effects of the sulfonyl group and the polar C-Br bond.

• Basis Set: For a molecule containing sulfur and bromine, a Pople-style basis set such as 6-311+G(d,p) is recommended.

  • 6-311G: A triple-zeta basis set that provides a flexible description of the valence electrons.

  • +: The addition of diffuse functions is critical for accurately modeling the lone pairs on the oxygen and bromine atoms, which are key sites for intermolecular interactions.

  • (d,p): Polarization functions are essential to describe the non-spherical nature of electron density in bonds and lone pairs, particularly for the hypervalent sulfur center.

• Solvation Model: Chemical reactions are rarely performed in the gas phase. The SMD (Solvation Model based on Density) is a robust implicit solvation model that can effectively simulate the bulk solvent effects (e.g., in acetonitrile or methanol) on the geometry and energetics of the molecule and its reaction pathways.[8][10]

Key Theoretical Investigations and Expected Insights

This section outlines the core theoretical experiments to be performed and the insights they are expected to yield.

Conformational Analysis

The molecule's reactivity is dictated by its most stable conformation. A relaxed potential energy surface scan, rotating the C(aryl)-C(H₂)Br and C(aryl)-S bonds, will identify the global minimum energy structure.

Expected Outcome: We hypothesize that the most stable conformer will exhibit a staggered arrangement to minimize steric hindrance between the bulky bromomethyl and methylsulfonyl groups. The precise dihedral angles will provide crucial input for subsequent reactivity and docking studies.

Electronic Structure Analysis

Understanding the distribution of electrons is fundamental to predicting reactivity.

• Natural Bond Orbital (NBO) Analysis: NBO analysis provides a chemically intuitive picture of bonding and charge distribution. It will be used to quantify the partial atomic charges.

Table 2: Hypothetical NBO Partial Atomic Charges

Atom	Expected Partial Charge (a.u.)	Rationale
C (benzylic)	Slightly positive (δ+)	Electronegative Br attached, making it an electrophilic center.
Br	Negative (δ-)	Highly electronegative, polarizing the C-Br bond.
S	Highly positive (δ++)	Bonded to two highly electronegative oxygen atoms.
O	Negative (δ-)	Highly electronegative, withdrawing density from sulfur.
Aromatic C's	Varied	The C attached to the sulfonyl group will be more positive.

• Frontier Molecular Orbital (FMO) Analysis: The Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) are key to understanding chemical reactivity.

  • HOMO: Expected to be localized on the benzene ring, representing the site of potential electrophilic attack.

  • LUMO: Crucially, the LUMO is expected to have significant localization on the σ* anti-bonding orbital of the C-Br bond. This indicates that the molecule's primary mode of reaction with nucleophiles will be the cleavage of this bond, characteristic of Sₙ2 reactions.[3] The low energy of this LUMO makes the molecule a potent electrophile.

Reactivity and Mechanistic Insights: Modeling the Sₙ2 Reaction

The primary reaction of interest for this molecule is nucleophilic substitution at the benzylic carbon. A theoretical study can model this process with high fidelity.

Caption: A simplified representation of an Sₙ2 reaction pathway.

By modeling the reaction with a simple nucleophile (e.g., cyanide, CN⁻), we can locate the transition state structure and calculate the activation energy (ΔG‡). This provides a quantitative measure of the molecule's reactivity. The calculated transition state is expected to show the nucleophile and the leaving bromide group in a trigonal bipyramidal geometry around the central carbon atom.[3]

Experimental Protocols: A Step-by-Step Guide

The following protocols provide a detailed methodology for conducting the theoretical studies described above using a computational chemistry package like Gaussian.

Protocol 1: Geometry Optimization and Frequency Calculation

• Build the Molecule: Construct an initial 3D structure of 1-(Bromomethyl)-3-(methylsulfonyl)benzene using a molecular editor.

• Input File Creation: Create an input file with the following keywords: #p B3LYP/6-311+G(d,p) Opt Freq SMD(Solvent=Acetonitrile)

• Execution: Submit the calculation to the computational server.

• Validation: Upon completion, verify that the optimization converged. Open the output file and confirm there are zero imaginary frequencies. This confirms the structure is a true energy minimum.

• Data Extraction: Extract the optimized Cartesian coordinates, thermochemical data (Gibbs free energy), and predicted vibrational frequencies.

Protocol 2: Natural Bond Orbital (NBO) Analysis

• Input File Modification: Using the optimized geometry from Protocol 1, create a new input file. Add Pop=NBO to the route section. #p B3LYP/6-311+G(d,p) Pop=NBO SMD(Solvent=Acetonitrile) Geom=Check Guess=Read

• Execution: Run the calculation.

• Analysis: The output file will contain a detailed NBO analysis section. Extract the "Natural Population Analysis" table to find the partial atomic charges.

Conclusion and Future Directions

This guide establishes a robust computational methodology for the in-depth theoretical study of 1-(Bromomethyl)-3-(methylsulfonyl)benzene. The proposed analyses—from conformational searches to reaction modeling—provide a powerful toolkit for predicting its behavior. The insights gained from these studies can directly inform synthetic chemists on optimal reaction conditions and guide medicinal chemists in the rational design of new molecules. By correlating theoretical predictions with experimental results, researchers can build a comprehensive and validated understanding of this important chemical entity, accelerating innovation in both materials science and drug development.

References

• Hamil, A. M., et al. (2017). Experimental and Quantum Mechanical Study of Nucleophilic Substitution Reactions of meta- and para-Substituted Benzyl Bromides with Benzylamine in Methanol: Synergy Between Experiment and Theory. Australian Journal of Chemistry, 70(1), 90-100. [Link][3]

• Wang, Z., et al. (2021). Homologation of Electron-Rich Benzyl Bromide Derivatives via Diazo C–C Bond Insertion. Organic Letters, 23(24), 9499-9503. [Link][4]

• ResearchGate. DFT calculations a DFT-computed energy profiles for the.... [Link][8]

• PubMed Central (PMC). Convenient oxidation of benzylic and allylic halides to aldehydes and ketones. [Link][11][12]

• ChemBK. 1-bromo-3-(methylsulfonyl)benzene. [Link][6]

• SciSpace. Synthetic exploration of sul nyl radicals using sul nyl sulfones. [Link][10]

• PubMed Central (PMC). Mechanism of EnT-mediated amino-sulfonylation of alkenes with N-sulfonyl ketimine: a DFT investigation. [Link][9]

• Xiao, J., et al. (2019). Phosphonic acid mediated practical dehalogenation and benzylation with benzyl halides. RSC Advances, 9(41), 23831-23835. [Link][5]

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• Khan, I., et al. (2021). Synthesis, DFT Analysis, and Evaluation of Antibacterial and Antioxidant Activities of Sulfathiazole Derivatives Combined with In Silico Molecular Docking and ADMET Predictions. Molecules, 26(24), 7668. [Link][7]

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Protocols & Analytical Methods

Application Note &amp; Protocols: The Strategic Use of 1-(Bromomethyl)-3-(methylsulfonyl)benzene in Modern Organic Synthesis

Abstract: This guide provides an in-depth exploration of 1-(Bromomethyl)-3-(methylsulfonyl)benzene, a versatile and highly functionalized reagent for organic synthesis. We delve into its unique reactivity profile, which is dominated by the electrophilic benzylic bromide and modulated by the strongly electron-withdrawing methylsulfonyl group. This document serves as a practical resource for researchers, medicinal chemists, and drug development professionals, offering detailed protocols, mechanistic insights, and a framework for leveraging this reagent in the synthesis of complex molecular architectures, particularly within the pharmaceutical and materials science sectors.

Reagent Profile: Structure, Properties, and Electronic Effects

1-(Bromomethyl)-3-(methylsulfonyl)benzene is a crystalline solid at room temperature. Its structure is characterized by two key functional groups that dictate its synthetic utility: the highly reactive benzylic bromide and the meta-directing, deactivating methylsulfonyl group.

Table 1: Physicochemical Properties of 1-(Bromomethyl)-3-(methylsulfonyl)benzene

Property	Value
Molecular Formula	C₈H₉BrO₂S[1]
Molecular Weight	249.12 g/mol [1]
Appearance	Solid[1]
CAS Number	102855-73-8
InChI Key	JRXBZWXKAYJVRI-UHFFFAOYSA-N[1]

The Duality of Reactivity

The synthetic value of this reagent stems from a powerful interplay of electronic effects.

• The Benzylic Bromide: The C-Br bond at the benzylic position is inherently reactive. The adjacent benzene ring stabilizes the transition state of nucleophilic substitution reactions (Sₙ2) and any potential carbocationic intermediate (Sₙ1), making the bromomethyl group an excellent electrophilic handle.[2] This site is the primary locus of reactivity for a vast range of nucleophiles.[3]

• The Methylsulfonyl Group (-SO₂Me): As a potent electron-withdrawing group, the sulfone moiety significantly influences the molecule's overall reactivity.

  • It deactivates the aromatic ring towards electrophilic substitution.

  • It renders the benzylic protons more acidic, although this is less synthetically exploited compared to its electrophilicity.

  • Crucially, its presence provides a key structural motif found in numerous biologically active compounds, making this reagent a valuable building block for introducing a 3-(methylsulfonyl)benzyl fragment.[4]

The logical relationship between the reagent's structure and its primary application is visualized below.

Caption: Reagent structure dictates its synthetic applications.

Core Application: Alkylation of Nucleophiles

The paramount application of 1-(Bromomethyl)-3-(methylsulfonyl)benzene is as a potent electrophile for benzylating a wide spectrum of nucleophiles. This reaction is fundamental to constructing C-N, C-O, C-S, and C-C bonds.

N-Alkylation: Synthesis of Amines and Heterocycles

The reaction with primary and secondary amines or nitrogen-containing heterocycles provides direct access to substituted benzylamines. This transformation is a cornerstone in medicinal chemistry for building scaffolds found in enzyme inhibitors and receptor antagonists.[3][5] The reaction typically proceeds under basic conditions to neutralize the HBr byproduct.

Protocol 1: General Procedure for N-Alkylation of a Secondary Amine

This protocol describes the benzylation of morpholine as a representative example. It can be adapted for various amines and N-heterocycles.

Materials:

• 1-(Bromomethyl)-3-(methylsulfonyl)benzene (1.0 equiv)

• Morpholine (1.2 equiv)

• Potassium Carbonate (K₂CO₃), anhydrous (2.0 equiv)[6]

• N,N-Dimethylformamide (DMF), anhydrous

• Ethyl acetate (EtOAc)

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Argon), add 1-(Bromomethyl)-3-(methylsulfonyl)benzene (e.g., 249 mg, 1.0 mmol) and anhydrous potassium carbonate (276 mg, 2.0 mmol).

• Add anhydrous DMF (5 mL) via syringe.

• Add morpholine (105 µL, 1.2 mmol) dropwise to the stirred suspension at room temperature.

• Heat the reaction mixture to 60-70 °C and stir for 4-12 hours.

  • Causality Note: Heating accelerates the Sₙ2 reaction. DMF is an excellent polar aprotic solvent that solvates the potassium cation, increasing the nucleophilicity of the amine and the solubility of the reagents. K₂CO₃ is a mild, effective base for this transformation.[6]

• Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting benzyl bromide is consumed.

• Cool the mixture to room temperature and pour it into water (25 mL).

• Extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Combine the organic layers and wash with water (2 x 20 mL) and then brine (1 x 20 mL) to remove residual DMF and inorganic salts.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the desired N-benzylated product.

Self-Validation:

• Expected Outcome: A white to off-white solid.

• Characterization: Confirm structure via ¹H NMR (disappearance of the benzylic -CH₂ Br signal around δ 4.5-4.7 ppm and appearance of a new benzylic -CH₂ -N signal around δ 3.5-3.7 ppm), ¹³C NMR, and Mass Spectrometry (MS) to verify the molecular weight.

O-Alkylation: Williamson Ether Synthesis

Phenols and alcohols can be readily alkylated to form benzyl ethers. This reaction requires a base to first deprotonate the hydroxyl group, generating a more potent alkoxide or phenoxide nucleophile.

Protocol 2: O-Alkylation of 4-Methoxyphenol

Materials:

• 1-(Bromomethyl)-3-(methylsulfonyl)benzene (1.0 equiv)

• 4-Methoxyphenol (1.1 equiv)

• Cesium Carbonate (Cs₂CO₃) (1.5 equiv)

• Acetonitrile (CH₃CN), anhydrous

Procedure:

• Combine 4-methoxyphenol (e.g., 136 mg, 1.1 mmol) and cesium carbonate (489 mg, 1.5 mmol) in a flask with anhydrous acetonitrile (8 mL).

• Stir the suspension at room temperature for 20 minutes to facilitate the formation of the cesium phenoxide.

  • Causality Note: Cesium carbonate is highly effective in Williamson ether synthesis due to the high solubility of the cesium phenoxide and the "cesium effect," which enhances the nucleophilicity of the oxygen atom. Acetonitrile is a suitable polar aprotic solvent for this reaction.

• Add a solution of 1-(Bromomethyl)-3-(methylsulfonyl)benzene (249 mg, 1.0 mmol) in acetonitrile (2 mL) to the mixture.

• Stir the reaction at room temperature overnight (16-24 hours).

• Monitor by TLC for completion.

• Filter the reaction mixture through a pad of Celite to remove inorganic salts, washing with acetonitrile.

• Concentrate the filtrate under reduced pressure.

• Dissolve the residue in EtOAc, wash with 1 M NaOH (to remove unreacted phenol), water, and brine.

• Dry over anhydrous Na₂SO₄, filter, and remove the solvent in vacuo.

• Purify by recrystallization or flash chromatography to obtain the target ether.

Self-Validation:

• Characterization: Confirm via ¹H NMR by observing the appearance of a new benzylic ether singlet (-O-CH₂ -Ar) around δ 5.0-5.2 ppm and the disappearance of the phenolic -OH proton.

Experimental Workflow Visualization

The general laboratory procedure for a typical alkylation reaction using this reagent can be summarized in the following workflow.

Caption: Standard laboratory workflow for alkylation reactions.

Safety and Handling

• Hazard Class: 1-(Bromomethyl)-3-(methylsulfonyl)benzene is classified as an acute oral toxicant.[1]

• Handling: Like most benzylic bromides, this compound should be treated as a potential lachrymator and irritant. Always handle it in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Storage: Store in a cool, dry place away from moisture and incompatible materials such as strong bases and oxidizing agents.

Conclusion

1-(Bromomethyl)-3-(methylsulfonyl)benzene is a powerful and reliable reagent for introducing the 3-(methylsulfonyl)benzyl group into organic molecules. Its predictable and robust reactivity at the benzylic position makes it an invaluable tool for synthetic chemists. The protocols and insights provided herein demonstrate its straightforward application in forming key chemical bonds, enabling the efficient construction of complex targets for pharmaceutical and materials science research.

References

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• Drago, C., Caggiano, L., & Jackson, R. F. W. (n.d.). The solvent is evaporated under reduced pressure (30 °C, 40 mmHg) and the crude product is transferred to a 25-mL Erlenmeyer flask and purified by dissolving in 5 mL of hot EtOH. Organic Syntheses Procedure.
• Bernotas, R. C., Ullrich, J. W., Travins, J. M., Wrobel, J. E., & Unwalla, R. J. (2010). 1-BroMo-3-(ethylsulfonyl)benzene synthesis. ChemicalBook.
• Benzyl Sulfone synthesis by C-S coupling reactions. Organic Chemistry Portal. (n.d.).
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• Willis, M. C., et al. (2013). One-pot three-component sulfone synthesis exploiting palladium-catalysed aryl halide aminosulfonylation. Chemical Science. DOI:10.1039/C3SC52332B.
• O'Brien, C. J., et al. (2019). Bond-Forming and -Breaking Reactions at Sulfur(IV): Sulfoxides, Sulfonium Salts, Sulfur Ylides, and Sulfinate Salts. Chemical Reviews. ACS Publications.
• Applications of 1-Bromo-3-(bromomethyl)-2-chlorobenzene in Medicinal Chemistry: A Survey of Potential Synthetic Utility. Benchchem. (n.d.).
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• Reactions on the “Benzylic” Carbon: Bromination And Oxidation. Master Organic Chemistry. (2018).
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• 1-(Bromomethyl)-3-(methylsulfonyl)benzene. Sigma-Aldrich. (n.d.).
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• Benzene, 1-bromo-3-((chloromethyl)sulfonyl)-. PubChem. (n.d.).
• A Mechanistic Showdown: Unraveling the Reactivity of 1-Bromo-4-(trichloromethyl)benzene. Benchchem. (n.d.).
• Xu, J., et al. (2017). Design and synthesis of novel PRMT1 inhibitors and investigation of their binding preferences using molecular modelling. PubMed. DOI: 10.1016/j.bmcl.2017.09.016.
• Friedel Crafts Alkylation of Benzene Reaction Mechanism. (2018). YouTube.
• Alkylation Reactions at the Benzo Moiety of 2,4-Dimethoxy-3-(phenylsulfonyl)benzo[a]heptalenes - Model Compounds of Colchicinoids. ResearchGate. (n.d.).
• Ozturk, M., et al. (2022). Synthesis of Novel Bromophenol with Diaryl Methanes—Determination of Their Inhibition Effects on Carbonic Anhydrase and Acetylcholinesterase. MDPI.
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• Synthesis of 1-[ω-(Bromophenoxy)alkyl]-3-Naphthalenylmethyl Uracil Derivatives and Their Analogues as Probable Inhibitors of Human Cytomegalovirus Replication. (2023). PMC - NIH.
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• Mahato, S., et al. (2019). Metal-Free Amidation Reactions of Terminal Alkynes with Benzenesulfonamide. J. Org. Chem. DOI: 10.1021/acs.joc.8b03065.
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Application Notes and Protocols: 1-(Bromomethyl)-3-(methylsulfonyl)benzene as a Strategic Alkylating Agent

Introduction: Unveiling the Utility of a Bifunctional Reagent

In the landscape of modern organic synthesis and medicinal chemistry, precision and control are paramount. The strategic introduction of specific molecular fragments is a cornerstone of rational drug design and the synthesis of complex organic molecules. 1-(Bromomethyl)-3-(methylsulfonyl)benzene emerges as a highly valuable bifunctional reagent, offering a unique combination of a reactive benzylic bromide for nucleophilic substitution and a meta-positioned methylsulfonyl group that modulates the electronic and physicochemical properties of the parent molecule.

This guide provides an in-depth exploration of 1-(bromomethyl)-3-(methylsulfonyl)benzene as an alkylating agent. We will delve into its underlying reactivity, provide detailed, field-proven protocols for its application, and discuss its strategic importance in research and development, particularly within the pharmaceutical sciences. The protocols and insights presented herein are designed to be self-validating, emphasizing not just the procedural steps but the scientific rationale that underpins them.

Physicochemical and Safety Data

A thorough understanding of a reagent's properties and hazards is a prerequisite for its safe and effective use.

Property	Value	Source
Molecular Formula	C₈H₉BrO₂S	[1]
Molecular Weight	249.12 g/mol	[1]
Appearance	Solid	[1]
Storage	Store in a cool, dry, well-ventilated area.	[2]

Safety Profile:

1-(Bromomethyl)-3-(methylsulfonyl)benzene is classified as an irritant and is harmful if swallowed.[1] Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn at all times. All manipulations should be performed in a well-ventilated chemical fume hood.[2] For detailed safety information, consult the Safety Data Sheet (SDS).

The Scientific Rationale: Understanding Reactivity

The efficacy of 1-(bromomethyl)-3-(methylsulfonyl)benzene as an alkylating agent is rooted in the chemical reactivity of the benzylic bromide. The bromine atom is a good leaving group, and the adjacent benzene ring stabilizes the transition state of nucleophilic substitution reactions.[3] This heightened reactivity allows for the facile alkylation of a wide range of nucleophiles, including amines, phenols, thiols, and carbanions.

The reaction typically proceeds via an S\N2 mechanism, where the nucleophile attacks the electrophilic carbon of the bromomethyl group, leading to the displacement of the bromide ion.[3] The presence of the electron-withdrawing methylsulfonyl group at the meta position influences the reactivity of the aromatic ring, making it less susceptible to electrophilic aromatic substitution, thereby enhancing the selectivity of the alkylation at the benzylic position.

Core Application: Alkylation of Nucleophiles

The primary application of 1-(bromomethyl)-3-(methylsulfonyl)benzene is the introduction of the 3-(methylsulfonyl)benzyl moiety onto a substrate. This can be particularly advantageous in drug discovery, where the methylsulfonyl group can act as a hydrogen bond acceptor and improve the pharmacokinetic profile of a compound.[4]

Visualizing the General Alkylation Workflow

Caption: General workflow for the alkylation of nucleophiles.

Detailed Experimental Protocols

The following protocols are provided as a starting point and may require optimization based on the specific substrate and desired scale.

Protocol 1: N-Alkylation of a Primary Amine

This protocol details the mono-alkylation of a primary amine, a common transformation in the synthesis of pharmaceutical intermediates.[5]

Rationale: The choice of a non-nucleophilic base is crucial to prevent competing reactions. Using a slight excess of the amine can help to minimize dialkylation.

Materials:

• Primary amine

• 1-(Bromomethyl)-3-(methylsulfonyl)benzene

• Diisopropylethylamine (DIPEA)

• Acetonitrile (ACN), anhydrous

• Saturated aqueous sodium bicarbonate

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

• Appropriate eluent (e.g., ethyl acetate/hexanes mixture)

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the primary amine (1.0 eq) and DIPEA (1.2 eq) in anhydrous ACN.

• Reagent Addition: To the stirred solution, add a solution of 1-(bromomethyl)-3-(methylsulfonyl)benzene (1.1 eq) in anhydrous ACN dropwise at room temperature.

• Reaction Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting amine is consumed.

• Work-up:

  • Quench the reaction with saturated aqueous sodium bicarbonate.

  • Extract the aqueous layer with ethyl acetate (3x).

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

  • Filter and concentrate the organic layer under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system to afford the desired N-alkylated product.

• Characterization: Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, and mass spectrometry.

Protocol 2: O-Alkylation of a Phenol (Williamson Ether Synthesis)

This protocol describes the synthesis of an aryl ether, a common structural motif in many biologically active molecules.[6]

Rationale: A strong base is required to deprotonate the phenol to form the more nucleophilic phenoxide. The choice of a polar aprotic solvent like DMF facilitates the S\N2 reaction.

Materials:

• Phenol

• 1-(Bromomethyl)-3-(methylsulfonyl)benzene

• Potassium carbonate (K₂CO₃), anhydrous

• Dimethylformamide (DMF), anhydrous

• Water

• Ethyl acetate

• Brine

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

• Appropriate eluent (e.g., ethyl acetate/hexanes mixture)

Procedure:

• Reaction Setup: To a solution of the phenol (1.0 eq) in anhydrous DMF in a round-bottom flask, add anhydrous potassium carbonate (1.5 eq).

• Reagent Addition: Add 1-(bromomethyl)-3-(methylsulfonyl)benzene (1.2 eq) to the suspension and stir the reaction mixture at 60 °C.

• Reaction Monitoring: Monitor the reaction by TLC or LC-MS until the starting phenol is consumed.

• Work-up:

  • Cool the reaction to room temperature and pour it into water.

  • Extract the aqueous layer with ethyl acetate (3x).

  • Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

  • Filter and concentrate the organic layer under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using a suitable eluent system.

• Characterization: Characterize the purified product by ¹H NMR, ¹³C NMR, and mass spectrometry.

Applications in Drug Discovery and Development

The incorporation of the 3-(methylsulfonyl)benzyl group can significantly impact the biological activity and pharmacokinetic properties of a molecule. The sulfonyl group can act as a potent hydrogen bond acceptor, enhancing binding affinity to target proteins. Furthermore, the introduction of this moiety can modulate a compound's lipophilicity and metabolic stability.[6]

For instance, benzylic ethers and amines are common substructures in a wide range of therapeutic agents. The ability to readily introduce a functionalized benzyl group like 3-(methylsulfonyl)benzyl provides a powerful tool for lead optimization in drug discovery programs.[7][8] The introduction of bromine into a molecule is also a known strategy in drug design.[9]

Visualizing the Impact on a Lead Compound

Caption: Strategic application in lead optimization.

Conclusion

1-(Bromomethyl)-3-(methylsulfonyl)benzene is a versatile and valuable alkylating agent for researchers in organic synthesis and drug discovery. Its well-defined reactivity, coupled with the beneficial properties of the 3-(methylsulfonyl)benzyl moiety, makes it a strategic choice for the modification and optimization of a wide range of molecules. The protocols and insights provided in this guide are intended to empower researchers to effectively and safely utilize this reagent in their synthetic endeavors.

References

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• Reactions on the “Benzylic” Carbon: Bromination And Oxidation. Master Organic Chemistry. [Link]

• Proposed mechanism pathways for the benzylation. ResearchGate. [Link]

• Selectivity of Aryl and Benzylic Bromination. University of Glasgow. [Link]

• A Proposed Mechanism of the Alkylation of Benzyl Halides with Nitro Paraffin Salts. Journal of the American Chemical Society. [Link]

• Discovery and Development of 1-[(2-Bromophenyl)sulfonyl]-5-methoxy-3-[(4-methyl-1-piperazinyl)methyl]-1H-indole Dimesylate Monohydrate (SUVN-502): A Novel, Potent, Selective and Orally Active Serotonin 6 (5-HT 6 ) Receptor Antagonist for Potential Treatment of Alzheimer's Disease. PubMed. [Link]

• 1-bromo-3-(methylsulfonyl)benzene. ChemBK. [Link]

• Bromo-Directed N-2 Alkylation of NH-1,2,3-Triazoles: Efficient Synthesis of Poly-Substituted 1,2,3-Triazoles. Organic Chemistry Portal. [Link]

• Preparation and use of alkylating agents.

• The Magic Methyl and Its Tricks in Drug Discovery and Development. MDPI. [Link]

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• Discovery and Development of the Aryl O-Sulfamate Pharmacophore for Oncology and Women's Health. PubMed. [Link]

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Application Notes and Protocols for Nucleophilic Substitution Reactions with 1-(Bromomethyl)-3-(methylsulfonyl)benzene

For: Researchers, scientists, and drug development professionals.

Introduction: A Versatile Electrophile for Molecular Scaffolding

1-(Bromomethyl)-3-(methylsulfonyl)benzene is a crystalline solid with the empirical formula C₈H₉BrO₂S and a molecular weight of 249.12 g/mol .[1][2] This reagent is a valuable electrophilic building block in organic synthesis, particularly in the construction of complex molecular architectures relevant to medicinal chemistry and drug discovery. Its utility stems from the presence of a reactive benzylic bromide functional group, which is rendered more susceptible to nucleophilic attack by the electron-withdrawing nature of the meta-positioned methylsulfonyl group. This enhanced reactivity facilitates the formation of new carbon-heteroatom bonds, allowing for the introduction of diverse functionalities onto the benzene ring. This guide provides an in-depth exploration of the principles and practical protocols for employing 1-(Bromomethyl)-3-(methylsulfonyl)benzene in nucleophilic substitution reactions with common nucleophiles such as amines, phenols, and thiols.

Scientific Principles: The Sₙ2 Reactivity of 1-(Bromomethyl)-3-(methylsulfonyl)benzene

The primary reaction pathway for 1-(Bromomethyl)-3-(methylsulfonyl)benzene with most nucleophiles is the bimolecular nucleophilic substitution (Sₙ2) mechanism.[3] In this concerted, single-step process, the nucleophile attacks the electrophilic benzylic carbon atom from the backside, simultaneously displacing the bromide leaving group.[4]

The reactivity of benzylic halides in Sₙ2 reactions is inherently greater than that of simple primary alkyl halides. This is attributed to the stabilization of the transition state through conjugation of the p-orbitals of the benzene ring with the developing p-orbital on the benzylic carbon.[1][5]

Furthermore, the presence of the electron-withdrawing methylsulfonyl (-SO₂CH₃) group at the meta position of the benzene ring significantly influences the reactivity of the bromomethyl group. While electron-withdrawing groups on a benzyl halide generally enhance its susceptibility to nucleophilic attack, the effect is most pronounced when they are in the ortho or para positions due to direct resonance stabilization of the transition state.[6] However, a meta-substituent like the methylsulfonyl group still exerts a strong inductive electron-withdrawing effect. This effect polarizes the C-Br bond, making the benzylic carbon more electrophilic and thus more susceptible to nucleophilic attack, thereby accelerating the Sₙ2 reaction.

Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for the reaction of 1-(Bromomethyl)-3-(methylsulfonyl)benzene with representative amine, phenol, and thiol nucleophiles. These protocols are designed to be self-validating, with clear instructions for reaction setup, monitoring, work-up, and purification.

Protocol 1: N-Alkylation of an Amine

This protocol details the reaction of 1-(Bromomethyl)-3-(methylsulfonyl)benzene with a primary amine, using benzylamine as an example.

Materials:

• 1-(Bromomethyl)-3-(methylsulfonyl)benzene

• Benzylamine

• Potassium carbonate (K₂CO₃), anhydrous

• Acetonitrile (CH₃CN), anhydrous

• Ethyl acetate (EtOAc)

• Deionized water

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 1-(Bromomethyl)-3-(methylsulfonyl)benzene (1.0 eq), anhydrous potassium carbonate (1.5 eq), and anhydrous acetonitrile (10 mL per mmol of the benzyl bromide).

• Addition of Nucleophile: Add benzylamine (1.1 eq) to the stirred suspension at room temperature.

• Reaction: Heat the reaction mixture to reflux (approximately 82°C) and monitor the progress by Thin-Layer Chromatography (TLC) until the starting benzyl bromide is consumed (typically 4-6 hours).

• Work-up:

  • Cool the reaction mixture to room temperature and filter off the potassium carbonate.

  • Concentrate the filtrate under reduced pressure to remove the acetonitrile.

  • Dissolve the residue in ethyl acetate (20 mL) and wash with deionized water (2 x 15 mL) followed by brine (1 x 15 mL).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexanes to afford the pure N-(3-(methylsulfonyl)benzyl)benzylamine.

Protocol 2: O-Alkylation of a Phenol (Williamson Ether Synthesis)

This protocol describes the synthesis of a diaryl ether via the reaction of 1-(Bromomethyl)-3-(methylsulfonyl)benzene with a phenol, using 4-methoxyphenol as an example.[4][7]

Materials:

• 1-(Bromomethyl)-3-(methylsulfonyl)benzene

• 4-Methoxyphenol

• Potassium carbonate (K₂CO₃), anhydrous

• N,N-Dimethylformamide (DMF), anhydrous

• Diethyl ether

• 1 M Sodium hydroxide (NaOH) solution

• Deionized water

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar, add 4-methoxyphenol (1.1 eq), anhydrous potassium carbonate (1.5 eq), and anhydrous DMF (8 mL per mmol of the phenol).

• Addition of Electrophile: Add a solution of 1-(Bromomethyl)-3-(methylsulfonyl)benzene (1.0 eq) in anhydrous DMF (2 mL per mmol) to the stirred suspension at room temperature.

• Reaction: Heat the reaction mixture to 60-70°C and monitor the reaction progress by TLC until the starting benzyl bromide is consumed (typically 6-8 hours).

• Work-up:

  • Cool the reaction mixture to room temperature and pour it into ice-cold deionized water (50 mL).

  • Extract the aqueous mixture with diethyl ether (3 x 20 mL).

  • Combine the organic layers and wash with 1 M NaOH solution (2 x 15 mL) to remove unreacted phenol, followed by deionized water (2 x 15 mL) and brine (1 x 15 mL).

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexanes to yield the pure 1-(4-methoxyphenoxymethyl)-3-(methylsulfonyl)benzene.

Protocol 3: S-Alkylation of a Thiol

This protocol outlines the synthesis of a thioether through the reaction of 1-(Bromomethyl)-3-(methylsulfonyl)benzene with a thiol, using thiophenol as an example.[8]

Materials:

• 1-(Bromomethyl)-3-(methylsulfonyl)benzene

• Thiophenol

• Potassium carbonate (K₂CO₃), anhydrous

• Acetone, anhydrous

• Ethyl acetate

• Deionized water

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar, add thiophenol (1.1 eq), anhydrous potassium carbonate (1.5 eq), and anhydrous acetone (10 mL per mmol of the thiol).

• Addition of Electrophile: Add a solution of 1-(Bromomethyl)-3-(methylsulfonyl)benzene (1.0 eq) in anhydrous acetone (5 mL per mmol) to the stirred suspension at room temperature.

• Reaction: Stir the reaction mixture at room temperature and monitor its progress by TLC until the starting benzyl bromide is fully consumed (typically 2-4 hours).

• Work-up:

  • Filter off the potassium carbonate and wash the solid with a small amount of acetone.

  • Concentrate the filtrate under reduced pressure.

  • Dissolve the residue in ethyl acetate (20 mL) and wash with deionized water (2 x 15 mL) and brine (1 x 15 mL).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexanes to obtain the pure 1-(methylsulfonyl)-3-((phenylthio)methyl)benzene.

Data Presentation

The following table summarizes the typical reaction conditions for the nucleophilic substitution reactions of 1-(Bromomethyl)-3-(methylsulfonyl)benzene with various nucleophiles, based on the provided protocols and analogous reactions.

Nucleophile	Reagents and Conditions	Solvent	Temperature	Time (h)	Expected Yield
Benzylamine	K₂CO₃ (1.5 eq)	Acetonitrile	Reflux	4-6	High
4-Methoxyphenol	K₂CO₃ (1.5 eq)	DMF	60-70°C	6-8	Good to High
Thiophenol	K₂CO₃ (1.5 eq)	Acetone	Room Temp.	2-4	High

Visualizations

General Workflow for Nucleophilic Substitution

Caption: General workflow for nucleophilic substitution.

Sₙ2 Reaction Mechanism

Caption: Sₙ2 reaction mechanism.

References

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• jOeCHEM. (2020). Review of the Benzylic Position--SN1, SN2, Acid Base, and Radical Addition. Retrieved from [Link]

• ACS Publications. (2024). Cooperative Catalytic Coupling of Benzyl Chlorides and Bromides with Electron-Deficient Alkenes. Retrieved from [Link]

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• Journal of Materials and Environmental Science. (2015). Alkylation of Thiols in Green Mediums. Retrieved from [Link]

• The Royal Society of Chemistry. (2017). An expeditious and efficient bromomethylation of thiols: enabling bromomethyl sulfides as useful building blocks. Retrieved from [Link]

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• Google Patents. (n.d.). Synthesis method of etoricoxib.

• European Patent Office. (n.d.). Process for the synthesis of etoricoxib. Retrieved from [Link]

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• Reddit. (2023). Why are SN2 reactions better with allyic positions?. Retrieved from [Link]

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Application Note: Strategic Synthesis of Novel Derivatives Using 1-(Bromomethyl)-3-(methylsulfonyl)benzene as a Versatile Building Block

Abstract

This guide provides detailed application notes and protocols for the synthesis of various chemical derivatives using 1-(bromomethyl)-3-(methylsulfonyl)benzene. This key building block is notable for its reactive benzylic bromide and the presence of a methylsulfonyl group, which is significant in medicinal chemistry for enhancing the physicochemical and pharmacokinetic properties of molecules.[1][2][3] This document offers in-depth, step-by-step protocols for synthesizing ethers, thioethers, and amines through nucleophilic substitution reactions. It is designed for researchers, scientists, and professionals in drug development, providing the necessary technical details to leverage this versatile reagent in creating novel molecular entities.

Introduction: The Strategic Importance of the 3-Methylsulfonylbenzyl Moiety

In the landscape of drug discovery and medicinal chemistry, the incorporation of specific structural motifs is a key strategy for optimizing the biological activity and pharmacokinetic profile of lead compounds. The 3-methylsulfonylbenzyl group, readily introduced using 1-(bromomethyl)-3-(methylsulfonyl)benzene, is one such valuable moiety.

Chemical Properties and Reactivity of 1-(Bromomethyl)-3-(methylsulfonyl)benzene

1-(Bromomethyl)-3-(methylsulfonyl)benzene, also known as 3-(methylsulfonyl)benzyl bromide, is a solid organic compound with the empirical formula C₈H₉BrO₂S and a molecular weight of 249.12 g/mol .[4] Its structure features a highly reactive benzylic bromide, making it an excellent electrophile for nucleophilic substitution reactions. The carbon-bromine bond is polarized and susceptible to attack by a wide range of nucleophiles, including those based on oxygen, sulfur, and nitrogen. This reactivity is the foundation for its utility in synthesizing a diverse array of derivatives.

The Role of the Methylsulfonyl Group in Modulating Bioactivity and Physicochemical Properties

The methylsulfonyl (-SO₂CH₃) group is a prominent functional group in modern drug design.[1] Its inclusion in a molecular scaffold can significantly alter a compound's properties in several beneficial ways:

• Increased Metabolic Stability: The sulfonyl group is structurally stable and can be introduced to block metabolically vulnerable sites within a molecule, potentially prolonging its duration of action.[2][3]

• Enhanced Solubility: As a polar group, the methylsulfonyl moiety can improve the aqueous solubility of a compound, which is often a critical factor for bioavailability.[1]

• Modulation of Lipophilicity: It can reduce the overall lipophilicity of a molecule, which influences its absorption, distribution, metabolism, and excretion (ADME) profile.[1]

• Hydrogen Bond Acceptor: The two oxygen atoms of the sulfonyl group can act as hydrogen bond acceptors, which can enhance the binding affinity of the molecule to its biological target.[2][5]

Core Reaction Principle: Nucleophilic Substitution

The primary pathway for the reaction of 1-(bromomethyl)-3-(methylsulfonyl)benzene with nucleophiles is the bimolecular nucleophilic substitution (Sₙ2) mechanism.[6][7][8]

Mechanistic Overview: Sₙ2 Pathway

In an Sₙ2 reaction, the nucleophile attacks the electrophilic carbon atom of the bromomethyl group from the backside, in a single, concerted step that also involves the departure of the bromide leaving group.[9] This mechanism is favored for primary alkyl halides like the subject compound, as there is minimal steric hindrance at the reaction center.[6][8][10]

Visualizing the General Reaction Scheme

The general reaction can be depicted as the attack of a nucleophile (Nu⁻) on the benzylic carbon, leading to the formation of a new bond and the displacement of the bromide ion.

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Application Notes and Protocols for 1-(Bromomethyl)-3-(methylsulfonyl)benzene in Medicinal Chemistry

Introduction: A Versatile Building Block for Modern Drug Discovery

1-(Bromomethyl)-3-(methylsulfonyl)benzene is a bifunctional reagent of significant interest in medicinal chemistry. Its utility stems from the orthogonal reactivity of its two key functional groups: a reactive bromomethyl group and a metabolically stable, polar methylsulfonyl group. This unique combination allows for its strategic incorporation into drug candidates to modulate physicochemical properties and engage with biological targets.

The methylsulfonyl moiety is a well-established pharmacophore that can enhance aqueous solubility, act as a hydrogen bond acceptor, and improve metabolic stability by blocking sites susceptible to oxidative metabolism.[1] Concurrently, the bromomethyl group serves as a potent electrophile, enabling the facile formation of covalent bonds with nucleophilic residues in target proteins or providing a key linkage point for further molecular elaboration.[2] This dual functionality makes 1-(bromomethyl)-3-(methylsulfonyl)benzene a valuable tool for researchers engaged in the design and synthesis of novel therapeutic agents, particularly in the fields of oncology and inflammation.

These application notes provide a comprehensive guide to the practical use of 1-(bromomethyl)-3-(methylsulfonyl)benzene, focusing on its application in the synthesis of targeted covalent inhibitors and as a key building block in the development of potent and selective enzyme inhibitors. Detailed, field-proven protocols are provided to enable researchers to effectively utilize this reagent in their drug discovery programs.

Core Principles of Reactivity and Application

The primary application of 1-(bromomethyl)-3-(methylsulfonyl)benzene in medicinal chemistry revolves around the nucleophilic substitution at the benzylic carbon. The bromine atom is an excellent leaving group, and the benzylic position is activated towards SN2 reactions.

Key Applications:

• Alkylation of Heterocycles: Nitrogen-containing heterocycles, such as indazoles, imidazoles, and pyrazoles, are common scaffolds in medicinal chemistry. The N-alkylation of these rings with 1-(bromomethyl)-3-(methylsulfonyl)benzene introduces the 3-(methylsulfonyl)benzyl moiety, which can occupy key binding pockets in target proteins.

• Synthesis of Covalent Inhibitors: The electrophilic nature of the bromomethyl group allows for its use as a "warhead" to form covalent bonds with nucleophilic amino acid residues (e.g., cysteine, histidine) in the active site of an enzyme. This can lead to irreversible inhibition and prolonged pharmacological effects.

• Linker Chemistry: The reagent can be used to connect different pharmacophoric elements within a molecule, where the 3-(methylsulfonyl)phenyl group can provide desirable physicochemical properties to the linker.

Application Example: Synthesis of Indazole-Based PARP Inhibitors

Poly(ADP-ribose) polymerase (PARP) is a family of enzymes critical for DNA repair, and its inhibition has emerged as a clinically validated strategy for the treatment of cancers with deficiencies in homologous recombination, such as those with BRCA1/2 mutations. Several potent PARP inhibitors feature a substituted indazole scaffold. The 3-(methylsulfonyl)benzyl group has been successfully incorporated into these scaffolds to enhance potency and modulate physicochemical properties.

The following protocol details the synthesis of a key intermediate in the development of novel PARP inhibitors, demonstrating the practical application of 1-(bromomethyl)-3-(methylsulfonyl)benzene.

Reaction Scheme:

Caption: Synthetic scheme for the N-alkylation of a substituted indazole.

Detailed Experimental Protocol: N-Alkylation of 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole

This protocol is a representative example of the N-alkylation of an indazole derivative using 1-(bromomethyl)-3-(methylsulfonyl)benzene.

Materials and Equipment:

• 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole

• 1-(Bromomethyl)-3-(methylsulfonyl)benzene

• Potassium Carbonate (K₂CO₃), anhydrous

• N,N-Dimethylformamide (DMF), anhydrous

• Ethyl acetate (EtOAc)

• Hexanes

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Nitrogen or Argon inlet

• Heating mantle with temperature controller

• Separatory funnel

• Rotary evaporator

• Thin-layer chromatography (TLC) plates (silica gel)

• Flash chromatography system (optional)

Procedure:

• Reaction Setup: To a dry round-bottom flask under an inert atmosphere (Nitrogen or Argon), add 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole (1.0 eq).

• Solvent and Base Addition: Add anhydrous DMF to dissolve the indazole derivative. To this solution, add anhydrous potassium carbonate (1.5 eq).

• Addition of Alkylating Agent: While stirring, add a solution of 1-(bromomethyl)-3-(methylsulfonyl)benzene (1.1 eq) in a minimal amount of anhydrous DMF dropwise to the reaction mixture at room temperature.

• Reaction Monitoring: Stir the reaction mixture at room temperature for 12-24 hours. The progress of the reaction can be monitored by TLC (e.g., using a 1:1 mixture of ethyl acetate and hexanes as the eluent). The formation of a new, less polar spot corresponding to the product should be observed. If the reaction is sluggish, gentle heating (e.g., to 50-60 °C) can be applied.

• Work-up: Upon completion of the reaction, pour the mixture into water and extract with ethyl acetate (3 x volume of the aqueous layer).

• Washing: Combine the organic layers and wash with water (2x) and then with brine (1x) to remove residual DMF and inorganic salts.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexanes, to afford the pure N-alkylated indazole derivative.

Characterization:

The purified product should be characterized by standard analytical techniques, including ¹H NMR, ¹³C NMR, and mass spectrometry, to confirm its structure and purity.

Table 1: Representative Reaction Parameters

Parameter	Value	Rationale
Indazole Substrate	1.0 eq	Limiting reagent
Alkylating Agent	1.1 eq	A slight excess ensures complete consumption of the starting indazole.
Base	1.5 eq	To deprotonate the indazole and neutralize the HBr byproduct.
Solvent	Anhydrous DMF	A polar aprotic solvent that facilitates SN2 reactions.
Temperature	Room Temperature	Generally sufficient for this activated electrophile.
Reaction Time	12-24 hours	Monitored by TLC for completion.

Troubleshooting and Key Considerations

• Over-alkylation: In cases where the starting heterocycle has multiple nucleophilic sites, a mixture of products may be obtained. Careful control of stoichiometry and reaction temperature can help to improve selectivity.

• Moisture Sensitivity: The reaction should be carried out under anhydrous conditions to prevent hydrolysis of the boronate ester (if present) and to ensure the efficiency of the base.

• Choice of Base: While potassium carbonate is a common choice, other bases such as cesium carbonate (Cs₂CO₃) or sodium hydride (NaH) can be used, depending on the reactivity of the substrate.

• Alternative Solvents: Acetonitrile can also be used as a solvent for this type of reaction.

Visualization of the Application Workflow

Caption: Step-by-step experimental workflow for N-alkylation.

Conclusion

1-(Bromomethyl)-3-(methylsulfonyl)benzene is a highly effective and versatile reagent for the strategic modification of lead compounds in medicinal chemistry. Its application in the synthesis of PARP inhibitors highlights its ability to introduce a key pharmacophoric element that can enhance biological activity and improve drug-like properties. The provided protocol offers a reliable and reproducible method for the N-alkylation of indazole scaffolds, which can be adapted for a variety of heterocyclic systems. By understanding the core reactivity and following the detailed experimental guidelines, researchers can confidently employ this building block to accelerate their drug discovery efforts.

References

• Dunn, P. J., et al. (2007). The importance of the sulfone group in medicinal chemistry. Chemical Society Reviews, 36(2), 118-129.
• Meanwell, N. A. (2011). Synopsis of some recent tactical application of bioisosteres in drug design. Journal of Medicinal Chemistry, 54(8), 2529-2591.
• Singh, J., et al. (2011). The resurgence of covalent drugs. Nature Reviews Drug Discovery, 10(4), 307-317.

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• 2. Design and Synthesis of Poly(ADP-ribose) polymerase Inhibitors: Impact of Adenosine Pocket-Binding Motif Appendage to the 3-Oxo-2,3-dihydrobenzofuran-7-carboxamide on Potency and Selectivity - PMC [pmc.ncbi.nlm.nih.gov]

The Pivotal Role of 1-(Bromomethyl)-3-(methylsulfonyl)benzene in Advanced Materials Science: Application Notes and Protocols

In the dynamic landscape of materials science, the quest for novel building blocks that enable precise control over polymer architecture and surface chemistry is paramount. 1-(Bromomethyl)-3-(methylsulfonyl)benzene emerges as a uniquely versatile reagent, strategically designed with two distinct and influential functional moieties. The reactive bromomethyl group serves as a highly efficient initiator for controlled radical polymerizations and a robust anchor for surface functionalization. Concurrently, the methylsulfonyl group, a potent electron-withdrawing entity, imparts desirable characteristics such as increased polarity, thermal stability, and altered solubility to the resulting materials.[1][2]

This comprehensive guide provides researchers, scientists, and drug development professionals with an in-depth understanding of the applications of 1-(Bromomethyl)-3-(methylsulfonyl)benzene. We will explore its utility in the synthesis of well-defined polymers and the modification of surfaces to create advanced functional materials. The protocols detailed herein are built upon established chemical principles and are designed to be both reproducible and adaptable to a variety of research needs.

I. Synthesis of Functional Polymers via Atom Transfer Radical Polymerization (ATRP)

The benzyl bromide functionality of 1-(Bromomethyl)-3-(methylsulfonyl)benzene makes it an excellent initiator for Atom Transfer Radical Polymerization (ATRP).[1][3] ATRP is a powerful controlled/"living" radical polymerization technique that allows for the synthesis of polymers with predetermined molecular weights, low polydispersity, and complex architectures.[4] The presence of the methylsulfonyl group on the initiator fragment allows for the incorporation of this polar functional group at the alpha-terminus of every polymer chain, influencing the polymer's bulk properties.

Application Note: Initiating Controlled Polymerization

Utilizing 1-(Bromomethyl)-3-(methylsulfonyl)benzene as an ATRP initiator enables the synthesis of a wide array of polymers, including polystyrenes and poly(meth)acrylates, with a sulfonyl moiety at one end.[3][5] This terminal functionalization can be leveraged to enhance solubility in polar solvents, promote adhesion to specific substrates, or serve as a reactive handle for subsequent post-polymerization modifications. The choice of monomer, catalyst, and ligand will dictate the polymerization kinetics and the properties of the resulting polymer.[6][7]

Protocol: ATRP of Styrene Initiated by 1-(Bromomethyl)-3-(methylsulfonyl)benzene

This protocol describes the synthesis of polystyrene with a terminal methylsulfonylbenzyl group.

Materials:

Compound	M.W. ( g/mol )	Amount (mg)	Moles (mmol)	Equivalents
1-(Bromomethyl)-3-(methylsulfonyl)benzene	249.12	249.1	1.0	1.0
Styrene	104.15	10415.0	100.0	100.0
Copper(I) Bromide (CuBr)	143.45	143.5	1.0	1.0
N,N,N',N'',N''-Pentamethyldiethylenetriamine (PMDETA)	173.30	173.3	1.0	1.0
Anisole (Solvent)	-	10 mL	-	-

Procedure:

• Preparation of the Reaction Mixture:

  • To a dry Schlenk flask equipped with a magnetic stir bar, add 1-(Bromomethyl)-3-(methylsulfonyl)benzene (249.1 mg, 1.0 mmol) and CuBr (143.5 mg, 1.0 mmol).

  • Seal the flask with a rubber septum, and cycle between vacuum and argon three times to remove oxygen.

  • Add anisole (5 mL) via a degassed syringe.

  • In a separate vial, degas styrene (10.415 g, 100.0 mmol) and PMDETA (173.3 mg, 1.0 mmol) by bubbling with argon for 30 minutes.

  • Add the degassed styrene and PMDETA to the Schlenk flask via syringe.

  • Add an additional 5 mL of degassed anisole to the flask.

• Polymerization:

  • Immerse the Schlenk flask in a preheated oil bath at 110 °C.

  • Stir the reaction mixture for the desired time (e.g., 6 hours). Periodically, small aliquots can be taken via a degassed syringe to monitor monomer conversion by ¹H NMR or gas chromatography.

• Termination and Purification:

  • To quench the polymerization, cool the flask to room temperature and expose the mixture to air.

  • Dilute the reaction mixture with tetrahydrofuran (THF, ~10 mL).

  • Pass the solution through a short column of neutral alumina to remove the copper catalyst. The eluent should be colorless.

  • Precipitate the polymer by slowly adding the THF solution to a large volume of cold methanol (~200 mL) with vigorous stirring.

  • Collect the white polymer precipitate by filtration, wash with fresh methanol, and dry under vacuum at 40 °C to a constant weight.

Expected Outcome:

A white, solid polystyrene with a molecular weight determined by the monomer-to-initiator ratio and monomer conversion. The polymer will have a low polydispersity index (PDI < 1.3) and will contain a 3-(methylsulfonyl)benzyl group at the α-terminus.

II. Surface Functionalization and Grafting of Polymer Brushes

The ability to tailor the properties of surfaces at the molecular level is critical for applications ranging from biocompatible materials to microelectronics. 1-(Bromomethyl)-3-(methylsulfonyl)benzene can be employed to modify hydroxylated surfaces, such as silicon wafers and silica nanoparticles, creating a platform for subsequent surface-initiated ATRP (SI-ATRP).[3][6] This "grafting from" approach allows for the growth of high-density polymer brushes, where the sulfonyl groups can influence the surface energy and interfacial properties.[2][8]

Application Note: Creating Functional Surfaces with Polymer Brushes

This two-step process first involves the immobilization of the initiator onto a hydroxyl-rich surface, followed by the growth of polymer chains. The direct benzylation of surface hydroxyl groups provides a robust covalent linkage. The subsequent SI-ATRP allows for the synthesis of polymer brushes with controlled thickness, composition, and architecture. The presence of the methylsulfonyl group at the initiator site can enhance the surface's polarity and interaction with polar solvents or other materials.

Protocol: Surface-Initiated ATRP from a Silicon Wafer

This protocol details the functionalization of a silicon wafer with 1-(Bromomethyl)-3-(methylsulfonyl)benzene and the subsequent grafting of poly(methyl methacrylate) (PMMA) brushes.

Part A: Immobilization of the Initiator

• Surface Preparation:

  • Clean a silicon wafer by sonication in acetone and then isopropanol for 15 minutes each.

  • Dry the wafer under a stream of nitrogen.

  • Create a high density of hydroxyl groups on the surface by immersing the wafer in a piranha solution (3:1 mixture of concentrated H₂SO₄ and 30% H₂O₂) for 30 minutes. (Caution: Piranha solution is extremely corrosive and reactive. Handle with extreme care in a fume hood with appropriate personal protective equipment.)

  • Rinse the wafer extensively with deionized water and dry under a stream of nitrogen.

• Initiator Immobilization (Williamson Ether Synthesis Adaptation): [9]

  • In a dry Schlenk flask under an argon atmosphere, prepare a solution of sodium hydride (NaH, 60% dispersion in mineral oil, ~50 mg, ~1.25 mmol) in anhydrous dimethylformamide (DMF, 20 mL).

  • Carefully place the cleaned, hydroxylated silicon wafer in the flask.

  • Slowly add 1-(Bromomethyl)-3-(methylsulfonyl)benzene (249.1 mg, 1.0 mmol) to the solution.

  • Heat the reaction mixture to 70 °C and stir for 12 hours.

  • Cool the flask to room temperature and carefully quench the reaction by the slow addition of methanol.

  • Remove the wafer and sonicate it in DMF, followed by acetone and isopropanol (10 minutes each) to remove any physisorbed material.

  • Dry the initiator-functionalized wafer under a stream of nitrogen.

Part B: Surface-Initiated ATRP of Methyl Methacrylate (MMA)

• Preparation of the Polymerization Solution:

  • In a dry Schlenk flask, add CuBr (71.7 mg, 0.5 mmol) and CuBr₂ (11.2 mg, 0.05 mmol).

  • Seal the flask and deoxygenate with three vacuum-argon cycles.

  • Add degassed MMA (5.0 g, 50 mmol) and degassed anisole (5 mL) via syringe.

  • Add degassed PMDETA (95.3 mg, 0.55 mmol) via syringe. The solution should turn green/brown.

• Grafting Polymer Brushes:

  • Place the initiator-functionalized silicon wafer into the Schlenk flask containing the polymerization solution.

  • Immerse the flask in a preheated oil bath at 60 °C.

  • Allow the polymerization to proceed for the desired time (e.g., 4 hours) to achieve the target brush thickness.

• Purification:

  • Remove the wafer from the polymerization solution and rinse thoroughly with THF.

  • Sonicate the wafer in fresh THF for 15 minutes to remove any non-grafted polymer.

  • Dry the wafer with a stream of nitrogen.

Expected Outcome:

A silicon wafer with a uniform layer of PMMA brushes. The thickness of the polymer layer can be controlled by the polymerization time and can be measured by ellipsometry or atomic force microscopy (AFM). The surface will exhibit altered wettability and other properties due to the presence of the PMMA brushes and the underlying sulfonyl-functionalized initiator layer.

Visualizing the Workflow

To further clarify the experimental processes, the following diagrams illustrate the key steps in the synthesis of functional polymers and the surface modification protocols.

Figure 1: Workflow for ATRP of Styrene.

Figure 2: Workflow for Surface-Initiated ATRP.

Conclusion

1-(Bromomethyl)-3-(methylsulfonyl)benzene stands as a potent and versatile molecule for the advanced synthesis of functional materials. Its dual-functional nature allows for the initiation of controlled polymerizations and the tailored modification of surfaces, while simultaneously introducing the influential sulfonyl group. The protocols provided herein offer a solid foundation for researchers to explore the vast potential of this compound in creating next-generation polymers and smart surfaces with precisely engineered properties. As with any chemical synthesis, appropriate safety precautions and optimization of reaction conditions for specific applications are strongly encouraged.

References

• Coessens, V., et al. (2001). Functional polymers by atom transfer radical polymerization. Progress in Polymer Science, 26(3), 337-377.
• Hörhold, H. H., et al. (1999). Atom transfer radical polymerization (ATRP) of styrene and methyl methacrylate with α,α-dichlorotoluene as initiator; a kinetic study. Macromolecular Chemistry and Physics, 200(8), 1755-1761.
• Ajaz, M., et al. (2022). Polymer Grafting and its chemical reactions.
• Hirao, A., et al. (2001). Synthesis of Functionalized Polymers by Means of Anionic Living Polymerization. 1. Synthesis of Functionalized Polymers with α-Methylstyryl Groups by Anionic Reactions with Use of 1-{4-[3-(4-Isopropenylphenyl)propyl]phenyl}-1-phenylethylene. Macromolecules, 34(7), 2095-2101.

• Matyjaszewski, K. (2020, February 20). Atom Transfer Radical Polymerization (ATRP) Overview [Video]. YouTube. Retrieved from [Link]

• Chemistry For Everyone. (2025, August 4). What Is Atom Transfer Radical Polymerization (ATRP)? [Video]. YouTube. Retrieved from [Link]

• Lee, H., et al. (2007). One-Step Multipurpose Surface Functionalization by Adhesive Catecholamine.
• Choudhary, S., et al. (2020). Grafting Polymers. In Reactive and Functional Polymers Volume Two (pp. 199-243).
• Yuan, Z., et al. (2018). En Route to Practicality of the Polymer Grafting Technology: One-Step Interfacial Modification with Amphiphilic Molecular Brushes. ACS Applied Materials & Interfaces, 10(18), 15994-16003.
• Czapik, A., et al. (2021). Synthesis, Characterization and Application of a New Functionalized Polymeric Sorbent Based on Alkenylphoshine Oxide. Polymers, 13(10), 1591.
• Zhang, H., et al. (2017). Synthesis of Linear Polymers in High Molecular Weights via Reaction-Enhanced Reactivity of Intermediates using Friedel-Crafts Polycondensation. Journal of Visualized Experiments, (128), e56353.

• Matyjaszewski Polymer Group. (n.d.). Functional Biomaterials. Carnegie Mellon University. Retrieved from [Link]

• PubChem. (n.d.). 1-Bromo-3-((3-methylphenethyl)sulfonyl)benzene. National Center for Biotechnology Information. Retrieved from [Link]

• SciTechnol. (n.d.). Journal of Polymer Science & Applications. Retrieved from [Link]

• The Glycoscience Project. (2021, October 6). Benzylation of hydroxyl groups by Williamson reaction. National Center for Biotechnology Information. Retrieved from [Link]

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Application Notes &amp; Protocols: Strategic Use of 1-(Bromomethyl)-3-(methylsulfonyl)benzene in Synthetic Chemistry

Abstract and Scope

This document provides a detailed guide for researchers, chemists, and drug development professionals on the effective use of 1-(Bromomethyl)-3-(methylsulfonyl)benzene as a key intermediate in organic synthesis. This reagent is a versatile monofunctional alkylating agent, prized for its ability to introduce the 3-(methylsulfonyl)benzyl moiety into a wide array of molecular scaffolds. The protocols herein are designed to be robust and reproducible, emphasizing safety, mechanistic understanding, and systematic troubleshooting. We will explore its physicochemical properties, core reactivity, and provide step-by-step procedures for common nucleophilic substitution reactions.

Reagent Overview and Physicochemical Properties

1-(Bromomethyl)-3-(methylsulfonyl)benzene is a bifunctional molecule featuring a reactive bromomethyl group and an electron-withdrawing methylsulfonyl group. The bromomethyl group serves as an excellent electrophile for SN2 reactions due to bromide being a superb leaving group. The methylsulfonyl substituent is a strongly deactivating, meta-directing group for electrophilic aromatic substitution, which renders the aromatic ring relatively inert to such reactions and imparts specific electronic and solubility characteristics to the final products.

Table 1: Physicochemical Properties of 1-(Bromomethyl)-3-(methylsulfonyl)benzene [1][2][3]

Property	Value
Molecular Formula	C₈H₉BrO₂S
Molecular Weight	249.12 g/mol [1][2][3]
CAS Number	82657-76-9[2]
Appearance	Solid[1][3]
InChI Key	JRXBZWXKAYJVRI-UHFFFAOYSA-N[1][3]
SMILES	CS(=O)(=O)C1=CC=CC(CBr)=C1[1][3]

Safety and Handling Precautions

As a reactive alkylating agent, 1-(Bromomethyl)-3-(methylsulfonyl)benzene must be handled with appropriate care. It is classified as harmful if swallowed and can cause serious skin and eye irritation.[4] Adherence to strict safety protocols is mandatory.

• Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (e.g., nitrile), safety goggles or a face shield, and a lab coat.[4][5] All manipulations should be performed within a certified chemical fume hood to avoid inhalation of dust or vapors.[4]

• First Aid Measures:

  • If Swallowed: Rinse mouth and call a POISON CENTER or physician immediately. Do not induce vomiting.[6]

  • Skin Contact: Immediately remove all contaminated clothing. Rinse skin thoroughly with water/shower.[6]

  • Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing and seek immediate medical attention from an ophthalmologist.

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from incompatible materials such as strong bases and oxidizing agents.[4][5][6]

• Disposal: Dispose of contents and container to an approved hazardous waste disposal plant in accordance with local, state, and federal regulations.[4]

Core Application: Nucleophilic Substitution (SN2) Reactions

The primary utility of this reagent lies in its reactivity as an electrophile in SN2 reactions. The benzylic carbon is readily attacked by a wide range of nucleophiles, displacing the bromide ion.

General Reaction Mechanism

The reaction proceeds via a bimolecular nucleophilic substitution (SN2) mechanism. A nucleophile (Nu⁻) attacks the electrophilic carbon of the bromomethyl group, leading to a transition state where the nucleophile-carbon bond is forming concurrently with the carbon-bromine bond breaking. This single, concerted step results in the formation of a new C-Nu bond and the bromide leaving group.

Caption: SN2 reaction mechanism for alkylation.

Experimental Workflow

A typical experimental workflow involves reagent preparation, reaction execution under controlled conditions, product work-up, and finally, purification and characterization.

Sources

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• 6. file.bldpharm.com [file.bldpharm.com]

Application Notes &amp; Protocols: Synthesis of Substituted Benzylamines via Nucleophilic Substitution of 1-(Bromomethyl)-3-(methylsulfonyl)benzene with Amines

Introduction: A Key Building Block in Medicinal Chemistry

In the landscape of modern drug discovery and development, the strategic construction of molecular scaffolds with desirable pharmacological properties is paramount. 1-(Bromomethyl)-3-(methylsulfonyl)benzene stands out as a versatile and highly valuable electrophilic building block.[1] Its structure, featuring a reactive benzylic bromide, is rendered particularly interesting by the presence of a methylsulfonyl group at the meta-position. This potent electron-withdrawing group modulates the electronic properties of the aromatic ring and the reactivity of the benzylic carbon, making this reagent a cornerstone for synthesizing a diverse array of substituted benzylamines.

The N-alkylation of amines is a fundamental transformation in organic synthesis, providing access to secondary and tertiary amines that are ubiquitous in pharmaceuticals, agrochemicals, and functional materials.[2][3] The products derived from the reaction of 1-(bromomethyl)-3-(methylsulfonyl)benzene with various amines are of significant interest to researchers and drug development professionals. The resulting N-((3-(methylsulfonyl)phenyl)methyl)amine scaffold is a key feature in numerous biologically active compounds, where the methylsulfonyl moiety often serves to improve metabolic stability, solubility, and target engagement through hydrogen bonding interactions.

This guide provides an in-depth exploration of the reaction between 1-(bromomethyl)-3-(methylsulfonyl)benzene and amines. It covers the underlying mechanistic principles, provides detailed and validated experimental protocols, and discusses the critical parameters that ensure a successful and reproducible synthesis.

Reaction Principles and Mechanistic Insights

The reaction of 1-(bromomethyl)-3-(methylsulfonyl)benzene with a primary or secondary amine is a classic example of a nucleophilic substitution. The core of this transformation involves the displacement of the bromide leaving group by the nucleophilic amine.

The Nucleophilic Substitution Mechanism (SN2 Pathway)

The reaction predominantly proceeds via a bimolecular nucleophilic substitution (S(N)2) mechanism.[4] Key factors favoring this pathway include:

• Primary Benzylic Substrate: The electrophilic carbon is primary and relatively unhindered, allowing for backside attack by the nucleophile.

• Potent Electrophile: The electron-withdrawing methylsulfonyl group (-SO₂Me) significantly increases the electrophilicity of the benzylic carbon, making it more susceptible to nucleophilic attack.

• Good Leaving Group: The bromide ion (Br⁻) is an excellent leaving group, facilitating the displacement.

In the S(_N)2 mechanism, the amine's lone pair of electrons attacks the electrophilic carbon atom of the bromomethyl group in a concerted step, simultaneously breaking the carbon-bromine bond.[4] While benzylic systems can stabilize carbocations, potentially opening an S(_N)1 pathway, the typical use of strong amine nucleophiles and polar aprotic solvents strongly favors the S(_N)2 route.[5][6]

Figure 1: Generalized S(_N)2 reaction pathway.

The Role of the Base

The reaction generates one equivalent of hydrobromic acid (HBr). This acid will protonate the starting amine or the product amine, rendering it non-nucleophilic and halting the reaction. To prevent this, a base is added to neutralize the HBr as it forms.[7]

• Inorganic Bases (e.g., K₂CO₃, Cs₂CO₃): These are commonly used, inexpensive, and effective. They are heterogeneous in many organic solvents, which can sometimes be advantageous for workup.

• Sterically Hindered Organic Bases (e.g., DIPEA, Et₃N): These non-nucleophilic bases are soluble in organic solvents and are excellent choices. Their steric bulk prevents them from competing with the substrate amine as a nucleophile.[7]

Controlling Selectivity: Mono- vs. Di-alkylation

When using a primary amine, the initial product is a secondary amine. This product is often more nucleophilic than the starting primary amine and can react with a second molecule of the electrophile, leading to a tertiary amine (di-alkylation). Over-alkylation can be a significant side reaction.[8]

Strategies to favor mono-alkylation:

• Stoichiometry: Use a large excess of the primary amine. This ensures that the electrophile is more likely to encounter a molecule of the starting amine rather than the product.

• Controlled Addition: Add the electrophile slowly to a solution of the amine, maintaining a high concentration of the nucleophile throughout the reaction.

• Use of Amine Hydrohalide Salts: A competitive deprotonation/protonation strategy can be employed where the primary amine hydrobromide salt is used with a base, selectively deprotonating the primary amine for reaction while the more basic secondary amine product remains protonated and unreactive.[9]

Experimental Protocols

Safety Precaution: 1-(Bromomethyl)-3-(methylsulfonyl)benzene is a lachrymator and should be handled in a well-ventilated fume hood. Always wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

Protocol 1: General N-Alkylation with a Secondary Amine using K₂CO₃

This protocol is suitable for the reaction with cyclic or acyclic secondary amines (e.g., piperidine, morpholine, dibenzylamine).

Materials and Reagents:

• 1-(Bromomethyl)-3-(methylsulfonyl)benzene (1.0 eq)

• Secondary Amine (1.1 - 1.2 eq)

• Potassium Carbonate (K₂CO₃), anhydrous, powdered (2.0 - 2.5 eq)

• Acetonitrile (ACN) or N,N-Dimethylformamide (DMF), anhydrous

• Round-bottom flask, magnetic stir bar, condenser, nitrogen/argon inlet

• Standard workup and purification glassware

Procedure:

• Reaction Setup: To a dry round-bottom flask equipped with a magnetic stir bar, add the secondary amine (1.1 eq) and potassium carbonate (2.5 eq).

• Solvent Addition: Add anhydrous acetonitrile (to a concentration of approx. 0.1-0.2 M with respect to the electrophile).

• Inert Atmosphere: Flush the flask with nitrogen or argon and maintain a positive pressure.

• Reagent Addition: In a separate vial, dissolve 1-(bromomethyl)-3-(methylsulfonyl)benzene (1.0 eq) in a minimal amount of anhydrous acetonitrile. Add this solution dropwise to the stirred amine/base suspension at room temperature.

• Reaction: Stir the reaction mixture at room temperature or heat to 40-60 °C. The optimal temperature will depend on the nucleophilicity of the amine.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting electrophile is consumed (typically 2-12 hours).

• Workup: a. Cool the reaction mixture to room temperature and filter off the inorganic salts, washing the solid with ethyl acetate. b. Concentrate the filtrate under reduced pressure. c. Dissolve the residue in ethyl acetate (or dichloromethane) and wash with water (2x) and then brine (1x).

• Purification: a. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate. b. Purify the crude product by flash column chromatography on silica gel to obtain the pure tertiary amine.

Protocol 2: Mono-N-Alkylation with a Primary Amine in an Aqueous Medium

This environmentally benign protocol, adapted from established methods for N-alkylation in water, is effective for many primary amines.[8]

Materials and Reagents:

• 1-(Bromomethyl)-3-(methylsulfonyl)benzene (1.0 eq)

• Primary Amine (2.5 - 3.0 eq)

• Sodium Bicarbonate (NaHCO₃) (2.5 eq)

• Sodium Dodecyl Sulfate (SDS) (catalytic, ~20 mg per 5 mmol of electrophile)

• Water, Ethyl Acetate, Hexane

Procedure:

• Reaction Setup: In a round-bottom flask, suspend the primary amine (2.5 eq), sodium bicarbonate (2.5 eq), and SDS in water (to a concentration of approx. 0.25 M).

• Heating: Heat the mixture to 60-80 °C with vigorous stirring for 5-10 minutes to ensure dispersion.

• Reagent Addition: Add 1-(bromomethyl)-3-(methylsulfonyl)benzene (1.0 eq) to the heated mixture.

• Reaction: Continue heating and stirring for 1-4 hours. The reaction often results in the product precipitating from the aqueous solution.

• Monitoring: Monitor the reaction by TLC (spotting a small aliquot extracted into ethyl acetate).

• Workup: a. Cool the reaction mixture to room temperature. b. If a solid has precipitated, filter the product, wash with water, and dry. c. If no solid forms, extract the reaction mixture with ethyl acetate (3x). d. Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate under reduced pressure.

• Purification: The crude product can often be purified by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexane) or by flash column chromatography if necessary.[8]

Data Presentation: Representative Reaction Conditions

The following table summarizes typical conditions for the N-alkylation of benzylic bromides with various amines, providing a starting point for optimization with 1-(bromomethyl)-3-(methylsulfonyl)benzene.

Amine Substrate	Amine (eq)	Base (eq)	Solvent	Temperature (°C)	Time (h)	Typical Yield (%)
Piperidine	1.2	K₂CO₃ (2.0)	ACN	25 - 40	2 - 6	>90
Aniline	1.5	DIPEA (2.0)	DMF	60 - 80	8 - 16	70 - 85
Benzylamine	2.5	NaHCO₃ (2.5)	H₂O / SDS	80	1 - 3	85 - 95
N-Methylpiperazine	1.1	Et₃N (1.5)	THF	50	4 - 8	>90
Morpholine	1.2	K₂CO₃ (2.0)	ACN	40	3 - 6	>90

Yields are estimates based on general N-alkylation procedures and may vary for the specific substrate.

Visualization of Experimental Workflow

Figure 2: General experimental workflow for N-alkylation.

Applications and Significance in Drug Discovery

The introduction of the 3-(methylsulfonyl)benzyl moiety onto an amine is a powerful strategy in medicinal chemistry. This group can significantly influence a molecule's pharmacokinetic and pharmacodynamic profile.

• Metabolic Stability: The sulfone group is generally resistant to metabolic degradation, which can improve the half-life of a drug candidate.

• Solubility and Polarity: The polar sulfone group can enhance aqueous solubility, a critical parameter for oral bioavailability.

• Target Binding: The oxygen atoms of the sulfone are excellent hydrogen bond acceptors, enabling strong and specific interactions with biological targets like enzymes and receptors.

• Scaffold for Diverse Libraries: This reaction serves as a key step in the synthesis of compound libraries for high-throughput screening. The ready availability of diverse amines allows for the rapid generation of novel chemical entities.

For instance, benzylamine-containing structures are foundational to various therapeutic agents, including antimycotics and antimycobacterials.[10][11] Furthermore, related sulfonamide and piperazine-containing indole derivatives have been identified as potent serotonin 6 (5-HT₆) receptor antagonists for potential treatment of cognitive disorders like Alzheimer's disease.[12] The synthetic routes to these complex molecules often rely on the robust and predictable N-alkylation chemistry described herein.

References

• BenchChem. (2025). Application Notes and Protocols for N-alkylation using N,N,4-Trimethylpiperidin-4-amine. BenchChem.
• ResearchGate. (2025). Nucleophilic Substitution Reactions of Meta- and Para-Substituted Benzylamines with Benzyl Bromide in Methanol Medium.
• Singh, C. B., Kavala, V., Samal, A. K., & Patel, B. K. (2007). Aqueous-Mediated N-Alkylation of Amines. European Journal of Organic Chemistry, 2007(9), 1369–1377.
• BenchChem. (2025).
• ACS Publications. (2019). General Synthesis of N-Alkylation of Amines with Secondary Alcohols via Hydrogen Autotransfer. Organic Letters.
• Organic Chemistry Portal. Synthesis of benzylic amines. Organic Chemistry Portal.
• Chegg.com. (2021). Solved (a) Benzyl bromide (A) can undergo a substitution.... Chegg.com.
• Bewickchemistry. (2021). Nucleophilic Substitution with amines. YouTube.
• Khan Academy.
• Wiley-VCH GmbH. (2024). Synthesis of novel benzylamine antimycotics and evaluation of their antimycotic potency. Archiv der Pharmazie.
• RSC Publishing. (2024). Nucleophilic fluorine substitution reaction of α-carbonyl benzyl bromide, phenylthiofluoroalkyl bromide, and 2-bromo-2-phenoxya. RSC Publishing.
• BenchChem. (2025). Application Notes and Protocols: Nucleophilic Substitution Reactions of 1,3-Bis(bromomethyl)-5-methylbenzene with Amines. BenchChem.
• ResearchGate. (2014). Selective N-alkylation of primary amines with R–NH2·HBr and alkyl bromides using a competitive deprotonation/protonation strategy.
• PubMed. (2017). Discovery and Development of 1-[(2-Bromophenyl)sulfonyl]-5-methoxy-3-[(4-methyl-1-piperazinyl)methyl]-1H-indole Dimesylate Monohydrate (SUVN-502): A Novel, Potent, Selective and Orally Active Serotonin 6 (5-HT6) Receptor Antagonist for Potential Treatment of Alzheimer's Disease. Journal of Medicinal Chemistry.
• PubMed. (1984). Benzylamines: Synthesis and Evaluation of Antimycobacterial Properties. Journal of Medicinal Chemistry.
• Sigma-Aldrich. 1-(Bromomethyl)-3-(methylsulfonyl)benzene. Sigma-Aldrich.
• Sigma-Aldrich. 1-(Bromomethyl)-3-(methylsulfonyl)benzene | 82657-76-9. Sigma-Aldrich.

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• 12. Discovery and Development of 1-[(2-Bromophenyl)sulfonyl]-5-methoxy-3-[(4-methyl-1-piperazinyl)methyl]-1H-indole Dimesylate Monohydrate (SUVN-502): A Novel, Potent, Selective and Orally Active Serotonin 6 (5-HT6) Receptor Antagonist for Potential Treatment of Alzheimer's Disease - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Synthesis of Novel Diaryl Ether Analogs via O-Alkylation of Phenols with 1-(Bromomethyl)-3-(methylsulfonyl)benzene

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of Diaryl Ether Motifs

The diaryl ether linkage is a cornerstone scaffold in medicinal chemistry and drug discovery. Its prevalence in a vast array of pharmaceuticals, natural products, and agrochemicals underscores its significance.[1][2][3] This structural motif imparts a unique combination of conformational flexibility and stability, enabling molecules to adopt optimal orientations for binding to biological targets. Diaryl ether-containing compounds have demonstrated a broad spectrum of biological activities, including anticancer, anti-inflammatory, antiviral, and antibacterial properties.[2][3][4]

This application note provides a comprehensive guide to the synthesis of novel diaryl ether analogs through the O-alkylation of phenols with 1-(bromomethyl)-3-(methylsulfonyl)benzene. This specific reaction leverages the principles of the Williamson ether synthesis to create a diverse library of compounds with potential therapeutic applications.[5][6]

Scientific Principles: A Mechanistic Approach to Synthesis

The reaction between a phenol and 1-(bromomethyl)-3-(methylsulfonyl)benzene proceeds via a bimolecular nucleophilic substitution (SN2) mechanism, a classic example of the Williamson ether synthesis.[5][7] Understanding the underlying principles of this reaction is crucial for optimizing reaction conditions and achieving high yields of the desired product.

The Role of the Phenoxide Ion

The first step in this synthesis is the deprotonation of the phenolic hydroxyl group by a suitable base to form a phenoxide ion.[7][8] This is a critical activation step, as the resulting phenoxide is a much stronger nucleophile than the neutral phenol. The choice of base is important; moderately strong inorganic bases like potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) are often preferred as they are effective at deprotonating the phenol without promoting significant side reactions.[9][10]

The Electrophile: 1-(Bromomethyl)-3-(methylsulfonyl)benzene

1-(Bromomethyl)-3-(methylsulfonyl)benzene serves as the electrophile in this reaction. The benzylic carbon is activated towards nucleophilic attack due to the electron-withdrawing nature of the bromine atom. Furthermore, the methylsulfonyl (-SO₂CH₃) group at the meta-position, while not directly involved in the substitution at the benzylic carbon, influences the overall electronic properties of the molecule. The sulfonyl group is a powerful electron-withdrawing group, which can enhance the reactivity of the molecule in certain contexts.[11][12]

The SN2 Reaction Pathway

Once the phenoxide ion is formed, it attacks the electrophilic benzylic carbon of 1-(bromomethyl)-3-(methylsulfonyl)benzene. This concerted, one-step SN2 reaction results in the displacement of the bromide leaving group and the formation of the new carbon-oxygen bond, yielding the desired diaryl ether analog.[5][7]

Figure 1: Reaction mechanism for the O-alkylation of phenols.

Experimental Protocols

Materials and Reagents

Reagent	CAS Number	Molecular Formula	Molecular Weight ( g/mol )	Supplier
1-(Bromomethyl)-3-(methylsulfonyl)benzene	Not Available	C₈H₉BrO₂S	249.12	Sigma-Aldrich[13]
Substituted Phenol	Varies	Varies	Varies	Commercially available
Potassium Carbonate (K₂CO₃), anhydrous	584-08-7	K₂CO₃	138.21	Standard supplier
N,N-Dimethylformamide (DMF), anhydrous	68-12-2	C₃H₇NO	73.09	Standard supplier
Ethyl Acetate (EtOAc)	141-78-6	C₄H₈O₂	88.11	Standard supplier
Brine (saturated NaCl solution)	N/A	NaCl in H₂O	N/A	Prepared in-house
Anhydrous Sodium Sulfate (Na₂SO₄)	7757-82-6	Na₂SO₄	142.04	Standard supplier

Safety Precautions

• 1-(Bromomethyl)-3-(methylsulfonyl)benzene: This compound is harmful if swallowed. It is advisable to handle it in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Phenols: Many substituted phenols can be corrosive and toxic. Consult the Safety Data Sheet (SDS) for each specific phenol used.

• N,N-Dimethylformamide (DMF): DMF is a potential reproductive toxin. Handle with care, avoiding inhalation and skin contact.

General Protocol for the Synthesis of Diaryl Ether Analogs

This protocol provides a general guideline. Optimization of reaction time, temperature, and stoichiometry may be necessary for specific substrates.

• Reaction Setup:

  • To a dry round-bottom flask equipped with a magnetic stir bar, add the substituted phenol (1.0 equivalent) and anhydrous potassium carbonate (1.5 equivalents).

  • Under an inert atmosphere (e.g., nitrogen or argon), add anhydrous N,N-dimethylformamide (DMF) to dissolve the reactants (a concentration of 0.2-0.5 M with respect to the phenol is a good starting point).

• Addition of Alkylating Agent:

  • Add 1-(bromomethyl)-3-(methylsulfonyl)benzene (1.1 equivalents) to the reaction mixture.

• Reaction Conditions:

  • Stir the reaction mixture at a controlled temperature, typically between 60-80 °C.

  • Monitor the progress of the reaction by thin-layer chromatography (TLC) until the starting phenol is consumed. Reaction times can vary from 4 to 24 hours depending on the reactivity of the phenol.

• Work-up:

  • Once the reaction is complete, allow the mixture to cool to room temperature.

  • Pour the reaction mixture into water and extract with an organic solvent such as ethyl acetate (3 x 20 mL).

  • Combine the organic layers and wash sequentially with water (2 x 20 mL) and brine (1 x 20 mL) to remove DMF and inorganic salts.

• Purification:

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure diaryl ether analog.

• Characterization:

  • Characterize the final product by standard analytical techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its identity and purity.

Figure 2: Experimental workflow for diaryl ether synthesis.

Applications in Drug Discovery and Development

The synthesis of a library of diaryl ether analogs using this protocol allows for the systematic exploration of structure-activity relationships (SAR). By varying the substituents on the phenolic ring, researchers can fine-tune the steric and electronic properties of the molecule to optimize its interaction with a specific biological target. The presence of the methylsulfonyl group provides an additional point for modification or interaction within a binding pocket.

This methodology is particularly valuable for:

• Lead Generation: Rapidly generating a diverse set of novel compounds for initial biological screening.

• Lead Optimization: Systematically modifying a lead compound to improve its potency, selectivity, and pharmacokinetic properties.

• Fragment-Based Drug Discovery: The synthesized diaryl ethers can serve as larger, more complex fragments for building drug candidates.

Conclusion

The O-alkylation of phenols with 1-(bromomethyl)-3-(methylsulfonyl)benzene is a robust and versatile method for the synthesis of novel diaryl ether analogs. A thorough understanding of the underlying SN2 mechanism and careful control of reaction parameters are key to achieving high yields and purity. The protocols and insights provided in this application note offer a solid foundation for researchers in organic synthesis and drug discovery to generate new chemical entities with significant therapeutic potential.

References

• A Comparative Analysis of Methylthio vs. Methylsulfonyl Leaving Groups in Nucleophilic Substitution Reactions - Benchchem. (n.d.).
• 1-(Bromomethyl)-3-(methylsulfonyl)benzene - Sigma-Aldrich. (n.d.).
• Diaryl Ether: A Privileged Scaffold for Drug and Agrochemical Discovery | Request PDF. (2020). ResearchGate.
• Diaryl Ether: A Privileged Scaffold for Drug and Agrochemical Discovery. (2020). PubMed.
• McCausland, C. W. (1976). Hard and soft nucleophilic substitution patterns in amino-methylsulfonylazines. BYU ScholarsArchive.
• Diaryl Ether: A Privileged Scaffold for Drug and Agrochemical Discovery. (2020). Journal of Agricultural and Food Chemistry.
• Chapter 4: Synthetic Methods for Diaryl Ether Preparation Using Arylating Reagents. (2024). Books.
• Application Notes and Protocols for O-benzylation of Phenols using Benzyl Tosylate. (n.d.). Benchchem.
• Diaryl ether synthesis by etherification (arylation). (n.d.). Organic Chemistry Portal.
• Application Notes and Protocols for the O-Alkylation of Phenols with 4-(bromomethyl)phenol. (n.d.). Benchchem.
• 1-(Bromomethyl)-3-(methylsulfonyl)benzene - Sigma-Aldrich. (n.d.).
• Synthesis and Antiproliferative Activity of Steroidal Diaryl Ethers. (2021). MDPI.
• The Williamson Ether Synthesis. (2014). Master Organic Chemistry.
• Organic base catalyzed O-alkylation of phenols under solvent-free condition. (2025). ResearchGate.
• Williamson Ether Synthesis: O-Alkylation Reaction Using Halogenated Hydrocarbons as Alkylating Agents. (2023). Francis Academic Press.

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Suzuki coupling reactions of 1-(Bromomethyl)-3-(methylsulfonyl)benzene derivatives

Application Note & Protocol

Topic: Suzuki Coupling Reactions of 1-(Bromomethyl)-3-(methylsulfonyl)benzene Derivatives: A Guide to Synthesis of Diaryl- and Heteroarylmethanes

Audience: Researchers, scientists, and drug development professionals.

Introduction: Synthesizing Key Structural Motifs

The Suzuki-Miyaura cross-coupling reaction stands as a pillar of modern organic synthesis, celebrated for its remarkable efficiency and functional group tolerance in forging carbon-carbon bonds.[1][2] While traditionally dominant in the creation of C(sp²)–C(sp²) linkages for biaryl synthesis, its application has been extended to construct C(sp²)–C(sp³) connections. This advancement is particularly crucial for the synthesis of diarylmethane and heteroarylmethane moieties, which are prevalent structural motifs in a vast array of pharmaceuticals and biologically active compounds.[3][4]

This guide focuses on a specific, and often challenging, substrate class: 1-(bromomethyl)-3-(methylsulfonyl)benzene and its derivatives. The presence of a benzylic bromide provides the C(sp³) electrophilic center for the coupling. Concurrently, the potent electron-withdrawing nature of the meta-positioned methylsulfonyl (–SO₂Me) group significantly influences the electronic properties of the aromatic ring and the reactivity of the benzylic C-Br bond. This presents unique challenges and opportunities in catalyst and condition selection.

This document serves as an in-depth technical guide, providing not only a step-by-step protocol but also the underlying mechanistic rationale and optimization strategies required for successfully employing these valuable building blocks in complex molecule synthesis.

Mechanistic Framework: The Palladium Catalytic Cycle

The efficacy of the Suzuki-Miyaura reaction hinges on a well-defined palladium-based catalytic cycle. Understanding this mechanism is paramount for troubleshooting and optimizing reaction conditions. The cycle comprises three fundamental steps: Oxidative Addition, Transmetalation, and Reductive Elimination.[4][5]

• Step 1: Oxidative Addition: The cycle initiates with the active Pd(0) catalyst, which undergoes oxidative addition into the carbon-bromine bond of the 1-(bromomethyl)-3-(methylsulfonyl)benzene. This step forms a Pd(II) intermediate. For benzylic halides, this addition can proceed with an inversion of stereochemistry.[1] The electron-deficient nature of the substrate, influenced by the sulfonyl group, generally makes this step favorable.

• Step 2: Transmetalation: This is the crucial bond-forming step where the organic moiety is transferred from the boron atom to the palladium center. The process requires prior activation of the arylboronic acid by a base (e.g., K₂CO₃, Cs₂CO₃) to form a more nucleophilic "ate" complex (e.g., Ar-B(OH)₃⁻).[1][6] This boronate complex then displaces the halide on the Pd(II) center, forming a new diorganopalladium(II) species.

• Step 3: Reductive Elimination: The final step involves the reductive elimination of the two organic groups from the palladium center, forming the desired C(sp²)–C(sp³) bond of the diarylmethane product. This step regenerates the catalytically active Pd(0) species, allowing the cycle to continue.[4][5]

Caption: The catalytic cycle for the Suzuki coupling of a benzylic bromide.

Optimizing the Reaction: A Guide to Key Parameters

Achieving high yields and purity in the Suzuki coupling of electron-deficient benzylic bromides requires careful selection of the catalyst system, base, and solvent. The interplay between these components is critical for success.

Parameter	Component Examples	Role & Rationale	Field Insights & Recommendations
Palladium Source	Pd(OAc)₂, Pd₂(dba)₃, PdCl₂(dppf)	These are stable Pd(II) pre-catalysts that are reduced in situ to the active Pd(0) species.[2][7] The choice can influence reaction kinetics.	Pd(OAc)₂ and Pd₂(dba)₃ are common starting points. PdCl₂(dppf) is an air-stable complex that can be effective and convenient.[3]
Ligand	Buchwald-type: SPhos, XPhos, RuPhosOther Phosphines: PPh₃, dppfNHCs: IPr, IMes	Ligands stabilize the palladium center, enhance its solubility, and critically modulate its reactivity. Bulky, electron-rich ligands promote both oxidative addition and reductive elimination, which is crucial for challenging substrates.[1][5][8]	For electron-deficient substrates, Buchwald-type phosphine ligands (SPhos, XPhos) are often superior to simpler phosphines like PPh₃.[8][9] They can prevent catalyst decomposition and accelerate the rate-limiting steps.
Boron Source	Arylboronic AcidsPotassium AryltrifluoroboratesArylboronic Acid Pinacol Esters (Bpin)	Boronic acids are the standard, but can be prone to decomposition (protodeboronation). Trifluoroborates and pinacol esters offer significantly greater stability, making them ideal for complex syntheses or when using precious starting materials.[2][3][4]	Potassium aryltrifluoroborates are excellent alternatives to boronic acids, often providing higher yields and better reproducibility due to their enhanced stability.[3]
Base	K₂CO₃, Cs₂CO₃, K₃PO₄, t-BuOK	The base is essential for activating the boronic acid to form the boronate "ate" complex, which is the active nucleophile in the transmetalation step.[5][6] The choice of base and its strength can dramatically impact the reaction outcome.	Cs₂CO₃ is often a highly effective but more expensive choice for benzylic couplings.[3] K₂CO₃ and K₃PO₄ are robust, cost-effective alternatives that work well in many systems.[10]
Solvent System	Anhydrous: Dioxane, Toluene, DMFAqueous: THF/H₂O, Dioxane/H₂O	The solvent solubilizes the reactants and catalyst system. For many Suzuki protocols, a mixture of an organic solvent and water is beneficial, as water can play a key role in the transmetalation step.[11]	A THF/H₂O (e.g., 10:1) mixture is a common and effective system for the coupling of benzylic bromides.[3] Anhydrous solvents like DMF can also be effective, particularly under microwave conditions.[10]
Temperature	70 - 110 °C (Conventional)120 - 160 °C (Microwave)	Higher temperatures are often required to drive the reaction to completion, especially with less reactive coupling partners. Microwave irradiation is a powerful tool to dramatically shorten reaction times from hours to minutes.[12]	Start with conventional heating around 80-90 °C. If the reaction is sluggish, microwave heating is a highly recommended alternative for rapid optimization and library synthesis.[10]

Detailed Experimental Protocol

This protocol provides a general procedure for the Suzuki-Miyaura coupling of 1-(bromomethyl)-3-(methylsulfonyl)benzene with a generic arylboronic acid.

Materials & Equipment:

• 1-(Bromomethyl)-3-(methylsulfonyl)benzene (1.0 equiv)

• Arylboronic acid (1.2 - 1.5 equiv)

• Palladium(II) acetate [Pd(OAc)₂] (2 mol%)

• SPhos (4 mol%)

• Potassium Carbonate (K₂CO₃), finely ground (3.0 equiv)

• Solvents: Anhydrous Tetrahydrofuran (THF) and Degassed Deionized Water

• Reaction vessel (e.g., microwave vial or Schlenk tube) with a magnetic stir bar

• Inert atmosphere supply (Nitrogen or Argon)

• Standard laboratory glassware for workup and purification

• Silica gel for column chromatography

Procedure:

• Reaction Setup:

  • To a clean, dry reaction vessel containing a magnetic stir bar, add the arylboronic acid (1.2 equiv), potassium carbonate (3.0 equiv), Pd(OAc)₂ (0.02 equiv), and SPhos (0.04 equiv).

  • Seal the vessel with a septum or cap.

  • Evacuate the vessel and backfill with an inert gas (Nitrogen or Argon). Repeat this cycle three times to ensure an oxygen-free atmosphere.[4]

• Addition of Reagents:

  • Under a positive pressure of inert gas, add 1-(bromomethyl)-3-(methylsulfonyl)benzene (1.0 equiv) to the vessel.

  • Via syringe, add anhydrous THF and degassed water to achieve a 10:1 ratio and a final concentration of ~0.1 M with respect to the limiting reagent.

• Reaction Execution:

  • Place the sealed vessel in a preheated oil bath at 80 °C (or utilize a microwave reactor set to 140 °C for 20 minutes).[10]

  • Stir the reaction mixture vigorously for the designated time (typically 12-24 hours for conventional heating).

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the limiting reagent is consumed.

• Workup and Isolation:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Dilute the mixture with ethyl acetate and transfer to a separatory funnel.

  • Wash the organic layer sequentially with water and then with brine.[4]

  • Dry the separated organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the filtrate under reduced pressure.

• Purification:

  • Purify the crude residue by flash column chromatography on silica gel, using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to isolate the pure diarylmethane product.

Caption: A streamlined workflow for the Suzuki coupling protocol.

Troubleshooting Common Issues

Issue	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	1. Inactive Catalyst: Pd(0) not formed or decomposed.2. Insufficient Base Strength/Solubility.3. Water-sensitive reagents (anhydrous conditions).	1. Switch to a more robust ligand (e.g., SPhos, XPhos). Ensure truly inert conditions.2. Screen stronger bases (e.g., K₃PO₄, Cs₂CO₃).3. Use a protocol specifically designed for anhydrous conditions if necessary, and ensure solvents are dry.
Protodeboronation	Boronic acid is unstable under reaction conditions and is replaced by a hydrogen atom.	1. Use a more stable boron source like a potassium aryltrifluoroborate or a pinacol ester.[2][3]2. Use a milder base or lower the reaction temperature.
Homocoupling Side Products	Two molecules of the boronic acid couple together (Ar-Ar).	1. Lower the catalyst loading.2. Ensure the reaction is strictly anaerobic, as oxygen can promote homocoupling.3. Add the aryl halide or benzylic bromide slowly to the reaction mixture.
Benzylic Homocoupling	Two molecules of the benzylic bromide couple (Ar'-CH₂-CH₂-Ar').	1. This can indicate issues with the transmetalation step being too slow. Optimize the base and solvent system to accelerate transmetalation.2. Lower the reaction temperature.

Conclusion

The Suzuki-Miyaura cross-coupling of 1-(bromomethyl)-3-(methylsulfonyl)benzene derivatives is a powerful method for accessing valuable diarylmethane structures. Success with these electron-deficient benzylic substrates is not fortuitous; it is achieved through a rational understanding of the reaction mechanism and careful optimization of key parameters. The choice of a bulky, electron-rich phosphine ligand, an appropriate base, and a suitable solvent system are paramount. By following the protocols and considering the troubleshooting advice outlined in this guide, researchers can confidently and efficiently utilize this important transformation in the fields of medicinal chemistry and materials science.

References

• Molander, G. A., & Jean-Gérard, L. (2007). Suzuki-Miyaura Cross-Coupling Reactions of Benzyl Halides with Potassium Aryltrifluoroborates. The Journal of Organic Chemistry, 72(10), 3891–3900. Available from: [Link]

• Thompson, M. K., et al. (2014). Suzuki-Miyaura Cross-Coupling of Benzylic Bromides Under Microwave Conditions. Tetrahedron Letters, 55(4), 817-819. Available from: [Link]

• Schmalz, H.-G., et al. (2020). A Versatile System of Solvent, Catalyst, and Ligand for Challenging Biphenyl Synthesis Through Suzuki‐Miyaura Reactions. ChemistryOpen, 9(7), 743-748. Available from: [Link]

• Wikipedia. (n.d.). Suzuki reaction. Available from: [Link]

• Nishiwaki, N., et al. (2018). Substrate switchable Suzuki–Miyaura coupling for benzyl ester vs. benzyl halide. RSC Advances, 8(63), 36057-36063. Available from: [Link]

• Cesar, V., et al. (2004). Suzuki-Miyaura reaction of aryl halides (benzyl halides) with phenylboronic acid catalyzed by Pd(OAc)2/7a. Journal of Organometallic Chemistry, 689(25), 4632-4636. Available from: [Link]

• Shi, S., et al. (2023). A cooperative electron-deficient phosphine/olefin ligand system for the site-selective mechanochemical Suzuki–Miyaura cross-coupling of 2,4-dibromoaryl ethers. Chemical Science, 14(30), 8175-8182. Available from: [Link]

• Kabalka, G. W., et al. (2006). Microwave-Promoted Palladium Catalysed Suzuki Cross-Coupling Reactions of Benzyl Halides with Arylboronic Acid. Journal of Chemical Research, 2006(5), 305-307. Available from: [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Available from: [Link]

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. Available from: [Link]

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Available from: [Link]

• Nolan, S. P., et al. (2023). Preformed Pd(II) Catalysts based on Monoanionic [N,O] Ligands for Suzuki-Miyaura Cross-Coupling at Low Temperature. Molecules, 28(3), 1279. Available from: [Link]

• Skrydstrup, T., et al. (2014). Carbonylative Suzuki Couplings of Aryl Bromides with Boronic Acid Derivatives under Base-Free Conditions. Organic Letters, 16(7), 1872–1875. Available from: [Link]

• ChemBK. (2024). 1-bromo-3-(methylsulfonyl)benzene. Available from: [Link]

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Available from: [Link]

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. Available from: [Link]

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• 9. A Versatile System of Solvent, Catalyst, and Ligand for Challenging Biphenyl Synthesis Through Suzuki‐Miyaura Reactions - PMC [pmc.ncbi.nlm.nih.gov]
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• 11. Substrate switchable Suzuki–Miyaura coupling for benzyl ester vs. benzyl halide - RSC Advances (RSC Publishing) DOI:10.1039/C8RA07841F [pubs.rsc.org]
• 12. researchgate.net [researchgate.net]

The 3-(Methylsulfonyl)benzyl (MSB) Group: A Chemically Robust Protecting Group for Alcohols and Phenols

Introduction: The Need for Tunable and Robust Protecting Groups

In the landscape of multistep organic synthesis, the judicious selection of protecting groups is a cornerstone of success.[1] The ideal protecting group should be introduced in high yield under mild conditions, remain inert to a wide range of reagents and reaction environments, and be cleaved selectively in high yield, again under mild conditions that do not compromise the integrity of the protected molecule. The benzyl (Bn) ether is a workhorse protecting group for hydroxyl functionalities due to its general stability under both acidic and basic conditions.[2] However, its removal, typically via catalytic hydrogenolysis, can be incompatible with sensitive functional groups such as alkenes, alkynes, or certain sulfur-containing moieties.[3]

This application note introduces the 3-(methylsulfonyl)benzyl (MSB) protecting group, derived from 1-(bromomethyl)-3-(methylsulfonyl)benzene, as a robust alternative for the protection of alcohols and phenols. The presence of the strongly electron-withdrawing methylsulfonyl group at the meta position significantly modulates the electronic properties of the benzyl moiety, enhancing its stability towards certain cleavage conditions and offering potential for orthogonal removal strategies. This guide will provide an in-depth analysis of the MSB group, its installation, stability profile, and deprotection protocols, supported by mechanistic insights and detailed experimental procedures.

The Scientific Rationale for the MSB Protecting Group

The core advantage of the MSB group lies in the electronic effect of the meta-sulfonyl substituent. Unlike the electron-donating p-methoxy group in the widely used p-methoxybenzyl (PMB) ether, which labilizes the benzyl C-O bond towards oxidative cleavage, the methylsulfonyl group is strongly electron-withdrawing.[4] This has two primary consequences:

• Increased Stability: The deactivation of the benzene ring and the destabilization of a potential benzylic carbocation intermediate render the MSB ether more resistant to acidic and certain oxidative cleavage conditions compared to standard benzyl or PMB ethers.[5] This enhanced stability makes the MSB group a reliable choice for protecting hydroxyl groups during synthetic steps that employ harsh acidic or oxidative reagents.

• Orthogonal Deprotection Potential: While the electron-withdrawing nature of the sulfonyl group makes standard oxidative deprotection more challenging, it opens the door to alternative cleavage strategies. The standard method for deprotection remains catalytic hydrogenolysis, which is generally effective for benzyl-type ethers.[6] The key to orthogonality lies in the differential stability of the MSB group compared to other protecting groups. For instance, the MSB group is expected to be stable under the acidic conditions used to remove silyl ethers like tert-butyldimethylsilyl (TBS) or the oxidative conditions (e.g., with DDQ) used to cleave PMB ethers.[2][4]

Application and Strategy: A Workflow for MSB Protection

The overall strategy for employing the MSB protecting group follows a standard protection-deprotection sequence. The workflow is designed to be straightforward and adaptable to a variety of substrates.

Caption: General workflow for the use of the MSB protecting group.

Experimental Protocols

Protocol 1: Protection of a Primary Alcohol with 1-(Bromomethyl)-3-(methylsulfonyl)benzene

This protocol describes a general procedure for the protection of a primary alcohol using a Williamson ether synthesis approach.[7]

Materials:

• Primary alcohol (1.0 eq)

• 1-(Bromomethyl)-3-(methylsulfonyl)benzene (1.2 eq)

• Sodium hydride (NaH), 60% dispersion in mineral oil (1.5 eq)

• Anhydrous N,N-dimethylformamide (DMF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate (EtOAc)

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a stirred solution of the primary alcohol (1.0 eq) in anhydrous DMF at 0 °C under an inert atmosphere (e.g., argon), add NaH (1.5 eq) portion-wise.

• Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 30 minutes.

• Cool the reaction mixture back to 0 °C and add a solution of 1-(bromomethyl)-3-(methylsulfonyl)benzene (1.2 eq) in anhydrous DMF dropwise.

• Allow the reaction to warm to room temperature and stir for 12-16 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction to 0 °C and cautiously quench by the slow addition of saturated aqueous NH₄Cl solution.

• Dilute the mixture with water and extract with EtOAc (3 x).

• Combine the organic layers, wash with water and then brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired 3-(methylsulfonyl)benzyl ether.

Causality Behind Experimental Choices:

• Base: Sodium hydride is a strong, non-nucleophilic base that efficiently deprotonates the alcohol to form the corresponding alkoxide, which is a potent nucleophile for the subsequent Sₙ2 reaction.[7]

• Solvent: DMF is a polar aprotic solvent that is excellent for Sₙ2 reactions as it solvates the sodium cation, leaving a "naked" and highly reactive alkoxide anion.

• Temperature: The initial deprotonation and the addition of the benzyl bromide are performed at 0 °C to control the reaction rate and minimize potential side reactions. The reaction is then allowed to proceed at room temperature to ensure a reasonable reaction time.

Protocol 2: Deprotection of a 3-(Methylsulfonyl)benzyl (MSB) Ether by Catalytic Hydrogenolysis

This protocol details the standard method for cleaving the MSB ether to regenerate the free hydroxyl group.[3][6]

Materials:

• MSB-protected alcohol (1.0 eq)

• Palladium on carbon (10% Pd/C, 10 mol%)

• Methanol (MeOH) or Ethyl Acetate (EtOAc)

• Hydrogen gas (H₂) balloon or hydrogenation apparatus

Procedure:

• Dissolve the MSB-protected alcohol (1.0 eq) in MeOH or EtOAc in a flask suitable for hydrogenation.

• Carefully add 10% Pd/C (10 mol%) to the solution.

• Evacuate the flask and backfill with hydrogen gas (repeat 3 times).

• Stir the reaction mixture vigorously under a positive pressure of hydrogen (e.g., a balloon) at room temperature.

• Monitor the reaction progress by TLC. The reaction is typically complete within 2-6 hours.

• Upon completion, carefully filter the reaction mixture through a pad of Celite® to remove the palladium catalyst, washing the pad with the reaction solvent.

• Concentrate the filtrate under reduced pressure to yield the deprotected alcohol. Further purification may be performed if necessary.

Causality Behind Experimental Choices:

• Catalyst: Palladium on carbon is a highly efficient and commonly used catalyst for the hydrogenolysis of benzylic C-O bonds.[8]

• Hydrogen Source: Hydrogen gas is the reductant that, with the aid of the palladium catalyst, cleaves the C-O bond.[3]

• Solvent: Methanol and ethyl acetate are common solvents for hydrogenation as they are relatively inert and effectively dissolve a wide range of organic compounds.

Mechanistic Insights

The protection and deprotection reactions proceed through well-established mechanisms.

Caption: Simplified mechanisms for MSB protection and deprotection.

Stability and Orthogonality

The utility of a protecting group is defined by its stability profile. The MSB group offers a distinct advantage in its robustness compared to other common hydroxyl protecting groups.

Protecting Group	Reagent/Condition	Stability of MSB-OR	Stability of Bn-OR	Stability of PMB-OR	Stability of TBS-OR
Acidic	1M HCl, rt	Stable	Stable	Labile	Labile
TFA, rt	Very Stable	Stable	Very Labile	Very Labile
Basic	1M NaOH, rt	Stable	Stable	Stable	Stable
n-BuLi, THF	Stable	Stable	Stable	Stable
Oxidative	DDQ, CH₂Cl₂, rt	Stable	Mostly Stable	Labile	Stable
CAN, CH₃CN/H₂O, rt	Stable	Mostly Stable	Labile	Stable
Reductive	H₂, Pd/C	Labile	Labile	Labile	Stable
Fluoride	TBAF, THF, rt	Stable	Stable	Stable	Labile

Table 1: Comparative stability of the 3-(methylsulfonyl)benzyl (MSB) ether with other common alcohol protecting groups. Stability is inferred from the electronic properties and established reactivity of analogous protecting groups.

This stability profile allows for orthogonal deprotection strategies. For example, a molecule bearing both an MSB ether and a TBS ether can be selectively deprotected at the TBS-protected alcohol using TBAF, leaving the MSB ether intact. Conversely, a molecule with both an MSB and a PMB ether can be selectively deprotected at the PMB position using DDQ or CAN.

Conclusion

The 3-(methylsulfonyl)benzyl (MSB) group, installed using 1-(bromomethyl)-3-(methylsulfonyl)benzene, is a valuable addition to the synthetic chemist's toolkit for the protection of alcohols and phenols. Its key feature is the enhanced stability conferred by the electron-withdrawing meta-sulfonyl group, making it robust to acidic and oxidative conditions where other benzyl-type ethers might be cleaved. While its primary deprotection method is catalytic hydrogenolysis, this enhanced stability allows for clear orthogonal strategies in the presence of more labile groups like silyl ethers or PMB ethers. The protocols provided herein are based on well-established chemical principles and offer a reliable starting point for the implementation of the MSB protecting group in complex synthetic endeavors.

References

• Organic Chemistry Portal. (n.d.). Benzyl Ethers. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Alcohol or phenol synthesis by ether cleavage. Retrieved from [Link]

• ChemHelp ASAP. (2019, December 27). synthesis & cleavage of benzyl ethers [Video]. YouTube. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Protective Groups. Retrieved from [Link]

• Kiessling Lab. (n.d.). p-Methoxybenzyl Ether Cleavage by Polymer-Supported Sulfonamides. Retrieved from [Link]

• Y, S. S. (n.d.). Selective Hydrogenolysis of a Benzyl Group in the Presence of an Aromatic Chlorine over Supported Palladium Catalysts.
• Madsen, J., Viuf, C., & Bols, M. (2000). A new method for the deprotection of benzyl ethers or the selective protection of alcohols. Chemistry, 6(7), 1140-6.
• Perosa, A., Tundo, P., & Zinovyev, S. (2002). Mild catalytic multiphase hydrogenolysis of benzyl ethers. Green Chemistry, 4, 492.
• Angibeaud, P., Defaye, J., Gadelle, A., & Utille, J.-P. (1985). Mild Deprotection of Benzyl Ether Protective Groups with Ozone. Synthesis, 1985, 1123-1125.

• The Royal Society of Chemistry. (n.d.). A Mild and Practical Method for Deprotection of Aryl Methyl/Benzyl/Allyl Ethers with HPPh2 and tBuOK. Retrieved from [Link]

• Organic Reactions. (n.d.). Hydrogenolysis of Benzyl Groups Attached to Oxygen, Nitrogen, or Sulfur. Retrieved from [Link]

• MDPI. (2023). Studies on the Synthesis, Physical Properties, and Stability of Benzyl Ethers as Potential Heat Transfer Fluids. Retrieved from [Link]

• Organic Syntheses. (n.d.). 3-Benzyloxy-2-methyl Propanoate. Retrieved from [Link]

• Wikipedia. (n.d.). Protecting group. Retrieved from [Link]

• NROChemistry. (n.d.). Protection of Alcohols. Retrieved from [Link]

• ResearchGate. (n.d.). The Selective Cleavage of Aromatic Benzyl Ethers with Magnesium Bromide via Neighbouring Group Effect. Retrieved from [Link]

• YouTube. (2018, December 31). benzyl ether cleavage [Video]. Retrieved from [Link]

• ResearchGate. (n.d.). Studies on the hydrogenolysis of benzyl ethers. Retrieved from [Link]

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Application Notes and Protocols: Catalytic Systems for the Functionalization of 1-(Bromomethyl)-3-(methylsulfonyl)benzene

Introduction

1-(Bromomethyl)-3-(methylsulfonyl)benzene is a bifunctional organic reagent poised for significant utility in the synthesis of complex molecules for the pharmaceutical, agrochemical, and materials science sectors.[1][2] Its architecture is distinguished by two key features: a highly reactive benzylic bromide (C(sp³)-Br) and a potent electron-withdrawing methylsulfonyl group on the aromatic ring. This arrangement allows for selective chemical transformations, making it an invaluable building block. The benzylic bromide is an excellent electrophile for a variety of nucleophilic substitution and cross-coupling reactions, while the methylsulfonyl group modulates the electronic properties and steric environment of the molecule.

This guide provides an in-depth exploration of two primary classes of catalytic systems for the functionalization of 1-(Bromomethyl)-3-(methylsulfonyl)benzene: high-performance Phase-Transfer Catalysis (PTC) for nucleophilic substitutions and transition-metal-catalyzed cross-coupling reactions. The protocols and insights presented herein are designed for researchers, scientists, and drug development professionals seeking to leverage this versatile reagent in their synthetic programs.

Section 1: Phase-Transfer Catalysis (PTC) for Nucleophilic Substitution

Core Concepts: The Power of Phase-Transfer Catalysis

Nucleophilic substitution at the benzylic position is the most prominent reaction pathway for this substrate. Phase-Transfer Catalysis (PTC) stands out as the premier technology for such transformations, particularly for reactions involving benzylic halides.[3] PTC excels by overcoming the mutual insolubility of an ionic nucleophile (typically in an aqueous phase or solid) and an organic substrate (in a non-polar organic phase).

The mechanism hinges on a catalytic amount of a phase-transfer agent, usually a quaternary ammonium or phosphonium salt (Q⁺X⁻). This catalyst pairs with the nucleophile's anion (Nu⁻) to form a lipophilic ion pair (Q⁺Nu⁻) that can readily migrate into the organic phase. Here, the "naked" and highly reactive nucleophile rapidly reacts with the substrate. This methodology offers significant advantages, including the use of inexpensive and safer inorganic bases (e.g., NaOH, K₂CO₃), milder reaction conditions, reduced reaction times, and often, the elimination of anhydrous or hazardous solvents.[4]

Caption: General catalytic cycle for Phase-Transfer Catalysis (PTC).

Application Note 1.1: O-Alkylation for Ether Synthesis

Causality and Experimental Choices: The Williamson ether synthesis is dramatically enhanced by PTC, allowing for the efficient O-alkylation of phenols and alcohols under basic conditions. For a substrate like 1-(bromomethyl)-3-(methylsulfonyl)benzene, a potential side reaction is E2 elimination (dehydrobromination) to form a styrene derivative, especially with strong bases.[5] To mitigate this, moderately concentrated bases (e.g., 30% NaOH) are often preferred over 50% NaOH. The choice of solvent is also critical; while dichloromethane can be used, it carries the risk of "methylene bridging" where the solvent itself acts as an alkylating agent.[5] Toluene or heptane are often safer and effective alternatives.

Protocol: Synthesis of 1-(Phenoxymethyl)-3-(methylsulfonyl)benzene

• Reagent Preparation: In a 100 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, add phenol (1.0 equiv.), toluene (40 mL), and tetrabutylammonium bromide (TBAB, 0.05 equiv.).

• Reaction Setup: Begin vigorous stirring to ensure good mixing between phases.

• Base Addition: Slowly add a 30% aqueous solution of sodium hydroxide (3.0 equiv.) to the flask.

• Substrate Addition: Add a solution of 1-(bromomethyl)-3-(methylsulfonyl)benzene (1.1 equiv.) in toluene (10 mL) dropwise over 15 minutes.

• Reaction Conditions: Heat the mixture to 60-70 °C. Monitor the reaction progress by Thin Layer Chromatography (TLC) or GC-MS. The reaction is typically complete within 2-4 hours.

• Workup: After completion, cool the reaction to room temperature. Add water (20 mL) and separate the organic layer. Wash the organic layer with 1 M HCl (2 x 20 mL), followed by brine (20 mL).

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to yield the pure ether.

Application Note 1.2: Asymmetric C-Alkylation of β-Keto Esters

Causality and Experimental Choices: PTC is highly effective for the C-alkylation of active methylene compounds. The use of chiral Cinchona alkaloid-derived PTC catalysts allows for the generation of quaternary stereogenic centers with high enantioselectivity.[6] The catalyst forms a chiral ion pair with the enolate of the nucleophile. The steric and electronic properties of the catalyst then shield one face of the enolate, directing the incoming electrophile (our benzylic bromide) to the other face, thereby inducing asymmetry.[6] The choice of base and solvent system is crucial for achieving high enantiomeric excess (ee).

Protocol: Enantioselective Synthesis of a Quaternary β-Keto Ester

• Reagent Preparation: To a dried Schlenk tube under an argon atmosphere, add the β-keto ester (e.g., tert-butyl 2-oxocyclopentane-1-carboxylate, 1.2 equiv.) and a chiral PTC catalyst (e.g., a Cinchona-derived quaternary ammonium salt, 0.01 equiv.).

• Reaction Setup: Add toluene (5 mL) as the solvent. Cool the mixture to 0 °C.

• Base Addition: Add solid, powdered cesium carbonate (Cs₂CO₃, 2.0 equiv.).

• Substrate Addition: Add a solution of 1-(bromomethyl)-3-(methylsulfonyl)benzene (1.0 equiv.) in toluene (2 mL) dropwise.

• Reaction Conditions: Allow the reaction to stir at 0 °C. The progress should be monitored carefully by chiral HPLC to determine both conversion and enantiomeric excess.

• Workup: Once the reaction is complete, quench by adding a saturated aqueous solution of ammonium chloride (NH₄Cl). Extract the product with ethyl acetate (3 x 15 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and concentrate. Purify the residue by flash chromatography to obtain the optically active product.

Reaction Type	Nucleophile	Catalyst (mol%)	Base	Solvent	Temp (°C)	Typical Yield
O-Alkylation	Phenol	TBAB (5%)	30% NaOH	Toluene	60-70	>90%
C-Alkylation	Diethyl Malonate	Aliquat 336 (2%)	K₂CO₃	Acetonitrile	50	85-95%
N-Alkylation	Indole	TBAB (5%)	50% NaOH	Dichloromethane	25	>90%
S-Alkylation	Thiophenol	TBPB (3%)	K₂CO₃	Toluene/H₂O	80	>95%
Data are representative and based on typical outcomes for benzylic bromides under PTC conditions.

Section 2: Transition-Metal Catalyzed Cross-Coupling Reactions

Core Concepts: Expanding the Synthetic Toolbox

While nucleophilic substitution is the primary reactivity mode, the C(sp³)-Br bond of 1-(bromomethyl)-3-(methylsulfonyl)benzene can also be activated by transition metal catalysts for cross-coupling reactions. Unlike the vast literature on coupling with aryl halides[7][8][9], reactions at benzylic centers require specific catalytic systems. Nickel and copper catalysts are particularly effective for activating alkyl halides, often proceeding through different mechanisms than the standard Pd(0)/Pd(II) cycles used for aryl halides.[10][11] These methods enable the formation of C-C and C-heteroatom bonds that are otherwise difficult to access.

Caption: Generalized catalytic cycle for cross-coupling reactions.

Application Note 2.1: Nickel-Catalyzed Kumada Coupling

Causality and Experimental Choices: Nickel catalysts are highly effective for cross-coupling alkyl halides with Grignard reagents (Kumada coupling).[12] Unlike palladium, nickel can readily undergo oxidative addition to C(sp³)-Br bonds. The reaction often involves a Ni(I)/Ni(III) catalytic cycle or radical intermediates. The choice of ligand is crucial to stabilize the nickel species and promote the desired reactivity. Bidentate phosphine ligands like dppe (1,2-bis(diphenylphosphino)ethane) are commonly employed. Anhydrous conditions are essential due to the high reactivity of the Grignard reagent.

Protocol: Synthesis of 1-(3-(Methylsulfonyl)benzyl)naphthalene

• Reagent Preparation:

  • Grignard Reagent: Prepare 1-naphthylmagnesium bromide from 1-bromonaphthalene and magnesium turnings in anhydrous tetrahydrofuran (THF) under an argon atmosphere. Titrate to determine the exact concentration.

  • Catalyst: In a separate dry Schlenk flask, add NiCl₂(dppe) (0.03 equiv.).

• Reaction Setup: Place the flask under an argon atmosphere. Add anhydrous THF (10 mL).

• Substrate Addition: Add a solution of 1-(bromomethyl)-3-(methylsulfonyl)benzene (1.0 equiv.) in anhydrous THF (5 mL) to the catalyst suspension.

• Grignard Addition: Cool the mixture to 0 °C. Slowly add the prepared 1-naphthylmagnesium bromide solution (1.2 equiv.) via syringe over 30 minutes, keeping the internal temperature below 5 °C.

• Reaction Conditions: After the addition is complete, allow the reaction to warm to room temperature and stir for 12-16 hours. Monitor by TLC or LC-MS.

• Workup: Carefully quench the reaction by slowly adding a saturated aqueous NH₄Cl solution at 0 °C. Dilute with ethyl acetate and filter through a pad of Celite to remove inorganic salts. Separate the organic layer.

• Purification: Wash the organic phase with water and brine, dry over Na₂SO₄, and concentrate. Purify the crude product by column chromatography (hexane/ethyl acetate) to afford the coupled product.

Application Note 2.2: Copper-Catalyzed Trifluoromethylation

Causality and Experimental Choices: The introduction of a trifluoromethyl (CF₃) group is a key strategy in drug design. While many methods focus on aryl halides, copper-catalyzed protocols have been developed for the trifluoromethylation of alkyl halides, including benzylic bromides.[11] These reactions often use an electrophilic CF₃ source (like Togni's reagent) or a nucleophilic one (like TMSCF₃, the "Ruppert-Prakash reagent"). The reaction with benzylic bromides typically involves the in-situ generation of a reactive [CuCF₃] species that acts as the nucleophilic trifluoromethylating agent.[11]

Protocol: Synthesis of 1-(2,2,2-Trifluoroethyl)-3-(methylsulfonyl)benzene

• Reagent Preparation: In a glovebox or under a strict argon atmosphere, add copper(I) iodide (CuI, 1.5 equiv.) and potassium fluoride (KF, 2.0 equiv.) to a dry Schlenk tube.

• Reaction Setup: Add anhydrous N,N-dimethylformamide (DMF, 10 mL). Add TMSCF₃ (1.5 equiv.) to the suspension to pre-form the active [CuCF₃] species. Stir at room temperature for 30 minutes.

• Substrate Addition: Add a solution of 1-(bromomethyl)-3-(methylsulfonyl)benzene (1.0 equiv.) in DMF (2 mL).

• Reaction Conditions: Seal the tube and heat the reaction mixture to 80 °C for 12 hours. Monitor the reaction for the consumption of the starting material.

• Workup: Cool the reaction to room temperature. Pour the mixture into water and extract with ethyl acetate (3 x 20 mL).

• Purification: Combine the organic layers, wash with brine, dry over MgSO₄, and concentrate. The crude product should be purified by flash chromatography, taking care due to the potential volatility of the product.

Coupling Type	Coupling Partner	Catalyst System	Solvent	Temp (°C)	Key Insight
Kumada	Aryl-MgBr	NiCl₂(dppe)	THF	0 to 25	Effective for C(sp³)-C(sp²) bond formation.[12]
Suzuki-type	Aryl-B(OH)₂	NiCl₂(dtbbpy)/LiCl	THF	25	Can couple with organoboron reagents under nickel catalysis.[13][14]
Trifluoromethylation	TMSCF₃	CuI / KF	DMF	80	Accesses valuable CF₃-containing motifs.[11]
Sonogashira-type	Terminal Alkyne	Pd(PPh₃)₄ / CuI	Et₃N / THF	50	Benzylic halides can couple with alkynes, though less common than with aryl halides.
Conditions are illustrative and may require optimization for this specific substrate.

Summary and Outlook

1-(Bromomethyl)-3-(methylsulfonyl)benzene is a highly adaptable synthetic intermediate. Its benzylic bromide handle can be readily functionalized through robust and scalable catalytic methods. Phase-Transfer Catalysis offers an exceptionally efficient, green, and cost-effective route for a wide range of nucleophilic substitutions, including the synthesis of ethers, esters, and C-alkylated products. For more complex carbon-carbon bond constructions, transition-metal catalysis, particularly with nickel and copper systems, provides powerful tools for coupling with organometallic reagents and for the introduction of important functional groups like CF₃. Future research will likely focus on developing novel chiral catalysts to enable asymmetric versions of these transformations, further enhancing the value of this versatile building block in the synthesis of high-value, enantiopure compounds.

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Application Notes and Protocols for the Scale-Up Synthesis of 1-(Bromomethyl)-3-(methylsulfonyl)benzene

Abstract

This comprehensive technical guide provides a detailed methodology for the scale-up synthesis of 1-(bromomethyl)-3-(methylsulfonyl)benzene, a critical building block in contemporary drug discovery and fine chemical manufacturing. This document is intended for researchers, scientists, and drug development professionals, offering in-depth insights into the synthetic strategy, process optimization, safety considerations, and analytical validation. The protocols described herein are designed to be self-validating, with a strong emphasis on the causality behind experimental choices to ensure both scientific integrity and successful implementation at scale.

Introduction: The Strategic Importance of 1-(Bromomethyl)-3-(methylsulfonyl)benzene

1-(Bromomethyl)-3-(methylsulfonyl)benzene is a key intermediate valued for its bifunctional nature. The reactive bromomethyl group serves as a versatile handle for nucleophilic substitution, allowing for the facile introduction of the 3-(methylsulfonyl)benzyl moiety into a wide array of molecular scaffolds. The electron-withdrawing methylsulfonyl group often imparts desirable pharmacokinetic properties, such as improved solubility and metabolic stability, to the final active pharmaceutical ingredient (API)[1]. Consequently, robust and scalable access to this intermediate is of paramount importance.

This guide presents a two-stage synthetic approach, commencing with the preparation of the precursor, 3-methylsulfonyltoluene, followed by its selective benzylic bromination. The methodologies have been developed with a focus on scalability, safety, and environmental considerations, moving away from traditionally hazardous reagents and solvents where possible.

Synthetic Strategy and Rationale

The overall synthetic pathway is a two-step process starting from the commercially available 3-(methylthio)toluene. The first step is the oxidation of the sulfide to a sulfone, followed by a selective free-radical bromination of the benzylic methyl group.

Caption: Overall synthetic workflow for 1-(bromomethyl)-3-(methylsulfonyl)benzene.

Step 1: Oxidation of 3-(Methylthio)toluene

The oxidation of a sulfide to a sulfone is a fundamental transformation in organic synthesis. For scale-up operations, the chosen oxidant should be cost-effective, safe to handle, and lead to a straightforward work-up. While various potent oxidizing agents exist, many are hazardous or produce stoichiometric waste. Here, we advocate for the use of hydrogen peroxide in acetic acid, a "green" and highly effective system for this transformation[2]. This method avoids the use of transition metals and affords the desired sulfone in high yield and purity[2][3][4].

Step 2: Selective Benzylic Bromination

The conversion of the methyl group in 3-methylsulfonyltoluene to a bromomethyl group is achieved via a free-radical chain reaction[5]. N-Bromosuccinimide (NBS) is the reagent of choice for this transformation as it provides a low, constant concentration of bromine radicals, which selectively abstract a benzylic hydrogen over addition to the aromatic ring[6]. The reaction is initiated by a radical initiator, such as azobisisobutyronitrile (AIBN), under thermal or photochemical conditions. The use of non-chlorinated solvents like acetonitrile is recommended to mitigate the environmental impact associated with solvents like carbon tetrachloride[7].

Caption: Free-radical mechanism for the benzylic bromination with NBS.

Detailed Experimental Protocols

Synthesis of 3-Methylsulfonyltoluene

Materials:

• 3-(Methylthio)toluene

• Glacial Acetic Acid

• Hydrogen Peroxide (30% aqueous solution)

• Sodium Bicarbonate (saturated aqueous solution)

• Brine (saturated aqueous sodium chloride solution)

• Ethyl Acetate

• Anhydrous Magnesium Sulfate

Protocol:

• In a suitably sized reactor equipped with a mechanical stirrer, thermometer, and addition funnel, charge 3-(methylthio)toluene (1.0 equivalent) and glacial acetic acid (5-10 volumes).

• Cool the mixture to 10-15 °C in an ice-water bath.

• Slowly add hydrogen peroxide (30% aq., 2.5-3.0 equivalents) via the addition funnel, ensuring the internal temperature does not exceed 25 °C. The addition is exothermic.

• After the addition is complete, remove the cooling bath and allow the reaction mixture to stir at ambient temperature for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Once the reaction is complete, carefully quench the excess hydrogen peroxide by the slow addition of a saturated aqueous solution of sodium bisulfite until a negative test is obtained with peroxide test strips.

• Dilute the reaction mixture with ethyl acetate (10 volumes) and transfer to a separatory funnel.

• Carefully neutralize the acetic acid by washing with a saturated aqueous solution of sodium bicarbonate until the effervescence ceases.

• Wash the organic layer sequentially with water and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to afford 3-methylsulfonyltoluene as a solid. The product is often of sufficient purity for the next step, but can be further purified by recrystallization from a suitable solvent system like ethanol/water.

Scale-Up Synthesis of 1-(Bromomethyl)-3-(methylsulfonyl)benzene

Materials:

• 3-Methylsulfonyltoluene

• N-Bromosuccinimide (NBS)

• Azobisisobutyronitrile (AIBN)

• Acetonitrile

• Sodium Thiosulfate (10% aqueous solution)

• Sodium Bicarbonate (saturated aqueous solution)

• Brine

• Ethyl Acetate

• Anhydrous Sodium Sulfate

Protocol:

• To a reactor equipped with a mechanical stirrer, reflux condenser, nitrogen inlet, and thermometer, charge 3-methylsulfonyltoluene (1.0 equivalent), N-bromosuccinimide (1.1 equivalents), and acetonitrile (10-15 volumes).

• Purge the reactor with nitrogen for 15-20 minutes.

• Add AIBN (0.02-0.05 equivalents) to the mixture.

• Heat the reaction mixture to reflux (approximately 80-85 °C) and maintain for 2-4 hours. The progress of the reaction can be monitored by observing the consumption of the starting material via HPLC or TLC.

• Upon completion, cool the reaction mixture to room temperature. The succinimide byproduct will precipitate out of the solution.

• Filter the reaction mixture to remove the bulk of the succinimide, washing the filter cake with a small amount of cold acetonitrile.

• Combine the filtrate and washings and concentrate under reduced pressure to about one-third of the original volume.

• Dilute the residue with ethyl acetate (10 volumes) and transfer to a separatory funnel.

• Wash the organic layer with a 10% aqueous solution of sodium thiosulfate to quench any unreacted NBS[8][9].

• Follow with washes of saturated aqueous sodium bicarbonate and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent in vacuo to yield the crude product.

• Purify the crude 1-(bromomethyl)-3-(methylsulfonyl)benzene by recrystallization from a suitable solvent such as isopropanol or ethyl acetate/hexanes to afford a crystalline solid.

Process Safety and Hazard Analysis

• Hydrogen Peroxide: Concentrated solutions of hydrogen peroxide are strong oxidizers and can be corrosive. Handle with appropriate personal protective equipment (PPE), including gloves and safety glasses. The addition to the reaction mixture is exothermic and must be controlled.

• N-Bromosuccinimide (NBS): NBS is a lachrymator and an irritant. Handle in a well-ventilated fume hood with appropriate PPE.

• Azobisisobutyronitrile (AIBN): AIBN is a flammable solid and can decompose exothermically upon heating. Store in a cool place and avoid contact with heat or sources of ignition.

• 1-(Bromomethyl)-3-(methylsulfonyl)benzene: This compound is a lachrymator and should be handled with care in a fume hood. Avoid inhalation and contact with skin and eyes[2][10][11].

• Scale-Up Considerations: The benzylic bromination is a free-radical chain reaction and can be highly exothermic. For large-scale production, controlled addition of NBS or the use of continuous flow reactors should be considered to ensure better heat management and safety[12].

Characterization and Quality Control

The identity and purity of the final product should be confirmed by a suite of analytical techniques.

Parameter	Method	Expected Result
Appearance	Visual Inspection	White to off-white crystalline solid
Identity	¹H NMR (CDCl₃, 400 MHz)	δ ~7.9-7.5 (m, 4H, Ar-H), 4.5 (s, 2H, -CH₂Br), 3.1 (s, 3H, -SO₂CH₃)[13]
Purity	HPLC	≥98%
Melting Point	Melting Point Apparatus	Literature values to be consulted
Mass Spectrometry	ESI-MS	[M+H]⁺ corresponding to C₈H₉BrO₂S

References

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Application Notes and Protocols: The Versatility of 1-(Bromomethyl)-3-(methylsulfonyl)benzene in Heterocyclic Synthesis

Introduction: A Bifunctional Reagent for Modern Drug Discovery

In the landscape of medicinal chemistry and drug discovery, the strategic construction of heterocyclic scaffolds is paramount. These cyclic structures are foundational to a vast array of pharmaceuticals and biologically active molecules.[1] 1-(Bromomethyl)-3-(methylsulfonyl)benzene has emerged as a highly valuable and versatile building block in this endeavor. Its utility stems from a unique bifunctional architecture: a reactive, electrophilic bromomethyl group poised for nucleophilic substitution, and a strongly electron-withdrawing methylsulfonyl group at the meta-position.

This guide provides an in-depth exploration of the application of 1-(Bromomethyl)-3-(methylsulfonyl)benzene in the synthesis of key heterocyclic systems. We will delve into the mechanistic rationale behind its reactivity, present detailed, field-tested protocols, and offer insights into the causality of experimental choices, empowering researchers to leverage this reagent's full potential.

Reagent Profile:

Property	Value	Source
Molecular Formula	C₈H₉BrO₂S	[2]
Molecular Weight	249.12 g/mol	[2]
Appearance	Solid	[2]
CAS Number	82657-76-9	[3]
InChI Key	JRXBZWXKAYJVRI-UHFFFAOYSA-N	[2]

Critical Safety and Handling Protocols

Scientific integrity begins with safety. 1-(Bromomethyl)-3-(methylsulfonyl)benzene is a reactive chemical and must be handled with appropriate care.

Hazard Profile Summary:

• Acute Toxicity: Harmful if swallowed (H302).

• Corrosivity: Causes severe skin burns and eye damage (H314).

• Irritation: Causes serious eye irritation (H319).

Mandatory Handling Procedures:

• Engineering Controls: Always handle this reagent within a certified chemical fume hood to avoid inhalation of dust or vapors.

• Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, chemical-resistant gloves (e.g., nitrile), and safety goggles with side shields or a face shield.

• Exposure Response:

  • If Swallowed: Rinse mouth and call a POISON CENTER or doctor immediately.

  • If on Skin: Remove all contaminated clothing immediately. Rinse skin with copious amounts of water.[4]

  • If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing and seek immediate medical attention from an ophthalmologist.

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents and bases.[5]

Application I: Synthesis of Substituted 1,4-Benzothiazines

Benzothiazines are a critical class of heterocycles known for a wide range of biological activities, including anticancer and anti-inflammatory properties.[6][7][8] The synthesis of 1,4-benzothiazines can be efficiently achieved through the condensation of a substituted 2-aminothiophenol with an appropriate electrophile. 1-(Bromomethyl)-3-(methylsulfonyl)benzene serves as an ideal electrophilic partner in this cyclization strategy.

Mechanistic Rationale

The reaction proceeds via a two-step sequence. The first step is a classic SN2 reaction, where the highly nucleophilic thiol group of 2-aminothiophenol attacks the electrophilic benzylic carbon of 1-(bromomethyl)-3-(methylsulfonyl)benzene, displacing the bromide ion. This forms a thioether intermediate. The second step is an intramolecular nucleophilic attack by the aniline nitrogen onto the same benzylic carbon, which, after a dehydration step (often acid-catalyzed), results in the formation of the fused 1,4-benzothiazine ring system.

Caption: Workflow for the synthesis of 1,4-benzothiazines.

Experimental Protocol: Synthesis of 2-(3-(methylsulfonyl)benzyl)-4H-benzo[b][3][13]thiazine

• Reagent Preparation: To a 100 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 2-aminothiophenol (1.25 g, 10 mmol) and anhydrous potassium carbonate (2.76 g, 20 mmol) to 40 mL of anhydrous N,N-dimethylformamide (DMF).

• Initiation: Stir the suspension at room temperature for 15 minutes.

• Addition of Electrophile: Add a solution of 1-(bromomethyl)-3-(methylsulfonyl)benzene (2.49 g, 10 mmol) in 10 mL of anhydrous DMF dropwise to the stirred suspension over 20 minutes.

  • Causality Note: The use of a polar aprotic solvent like DMF is crucial as it effectively solvates the cation of the base (K⁺) while leaving the carbonate anion relatively free, enhancing its basicity. It also promotes the SN2 reaction pathway. Potassium carbonate is a non-nucleophilic base that neutralizes the HBr byproduct without competing in the primary reaction.

• Reaction: Heat the reaction mixture to 80 °C and maintain for 6-8 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 7:3 mixture of hexane and ethyl acetate as the eluent.

• Work-up: After completion, cool the mixture to room temperature and pour it into 200 mL of ice-cold water. A precipitate will form.

• Isolation: Collect the solid product by vacuum filtration and wash thoroughly with water (3 x 50 mL) to remove DMF and inorganic salts.

• Purification: Recrystallize the crude product from an ethanol/water mixture to yield the pure 2-(3-(methylsulfonyl)benzyl)-4H-benzo[b][2][9]thiazine.

Application II: Synthesis of Substituted 2-Aminothiazoles

The 2-aminothiazole moiety is a privileged scaffold in medicinal chemistry. The reaction of thiourea with α-halocarbonyl compounds is a classic method for its synthesis. 1-(Bromomethyl)-3-(methylsulfonyl)benzene can act as a key component in a multi-step or one-pot synthesis to generate highly functionalized thiazoles. A common strategy involves the initial formation of an isothiuronium salt.

Mechanistic Rationale

The synthesis begins with the nucleophilic attack of the sulfur atom of thiourea on the benzylic carbon of 1-(bromomethyl)-3-(methylsulfonyl)benzene. This SN2 displacement forms a stable S-benzyl isothiuronium bromide salt. This salt can then be reacted with an α-haloketone. A base deprotonates the nitrogen of the isothiuronium salt, which then acts as a nucleophile, attacking the carbonyl carbon of the α-haloketone. Subsequent intramolecular cyclization with the elimination of water furnishes the desired 2-aminothiazole ring.

Caption: Mechanistic pathway for 2-aminothiazole synthesis.

Experimental Protocol: Synthesis of 4-Phenyl-5-(3-(methylsulfonyl)benzyl)thiazol-2-amine

Step A: Synthesis of (3-(methylsulfonyl)benzyl)carbamimidothioate hydrobromide (Isothiuronium Salt)

• Reaction Setup: In a 50 mL round-bottom flask, dissolve 1-(bromomethyl)-3-(methylsulfonyl)benzene (2.49 g, 10 mmol) and thiourea (0.76 g, 10 mmol) in 25 mL of absolute ethanol.

• Reaction: Heat the mixture to reflux for 2 hours. A white precipitate will form.

• Isolation: Cool the reaction mixture in an ice bath. Collect the solid product by vacuum filtration, wash with cold ethanol (2 x 10 mL), and dry under vacuum to yield the isothiuronium salt. This intermediate is often used directly in the next step without further purification.

Step B: Cyclization to form the 2-Aminothiazole

• Reaction Setup: To the flask containing the isothiuronium salt from Step A, add 2-bromoacetophenone (1.99 g, 10 mmol) and 30 mL of absolute ethanol.

• Reaction: Heat the mixture to reflux for 4-6 hours. Monitor the reaction by TLC.

  • Causality Note: The reaction is typically run under reflux in ethanol to ensure sufficient energy for the condensation and cyclization steps. Ethanol is a good solvent for all reactants and the intermediate salt.

• Work-up: Cool the reaction mixture to room temperature. Neutralize the solution by slowly adding a saturated aqueous solution of sodium bicarbonate until effervescence ceases.

• Isolation: The product will precipitate out of the solution. Collect the solid by vacuum filtration, wash with water, and then with a small amount of cold ethanol.

• Purification: The crude product can be purified by recrystallization from ethanol or by column chromatography on silica gel (eluent: ethyl acetate/hexane gradient).

Application III: Synthesis of N-Substituted Pyridinium and Imidazolium Salts

The bromomethyl group is an excellent alkylating agent for a wide variety of nitrogen heterocycles, leading to the formation of quaternary ammonium salts. These salts are not only final products but also valuable intermediates for creating N-heterocyclic carbenes (NHCs) or for further functionalization. Pyridines and imidazoles are common substrates. Substituted pyridines, in particular, are important components of many biologically active molecules.[10][11][12]

Protocol: General N-Alkylation of Heterocycles

• Reaction Setup: In a 50 mL flask, dissolve the nitrogen heterocycle (e.g., pyridine or 1-methylimidazole, 10 mmol) in 20 mL of acetonitrile.

• Addition: Add 1-(bromomethyl)-3-(methylsulfonyl)benzene (2.49 g, 10 mmol) to the solution at room temperature.

  • Causality Note: Acetonitrile is an excellent polar aprotic solvent for this SN2 reaction. The reaction is often performed at room temperature or with gentle heating, as the quaternization of these heterocycles is typically facile. No external base is required as the heterocycle itself is the nucleophile.

• Reaction: Stir the mixture at room temperature for 12-24 hours or at 50 °C for 2-4 hours. The product salt will often precipitate from the solution.

• Isolation: If a precipitate has formed, collect the salt by vacuum filtration and wash with cold acetonitrile or diethyl ether. If no precipitate forms, concentrate the reaction mixture under reduced pressure and triturate the residue with diethyl ether to induce crystallization.

• Purification: The resulting salts are often highly pure but can be recrystallized from a suitable solvent system like ethanol/ether if necessary.

Quantitative Data Summary:

Application	Key Reactants	Solvent	Temp (°C)	Time (h)	Expected Yield
1,4-Benzothiazine	2-Aminothiophenol, K₂CO₃	DMF	80	6-8	75-85%
2-Aminothiazole	Thiourea, 2-Bromoacetophenone	Ethanol	Reflux	4-6	65-80%
N-Alkylation	Pyridine or Imidazole	Acetonitrile	25-50	2-24	>90%

Conclusion and Future Outlook

1-(Bromomethyl)-3-(methylsulfonyl)benzene stands as a powerful and reliable reagent for constructing diverse and medicinally relevant heterocyclic systems. Its well-defined reactivity allows for the predictable synthesis of complex molecules through straightforward and robust protocols. The electron-withdrawing sulfonyl group not only influences the reactivity of the benzylic position but also provides a site for potential further modification, adding another layer of synthetic utility. As the demand for novel heterocyclic entities in drug discovery continues to grow, the applications of strategically designed building blocks like 1-(bromomethyl)-3-(methylsulfonyl)benzene will undoubtedly expand, enabling the next generation of therapeutic innovations.

References

• Buchwald, S. L., & Wolfe, J. P. (2009). A Simple, Modular Synthesis of Substituted Pyridines. NIH Public Access. [Link][10]

• Bolshan, Y., & Batey, R. A. (2005). New synthesis of benzothiazines and benzoisothiazoles containing a sulfoximine functional group. Organic Letters, 7(1), 143-145. [Link][9]

• Jahnavi, G., et al. (2025). Synthesis and Characterization of Benzothiazine Analogues. Cuestiones de Fisioterapia, 54(4), 768-782. [Link][6]

• Unknown Author. (Year). Anti-lung Cancer Activity of Synthesized Substituted 1,4-Benzothiazines: An Insight from Molecular Docking and Experimental Studies. Bentham Science. [Link][7]

• Trécourt, F., et al. (Year). New Syntheses of Substituted Pyridines via Bromine–Magnesium Exchange. ResearchGate. [Link][11]

• Lautens, M., & Tayama, E. (2013). Synthesis of multisubstituted pyridines. Organic Letters, 15(2), 334-337. [Link][12]

• Ere, D. (2019). Synthesis of Some 1, 3 -Benzothiazine-4-ones as Potential Antitubercular Agent. EAS Publisher. [Link]

• Kumar, R., et al. (2017). Synthesis and biological activities of 1,4-benzothiazine derivatives: An overview. Journal of Advanced Pharmaceutical Technology & Research. [Link][8]

• Sharma, A., et al. (2022). A Review on Medicinally Important Heterocyclic Compounds. Current Organic Synthesis. [Link]

• OUCI. Applications of MCR-Derived Heterocycles in Drug Discovery. [Link][1]

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Application Notes and Protocols for Flow Chemistry Applications of 1-(Bromomethyl)-3-(methylsulfonyl)benzene

Introduction: The Significance of 1-(Bromomethyl)-3-(methylsulfonyl)benzene and the Advent of Flow Chemistry

1-(Bromomethyl)-3-(methylsulfonyl)benzene is a versatile bifunctional reagent characterized by a reactive benzylic bromide and an electron-withdrawing methylsulfonyl group. The latter feature significantly activates the benzylic position towards nucleophilic substitution, making this compound a valuable building block in medicinal chemistry and organic synthesis for the introduction of the 3-(methylsulfonyl)benzyl moiety. This structural motif is found in a variety of pharmacologically active molecules.

Traditional batch processing of highly reactive reagents like benzylic bromides can present challenges related to safety, scalability, and precise control over reaction parameters. Exothermic reactions can be difficult to manage on a larger scale, and the formation of impurities due to over-alkylation or side reactions is a common issue.[1][2] Continuous flow chemistry offers a compelling solution to these challenges by providing superior control over reaction conditions, enhancing safety, and enabling seamless scalability.[3] The high surface-area-to-volume ratio in microreactors allows for efficient heat transfer, while precise control over residence time minimizes the formation of byproducts.[3]

This guide provides detailed application notes and protocols for leveraging flow chemistry in reactions involving 1-(bromomethyl)-3-(methylsulfonyl)benzene, focusing on key nucleophilic substitution reactions.

Part 1: Synthesis of 1-(Bromomethyl)-3-(methylsulfonyl)benzene in Continuous Flow

The preparation of benzylic bromides can be efficiently and safely conducted in a continuous flow setup. A common method involves the radical bromination of the corresponding toluene derivative. Flow photochemistry, in particular, offers a safe and efficient alternative to traditional batch methods that often rely on hazardous chlorinated solvents and large excesses of reagents.[4]

Protocol 1: Continuous Photochemical Bromination of 1-Methyl-3-(methylsulfonyl)benzene

This protocol describes a continuous flow approach to the synthesis of 1-(bromomethyl)-3-(methylsulfonyl)benzene from 1-methyl-3-(methylsulfonyl)benzene using N-bromosuccinimide (NBS) as the bromine source and a household compact fluorescent lamp (CFL) for photo-initiation.[4]

Workflow Diagram:

Caption: Continuous flow synthesis of 1-(bromomethyl)-3-(methylsulfonyl)benzene.

Materials and Equipment:

• Syringe pumps

• T-mixer

• Fluorinated ethylene polymer (FEP) tubing (e.g., 10 mL internal volume)

• Compact Fluorescent Lamp (CFL)

• Back pressure regulator (BPR)

• 1-Methyl-3-(methylsulfonyl)benzene

• N-Bromosuccinimide (NBS)

• Acetonitrile (MeCN)

Procedure:

• Prepare a 0.5 M solution of 1-methyl-3-(methylsulfonyl)benzene in acetonitrile.

• Prepare a 0.55 M solution of NBS in acetonitrile.

• Set up the flow reactor system as depicted in the workflow diagram, wrapping the FEP tubing around the CFL.

• Using two separate syringe pumps, introduce the reagent solutions into the T-mixer at equal flow rates (e.g., 0.5 mL/min each for a total flow rate of 1.0 mL/min). This corresponds to a residence time of 10 minutes in a 10 mL reactor.

• Pressurize the system to approximately 5 bar using the back pressure regulator to ensure consistent flow and prevent bubble formation.

• Turn on the CFL to initiate the reaction.

• Collect the output from the reactor after allowing the system to reach a steady state (typically after 3-5 reactor volumes).

• The collected solution contains the desired product, which can be purified by standard workup procedures.

Rationale:

• Safety: Performing the bromination in a flow reactor minimizes the volume of the reaction mixture at any given time, significantly reducing the risks associated with handling bromine and radical reactions.[4]

• Efficiency: The transparent FEP tubing allows for efficient irradiation of the reaction mixture, leading to high conversions in short residence times.[4]

• Solvent Choice: Acetonitrile is a safer and more environmentally friendly alternative to commonly used chlorinated solvents like carbon tetrachloride.[4]

Part 2: Nucleophilic Substitution Reactions in Continuous Flow

The primary application of 1-(bromomethyl)-3-(methylsulfonyl)benzene is in nucleophilic substitution reactions to introduce the 3-(methylsulfonyl)benzyl group. Flow chemistry excels in performing such reactions, particularly N-alkylation and O-alkylation.

Application Note 1: Continuous N-Alkylation of Amines and Heterocycles

The reaction of 1-(bromomethyl)-3-(methylsulfonyl)benzene with primary or secondary amines, as well as N-heterocycles, can be performed efficiently in a continuous flow system. This approach offers excellent control over stoichiometry and temperature, which is crucial for minimizing the common problem of over-alkylation that can occur in batch reactions.[1][2]

Workflow Diagram:

Caption: Continuous flow N-alkylation setup.

Protocol 2: N-Benzylation of Piperidine

Materials and Equipment:

• Flow reactor system with heated coil reactor

• 1-(Bromomethyl)-3-(methylsulfonyl)benzene

• Piperidine

• Potassium carbonate (K₂CO₃)

• Acetonitrile (MeCN) or Dimethylformamide (DMF)

Procedure:

• Prepare a 0.2 M solution of 1-(bromomethyl)-3-(methylsulfonyl)benzene in MeCN.

• Prepare a 0.22 M solution of piperidine with 0.3 M K₂CO₃ (as a suspension) in MeCN.

• Set the temperature of the coil reactor to 80 °C.

• Pump the two solutions at equal flow rates (e.g., 0.25 mL/min each for a total of 0.5 mL/min) through the T-mixer and into the heated coil reactor.

• A back pressure regulator (10 bar) is used to ensure the solvent remains in the liquid phase.

• After reaching a steady state, the product stream is collected. The solid K₂CO₃ and the formed KBr can be removed by inline filtration or during workup.

Quantitative Data (Exemplary):

Parameter	Value
Substrate Conc.	0.1 M
Nucleophile Conc.	0.11 M
Temperature	80 °C
Residence Time	15 min
Yield	>95%

Rationale:

• Stoichiometry Control: The use of syringe pumps allows for precise control over the molar ratio of reactants, minimizing di-alkylation.

• Enhanced Reaction Rates: Higher temperatures can be safely employed in flow reactors, significantly accelerating the reaction rate compared to batch processes.[5]

• Heterogeneous Base: Using a solid-supported base like K₂CO₃ simplifies purification, as it can be filtered off post-reaction.

Application Note 2: Continuous O-Alkylation for Ether Synthesis

The synthesis of ethers via the Williamson ether synthesis is a cornerstone of organic chemistry.[6] In a flow system, the reaction of an alcohol or phenol with 1-(bromomethyl)-3-(methylsulfonyl)benzene can be performed with high efficiency and safety, especially when using strong bases like sodium hydride.

Protocol 3: O-Benzylation of Phenol

Materials and Equipment:

• Flow reactor system

• 1-(Bromomethyl)-3-(methylsulfonyl)benzene

• Phenol

• Sodium hydride (NaH, 60% dispersion in mineral oil)

• Tetrahydrofuran (THF), anhydrous

Procedure:

• Caution: Sodium hydride is highly reactive. Handle with appropriate safety precautions.

• In a separate flask under an inert atmosphere, prepare a solution of sodium phenoxide by carefully adding a 0.2 M solution of phenol in THF to a stirred suspension of NaH (1.1 equivalents) in THF.

• Prepare a 0.2 M solution of 1-(bromomethyl)-3-(methylsulfonyl)benzene in THF.

• Set up a two-pump flow system. Pump the sodium phenoxide solution and the benzyl bromide solution at equal flow rates into a T-mixer.

• The combined stream is directed through a coil reactor at 60 °C with a residence time of 10 minutes.

• The output is quenched by flowing it into a stirred, cooled solution of saturated aqueous ammonium chloride.

Rationale:

• Safe Handling of Reagents: Generating the reactive alkoxide in situ and immediately consuming it in the flow reactor enhances the safety of using reagents like NaH.

• Prevention of Side Reactions: The lack of β-hydrogens in the benzyl bromide minimizes the potential for E2 elimination, leading to a cleaner reaction profile.[6] The controlled conditions in the flow reactor further suppress other potential side reactions.

References

• Organic Chemistry Portal. (n.d.). Benzyl bromide synthesis by bromination or substitution. Retrieved from [Link]

• Ley, S. V., et al. (n.d.). Flow Chemistry - The Methods. University of Cambridge. Retrieved from [Link]

• Magritek. (n.d.). Investigating Tertiary Amine Alkylation/Benzylation Kinetics with Ramp-Flow in a Plug-Flow Reactor Using In-Line 1H NMR Spectroscopy. Retrieved from [Link]

• Navarro, C., et al. (2023). Continuous Flow Chemistry: A Novel Technology for the Synthesis of Marine Drugs. Marine Drugs. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Ether synthesis by etherification (alkylation). Retrieved from [Link]

• O'Brien, A. G., et al. (2023). The α-alkylation of ketones in flow. Reaction Chemistry & Engineering. Retrieved from [Link]

• Prajapati, D., et al. (2012). Indium chloride catalysed benzyl bromination using continuous flow technology. Organic & Biomolecular Chemistry. Retrieved from [Link]

• ResearchGate. (n.d.). Nucleophilic Substitution Reactions of Meta- and Para-Substituted Benzylamines with Benzyl Bromide in Methanol Medium. Retrieved from [Link]

• Ley, S. V., et al. (n.d.). Flow Chemistry - The Methods. University of Cambridge. Retrieved from [Link]

• Indian Academy of Sciences. (n.d.). A convenient procedure for the synthesis of allyl and benzyl ethers from alcohols and phenols. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of substituted N-heterocycles by N-alkylation. Retrieved from [Link]

• MacMillan, D. W. C., et al. (2020). Enantioselective Synthesis of N-Benzylic Heterocycles by Ni/Photoredox Dual Catalysis. Journal of the American Chemical Society. Retrieved from [Link]

• POLITesi - Polimi. (n.d.). NOVEL METHODOLOGIES FOR THE FLOW SYNTHESIS OF ORGANIC SCAFFOLDS. Retrieved from [Link]

• Jamison, T. F., et al. (2012). Flow Chemistry in Organic Synthesis. Thieme.

• Indian Academy of Sciences. (n.d.). Kinetics of reaction of benzyl halides with amines in mixed solvents. Retrieved from [Link]

• Jamison, T. F., et al. (2012). Flow Chemistry in Organic Synthesis. Thieme.

• National Institutes of Health. (2022). Understanding flow chemistry for the production of active pharmaceutical ingredients. Retrieved from [Link]

• ACS Publications. (2023). Enabling Nucleophilic Substitution Reactions of Activated Alkyl Fluorides through Hydrogen Bonding. Organic Letters. Retrieved from [Link]

• Flow Chemistry Society. (2022). Volume 12, issue 1, March 2022. Retrieved from [Link]

• Chemistry Stack Exchange. (2017). Reactivity of benzyl halides towards nucleophilic substitution. Retrieved from [Link]

• Chemguide. (n.d.). MULTIPLE NUCLEOPHILIC SUBSTITUTION IN THE REACTION BETWEEN HALOGENOALKANES AND AMMONIA. Retrieved from [Link]

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Technical Notes & Optimization

Technical Support Center: Optimizing Reaction Conditions for 1-(Bromomethyl)-3-(methylsulfonyl)benzene

Welcome to the technical support center for the synthesis and optimization of 1-(Bromomethyl)-3-(methylsulfonyl)benzene. This guide is designed for researchers, scientists, and professionals in drug development. Here, we address common challenges and frequently asked questions encountered during the synthesis of this key intermediate. Our aim is to provide practical, experience-driven advice to help you troubleshoot and optimize your reaction conditions, ensuring both efficiency and success in your synthetic endeavors.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing 1-(Bromomethyl)-3-(methylsulfonyl)benzene?

A1: The most prevalent and effective method is the free-radical bromination of 3-methylsulfonyltoluene.[1][2] This reaction typically employs N-Bromosuccinimide (NBS) as the brominating agent in the presence of a radical initiator, such as azobisisobutyronitrile (AIBN) or benzoyl peroxide (BPO), under thermal or photochemical conditions.[3][4]

Q2: Why is N-Bromosuccinimide (NBS) the preferred brominating agent?

A2: NBS is favored for benzylic brominations for several key reasons.[2][3] It provides a low, constant concentration of bromine (Br₂) during the reaction, which is generated in situ from the reaction of NBS with trace amounts of HBr.[5] This controlled release of bromine minimizes side reactions, most notably the electrophilic bromination of the aromatic ring and over-bromination to form the dibromomethyl derivative.[3][5]

Q3: What are the primary challenges associated with the synthesis of 1-(Bromomethyl)-3-(methylsulfonyl)benzene?

A3: The primary challenges stem from the electronic properties of the starting material, 3-methylsulfonyltoluene. The methylsulfonyl (-SO₂CH₃) group is strongly electron-withdrawing, which deactivates the aromatic ring towards electrophilic substitution but also influences the reactivity of the benzylic protons. Key challenges include:

• Sluggish reaction rates: The electron-withdrawing nature of the sulfonyl group can make the benzylic C-H bonds stronger and less susceptible to radical abstraction.

• Side reactions: Despite the deactivation of the ring, forcing conditions can sometimes lead to undesired ring bromination.[6] Over-bromination at the benzylic position to yield 1-(dibromomethyl)-3-(methylsulfonyl)benzene is also a common issue.[5]

• Purification difficulties: Separating the desired product from unreacted starting material, the dibrominated byproduct, and succinimide (the byproduct of NBS) can be challenging.

Troubleshooting Guide

Issue 1: Low or No Conversion of Starting Material

Q: I am observing very little to no consumption of my 3-methylsulfonyltoluene starting material. What are the likely causes and how can I address this?

A: Low or no conversion in a benzylic bromination reaction can be attributed to several factors. A systematic approach to troubleshooting is recommended.

Troubleshooting Workflow:

Caption: Decision tree for improving reaction selectivity.

Issue 3: Difficult Purification

Q: I am struggling to isolate pure 1-(Bromomethyl)-3-(methylsulfonyl)benzene from the reaction mixture. What is an effective purification strategy?

A: A multi-step approach is often necessary for purification.

Recommended Purification Protocol:

• Aqueous Work-up:

  • Cool the reaction mixture to room temperature.

  • Filter off the succinimide byproduct. If it is soluble in your solvent, proceed to the next step.

  • Wash the organic phase with an aqueous solution of sodium thiosulfate or sodium bisulfite to quench any unreacted bromine. [7] * Follow with a wash with saturated sodium bicarbonate solution to remove any acidic byproducts.

  • Finally, wash with brine to aid in phase separation.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure.

• Crystallization:

  • The crude product can often be purified by recrystallization. A common solvent system is ethanol or a mixture of ethyl acetate and hexanes. [7]Dissolve the crude material in a minimum amount of the hot solvent and allow it to cool slowly to induce crystallization.

• Column Chromatography:

  • If crystallization does not provide sufficient purity, silica gel column chromatography is a reliable method.

  • A typical eluent system is a gradient of ethyl acetate in hexanes. The polarity can be adjusted based on TLC analysis. The desired product is more polar than the starting material but less polar than the dibrominated byproduct.

Characterization:

• ¹H NMR: The benzylic protons of the product will appear as a singlet at approximately δ 4.5-4.8 ppm. The methyl group of the sulfone will be a singlet around δ 3.0-3.2 ppm. The aromatic protons will show a characteristic splitting pattern in the δ 7.5-8.0 ppm region.

• HPLC: Reversed-phase HPLC can be used to assess purity. A typical mobile phase would be a gradient of acetonitrile in water with a small amount of formic or phosphoric acid. [8]

Safety Precautions

1-(Bromomethyl)-3-(methylsulfonyl)benzene is a lachrymator and skin irritant. Always handle this compound in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. For detailed safety information, always consult the Safety Data Sheet (SDS).

References

• Organic Syntheses Procedure. (n.d.). Retrieved from [Link]

• Reddit. (2024, April 7). Bromination Solvent Alternative? r/AdvancedOrganic. Retrieved from [Link]

• National Center for Biotechnology Information. (2019, June 4). Electrophilic Bromination in Flow: A Safe and Sustainable Alternative to the Use of Molecular Bromine in Batch. PubMed Central. Retrieved from [Link]

• Reddit. (2019, September 12). Trouble with NBS bromination. r/OrganicChemistry. Retrieved from [Link]

• Chemistry Steps. (n.d.). Benzylic Bromination. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Benzyl bromide synthesis by bromination or substitution. Retrieved from [Link]

• Common Organic Chemistry. (n.d.). Bromination - Common Conditions. Retrieved from [Link]

• Google Patents. (n.d.). US5750728A - Process for the preparation of aromatic bromomethyl compounds.

• Chad's Prep. (2020, December 16). 10.3 Allylic Bromination and Benzylic Bromination with NBS | Organic Chemistry [Video]. YouTube. Retrieved from [Link]

• Master Organic Chemistry. (2018, June 13). Reactions on the “Benzylic” Carbon: Bromination And Oxidation. Retrieved from [Link]

• Chad's Prep. (n.d.). 10.3 Allylic and Benzylic Bromination with NBS. Retrieved from [Link]

• ResearchGate. (2025, August 9). (PDF) Solid state nuclear bromination with N-bromosuccinimide. Part 2. Experimental and theoretical studies of reactions with some substituted benzaldehydes. Retrieved from [Link]

• Chemia. (2022, April 8). Active/inactive aromatic ring bromination: Bromination reactions that use NBS (2): N-bromo compounds (4): Discussion series on bromination/iodination reactions 4. Retrieved from [Link]

• YouTube. (2024, May 22). Electrophilic bromination, preferably with NBS- Insights in Advanced Organic Chemistry 12 [Video]. Retrieved from [Link]

• Scientific Update. (2022, October 26). Now You See Me, Now You Don't- a Judicious Work-Around for Over-Bromination at Benzylic Carbon. Retrieved from [Link]

• ChemBK. (2024, April 9). 1-bromo-3-(methylsulfonyl)benzene. Retrieved from [Link]

• ResearchGate. (2025, October 16). (PDF) Electrophilic Bromination in Flow: A Safe and Sustainable Alternative to the Use of Molecular Bromine in Batch. Retrieved from [Link]

• Organic Syntheses Procedure. (n.d.). DOI. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Bromoarene synthesis by bromination or substitution. Retrieved from [Link]

• MDPI. (n.d.). Quantum Chemical and Experimental Studies of an Unprecedented Reaction Pathway of Nucleophilic Substitution of 2-Bromomethyl-1,3-thiaselenole with 1,3-Benzothiazole-2-thiol Proceeding Stepwise at Three Different Centers of Seleniranium Intermediates. Retrieved from [Link]

• SIELC Technologies. (2018, February 16). Benzene, 1-(bromomethyl)-3-methyl-. Retrieved from [Link]

• Analytical Chemistry. (2017, August 15). Analytical Methodology for Characterization of Reactive Starting Materials and Intermediates Commonly Used in the Synthesis of Small Molecule Pharmaceuticals. Retrieved from [Link]

• PubChem. (n.d.). 1-(Bromomethyl)-3-chlorobenzene. Retrieved from [Link]

• NIST. (n.d.). Benzene, (bromomethyl)-. Retrieved from [Link]

• ResearchGate. (2024, July 30). (PDF) Variation of the bromination site on the reaction of (E)-1-[5-methyl-1-(aryl)-1H- 1,2,3-triazol-4-yl]-3-arylprop-2-en-1-ones with N-bromosuccinimide. Retrieved from [Link]

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Technical Support Center: Reactions of 1-(Bromomethyl)-3-(methylsulfonyl)benzene

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 1-(bromomethyl)-3-(methylsulfonyl)benzene. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address common challenges and side reactions encountered during its use. The insights provided are based on established principles of organic chemistry and extensive experience with related benzylic halides.

Introduction to the Reactivity of 1-(Bromomethyl)-3-(methylsulfonyl)benzene

1-(Bromomethyl)-3-(methylsulfonyl)benzene is a valuable reagent in organic synthesis, prized for its ability to introduce the 3-(methylsulfonyl)benzyl moiety. The benzylic bromide is highly reactive towards nucleophiles, making it an excellent substrate for SN1 and SN2 reactions. However, this high reactivity can also lead to the formation of undesired side products. Understanding the factors that influence the reaction pathways is crucial for maximizing the yield of the desired product and simplifying purification.

The electron-withdrawing nature of the meta-positioned methylsulfonyl group has a significant impact on the reactivity of the benzylic C-Br bond. It enhances the electrophilicity of the benzylic carbon, making it more susceptible to nucleophilic attack. This guide will delve into the common side products that may arise and provide practical solutions to mitigate their formation.

Troubleshooting Guide & FAQs

This section is designed to help you identify and resolve common issues encountered in your reactions.

FAQ 1: I am observing a significant amount of an impurity with a mass corresponding to the hydrolysis of my starting material. What is happening and how can I prevent it?

Issue: Formation of 3-(methylsulfonyl)benzyl alcohol.

This is one of the most common side products, arising from the reaction of 1-(bromomethyl)-3-(methylsulfonyl)benzene with water.

Causality: The benzylic carbocation intermediate, formed via an SN1 pathway, is highly susceptible to attack by water, which acts as a nucleophile. Even trace amounts of water in your reaction solvent or on your glassware can lead to the formation of the corresponding benzyl alcohol.

Troubleshooting & Prevention:

• Strict Anhydrous Conditions: Ensure all glassware is thoroughly oven-dried or flame-dried before use. Use freshly distilled, anhydrous solvents. Solvents should be stored over molecular sieves.

• Inert Atmosphere: Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent atmospheric moisture from entering the reaction vessel.

• Solvent Choice: Polar aprotic solvents (e.g., THF, DMF, acetonitrile) are generally preferred over polar protic solvents (e.g., ethanol, methanol) as the latter can also act as nucleophiles and participate in solvolysis.

• Temperature Control: Lowering the reaction temperature can sometimes favor the SN2 pathway over the SN1 pathway, reducing the formation of the carbocation intermediate and thus minimizing hydrolysis.

Experimental Protocol: Minimizing Hydrolysis in a Nucleophilic Substitution Reaction

• Assemble the reaction glassware and dry it in an oven at 120 °C for at least 4 hours. Allow to cool to room temperature under a stream of dry nitrogen or in a desiccator.

• Add the anhydrous solvent (e.g., THF) to the reaction flask via a syringe or cannula.

• Add the nucleophile and any base to the reaction flask.

• Dissolve 1-(bromomethyl)-3-(methylsulfonyl)benzene in a minimal amount of anhydrous solvent in a separate flask under an inert atmosphere.

• Slowly add the solution of 1-(bromomethyl)-3-(methylsulfonyl)benzene to the reaction mixture at the desired temperature.

• Monitor the reaction by TLC or LC-MS to determine the point of completion.

FAQ 2: My reaction with an alcohol is giving a significant amount of a symmetrical ether as a byproduct. How can I avoid this?

Issue: Formation of bis(3-(methylsulfonyl)benzyl) ether.

This side product can form when the intended nucleophile is an alcohol, or as a subsequent product of hydrolysis.

Causality: There are two primary pathways for the formation of this ether:

• Direct Reaction: The hydroxyl group of the initially formed 3-(methylsulfonyl)benzyl alcohol (from hydrolysis) can act as a nucleophile and react with another molecule of 1-(bromomethyl)-3-(methylsulfonyl)benzene.

• Williamson-type Ether Synthesis: If your reaction conditions are basic, the alcohol nucleophile can be deprotonated, and the resulting alkoxide can react with the starting material.

Troubleshooting & Prevention:

• Control Stoichiometry: Use a slight excess of the desired alcohol nucleophile to outcompete the newly formed benzyl alcohol.

• Base Selection: If a base is required, use a non-nucleophilic base (e.g., a hindered amine like diisopropylethylamine) to avoid deprotonation of any formed benzyl alcohol.

• Temperature and Reaction Time: Monitor the reaction closely and stop it as soon as the starting material is consumed to prevent the slower formation of the ether byproduct.

FAQ 3: I am trying to perform a mono-alkylation of a primary amine, but I am getting significant amounts of the di-alkylated product. How can I improve the selectivity?

Issue: Over-alkylation of amines.

This is a common problem when reacting primary amines with alkylating agents.

Causality: The mono-alkylated secondary amine product is often more nucleophilic than the starting primary amine, leading to a second alkylation reaction that is faster than the first.

Troubleshooting & Prevention:

• Excess of Amine: Use a large excess (3-5 equivalents or more) of the primary amine. This statistically favors the reaction of the alkylating agent with the more abundant primary amine.

• Slow Addition: Add the 1-(bromomethyl)-3-(methylsulfonyl)benzene solution slowly to the reaction mixture containing the amine. This keeps the concentration of the alkylating agent low and reduces the chance of the mono-alkylated product reacting further.

• Lower Temperature: Running the reaction at a lower temperature can sometimes help to control the rate of the second alkylation.

• Protecting Groups: For valuable or complex amines, consider using a protecting group strategy to prevent over-alkylation.

Table 1: Summary of Common Side Products and Mitigation Strategies

Side Product	Structure	Common Cause	Prevention Strategies
3-(Methylsulfonyl)benzyl alcohol		Reaction with water (hydrolysis)	Strict anhydrous conditions, inert atmosphere, use of aprotic solvents.
Bis(3-(methylsulfonyl)benzyl) ether		Reaction with 3-(methylsulfonyl)benzyl alcohol	Control stoichiometry, use of non-nucleophilic bases, careful monitoring of reaction time.
Di-alkylated Amine	R-N(CH₂-Ar-SO₂CH₃)₂	Over-alkylation of primary amines	Use a large excess of the primary amine, slow addition of the alkylating agent, lower reaction temperature.
Elimination Product	Not commonly observed but possible	Use of a strong, bulky base	Use a non-hindered, weaker base if substitution is desired.

Visualizing Reaction Pathways

The following diagrams illustrate the key reaction pathways leading to the desired product and common side products.

Technical Support Center: Purification Strategies for Products of 1-(Bromomethyl)-3-(methylsulfonyl)benzene Reactions

Welcome to the technical support center dedicated to addressing the purification challenges associated with reaction products derived from 1-(bromomethyl)-3-(methylsulfonyl)benzene. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth, experience-driven advice in a direct question-and-answer format. Our focus is on not just what to do, but why a particular technique is chosen and how to troubleshoot common issues.

Section 1: Understanding the Chemistry & Initial Workup

Q1: What are the typical reactions of 1-(bromomethyl)-3-(methylsulfonyl)benzene, and what impurities should I anticipate?

A1: 1-(Bromomethyl)-3-(methylsulfonyl)benzene is a versatile reagent, primarily used as an electrophile in nucleophilic substitution reactions. The benzylic bromide is highly reactive, readily undergoing both SN1 and SN2 type reactions.[1]

Common Reaction Types:

• Nucleophilic Substitution: Reaction with a wide range of nucleophiles (e.g., amines, alcohols, thiols, carbanions) to form new carbon-heteroatom or carbon-carbon bonds.

• Friedel-Crafts Alkylation: Although less common for this specific reagent due to the electron-withdrawing nature of the sulfonyl group, it can participate in alkylating aromatic rings under certain conditions.[2]

Anticipated Impurities:

• Unreacted Starting Material: Incomplete reactions will leave residual 1-(bromomethyl)-3-(methylsulfonyl)benzene.

• Byproducts from Side Reactions:

  • Elimination Products: While typically minor for primary benzylic halides, some elimination to form a stilbene-type dimer can occur, especially with sterically hindered or strongly basic nucleophiles.

  • Over-alkylation: If the nucleophile has multiple reactive sites, di- or poly-substituted products may form.

  • Hydrolysis: Reaction with any trace water in the reaction mixture can lead to the corresponding benzyl alcohol.

• Reagents and Catalysts: Any excess nucleophile, base, or catalyst used in the reaction will need to be removed.

Q2: What is the best general approach for the initial workup of a reaction mixture containing a 1-(bromomethyl)-3-(methylsulfonyl)benzene derivative?

A2: The initial workup is crucial for removing the bulk of impurities and preparing your crude product for further purification. A well-executed liquid-liquid extraction is often the most effective first step.[3][4]

Rationale: The methylsulfonyl group imparts significant polarity to the molecule. This allows for strategic manipulation of solubility to separate it from less polar byproducts and starting materials.

Experimental Protocol: General Liquid-Liquid Extraction

• Quenching the Reaction: Carefully quench the reaction mixture, often by adding water or a saturated aqueous solution of ammonium chloride.

• Solvent Selection: Choose an organic solvent that is immiscible with water and in which your product has good solubility. Common choices include dichloromethane (DCM), ethyl acetate (EtOAc), and toluene.[5]

• Extraction:

  • Transfer the quenched reaction mixture to a separatory funnel.

  • Add the selected organic solvent.

  • Shake the funnel vigorously, venting frequently to release any pressure buildup.

  • Allow the layers to separate. The organic layer will contain your desired product and other organic-soluble impurities. The aqueous layer will contain inorganic salts and highly polar impurities.[6]

• Washing the Organic Layer:

  • Wash the organic layer sequentially with:

    • A dilute acid (e.g., 1N HCl) to remove basic impurities.[5]

    • A dilute base (e.g., saturated sodium bicarbonate) to remove acidic impurities.[5]

    • Brine (saturated aqueous NaCl) to remove the bulk of dissolved water.

• Drying and Concentration:

  • Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄, MgSO₄).

  • Filter to remove the drying agent.

  • Concentrate the filtrate under reduced pressure (rotary evaporation) to obtain the crude product.

Section 2: Purification Techniques - Troubleshooting and FAQs

Recrystallization

Recrystallization is a powerful technique for purifying solid compounds, leveraging differences in solubility at varying temperatures.[7]

FAQs & Troubleshooting

Q3: My product, a derivative of 1-(bromomethyl)-3-(methylsulfonyl)benzene, is "oiling out" during recrystallization instead of forming crystals. What's happening and how can I fix it?

A3: "Oiling out" occurs when the solute comes out of solution above its melting point, forming a liquid instead of solid crystals.[8] This is common with compounds that have relatively low melting points or when significant impurities are present, which can depress the melting point.

Causality & Solutions:

• High Impurity Load: A large amount of impurity can significantly lower the melting point of the mixture.

  • Solution: Consider a preliminary purification step like flash chromatography to remove the bulk of impurities before attempting recrystallization.

• Inappropriate Solvent Choice: The boiling point of your solvent might be too high.

  • Solution: Choose a solvent or solvent system with a lower boiling point.[9]

• Cooling Too Rapidly: Rapid cooling can shock the system, favoring oil formation over ordered crystal growth.

  • Solution: Reheat the solution to redissolve the oil. Add a small amount of additional solvent to ensure complete dissolution.[10] Allow the solution to cool slowly and undisturbed. Insulating the flask can help.[10]

Q4: I'm getting very low recovery after recrystallization. What are the likely causes?

A4: Low recovery can stem from several factors related to solvent choice and technique.

Causality & Solutions:

• Excessive Solvent: Using too much solvent will keep a significant portion of your product dissolved in the mother liquor even after cooling.[10]

  • Solution: Use the minimum amount of hot solvent necessary to fully dissolve the crude product.[11]

• Product is Too Soluble at Low Temperature: The ideal recrystallization solvent dissolves the compound well when hot but poorly when cold.[7]

  • Solution: You may need to screen for a different solvent or use a co-solvent system. A common approach is to dissolve the compound in a "good" solvent and then slowly add a "poor" solvent (in which the compound is insoluble) until the solution becomes slightly turbid. Then, heat to redissolve and cool slowly.[9]

• Premature Crystallization During Hot Filtration: If you performed a hot filtration to remove insoluble impurities, your product may have crystallized on the filter paper or in the funnel stem.

  • Solution: Ensure your filtration apparatus (funnel, filter paper, receiving flask) is pre-heated. Use a slight excess of hot solvent to wash the filter paper and funnel after filtration.

Flash Column Chromatography

Flash column chromatography is a cornerstone of purification for moderately polar to nonpolar organic compounds, separating components based on their differential adsorption to a stationary phase.[12]

FAQs & Troubleshooting

Q5: My sulfonyl-containing compound is streaking or tailing on the TLC plate and the column. How can I achieve better separation?

A5: Streaking or tailing is often indicative of interactions between the polar sulfonyl group and the acidic silica gel stationary phase.

Causality & Solutions:

• Strong Adsorption to Silica: The polar sulfone can bind strongly to the acidic silanol groups on the silica surface.

  • Solution 1: Modify the Mobile Phase: Add a small amount of a polar modifier to your eluent. For many sulfonyl compounds, adding 0.5-2% methanol to a dichloromethane or ethyl acetate/hexane mobile phase can improve peak shape.[13]

  • Solution 2: Use a Different Stationary Phase: Consider using a less acidic stationary phase like alumina or a bonded phase (e.g., diol or cyano). For very polar compounds, reversed-phase chromatography (C18 silica) with a polar mobile phase (e.g., water/acetonitrile or water/methanol) can be highly effective.[14]

Q6: I'm having trouble separating my desired product from a very similar, slightly more polar byproduct. What strategies can I employ?

A6: Separating compounds with very similar polarities (a small ΔRf on TLC) requires optimizing your chromatographic conditions.

Causality & Solutions:

• Insufficient Resolution: The chosen solvent system may not be providing enough selectivity for the two compounds.

  • Solution 1: Fine-Tune the Eluent: Systematically test solvent systems with slightly different polarities. Sometimes, switching one component of the mobile phase (e.g., using ether/hexane instead of ethyl acetate/hexane) can alter the selectivity and improve separation.[13]

  • Solution 2: Employ Gradient Elution: Start with a less polar solvent system to elute the less polar components and then gradually increase the polarity of the mobile phase to elute your product and then the more polar byproduct. This can sharpen peaks and improve resolution.[15]

  • Solution 3: Increase the Column Length and/or Decrease the Particle Size of the Stationary Phase: A longer column provides more theoretical plates for separation. Finer silica gel particles can also enhance resolution but will require higher pressure.

Data & Visualization

Table 1: Recommended Starting Solvent Systems for Flash Chromatography

Polarity of Product Derivative	Recommended Starting Eluent System	Notes
Low Polarity	5-20% Ethyl Acetate in Hexanes	A good starting point for many simple substitution products.[13]
Moderate Polarity	20-50% Ethyl Acetate in Hexanes or 1-5% Methanol in Dichloromethane	The methanol/DCM system can be particularly effective for sulfonyl compounds.[16]
High Polarity	5-10% Methanol in Dichloromethane or Reversed-Phase (e.g., Acetonitrile/Water)	For highly functionalized or ionic derivatives.[14]

Workflow Diagram: Purification Strategy Selection

Caption: Decision tree for selecting a purification strategy.

Section 3: Advanced & Alternative Techniques

Q7: My product is highly water-soluble. How can I effectively purify it?

A7: Highly polar, water-soluble compounds present a unique challenge as they are difficult to extract into common organic solvents and may not behave well in normal-phase chromatography.

Solutions:

• Solid Phase Extraction (SPE): SPE can be an excellent method for purifying polar compounds. You can use a reversed-phase (C18) cartridge. Load your aqueous reaction mixture onto the conditioned cartridge. Wash with water to remove very polar impurities (like salts), and then elute your product with a more organic solvent like methanol or acetonitrile.[17]

• Aqueous Normal-Phase Chromatography (HILIC): Hydrophilic Interaction Liquid Chromatography (HILIC) is a technique that uses a polar stationary phase (like silica or an amine-bonded phase) with a mobile phase containing a high concentration of an organic solvent and a small amount of water. In this mode, water acts as the strong solvent, making it ideal for retaining and separating very polar compounds that would elute in the void volume in reversed-phase chromatography.[14]

Q8: Are there any non-chromatographic methods for purifying liquid or oily products?

A8: Yes, distillation can be a viable option if your product is a thermally stable liquid with a boiling point significantly different from the impurities.

Considerations:

• Simple Distillation: Use this when the boiling points of your product and the impurities differ by at least 50°C.

• Vacuum Distillation: Many organic molecules decompose at their atmospheric boiling points. Applying a vacuum lowers the boiling point, allowing for distillation at a lower, safer temperature. This is particularly relevant for complex organic molecules.

References

• Reachem. (2024, August 9). The Purification of Organic Compound: Techniques and Applications. [Link]

• Agilent. Streamline Purification of Organic Synthesis Mixture. [Link]

• Google Patents.

• Wikipedia. Liquid–liquid extraction. [Link]

• Syrris. Liquid-Liquid Extraction: An Overview. [Link]

• Chemistry LibreTexts. (2022, April 7). 3.6F: Troubleshooting. [Link]

• University of Rochester, Department of Chemistry. Chromatography: Solvent Systems For Flash Column. [Link]

• Purification Techniques in Organic Chemistry: A Comprehensive Guide. (2025, June 16). [Link]

• Biotage. (2023, January 30). Very polar compound purification using aqueous normal-phase flash column chromatography. [Link]

• Chemistry LibreTexts. (2021, June 20). 2.3: LIQUID-LIQUID EXTRACTION. [Link]

• Allen. Purification of Organic Compounds- Purification Methods in Chemistry. [Link]

• Columbia University. Column chromatography. [Link]

• University of Rochester, Department of Chemistry. Troubleshooting: The Workup. [Link]

• Pick Your Poison – Solvents, Gradients, and Adulterants in Flash Chromatography. (2013, January 31). [Link]

• Purification of Organic Compounds by Flash Column Chromatography. (2025, June 19). [Link]

• Recrystallization. [Link]

• Isolation and Purification of Organic Compounds Recrystallization (Expt #3). [Link]

• Recrystallization1. [Link]

• ResearchGate. (2014, September 17). How to purify a sulfonated porphyrins or the other organic compounds?. [Link]

• Homework.Study.com. Why is Benzyl Bromide, which appears to be the primary halide, able to undergo S_N2 and S_N1 reactions?. [Link]

• Mettler Toledo. Recrystallization Guide: Process, Procedure, Solvents. [Link]

• EMU Physics Department. (2023, July 4). Purification of Organic Compounds: from Crude Product to Purity. [Link]

• University of Calgary. Ch 11 : Nucleophilic substitution of benzylic halides. [Link]

• Michigan State University, Department of Chemistry. Substitution Reactions of Benzene and Other Aromatic Compounds. [Link]

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Overcoming low yields with 1-(Bromomethyl)-3-(methylsulfonyl)benzene

Technical Support Center: 1-(Bromomethyl)-3-(methylsulfonyl)benzene

From the Desk of the Senior Application Scientist

Welcome to the technical support center for 1-(Bromomethyl)-3-(methylsulfonyl)benzene (CAS 82657-76-9). As a potent and versatile electrophile, this benzylic bromide is a valuable building block in medicinal chemistry and materials science. Its utility stems from the highly reactive bromomethyl group, primed for nucleophilic substitution. However, this reactivity is a double-edged sword, often leading to challenges with reaction yields and purity.

This guide is designed to move beyond simple protocols. It addresses the common frustrations researchers face—stalled reactions, persistent side products, and purification difficulties—by delving into the mechanistic principles that govern the success of your experiments. Here, you will find not just solutions, but the scientific rationale to empower you to troubleshoot and optimize your reactions effectively.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My reaction yield is unexpectedly low. What are the primary factors I should investigate?

Low yields in reactions involving 1-(Bromomethyl)-3-(methylsulfonyl)benzene are typically traced back to a few critical areas: reagent integrity, competing reaction pathways, or suboptimal reaction conditions.

• Reagent Quality & Stability: 1-(Bromomethyl)-3-(methylsulfonyl)benzene is a lachrymator and is sensitive to moisture.[1] Hydrolysis of the benzylic bromide to the corresponding alcohol is a common degradation pathway. Always use a fresh bottle or a properly stored reagent. Storage under inert gas at 2-8°C is recommended to maintain its integrity.[2] Furthermore, ensure your nucleophile and any bases used are of high purity and, critically, that your solvent is anhydrous. Many nucleophilic substitution reactions, such as the Williamson ether synthesis, employ strong bases that are readily quenched by trace amounts of water, effectively halting the reaction.[3]

• Competing Elimination (E2) Reaction: The most significant side reaction is the E2 elimination to form a styrene derivative, especially when using strong, sterically hindered bases.[4][5] The alkoxide or other basic nucleophile can abstract a proton from the benzylic carbon, leading to the elimination of HBr. This pathway is highly dependent on temperature and the nature of the base used.

• Suboptimal Reaction Conditions:

  • Temperature: While heating can increase the rate of the desired SN2 reaction, it disproportionately accelerates the rate of the E2 elimination.[4] If you are observing significant elimination byproducts, lowering the reaction temperature is the first parameter to adjust.

  • Reaction Time: SN2 reactions involving solid reagents or heterogeneous mixtures may require extended reaction times for completion. Monitor the reaction progress by Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to ensure it has reached completion before initiating work-up.[3]

Q2: I'm observing a significant amount of an alkene byproduct. How can I favor the SN2 substitution over E2 elimination?

The competition between substitution (SN2) and elimination (E2) is a classic challenge in organic synthesis. Because 1-(Bromomethyl)-3-(methylsulfonyl)benzene is a primary benzylic halide, the SN2 pathway is sterically accessible and generally favored.[5][6] However, reaction conditions can tip the balance toward elimination.

Caption: The kinetic competition between SN2 and E2 pathways.

Here are strategies to suppress the E2 pathway:

• Choice of Base: The nature of the base is paramount.

  • For generating alkoxides: If preparing an ether, deprotonate the alcohol with a strong, but non-nucleophilic and minimally hindered base like sodium hydride (NaH) before adding the electrophile. Avoid bulky bases like potassium tert-butoxide if substitution is the goal.

  • For direct reaction: For nucleophiles like phenols or carboxylic acids, a weaker, non-hindered base is often sufficient and preferable. Bases like potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) are excellent choices as they are strong enough to deprotonate the nucleophile but are less likely to promote elimination.[6]

• Temperature Control: As mentioned, higher temperatures favor elimination.[4] Try running the reaction at room temperature or even 0 °C for a longer duration. The activation energy for elimination is often higher than for substitution, making it more sensitive to temperature increases.

• Solvent Selection: The solvent choice influences the nucleophilicity of the anion. Polar aprotic solvents such as DMF, DMSO, or acetonitrile are ideal for SN2 reactions. They solvate the cation of the nucleophilic salt, leaving a more reactive "naked" anion that is a better nucleophile than it is a base.[3][6]

Data Table: Recommended Starting Conditions for SN2 Reactions

Nucleophile Type	Recommended Base(s)	Recommended Solvent(s)	Typical Temperature Range
Primary/Secondary Alcohols	NaH, KH	THF, DMF	0 °C to RT
Phenols	K₂CO₃, Cs₂CO₃	Acetonitrile, Acetone, DMF	RT to 50 °C
Thiols	K₂CO₃, Et₃N	Acetonitrile, THF	RT
Amines	K₂CO₃, DIPEA	Acetonitrile, CH₂Cl₂	RT
Carboxylic Acids	K₂CO₃, Cs₂CO₃	DMF, Acetonitrile	RT to 60 °C

Q3: My reaction seems to stall before all the starting material is consumed. What troubleshooting workflow should I follow?

A stalled reaction can be frustrating. A systematic approach is key to identifying the root cause.

Caption: A logical workflow for troubleshooting stalled reactions.

• Insoluble Nucleophile/Base: If your nucleophile or base (e.g., K₂CO₃) has low solubility in the chosen solvent, the reaction can become diffusion-limited. Increase the stirring rate, gently increase the temperature, or consider adding a phase-transfer catalyst (e.g., tetrabutylammonium bromide) to improve solubility and reaction rate.

• Product Inhibition: In some cases, a product or byproduct may inhibit the reaction. While less common for this type of reaction, analyzing the reaction mixture can provide clues.

• Deactivation of Nucleophile: Ensure the base is strong enough to fully deprotonate your nucleophile. If the pKa difference is not large enough, an equilibrium will exist, reducing the concentration of the active nucleophile at any given time.

Q4: What is the best way to purify my final product?

Purification strategy depends on the physical state of your product and the nature of the impurities.[7]

• For Solid Products (Recrystallization): If your desired product is a solid, recrystallization is often the most effective method for achieving high purity, as it efficiently removes unreacted starting materials and soluble byproducts.[8]

  • Solvent Selection: The ideal solvent is one in which your product is sparingly soluble at room temperature but highly soluble at the solvent's boiling point.[7] Common choices include ethanol, isopropanol, ethyl acetate, or mixtures like ethyl acetate/hexanes.

• For Liquid or Oily Products (Column Chromatography): Flash column chromatography is the standard method for purifying non-crystalline products.

  • Stationary Phase: Standard silica gel is typically used. Be aware that silica gel is slightly acidic and can cause decomposition of very acid-sensitive compounds.[9] If this is a concern, you can use deactivated (neutral) silica.

  • Mobile Phase: A gradient of ethyl acetate in hexanes or dichloromethane in hexanes is a common starting point. Use TLC to determine the optimal eluent system that provides good separation between your product, starting material, and any major byproducts.

Experimental Protocols

Protocol 1: General Procedure for Ether Synthesis (O-Alkylation of a Phenol)

This protocol describes a typical SN2 reaction using potassium carbonate as the base, which minimizes elimination side reactions.

• Setup: To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add the phenol (1.0 eq.), potassium carbonate (1.5 eq.), and anhydrous acetonitrile (or DMF) to make a ~0.2 M solution.

• Addition of Electrophile: Add 1-(Bromomethyl)-3-(methylsulfonyl)benzene (1.1 eq.) to the stirring suspension.

• Reaction: Stir the reaction mixture at room temperature or heat to 40-50 °C. Monitor the disappearance of the starting materials by TLC (e.g., using a 3:1 Hexanes:Ethyl Acetate eluent). Reactions are typically complete within 4-12 hours.

• Work-up: a. Cool the reaction mixture to room temperature. b. Filter the mixture to remove the inorganic salts, washing the filter cake with a small amount of the reaction solvent. c. Concentrate the filtrate under reduced pressure. d. Dissolve the residue in an organic solvent like ethyl acetate or dichloromethane. e. Wash the organic layer sequentially with water (2x) and brine (1x).[9] f. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure to yield the crude product.[9]

• Purification: Purify the crude product by recrystallization or column chromatography as described in Q4.

Protocol 2: Aqueous Work-up and Extraction

This is a standard procedure for isolating a product from a reaction mixture.[4]

• Quenching: Cool the reaction vessel in an ice bath. Slowly add deionized water to the reaction mixture to dissolve inorganic salts and quench any remaining reactive species.

• Extraction: Transfer the mixture to a separatory funnel. Add an immiscible organic solvent (e.g., ethyl acetate, diethyl ether, or dichloromethane) and extract the aqueous layer. The organic layer will contain your desired product.

• Separation: Allow the layers to separate fully, then drain the aqueous layer. If emulsions form, a small addition of brine can help break them.

• Washing: a. Wash the organic layer with water to remove water-soluble impurities (like residual DMF). b. Wash the organic layer with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) if the reaction was run under acidic conditions or to remove acidic byproducts.[9] c. Finish with a brine wash to remove the bulk of the dissolved water from the organic layer.[9]

• Drying and Concentration: Drain the organic layer into an Erlenmeyer flask and add an anhydrous drying agent (e.g., Na₂SO₄). Let it sit for 10-15 minutes, then filter or decant the solution. Remove the solvent under reduced pressure using a rotary evaporator to obtain the crude product.

References

• ChemBK. 1-bromo-3-(methylsulfonyl)benzene. [Link]

• ResearchGate. Table 1 Optimization of the nucleophilic aromatic substitution reaction. [Link]

• Reddit. Williamson Ether synthesis. [Link]

• MDPI. Quantum Chemical and Experimental Studies of an Unprecedented Reaction Pathway of Nucleophilic Substitution.... [Link]

• University of North Texas. Synthesis of 1. [Link]

• Chemistry LibreTexts. 15.3: The Williamson Ether Synthesis. [Link]

• Chemistry LibreTexts. 3.2: Purification of Products. [Link]

• EMU Physics Department. Purification of Organic Compounds: from Crude Product to Purity. [Link]

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Preventing decomposition of 1-(Bromomethyl)-3-(methylsulfonyl)benzene during reactions

Welcome to the technical support center for 1-(Bromomethyl)-3-(methylsulfonyl)benzene. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of working with this highly reactive benzylic bromide. Here, we will delve into the root causes of its instability and provide actionable troubleshooting strategies and best practices to ensure the success of your experiments.

Understanding the Molecule: Reactivity and Instability

1-(Bromomethyl)-3-(methylsulfonyl)benzene is a valuable reagent in organic synthesis, prized for its ability to introduce the 3-(methylsulfonyl)benzyl moiety. However, its utility is matched by its inherent instability. The core of its reactivity lies in the benzylic position of the bromomethyl group.

The carbon-bromine bond at the benzylic position is significantly weakened because the adjacent benzene ring can stabilize both carbocation and radical intermediates through resonance.[1][2][3] This stabilization lowers the activation energy for both nucleophilic substitution (SN1 and SN2) and radical reactions, making the compound highly susceptible to decomposition.[4][5] The electron-withdrawing nature of the meta-disposed methylsulfonyl group further influences the reactivity of the aromatic ring, though its primary effect on the bromomethyl group's lability is steric and inductive.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during your experiments, providing explanations and step-by-step solutions.

FAQ 1: My reaction mixture turned yellow/brown upon adding the reagent. What's happening and how can I fix it?

Answer:

Discoloration is a classic indicator of decomposition. The yellow or brown hue is often due to the formation of polymeric materials or oxidized byproducts. The primary cause is typically one of the following:

• Radical Decomposition: Exposure to light or trace metals can initiate the homolytic cleavage of the C-Br bond, generating a resonance-stabilized benzylic radical.[1][3] These radicals can then couple or react with other species to form colored impurities.

• Hydrolysis: Trace amounts of water in your solvent or on your glassware can react with the benzylic bromide to form the corresponding benzyl alcohol and hydrobromic acid (HBr). The HBr produced can further catalyze decomposition.

• Oxidation: The benzylic position is susceptible to oxidation, which can be exacerbated by heat and the presence of certain reagents.[3]

Troubleshooting Steps:

• Purify the Reagent: If you suspect the starting material is impure, consider purification by recrystallization. A typical procedure involves dissolving the solid in a minimal amount of a hot solvent (e.g., hexanes or a mixture of ethyl acetate and hexanes) and allowing it to cool slowly.

• Ensure Inert Atmosphere: Always handle the reagent under an inert atmosphere (e.g., nitrogen or argon) to minimize contact with oxygen and moisture.[6]

• Use Dry Solvents and Glassware: Ensure all solvents are anhydrous and glassware is oven-dried before use.

• Protect from Light: Conduct the reaction in a flask wrapped in aluminum foil or in a dark fume hood to prevent light-induced radical formation.[7]

FAQ 2: I'm seeing a low yield of my desired product and the formation of a significant amount of a byproduct with a similar mass.

Answer:

This issue often points to competing side reactions, primarily elimination or the formation of a symmetrical ether.

• Elimination (E2): If your nucleophile is also a strong base, it can abstract a proton from the bromomethyl group, leading to the formation of a transient and highly reactive quinone methide-like intermediate which can then polymerize. This is more likely with sterically hindered bases.[5]

• Self-Condensation/Ether Formation: In the presence of a base, a portion of the starting material can be deprotonated at the benzylic position, which can then act as a nucleophile and attack another molecule of the starting material, forming a dibenzyl ether.

Troubleshooting Steps:

• Choice of Base: If a base is required, use a non-nucleophilic, sterically hindered base (e.g., proton sponge) or a weaker base like potassium carbonate.

• Control Stoichiometry and Addition: Add the benzylic bromide slowly to the reaction mixture containing the nucleophile. This maintains a low concentration of the electrophile and minimizes self-reaction.

• Lower Reaction Temperature: Running the reaction at a lower temperature can often favor the desired substitution pathway over elimination or other side reactions.

FAQ 3: My NMR analysis shows unreacted starting material, even after prolonged reaction time and with an excess of the nucleophile.

Answer:

This can be a frustrating issue, often stemming from a deactivated nucleophile or poor solubility.

• Nucleophile Deactivation: The HBr generated from hydrolysis or other decomposition pathways can protonate your nucleophile, rendering it inactive.

• Incompatibility with Strong Bases: The material is known to be incompatible with strong bases, which can lead to rapid decomposition instead of the desired reaction.[8]

• Solubility Issues: If the reagent or nucleophile has poor solubility in the chosen solvent, the reaction rate will be significantly reduced.

Troubleshooting Steps:

• Add a Non-Nucleophilic Base: Include a mild, non-nucleophilic base (e.g., potassium carbonate or diisopropylethylamine) to scavenge any generated HBr.

• Optimize Solvent System: Ensure both the benzylic bromide and the nucleophile are soluble in the reaction solvent. You may need to screen different solvents or use a co-solvent system.

• Phase-Transfer Catalysis: For reactions with ionic nucleophiles that have poor solubility in organic solvents, a phase-transfer catalyst (e.g., tetrabutylammonium bromide) can be highly effective.

Best Practices for Handling and Storage

Proactive measures are crucial to prevent the decomposition of 1-(Bromomethyl)-3-(methylsulfonyl)benzene.

Best Practice	Rationale
Storage	Store in a cool, dry, dark place under an inert atmosphere. A refrigerator is ideal.[9] Keep the container tightly sealed.[10]
Handling	Always handle in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including gloves and safety glasses.[11][12] Avoid inhalation of dust and contact with skin and eyes.[8]
Incompatible Materials	Avoid contact with strong oxidizing agents, strong bases, and metals.[8][11]
Dispensing	Weigh out the required amount quickly and reseal the container promptly to minimize exposure to air and moisture.

Experimental Protocols

Here are detailed protocols for common procedures, highlighting critical control points.

Protocol 1: General Nucleophilic Substitution

This protocol provides a general framework for an SN2 reaction.

• Preparation: Oven-dry all glassware and allow it to cool under a stream of nitrogen or argon.

• Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar, add your nucleophile and anhydrous solvent under an inert atmosphere.

• Reagent Addition: Dissolve 1-(Bromomethyl)-3-(methylsulfonyl)benzene in a minimal amount of anhydrous solvent and add it dropwise to the stirring solution of the nucleophile at 0 °C.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir until completion, monitoring by TLC or LC-MS.

• Workup: Quench the reaction with water or a saturated aqueous solution of ammonium chloride. Extract the product with an appropriate organic solvent.

• Purification: Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography or recrystallization.

Diagram: General Workflow for Nucleophilic Substitution

Caption: Workflow for a typical nucleophilic substitution reaction.

Understanding Decomposition Pathways

To effectively troubleshoot, it's essential to understand the potential decomposition pathways.

Diagram: Key Decomposition Pathways

Caption: Major decomposition routes for the benzylic bromide.

By understanding these potential pitfalls and implementing the recommended strategies, you can significantly improve the success rate of your reactions involving 1-(Bromomethyl)-3-(methylsulfonyl)benzene.

References

• Master Organic Chemistry. (2018, June 13). Reactions on the “Benzylic” Carbon: Bromination And Oxidation. Retrieved from [Link]

• Chemistry Steps. (n.d.). Benzylic Bromination. Retrieved from [Link]

• Khan Academy. (n.d.). Reactions at the benzylic position. Retrieved from [Link]

• Chemistry LibreTexts. (2023, August 7). 11.10: Benzylic Bromination of Aromatic Compounds. Retrieved from [Link]

• University of Calgary. (n.d.). Ch 11 : Benzylic systems. Retrieved from [Link]

• Reddit. (2025, November 23). Methoxy-bromination and alkylation problems. Retrieved from [Link]

• Loudon, G. M. (n.d.). Chapter 17 Review: Allylic/Benzylic Reactivity. Retrieved from [Link]

• Organic Syntheses. (n.d.). 3-thenyl bromide. Retrieved from [Link]

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• 9. 823-78-9|1-Bromo-3-(bromomethyl)benzene|BLD Pharm [bldpharm.com]
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• 11. fishersci.com [fishersci.com]
• 12. fishersci.com [fishersci.com]

Technical Support Center: Managing Steric Hindrance in Reactions with 1-(Bromomethyl)-3-(methylsulfonyl)benzene

Welcome to the technical support center for 1-(Bromomethyl)-3-(methylsulfonyl)benzene (CAS No: 82657-76-9). This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of working with this versatile but sterically demanding reagent. Here, we address common challenges encountered during its use, providing in-depth, evidence-based solutions and troubleshooting strategies in a direct question-and-answer format.

Understanding the Challenge: The Role of Steric Hindrance

1-(Bromomethyl)-3-(methylsulfonyl)benzene is a benzylic bromide, a class of compounds known for their reactivity in nucleophilic substitution reactions. The primary reaction pathway is typically a bimolecular nucleophilic substitution (SN2) mechanism. However, the bulky methylsulfonyl group at the meta-position, while not directly adjacent to the reactive bromomethyl group, can exert significant steric influence on the reaction environment. This steric hindrance can impede the approach of nucleophiles, leading to slower reaction rates or, in some cases, preventing the desired reaction altogether.[1][2]

Frequently Asked Questions (FAQs) & Troubleshooting

FAQ 1: My SN2 reaction with 1-(bromomethyl)-3-(methylsulfonyl)benzene is sluggish or failing. What are the likely causes and how can I improve the reaction rate?

Answer:

A slow or incomplete SN2 reaction with this substrate is a classic sign of steric hindrance impeding the nucleophile's approach to the electrophilic benzylic carbon.[3] The bulky methylsulfonyl group, combined with a sterically demanding nucleophile, creates a crowded transition state, increasing the activation energy of the reaction.[4]

Troubleshooting Workflow:

Caption: Troubleshooting workflow for slow SN2 reactions.

Detailed Optimization Strategies:

• Solvent Selection: The choice of solvent is critical. Polar aprotic solvents such as dimethylformamide (DMF), dimethyl sulfoxide (DMSO), or acetone are highly recommended for SN2 reactions.[5] These solvents solvate the cation of the nucleophilic salt but do not strongly interact with the anionic nucleophile, leaving it more "naked" and reactive.[3] In contrast, polar protic solvents (e.g., water, methanol, ethanol) can form hydrogen bonds with the nucleophile, creating a solvent cage that significantly dampens its reactivity.[3]

• Temperature Adjustment: Increasing the reaction temperature provides the necessary kinetic energy to overcome the activation barrier heightened by steric hindrance. A modest increase (e.g., from room temperature to 50-80 °C) can dramatically improve the reaction rate. However, be mindful of potential side reactions or decomposition at elevated temperatures.

• Nucleophile Choice: If possible, opt for a less sterically hindered nucleophile. The bulkier the nucleophile, the more pronounced the steric clash with the substrate will be.[6] For example, if both methoxide and tert-butoxide are viable options, methoxide will react significantly faster in an SN2 fashion.

• Phase-Transfer Catalysis: For reactions involving a solid-liquid or liquid-liquid biphasic system (e.g., using an inorganic salt as the nucleophile), a phase-transfer catalyst (PTC) like a quaternary ammonium salt (e.g., tetrabutylammonium bromide) can be highly effective. The PTC transports the nucleophile from the aqueous or solid phase into the organic phase where the reaction occurs, thereby increasing the effective concentration of the nucleophile.

FAQ 2: I am observing significant elimination byproducts. How can I favor substitution over elimination?

Answer:

While 1-(bromomethyl)-3-(methylsulfonyl)benzene is a primary benzylic halide and less prone to elimination than secondary or tertiary halides, elimination can still compete, especially with bulky, strongly basic nucleophiles. The key is to employ conditions that favor the SN2 pathway.

Strategies to Minimize Elimination:

Strategy	Rationale
Use a less hindered, more nucleophilic base	Highly hindered bases (e.g., potassium tert-butoxide) are more likely to act as bases rather than nucleophiles, abstracting a proton and leading to elimination. Less hindered bases (e.g., sodium methoxide, sodium azide) are more likely to attack the electrophilic carbon.
Lower the reaction temperature	SN2 reactions generally have a lower activation energy than E2 reactions. Running the reaction at the lowest feasible temperature that still allows for a reasonable reaction rate will favor substitution.
Choose a polar aprotic solvent	As mentioned previously, polar aprotic solvents enhance nucleophilicity, which promotes the SN2 pathway.[5]

FAQ 3: Would converting the bromide to an iodide improve my reaction outcome?

Answer:

Absolutely. This is an excellent strategy rooted in the principles of the Finkelstein reaction. Iodide is a superior leaving group compared to bromide because it is a weaker base. By converting the bromomethyl group to an iodomethyl group in situ, you can significantly accelerate the subsequent nucleophilic substitution.

Experimental Protocol: In Situ Halide Exchange (Finkelstein Reaction)

• Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve your nucleophile and a catalytic amount of sodium iodide or potassium iodide (typically 0.1 to 0.2 equivalents) in a polar aprotic solvent (e.g., acetone or DMF).

• Addition: Add 1-(bromomethyl)-3-(methylsulfonyl)benzene to the reaction mixture.

• Reaction: The iodide will displace the bromide to form the more reactive 1-(iodomethyl)-3-(methylsulfonyl)benzene intermediate. This intermediate is then readily attacked by your primary nucleophile.

• Monitoring: Monitor the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) for the disappearance of the starting material.

Sources

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• 2. Sterically Hindered Substrates Will Reduce the SN2 Reaction Rate [ns1.almerja.com]
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• 4. youtube.com [youtube.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. reddit.com [reddit.com]

Technical Support Center: Improving Selectivity in 1-(Bromomethyl)-3-(methylsulfonyl)benzene Alkylations

Prepared by the Senior Application Scientist Team

Welcome to the technical support center for 1-(Bromomethyl)-3-(methylsulfonyl)benzene. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of using this versatile reagent in alkylation reactions. Our goal is to provide you with the in-depth technical insights and practical troubleshooting strategies necessary to optimize your experiments for yield and, most critically, selectivity.

The unique structure of 1-(bromomethyl)-3-(methylsulfonyl)benzene—a benzylic bromide activated by a potent electron-withdrawing group at the meta-position—makes it a valuable synthetic building block. However, this same reactivity profile can present challenges. This document is structured as a direct, question-and-answer resource to address the specific issues you may encounter in the lab.

Section 1: Troubleshooting Guide

This section addresses the most common problems encountered during alkylation experiments. We focus on diagnosing the root cause and providing actionable solutions.

Problem: Low or No Product Formation

Q1: My reaction with 1-(bromomethyl)-3-(methylsulfonyl)benzene is not proceeding, or the yield is disappointingly low. What are the common causes?

A1: This is a frequent issue that can typically be traced to one of four areas: the nucleophile's reactivity, the reaction conditions, the reagent's integrity, or the mechanism.

• Nucleophile Reactivity: The most common culprit is insufficient deprotonation of your nucleophile. The choice of base is critical and must be matched to the pKa of the nucleophile. For example, a weak base like potassium carbonate (K₂CO₃) is suitable for phenols (pKa ~10) but will be ineffective for deprotonating less acidic secondary amines or amides. For these, a stronger base such as sodium hydride (NaH) or 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) is required.[1][2]

• Reaction Mechanism: 1-(Bromomethyl)-3-(methylsulfonyl)benzene reacts almost exclusively via an Sₙ2 mechanism. The meta-sulfonyl group is strongly electron-withdrawing, which destabilizes the formation of a benzyl carbocation necessary for an Sₙ1 pathway.[3][4] Sₙ2 reactions are highly sensitive to the solvent. Polar aprotic solvents like acetonitrile (ACN), N,N-Dimethylformamide (DMF), or Dimethyl sulfoxide (DMSO) are ideal as they solvate the cation of the base but leave the anionic nucleophile highly reactive.[5] Using polar protic solvents like ethanol or water can cage the nucleophile in a solvent shell, drastically reducing its reactivity.

• Reagent Integrity: Like many benzylic bromides, this reagent can degrade upon exposure to moisture or light over long periods. Ensure you are using a fresh bottle or a properly stored reagent. Degradation can lead to the formation of the corresponding benzyl alcohol or other impurities.

• Temperature: While heating can increase reaction rates, Sₙ2 reactions often proceed efficiently at room temperature or with gentle heating (40-60 °C). If you see no reaction at room temperature, consider a modest increase, but be aware that excessive heat can promote side reactions.

Troubleshooting Workflow for Low Yield

Below is a decision tree to help diagnose the issue systematically.

Caption: Troubleshooting workflow for low-yield alkylations.

Problem: Poor Selectivity and Formation of Multiple Products

Q2: I am observing significant di-alkylation of my primary amine/thiol. How can I favor mono-alkylation?

A2: Di-alkylation occurs when the mono-alkylated product successfully competes with the starting material for the electrophile. This is common when the mono-alkylated product is of similar or greater nucleophilicity. To favor mono-alkylation, you can adjust stoichiometry and reaction setup:

• Use an Excess of the Nucleophile: By using a 2- to 5-fold excess of the starting nucleophile relative to 1-(bromomethyl)-3-(methylsulfonyl)benzene, you create a statistical preference for the alkylating agent to react with the more abundant starting material.

• Slow Addition: Add the alkylating agent dropwise as a solution to the reaction mixture containing the nucleophile and base over several hours. This keeps the instantaneous concentration of the electrophile low, further reducing the chance of a second alkylation event.

• Lower Temperature: Running the reaction at 0 °C or even lower can sometimes improve selectivity by favoring the kinetic product.

Q3: My ambident nucleophile (e.g., a substituted amide or phenol) is giving a mixture of N- and O-alkylated products. How can I control this regioselectivity?

A3: This is a classic challenge in synthesis, governed by the principles of Hard and Soft Acid and Base (HSAB) theory.[6] The oxygen atom is a 'harder' nucleophilic center, while the nitrogen (or a carbon in an enolate) is 'softer'. 1-(Bromomethyl)-3-(methylsulfonyl)benzene is a relatively soft electrophile. Selectivity can be directed by carefully choosing the solvent and the base's counter-ion.[7][8]

Parameter	To Favor O-Alkylation (Hard Center)	To Favor N-Alkylation (Soft Center)	Rationale
Solvent	Polar Protic (e.g., Ethanol, Methanol)	Polar Aprotic (e.g., DMF, ACN, THF)	Protic solvents strongly solvate the harder oxygen atom, making it less available for reaction. Aprotic solvents leave the softer, more polarizable nitrogen atom more reactive.[5]
Base/Counter-ion	Use NaH, KH (Harder Cations: Na⁺, K⁺)	Use Cs₂CO₃, K₂CO₃ with 18-crown-6 (Softer/Free Cations: Cs⁺, "naked" K⁺)	Hard cations associate tightly with the hard oxygen center, promoting O-alkylation. Softer, larger cations (like Cesium) or crown ether-solvated cations leave a more "free" anion, allowing the intrinsically more nucleophilic soft center to react.
Temperature	Higher Temperature	Lower Temperature	O-alkylation is often the thermodynamically favored product, while N-alkylation can be the kinetically favored product. Running the reaction at lower temperatures can often enhance selectivity for the kinetic N-alkylated product.

Protocol for Differentiating N- vs. O-Alkylated Isomers by ¹³C NMR: A definitive way to distinguish between N- and O-alkylation is to examine the ¹³C NMR chemical shift of the newly introduced benzylic methylene (-CH₂-) carbon.[8]

• Acquire Spectra: Obtain high-quality ¹³C NMR spectra for your product mixture or isolated isomers.

• Analyze the Methylene Region:

  • O-Alkylated Product: The methylene carbon attached to an oxygen (-O-CH₂-Ar) will typically have a chemical shift in the range of 65-75 ppm .

  • N-Alkylated Product: The methylene carbon attached to a nitrogen (-N-CH₂-Ar) will be further upfield, typically in the range of 40-55 ppm .

• Confirm Structure: This significant difference in chemical shift provides a reliable method for structural assignment.

Section 2: Frequently Asked Questions (FAQs)

Q4: What is the dominant reaction mechanism, and why is it important?

A4: The reaction proceeds via a bimolecular nucleophilic substitution (Sₙ2) mechanism. While typical benzyl bromides can react via both Sₙ1 and Sₙ2 pathways, the presence of the strongly electron-withdrawing meta-sulfonyl group destabilizes the formation of a positive charge on the benzylic carbon.[3][9] This effectively suppresses the Sₙ1 pathway, which relies on a stable carbocation intermediate. Understanding this is crucial because Sₙ2 reactions have specific requirements: they are favored by polar aprotic solvents, are sensitive to steric hindrance, and proceed with an inversion of stereochemistry if the carbon were chiral.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Highly Efficient, Base-Catalyzed Alkylation Reactions - ChemistryViews [chemistryviews.org]
• 3. homework.study.com [homework.study.com]
• 4. quora.com [quora.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. researchgate.net [researchgate.net]
• 7. N- versus O-alkylation: utilizing NMR methods to establish reliable primary structure determinations for drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Organic Chemistry Study Guide: SN1, SN2, Elimination & Epoxide | Notes [pearson.com]

Technical Support Center: Synthesis of 1-(Bromomethyl)-3-(methylsulfonyl)benzene

A Guide for the Research Professional

As a Senior Application Scientist, this guide is designed to provide you with not just a protocol, but a foundational understanding of the synthesis of 1-(bromomethyl)-3-(methylsulfonyl)benzene. We will delve into the causality behind experimental choices, troubleshoot common issues with logical, evidence-based solutions, and provide a framework for success in your synthetic endeavors.

Overview of the Synthesis: The Wohl-Ziegler Reaction

The synthesis of 1-(bromomethyl)-3-(methylsulfonyl)benzene from 1-methyl-3-(methylsulfonyl)benzene is a classic example of a benzylic bromination. This transformation is typically achieved via the Wohl-Ziegler reaction, which employs N-Bromosuccinimide (NBS) as the brominating agent in the presence of a radical initiator.[1][2][3]

The reaction proceeds through a free-radical chain mechanism.[4][5][6] This process is highly selective for the benzylic position due to the resonance stabilization of the resulting benzylic radical intermediate, which has a lower bond dissociation energy compared to other C-H bonds.[7][8] The key to a successful Wohl-Ziegler reaction is maintaining a low, steady concentration of molecular bromine (Br₂) and the bromine radical (Br•), which is where NBS excels.[9][10][11] This minimizes potential side reactions, such as electrophilic addition to the aromatic ring.[10]

Standard Experimental Protocol

This protocol outlines a representative procedure for the synthesis on a laboratory scale.

Reaction Scheme: 1-methyl-3-(methylsulfonyl)benzene → 1-(bromomethyl)-3-(methylsulfonyl)benzene

Materials and Reagents

Reagent	Formula	M.W. ( g/mol )	Moles	Equiv.	Amount
1-methyl-3-(methylsulfonyl)benzene	C₈H₁₀O₂S	170.23	1.0	1.0	(e.g., 5.00 g)
N-Bromosuccinimide (NBS)	C₄H₄BrNO₂	177.98	1.05	1.05	(e.g., 5.48 g)
Azobisisobutyronitrile (AIBN)	C₈H₁₂N₄	164.21	0.02	0.02	(e.g., 96 mg)
Carbon Tetrachloride (CCl₄)	CCl₄	153.82	-	-	(e.g., 100 mL)

Note on Solvent Choice: Carbon tetrachloride is a traditional solvent for this reaction but is toxic and environmentally hazardous.[11] Safer alternatives like acetonitrile, cyclohexane, or methyl acetate can often be substituted, though reaction conditions may require re-optimization.

Step-by-Step Procedure

• Setup: To a dry, round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 1-methyl-3-(methylsulfonyl)benzene and carbon tetrachloride.

• Reagent Addition: Add N-Bromosuccinimide (NBS) and the radical initiator (AIBN) to the flask. Expert Tip: Using freshly recrystallized NBS is crucial as impurities can affect the reaction outcome.[1]

• Initiation: Begin stirring and gently heat the mixture to reflux (approx. 77°C for CCl₄). A heat lamp or oil bath can be used. The reaction is initiated by the thermal decomposition of AIBN, which generates radicals.[6]

• Reaction Monitoring: The reaction progress can be monitored by observing the consumption of the dense NBS, which is converted to the less dense succinimide that floats to the surface.[11] Additionally, TLC or GC-MS can be used to track the disappearance of the starting material. The reaction is typically complete within 1-3 hours.

• Work-up:

  • Cool the reaction mixture to room temperature, then place it in an ice bath to precipitate the succinimide by-product.

  • Filter the mixture through a sintered glass funnel to remove the succinimide.

  • Wash the filtrate with water and then with a saturated sodium bicarbonate solution to remove any remaining HBr or acidic impurities.

  • Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and remove the solvent under reduced pressure.

• Purification: The crude product, which appears as a white to off-white solid, can be purified by recrystallization from a suitable solvent system (e.g., ethanol or a hexane/ethyl acetate mixture).[12]

Troubleshooting Guide

Question / Problem	Probable Cause(s)	Recommended Solution(s)
Q: My reaction shows very low or no conversion of the starting material.	1. Ineffective Radical Initiation: The initiator (AIBN/benzoyl peroxide) may be old or degraded. Radical initiators are sensitive to heat and light.[13] 2. Presence of Inhibitors: Radical scavengers (e.g., oxygen, certain impurities) can quench the chain reaction. 3. Insufficient Energy: The reaction temperature may be too low for the initiator to decompose efficiently, or the light source (if used) is not intense enough.	1. Use a fresh batch of the radical initiator. For AIBN, initiation typically occurs effectively at temperatures >60°C. 2. Degas the solvent by bubbling nitrogen or argon through it before starting the reaction. Ensure all glassware is dry. 3. Ensure the reaction is maintained at a steady reflux. If using photochemical initiation, ensure the lamp is close to the flask.
Q: I'm observing a significant amount of the dibrominated product, 1-(dibromomethyl)-3-(methylsulfonyl)benzene.	1. Incorrect Stoichiometry: Using a significant excess of NBS can lead to over-bromination.[14] 2. High Reaction Rate: The desired product is more activated towards further bromination than the starting material. Prolonged reaction times can exacerbate this issue.	1. Use NBS in a controlled stoichiometry, typically 1.0 to 1.1 equivalents. Add the NBS portion-wise to maintain a low concentration if dibromination is a persistent issue. 2. Carefully monitor the reaction by TLC or GC. Stop the reaction as soon as the starting material is consumed.
Q: My TLC/LCMS shows multiple unidentified spots, and the yield is poor.	1. Impure NBS: Old or impure NBS can contain excess bromine or HBr, leading to side reactions.[1][14] 2. Solvent Participation: Some solvents are not inert and can react with radicals.[11] 3. Ring Bromination: Although less common under radical conditions, the presence of trace Lewis acid contaminants (e.g., from metal spatulas) can catalyze electrophilic aromatic substitution on the ring.	1. Recrystallize the NBS from water before use.[1] Pure NBS should be a white solid. 2. Use a non-reactive solvent like CCl₄, cyclohexane, or acetonitrile. Avoid solvents with easily abstractable hydrogens. 3. Ensure all equipment is scrupulously clean and dry. Avoid any sources of metallic or acidic contamination.
Q: The purification by recrystallization is difficult, and the product remains oily or impure.	1. Incomplete Removal of By-products: Succinimide or unreacted NBS may still be present. 2. Mixture of Products: The crude material may contain a mixture of mono- and di-brominated products, which can hinder crystallization.	1. Ensure the aqueous wash steps during work-up are performed thoroughly to remove water-soluble impurities. 2. If recrystallization fails, column chromatography on silica gel is an effective alternative for separating the desired mono-brominated product from starting material and over-brominated side products.

Frequently Asked Questions (FAQs)

Q1: Why is N-Bromosuccinimide (NBS) the preferred reagent over elemental bromine (Br₂)? A1: NBS is used to maintain a very low concentration of Br₂ and Br• radicals throughout the reaction.[9][10] This is achieved by the reaction of NBS with the HBr byproduct generated during the propagation step.[4][15] This low concentration is critical to favor the desired radical substitution at the benzylic position and suppress competing ionic reactions, such as electrophilic addition of Br₂ to the aromatic ring, which would occur at high Br₂ concentrations.[10][11]

Q2: What is the mechanism of the radical initiator? A2: Radical initiators like AIBN or benzoyl peroxide are molecules with relatively weak bonds that undergo homolytic cleavage upon heating or irradiation to form initial radicals.[6] These radicals then react with a source of bromine (either trace Br₂ in the NBS or NBS itself) to generate the bromine radical (Br•) that starts the chain reaction. This initial step is known as the "initiation" phase.[6][16]

Q3: How do I properly handle and store NBS and AIBN? A3: NBS is a lachrymator and an irritant; it should be handled in a fume hood with appropriate personal protective equipment (PPE). It is sensitive to moisture and light and should be stored in a cool, dry, dark place. AIBN is thermally unstable and can decompose to release nitrogen gas. It should be stored in a refrigerator and kept away from heat sources.

Q4: Can this reaction be scaled up for larger preparations? A4: Yes, but caution is required. Free-radical reactions can be highly exothermic. On a larger scale, efficient heat dissipation is critical to prevent a runaway reaction. A jacketed reactor with overhead stirring is recommended. Portion-wise addition of the initiator may be necessary to control the reaction rate.

Key Mechanistic Pathways & Workflows

Diagram 1: Primary Reaction Pathway

The core of the Wohl-Ziegler reaction is a three-phase radical chain process: initiation, propagation, and termination.[6][16] The propagation steps are the productive cycle that forms the desired product.

Caption: Radical chain mechanism for benzylic bromination.

Diagram 2: Formation of Dibrominated Side Product

The desired product is itself susceptible to radical bromination, leading to an over-brominated impurity.

Caption: Pathway to the dibrominated side product.

Diagram 3: Troubleshooting Workflow

A logical decision tree to diagnose common experimental failures.

Caption: A decision tree for troubleshooting synthesis outcomes.

References

• Chemistry Steps. Benzylic Bromination. [Link]

• Chemistry LibreTexts. (2023). 11.10: Benzylic Bromination of Aromatic Compounds. [Link]

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• Homework.Study.com. Alkylbenzenes such as toluene (methylbenzene) react with NBS to give products in which bromine... [Link]

• Chad's Prep. 10.3 Allylic and Benzylic Bromination with NBS. [Link]

• Pearson, R. E., & Martin, J. C. (1963). The Mechanism of Benzylic Bromination with N-Bromosuccinimide. Journal of the American Chemical Society, 85(3), 354–355. [Link]

• Podgoršek, A., Stavber, S., Zupan, M., & Iskra, J. (2006). Visible-light induced free-radical bromination of para-substituted toluenes with NBS 'on water'. Tetrahedron Letters, 47(41), 7245-7247. [Link]

• Google Patents. (1992).

• Wikipedia. N-Bromosuccinimide. [Link]

• Master Organic Chemistry. (2011). N-BromoSuccinimide (NBS) As A Reagent In Organic Chemistry. [Link]

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• Studley, J. (2022). Now You See Me, Now You Don't- a Judicious Work-Around for Over-Bromination at Benzylic Carbon. Scientific Update. [Link]

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• Organic Syntheses. (2005). Asymmetric synthesis of (S)-(-)-p-bromophenyl methyl sulfoxide. [Link]

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• Reddit. (2022). Help with Wohl-Ziegler Bromination pls. [Link]

• Fiveable. Wohl-Ziegler Reaction Definition. [Link]

• Chem-Station. (2014). Wohl-Ziegler Bromination. [Link]

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• 11. Wohl-Ziegler Reaction [organic-chemistry.org]
• 12. Organic Syntheses Procedure [orgsyn.org]
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• 16. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Support Center: Solvent Effects on the Reactivity of 1-(Bromomethyl)-3-(methylsulfonyl)benzene

Welcome to the technical support guide for 1-(bromomethyl)-3-(methylsulfonyl)benzene. This resource is designed for researchers, medicinal chemists, and process development scientists who utilize this versatile benzylic bromide in their synthetic workflows. The reactivity of this substrate is critically dependent on the solvent system employed, which dictates the mechanistic pathway and, consequently, the product outcome. This guide provides in-depth, question-and-answer-based troubleshooting, detailed experimental protocols, and the mechanistic rationale behind solvent selection to ensure the success of your experiments.

Frequently Asked Questions & Troubleshooting Guide

Q1: What are the primary reaction pathways for 1-(bromomethyl)-3-(methylsulfonyl)benzene, and how does solvent choice fundamentally influence them?

A: 1-(Bromomethyl)-3-(methylsulfonyl)benzene is a benzylic halide, a class of compounds known to undergo nucleophilic substitution reactions. The specific mechanism of this substitution, however, is a critical control point in your synthesis and is dictated primarily by your choice of solvent. The two competing pathways are the unimolecular (SN1) and bimolecular (SN2) substitution reactions.

• The SN1 Pathway: This is a two-step mechanism that proceeds through a carbocation intermediate.[1] Because the substrate is benzylic, the resulting carbocation is resonance-stabilized, making this pathway plausible.[2][3][4] This pathway is strongly favored by polar protic solvents (e.g., water, methanol, ethanol). These solvents excel at stabilizing both the bromide leaving group and the intermediate carbocation through hydrogen bonding and strong dipole interactions, thereby lowering the activation energy for the initial, rate-determining step.[3][4][5][6][7] The rate of an SN1 reaction is primarily dependent on the concentration of the substrate.[5]

• The SN2 Pathway: This is a single-step, concerted mechanism where the nucleophile attacks the electrophilic carbon at the same time as the bromide leaving group departs.[8] This pathway is favored by polar aprotic solvents (e.g., Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO), acetone, acetonitrile).[6][9] These solvents can dissolve the necessary reagents but are poor at solvating anions (the nucleophile). This leaves the nucleophile "naked" and highly reactive, promoting the bimolecular attack required for the SN2 mechanism.[5][7][9][10] The rate of an SN2 reaction depends on the concentration of both the substrate and the nucleophile.[5]

The electron-withdrawing methylsulfonyl group (-SO₂CH₃) on the benzene ring influences these pathways by destabilizing the adjacent benzylic carbocation, which can slow down the SN1 pathway relative to an unsubstituted benzyl bromide. This makes the choice of solvent even more critical for directing the reaction.

Q2: My reaction is producing a mixture of products, including some where the solvent appears to have reacted with my substrate. What is happening?

A: This phenomenon is known as solvolysis , and it is a common issue when running reactions that can proceed via an SN1 mechanism in a nucleophilic polar protic solvent.

In an SN1 reaction, the substrate first dissociates to form a carbocation intermediate.[1] If your solvent is also a weak nucleophile (like water, methanol, or ethanol), it is present in vast excess and can compete with your intended nucleophile to attack the carbocation.[3][6] This results in the formation of alcohol or ether byproducts.

Troubleshooting Steps:

• Assess Your Mechanism: If you are using a weak nucleophile and a polar protic solvent, you are creating ideal conditions for an SN1 reaction and, consequently, for solvolysis.[4][6]

• Switch to a Polar Aprotic Solvent: To favor an SN2 pathway and eliminate solvolysis, switch to a solvent like DMF or DMSO. These solvents are not nucleophilic and will promote the direct attack of your desired nucleophile.[7][9]

• Increase Nucleophile Concentration: If you must use a protic solvent, significantly increasing the concentration and strength of your primary nucleophile can sometimes outcompete the solvent, although this is often not a complete solution.

Q3: My reaction is proceeding very slowly or not at all. How can the solvent be the cause?

A: A stalled reaction is often a result of a mismatch between the chosen solvent and the intended reaction mechanism.

• Scenario 1: Attempting an SN2 reaction in a polar protic solvent. If you are using a strong, anionic nucleophile (e.g., CN⁻, N₃⁻, RS⁻) but have chosen a polar protic solvent like methanol, the solvent molecules will form a "cage" around your nucleophile through hydrogen bonding.[9][10] This solvation shell stabilizes the nucleophile, lowers its ground-state energy, and severely hinders its ability to attack the substrate, thus slowing down or stopping the SN2 reaction.[2][11]

• Scenario 2: Poor solubility. 1-(Bromomethyl)-3-(methylsulfonyl)benzene and many common nucleophiles (often salts) have poor solubility in non-polar solvents like hexane or toluene.[7][9] If the reactants are not adequately dissolved, the reaction will be extremely slow due to the lack of interaction between molecules. A polar solvent, either protic or aprotic, is almost always necessary.

Troubleshooting Steps:

• For SN2 Reactions: Ensure you are using a polar aprotic solvent like DMSO, DMF, or acetonitrile to maximize the reactivity of your nucleophile.[9][10]

• For SN1 Reactions: If an SN1 reaction is slow, the rate-determining step is the formation of the carbocation. Switching to a more polar protic solvent can accelerate this step. The rate of solvolysis of similar substrates can increase by several orders of magnitude when switching from ethanol to water, for example.[2][12]

Q4: How do I select the optimal solvent for my desired transformation?

A: Use the following decision-making framework, which is also illustrated in the workflow diagram below.

• Identify Your Nucleophile:

  • Strong Nucleophile (typically anionic, e.g., RO⁻, CN⁻, N₃⁻): You want to favor an SN2 reaction to avoid competing elimination reactions and ensure the nucleophile is the reacting species.

    • Solvent Choice: Polar Aprotic (DMSO, DMF, Acetone).[4][6] This choice maximizes nucleophilicity.

  • Weak Nucleophile (typically neutral, e.g., H₂O, ROH, RSH): You will likely need to favor an SN1 reaction, as these nucleophiles are not strong enough for a rapid SN2 attack.

    • Solvent Choice: Polar Protic (Water, Methanol, Formic Acid).[4][6] This choice stabilizes the carbocation intermediate and facilitates the reaction. Be aware that the solvent itself will act as the nucleophile (solvolysis).

• Consider the Desired Outcome:

  • To install a specific functional group using a strong nucleophile: Your primary goal is an SN2 reaction. Use a polar aprotic solvent.

  • To perform a hydrolysis or alcoholysis: Your goal is an SN1 reaction where the solvent is the nucleophile. Use the corresponding polar protic solvent (water for hydrolysis, an alcohol for alcoholysis).

Quantitative Data Summary

The effect of solvent polarity on SN1 reaction rates is dramatic. The dielectric constant (ε) is a rough measure of a solvent's polarity.[3][4][12] As shown in the table below for the solvolysis of a model tertiary alkyl halide (which also reacts via an SN1 mechanism), increasing solvent polarity and hydrogen-bonding ability drastically increases the reaction rate by stabilizing the transition state leading to the carbocation.

Solvent	Dielectric Constant (ε)	Solvent Type	Relative Rate
Acetic Acid	6	Polar Protic	1
Methanol	33	Polar Protic	4
Formic Acid	58	Polar Protic	150,000
Water	78	Polar Protic	>150,000

Data is illustrative and based on trends reported for SN1 solvolysis reactions.[12]

Visualized Workflows and Mechanisms

Caption: A decision tree for selecting the appropriate solvent class.

Caption: Solvent stabilization effects on reaction intermediates and transition states.

Experimental Protocols

Protocol 1: Synthesis of 1-(Azidomethyl)-3-(methylsulfonyl)benzene via SN2 Reaction

This protocol is designed to favor the SN2 mechanism by using a strong nucleophile (azide) in a polar aprotic solvent.

Materials:

• 1-(Bromomethyl)-3-(methylsulfonyl)benzene (1.0 eq)

• Sodium azide (NaN₃) (1.2 eq)

• Anhydrous Dimethylformamide (DMF)

• Round-bottom flask, magnetic stirrer, heating mantle, condenser

• Deionized water and Ethyl acetate for workup

Procedure:

• Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add sodium azide.

• Solvent Addition: Add anhydrous DMF to the flask and stir the suspension.

• Substrate Addition: Dissolve 1-(bromomethyl)-3-(methylsulfonyl)benzene in a minimal amount of anhydrous DMF and add it to the stirring suspension dropwise at room temperature.

• Reaction: Heat the reaction mixture to 40-50 °C. Monitor the reaction progress by Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed (typically 2-4 hours).

• Workup: Cool the reaction mixture to room temperature. Carefully pour the mixture into a separatory funnel containing deionized water. Caution: Sodium azide is highly toxic.

• Extraction: Extract the aqueous layer with ethyl acetate (3x).

• Washing: Combine the organic layers and wash with brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude product by column chromatography on silica gel if necessary.

Causality: The use of DMF, a polar aprotic solvent, prevents the solvation of the azide anion, keeping it highly nucleophilic and ensuring a rapid SN2 displacement of the bromide.[7][9]

Protocol 2: Synthesis of (3-(Methylsulfonyl)phenyl)methanol via SN1 Solvolysis

This protocol is designed to favor the SN1 mechanism by using a polar protic solvent mixture which also acts as the nucleophile.

Materials:

• 1-(Bromomethyl)-3-(methylsulfonyl)benzene (1.0 eq)

• Water and Acetone (e.g., 80:20 v/v mixture)

• Sodium bicarbonate (for neutralization)

• Round-bottom flask, magnetic stirrer, heating mantle, condenser

• Dichloromethane (DCM) for workup

Procedure:

• Setup: In a round-bottom flask, dissolve 1-(bromomethyl)-3-(methylsulfonyl)benzene in the acetone portion of the solvent mixture.

• Solvent Addition: Add the water portion to the stirring solution. The acetone is used to aid the solubility of the organic substrate in the aqueous medium.

• Reaction: Heat the mixture to reflux (approx. 60-70 °C). The reaction generates HBr, so the solution will become acidic. Monitor the reaction progress by TLC or LC-MS.

• Workup: After the reaction is complete, cool the mixture to room temperature.

• Neutralization: Slowly add a saturated aqueous solution of sodium bicarbonate until the effervescence ceases to neutralize the HBr formed.

• Extraction: Extract the mixture with dichloromethane (3x).

• Drying and Concentration: Combine the organic layers, dry over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure.

• Purification: The resulting crude (3-(methylsulfonyl)phenyl)methanol can be purified by crystallization or column chromatography.

Causality: The highly polar aqueous environment promotes the dissociation of the C-Br bond to form a resonance-stabilized benzylic carbocation.[2][12] Water, although a weak nucleophile, is present as the solvent and readily attacks this intermediate to form the final alcohol product.[3][6]

References

• Quora. (2023, March 20). What are the effects of solvents on SN1 and SN2 reactions? [Online discussion]. Available: [Link]

• Chemistry LibreTexts. (2024, September 30). 11.5: Characteristics of the SN1 Reaction. Available: [Link]

• Chemistry LibreTexts. (2015, July 9). 7.4: Effects of Solvent, Leaving Group, and Nucleophile on Unimolecular Substitution. Available: [Link]

• Chemistry Stack Exchange. (2023, December 27). Will benzyl halides undergo SN1 or SN2 mechanism in a polar aprotic solvent? [Online forum]. Available: [Link]

• The Organic Chemistry Tutor. (2019, September 28). SN1 vs. SN2: Reaction Mechanisms & Solvent. [Video]. YouTube. Available: [Link]

• Chemistry LibreTexts. (2019, June 5). 7.4: 7-5 Characteristics of the S(N)1 Reaction. Available: [Link]

• Chemistry LibreTexts. (2022, November 11). 9.6: Characteristics of the SN1 Reaction. Available: [Link]

• KPU Pressbooks. (n.d.). 7.5 SN1 vs SN2 – Organic Chemistry I. Available: [Link]

• Chemistry Stack Exchange. (2015, April 14). Solvents in substitution reactions. [Online forum]. Available: [Link]

• Indian Academy of Sciences. (n.d.). Solvent effects in the reaction between piperazine and benzyl bromide. Available: [Link]

• PubMed. (n.d.). Changes in Mechanism and Transition State Structure for Solvolysis Reactions of Ring Substituted Benzyl Chlorides in Aqueous Solution. Available: [Link]

• Chemistry Steps. (n.d.). Polar Protic and Polar Aprotic Solvents. Available: [Link]

• Chemistry LibreTexts. (2025, October 20). 11.5: Characteristics of the SN1 Reaction. Available: [Link]

• Chemistry LibreTexts. (2021, December 15). 7.5: SN1 vs SN2. Available: [Link]

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• 10. Polar Protic and Polar Aprotic Solvents - Chemistry Steps [chemistrysteps.com]
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• 12. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Reactions of 1-(Bromomethyl)-3-(methylsulfonyl)benzene

Welcome to the dedicated technical support center for researchers, scientists, and drug development professionals working with 1-(Bromomethyl)-3-(methylsulfonyl)benzene. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address common challenges encountered during its use in chemical synthesis, with a particular focus on the critical influence of temperature.

Introduction: Understanding the Reactivity of 1-(Bromomethyl)-3-(methylsulfonyl)benzene

1-(Bromomethyl)-3-(methylsulfonyl)benzene is a valuable reagent in organic synthesis, primarily utilized as an alkylating agent. Its reactivity is dominated by the benzylic bromide functional group, which is susceptible to nucleophilic substitution. The presence of the electron-withdrawing methylsulfonyl group in the meta position subtly modulates this reactivity. Unlike groups in the ortho or para positions, a meta-substituent does not directly participate in resonance with the benzylic position. However, its inductive electron-withdrawing effect can slightly influence the stability of reaction intermediates, thereby affecting the reaction pathway and rate.

This guide is structured to help you navigate the nuances of working with this compound, enabling you to optimize your reaction conditions and troubleshoot effectively.

Frequently Asked Questions (FAQs)

Q1: What are the primary types of reactions that 1-(Bromomethyl)-3-(methylsulfonyl)benzene undergoes?

A1: The primary reactions involve the nucleophilic substitution of the bromide ion at the benzylic carbon. This can proceed through two main mechanisms: bimolecular nucleophilic substitution (SN2) and unimolecular nucleophilic substitution (SN1). Under certain conditions, elimination reactions (E1 and E2) can become competing side reactions.

Q2: How does the methylsulfonyl group at the meta position affect the reactivity of the benzylic bromide?

A2: The methylsulfonyl group is strongly electron-withdrawing through induction. When placed at the meta position, it does not directly engage in resonance with the benzylic carbon. Its primary influence is a moderate destabilization of any positive charge that might develop at the benzylic position, such as in a carbocation intermediate. This has two key implications:

• SN1 Pathway: The formation of a benzylic carbocation is slightly less favorable compared to unsubstituted benzyl bromide. This can slow down SN1 reactions.

• SN2 Pathway: The inductive withdrawal of electron density can make the benzylic carbon slightly more electrophilic, potentially favoring attack by a nucleophile in an SN2 mechanism.

Q3: What is the recommended storage temperature for 1-(Bromomethyl)-3-(methylsulfonyl)benzene?

A3: For long-term stability, it is recommended to store 1-(Bromomethyl)-3-(methylsulfonyl)benzene in a dry, well-sealed container at 2-8°C. This helps to minimize potential degradation over time.

Troubleshooting Guide: The Critical Role of Temperature

Temperature is arguably the most critical parameter to control in reactions involving 1-(Bromomethyl)-3-(methylsulfonyl)benzene. Incorrect temperature settings are a common source of low yields, incomplete reactions, and the formation of unwanted byproducts.

Issue 1: Low or No Product Formation

Q: I am not observing any significant product formation in my reaction with a weak nucleophile. What could be the issue?

A: Low reactivity with weak nucleophiles often points to insufficient energy to overcome the activation barrier of the reaction.

• Causality: Nucleophilic substitution reactions, particularly those that might have some SN1 character or are simply sluggish SN2 reactions, require a certain amount of thermal energy to proceed at a practical rate. The reaction may be kinetically slow at room temperature.

• Troubleshooting Steps:

  • Gradually Increase Temperature: Cautiously increase the reaction temperature in increments of 10-20°C. Monitor the reaction progress by a suitable technique like Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Solvent Choice: Ensure you are using an appropriate solvent. For SN2 reactions, polar aprotic solvents like DMF, DMSO, or acetonitrile are generally effective. For reactions that may proceed via an SN1 pathway, polar protic solvents can be used. The boiling point of your solvent will dictate the maximum temperature you can achieve.

  • Extended Reaction Time: If you are hesitant to increase the temperature due to potential side reactions, consider extending the reaction time significantly at a moderate temperature.

Issue 2: Formation of Impurities, Particularly Elimination Byproducts

Q: My reaction is producing a significant amount of what I suspect to be an elimination byproduct, alongside my desired substitution product. How can I minimize this?

A: The formation of elimination byproducts is a classic sign that the reaction temperature is too high, especially when using a strong, sterically hindered base.

• Causality: Elimination reactions (E1 and E2) are generally favored over substitution reactions at higher temperatures. This is because elimination reactions typically have a higher activation energy but also a more positive entropy change (more molecules are formed). According to the Gibbs free energy equation (ΔG = ΔH - TΔS), the -TΔS term becomes more significant at higher temperatures, making elimination more favorable.

• Troubleshooting Steps:

  • Reduce Reaction Temperature: This is the most effective solution. Try running the reaction at a lower temperature, even if it requires a longer reaction time. For many nucleophilic substitutions with this reagent, temperatures between room temperature and 60°C are a good starting point.

  • Choice of Base/Nucleophile: If your nucleophile is also a strong base, consider using a less basic or less sterically hindered nucleophile if the chemistry allows.

  • Controlled Addition: In some cases, adding the base or the electrophile slowly at a lower temperature can help to control the reaction and minimize side products.

Visualizing the Influence of Temperature

The following diagram illustrates the general principle of temperature favoring elimination over substitution.

Caption: At lower temperatures, the lower activation energy of substitution is favored. At higher temperatures, the higher activation energy of elimination can be overcome, and this pathway becomes more significant.

Data Summary: Temperature Guidelines for Common Reactions

The optimal temperature for a reaction with 1-(Bromomethyl)-3-(methylsulfonyl)benzene is highly dependent on the nature of the nucleophile. The following table provides general guidelines.

Nucleophile Type	Typical Reaction	Recommended Starting Temperature	Potential Issues at High Temperature
Weakly Basic (e.g., R-OH, R-SH in presence of a mild base)	Williamson Ether/Thioether Synthesis	40 - 80°C	Slow reaction at lower temps; potential for elimination with hindered substrates.
Strongly Basic, Non-hindered (e.g., NaN₃, NaCN)	Azide/Nitrile Synthesis	Room Temperature - 50°C	Generally clean reactions; high temps unnecessary and may promote side reactions.
Strongly Basic, Hindered (e.g., t-BuOK)	Alkylation	0°C - Room Temperature	High propensity for E2 elimination, which is exacerbated by heat.
Amines (Primary and Secondary)	N-Alkylation	Room Temperature - 60°C	Over-alkylation can be an issue; higher temperatures can lead to complex mixtures.

Experimental Protocols

Here are two representative protocols illustrating the impact of temperature on the outcome of a reaction with 1-(Bromomethyl)-3-(methylsulfonyl)benzene.

Protocol 1: Synthesis of an Ether via Williamson Ether Synthesis (Substitution Favored)

This protocol aims to favor the SN2 pathway to synthesize an ether.

• Reaction Setup: In a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve the alcohol (1.0 eq.) and a non-nucleophilic base such as potassium carbonate (1.5 eq.) in anhydrous N,N-dimethylformamide (DMF).

• Addition of Electrophile: Add 1-(Bromomethyl)-3-(methylsulfonyl)benzene (1.1 eq.) to the stirred solution.

• Reaction Temperature: Heat the reaction mixture to 60°C and stir.

• Monitoring: Monitor the progress of the reaction by TLC. The reaction is typically complete within 4-12 hours.

• Work-up: Cool the reaction to room temperature. Dilute with ethyl acetate and wash with water (3x) and then brine (1x) to remove DMF and salts.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.

Protocol 2: Attempted Substitution with a Hindered Base (Demonstrating Elimination)

This protocol illustrates how elevated temperature with a hindered base can lead to elimination.

• Reaction Setup: In a flame-dried round-bottom flask, dissolve potassium tert-butoxide (1.2 eq.) in anhydrous tetrahydrofuran (THF) and cool to 0°C.

• Addition of Electrophile: Slowly add a solution of 1-(Bromomethyl)-3-(methylsulfonyl)benzene (1.0 eq.) in THF to the cooled base solution.

• Reaction Temperature: Allow the reaction to slowly warm to room temperature and then gently heat to reflux (approx. 66°C).

• Monitoring: Monitor the reaction by TLC or GC-MS, observing the formation of both the substitution product and the elimination byproduct.

• Work-up and Analysis: After cooling, quench the reaction with a saturated aqueous solution of ammonium chloride. Extract with diethyl ether, wash with brine, dry, and concentrate. Analyze the product ratio by ¹H NMR spectroscopy.

Workflow for Troubleshooting Temperature-Related Issues

Caption: A decision-making workflow for troubleshooting common temperature-related issues in reactions involving 1-(Bromomethyl)-3-(methylsulfonyl)benzene.

References

• Process for the preparation of aromatic bromomethyl compounds.
• Method for preparing bromomethyl-biphenyl derivatives.
• Process for preparing a benzonitrile derivative.
• Improved process for side-chain bromination of alkyl-benzenes.
• Method for preparing bromomethyl-biphenyl derivatives.

• Process for producing optically active benzene-sulfonamide derivatives. European Patent Office. [Link]

• Method and novel intermediate products for producing isoxazolin-3-yl-acylbenzenenes.

• 3-thenyl bromide. Organic Syntheses. [Link]

• First and short syntheses of biologically active, naturally occurring brominated mono- and dibenzyl phenols. Semantic Scholar. [Link]

• Process for the preparation of 1-bromo-3,5-dichlorobenzene.

• Alkylation of Benzene with 1-Dodecene in [Bmim]Br-AlCl3. ResearchGate. [Link]

• Catalytic Benzene Alkylation over Mesoporous Zeolite Single Crystals: Improving Activity and Selectivity with a New Family of Porous Materials. ResearchGate. [Link]

• Alkylation of Benzene with Benzyl Chloride: Comparative Study Between Commercial MOFs and Metal Chloride Catalysts. MDPI. [Link]

• Kinetics of Benzene Alkylation with 1-dodecene over a Supported Tungstophosphoric Acid Catalyst. ResearchGate. [Link]

• Selective synthesis of linear alkylbenzene by alkylation of benzene with 1-dodecene over desilicated zeolites. OUCI. [Link]

• Method for preparing beta-bromine ethylbenzene.

Technical Support Center: Catalyst Poisoning in Reactions with 1-(Bromomethyl)-3-(methylsulfonyl)benzene

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and frequently asked questions regarding catalyst poisoning in chemical reactions involving 1-(Bromomethyl)-3-(methylsulfonyl)benzene. As Senior Application Scientists, we have designed this resource to be a practical tool for diagnosing and resolving common issues encountered in the laboratory.

Frequently Asked Questions (FAQs)

Q1: What is catalyst poisoning, and why should I be concerned when using 1-(Bromomethyl)-3-(methylsulfonyl)benzene?

A: Catalyst poisoning is the deactivation of a catalyst by a chemical substance, known as a poison, that binds to the active sites.[1] This reduces the catalyst's efficiency and can halt the reaction entirely.[2] You should be particularly vigilant when using 1-(Bromomethyl)-3-(methylsulfonyl)benzene because it contains a methylsulfonyl group (–SO₂CH₃). Sulfur compounds are well-documented poisons for many transition metal catalysts, especially palladium, which is commonly used in cross-coupling reactions.[2][3][4]

Q2: Can the methylsulfonyl group in my starting material directly poison the palladium catalyst?

A: While the sulfone group (–SO₂) itself is relatively stable, there is a potential for it or its degradation byproducts to interact with the palladium catalyst. Sulfur compounds, in general, can adsorb strongly onto the surface of palladium catalysts, blocking the active sites required for the catalytic cycle.[2][5] The risk of poisoning can be influenced by the specific reaction conditions, such as temperature and the presence of other reagents.

Q3: What are the common signs of catalyst poisoning in my reaction?

A: The signs of catalyst poisoning can range from subtle to obvious. Here are some common indicators:

• Low or stalled reaction conversion: The reaction fails to proceed to completion, even with extended reaction times or increased temperature.

• Formation of palladium black: You may observe the precipitation of a fine black powder, which is indicative of the aggregation of the palladium catalyst into an inactive state.[6]

• Inconsistent results: Reactions may work on some occasions but fail on others, suggesting the presence of variable amounts of a poison in the reagents or solvents.

• Side reactions dominating: The formation of byproducts, such as homocoupling of the starting materials, may become more prevalent as the desired catalytic cycle is inhibited.[6]

Q4: Which palladium-catalyzed reactions are most susceptible to poisoning when using this substrate?

A: Palladium-catalyzed cross-coupling reactions are particularly sensitive to poisons. These include, but are not limited to:

• Suzuki-Miyaura Coupling: Formation of C-C bonds using boronic acids.

• Heck Reaction: The reaction of an unsaturated halide with an alkene.[7][8][9]

• Buchwald-Hartwig Amination: The formation of C-N bonds from amines and aryl halides.[10][11][12]

• Sonogashira Coupling: The coupling of terminal alkynes with aryl or vinyl halides.

Given the benzylic bromide nature of 1-(Bromomethyl)-3-(methylsulfonyl)benzene, it is a versatile substrate for a variety of such coupling reactions.[13][14][15][16]

Q5: What immediate steps can I take if I suspect catalyst poisoning?

A: If you suspect catalyst poisoning, here are a few initial actions you can take:

• Assess Reagent Purity: Ensure the purity of your 1-(Bromomethyl)-3-(methylsulfonyl)benzene, as well as all other reagents and solvents. Impurities are a common source of catalyst poisons.

• Increase Catalyst Loading: In some cases, a higher catalyst loading may overcome the effects of a poison, although this is not an ideal or cost-effective long-term solution.[6]

• Screen Different Ligands: The choice of ligand can significantly impact the stability and reactivity of the palladium catalyst. A more robust ligand may protect the catalyst from poisoning.

• Run a Control Reaction: Perform the reaction with a known "clean" substrate that does not contain sulfur to confirm that your catalyst, solvent, and other reagents are active.

In-Depth Troubleshooting Guide

This guide provides a systematic approach to diagnosing and resolving catalyst poisoning issues.

Symptom: Low or No Product Conversion

A lack of product formation is the most common indicator of a problem. Follow these steps to diagnose the root cause.

Logical Troubleshooting Flow for Low Conversion

Caption: Troubleshooting workflow for low reaction conversion.

Symptom: Formation of Palladium Black

The appearance of a black precipitate indicates that the palladium(0) catalyst is aggregating and falling out of the catalytic cycle.

Causality and Mitigation of Palladium Black Formation

Potential Cause	Explanation	Recommended Action
Ligand Dissociation	The supporting ligand may be dissociating from the palladium center, leading to unstable, ligand-free palladium which then aggregates.	- Use a ligand with stronger binding properties (e.g., a bidentate ligand like Xantphos).[12]- Increase the ligand-to-palladium ratio slightly.
High Reaction Temperature	Excessive heat can accelerate ligand degradation and catalyst decomposition.	- Attempt the reaction at a lower temperature, even if it requires a longer reaction time.
Presence of Impurities	Certain impurities can strip ligands from the palladium complex, promoting aggregation.	- Ensure all reagents and solvents are of high purity and are properly degassed.

Symptom: Inconsistent Results Between Batches

Variability in reaction outcomes often points to a hidden variable, most commonly a contaminant.

Proposed Mechanism of Sulfur Poisoning of Palladium Catalyst

Caption: Simplified mechanism of palladium catalyst poisoning by a sulfur compound.

To address inconsistent results, a thorough evaluation of all starting materials is necessary. Consider the following:

• Re-purify your 1-(Bromomethyl)-3-(methylsulfonyl)benzene, for instance, by recrystallization.

• Use freshly opened bottles of solvents and bases.

• Ensure your inert gas supply is of high purity.

Experimental Protocols

Protocol 1: Small-Scale Diagnostic Reaction

This protocol is designed to verify the activity of your catalyst system with a standard, non-sulfur-containing substrate.

Objective: To confirm that the catalyst, ligands, base, and solvent are all active and not the source of the reaction failure.

Materials:

• Palladium catalyst (e.g., Pd₂(dba)₃)

• Ligand (e.g., XPhos)

• Bromobenzene (as a standard aryl halide)

• A suitable coupling partner (e.g., phenylboronic acid for a Suzuki coupling)

• Base (e.g., K₃PO₄)

• Anhydrous, degassed solvent (e.g., toluene)

• Reaction vial with a stir bar

• Inert atmosphere setup (e.g., nitrogen or argon)

Procedure:

• To an oven-dried reaction vial under an inert atmosphere, add the palladium catalyst and ligand.

• Add the base.

• Add the solvent, followed by bromobenzene and the coupling partner.

• Seal the vial and heat the reaction to the desired temperature with vigorous stirring.

• Monitor the reaction by TLC or GC-MS at regular intervals (e.g., every hour).

Expected Outcome: If the reaction proceeds to high conversion, it strongly suggests that your catalyst system is active and the issue lies with the 1-(Bromomethyl)-3-(methylsulfonyl)benzene substrate or its specific reaction requirements.

Protocol 2: Ligand Screening for Robustness

Objective: To identify a ligand that can form a more stable and poison-resistant palladium complex.

Procedure:

• Set up a parallel series of small-scale reactions using 1-(Bromomethyl)-3-(methylsulfonyl)benzene as the substrate.

• In each reaction, use a different phosphine ligand. A good starting point would be to screen ligands from different classes:

  • Monodentate, bulky ligands: e.g., XPhos, SPhos, RuPhos

  • Bidentate ligands: e.g., Xantphos, dppf

• Run all reactions under identical conditions (temperature, concentration, base, etc.).

• Compare the reaction outcomes (conversion, yield, side products) to identify the most effective ligand.

Rationale: Bulky, electron-rich phosphine ligands can form more stable complexes with palladium, which can be more resistant to deactivation by poisons.

References

• DCL Inc. Sulfur Poisoning and Regeneration of Pd Catalyst under Simulated Emission Conditions of Natural Gas Engine. [Link]

• H-TEK. How to Prevent Catalyst Poisoning at the Industrial Scale. (2024-04-23). [Link]

• Wikipedia. Catalyst poisoning. [Link]

• Escandón, L. S., Ordóñez, S., Vega, A., & Díez, F. V. (2008). Sulphur poisoning of palladium catalysts used for methane combustion: effect of the support. Journal of Hazardous Materials, 153(1-2), 742-750. [Link]

• NIH. Effects of Reduced Sulfur Compounds on Pd-catalytic Hydrodechlorination of TCE in Groundwater by Cathodic H2 under Electrochemically-induced Oxidizing Conditions. [Link]

• University of Glasgow. Selectivity of Aryl and Benzylic Bromination. [Link]

• NIH. Lewis Acid Catalyzed Benzylic Bromination. (2012-12-07). [Link]

• Wikipedia. Buchwald–Hartwig amination. [Link]

• Organic Chemistry Portal. Cooperative Catalytic Coupling of Benzyl Chlorides and Bromides with Electron-Deficient Alkenes. [Link]

• Organic Chemistry Portal. Benzylic substitution, benzylation. [Link]

• Chemistry Steps. Benzylic Bromination. [Link]

• Wikipedia. Heck reaction. [Link]

• Chemistry LibreTexts. Buchwald-Hartwig Amination. (2023-06-30). [Link]

• MDPI. Heck Reaction—State of the Art. [Link]

• Royal Society of Chemistry. Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design. (2025-01-22). [Link]

• ACS Publications. Pd-Catalyzed Cross-Couplings: On the Importance of the Catalyst Quantity Descriptors, mol % and ppm. (2022-07-10). [Link]

• Organic Chemistry Portal. Buchwald-Hartwig Cross Coupling Reaction. [Link]

• Organic Chemistry Portal. Heck Reaction. [Link]

• Chemistry LibreTexts. Pd-Catalyzed Cross Coupling Reactions. (2023-08-02). [Link]

• YouTube. Heck Reaction | Named Reactions | Organic Chemistry Lessons. (2021-03-20). [Link]

• J&K Scientific LLC. Buchwald-Hartwig Cross-Coupling. (2021-02-23). [Link]

• ACS GCI Pharmaceutical Roundtable. Buchwald-Hartwig Amination. [Link]

• ChemBK. 1-bromo-3-(methylsulfonyl)benzene. (2024-04-09). [Link]

• Wiley Online Library. A new efficient palladium catalyst for Heck reactions of deactivated aryl chlorides. (2025-08-05). [Link]

• PubChem. 1,3,5-Tris(bromomethyl)benzene. [Link]

• PubChem. Benzene, 1-bromo-3-((chloromethyl)sulfonyl)-. [Link]

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Technical Support Center: Reactions of 1-(Bromomethyl)-3-(methylsulfonyl)benzene

Welcome to the technical support center for 1-(Bromomethyl)-3-(methylsulfonyl)benzene. This guide is designed for researchers, scientists, and professionals in drug development. Here, you will find practical, in-depth answers to common questions and troubleshooting strategies for work-up procedures involving this versatile reagent. Our focus is on providing not just procedural steps, but also the underlying chemical principles to empower you to make informed decisions in your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary reactive sites of 1-(Bromomethyl)-3-(methylsulfonyl)benzene and what types of reactions can I expect?

A1: The molecule has two key functional groups that dictate its reactivity: the benzylic bromide and the methylsulfonyl group.

• Benzylic Bromide: The bromomethyl group is the primary site of reactivity. The bromine atom is a good leaving group, and the adjacent benzene ring stabilizes the resulting benzylic carbocation or radical intermediate. This makes the compound highly susceptible to nucleophilic substitution (SN1 and SN2) and elimination reactions.[1][2] You can expect it to react readily with a wide range of nucleophiles, such as amines, alcohols, thiols, and carbanions, to form new carbon-heteroatom or carbon-carbon bonds.

• Methylsulfonyl Group: The methylsulfonyl group (-SO₂CH₃) is a strongly electron-withdrawing and generally stable functional group.[3] It deactivates the aromatic ring towards electrophilic substitution and directs incoming electrophiles to the meta position. Under normal reaction conditions for the benzylic bromide, this group remains inert.[3]

Q2: What are the key safety precautions I should take when working with 1-(Bromomethyl)-3-(methylsulfonyl)benzene?

A2: 1-(Bromomethyl)-3-(methylsulfonyl)benzene and related benzylic bromides are lachrymators, meaning they can cause severe irritation to the eyes and respiratory tract.[4][5] It is also classified as a skin corrosive and can cause burns.[6][7] Always handle this reagent in a well-ventilated chemical fume hood.[8] Personal protective equipment (PPE), including safety goggles, a lab coat, and appropriate chemical-resistant gloves, is mandatory.[8] Ensure that an eyewash station and safety shower are readily accessible.[8]

Hazard Statement	Precautionary Measures
Causes severe skin burns and eye damage.[6][7]	Wear protective gloves, protective clothing, eye protection, and face protection.[8]
Harmful if swallowed.	Do not eat, drink, or smoke when using this product. Wash hands thoroughly after handling.
May cause respiratory irritation.[4]	Use only outdoors or in a well-ventilated area. Avoid breathing dust/fume/gas/mist/vapors/spray.[4]

Q3: How can I effectively quench a reaction involving 1-(Bromomethyl)-3-(methylsulfonyl)benzene?

A3: The choice of quenching agent depends on the specific reaction conditions and any unreacted starting materials.

• Aqueous Work-up: For most nucleophilic substitution reactions, quenching with water or a saturated aqueous solution of a mild salt like ammonium chloride (NH₄Cl) is sufficient to stop the reaction and begin the extraction process.

• Destroying Excess Reagent: If you have used an excess of 1-(Bromomethyl)-3-(methylsulfonyl)benzene, it can be quenched by adding a nucleophilic scavenger. A common and effective method is to add a small amount of a primary or secondary amine, such as triethylamine or piperidine, which will react with the remaining benzylic bromide to form a water-soluble quaternary ammonium salt.[9]

• Reactions with Strong Bases: If your reaction involves a strong, non-nucleophilic base that needs to be neutralized, a careful, dropwise addition of a dilute acid (e.g., 1 M HCl) at a low temperature (e.g., 0 °C) is recommended until the pH is neutral.

Troubleshooting Guides

Problem 1: My aqueous work-up results in a persistent emulsion during extraction.

Underlying Cause: Emulsions during the extraction of sulfone-containing compounds can occur due to their amphiphilic nature, especially if residual starting materials or byproducts act as surfactants.[10] The polarity of the sulfone group can lead to complex interactions at the aqueous-organic interface.

Solution Workflow:

Caption: Decision workflow for resolving emulsions.

Detailed Protocol:

• Increase Ionic Strength: Add a small volume of a saturated aqueous sodium chloride solution (brine) to the separatory funnel. This increases the polarity of the aqueous phase and can help to break the emulsion.

• Minimize Agitation: Instead of vigorous shaking, gently invert or rock the separatory funnel to mix the layers.

• Patience is Key: Allow the separatory funnel to stand undisturbed in a ring stand for a longer period. This can often allow the layers to separate on their own.

• Filtration: If the emulsion remains, filtering the entire mixture through a pad of a filter aid like Celite® can help to break up the microscopic droplets causing the emulsion.

• Solvent Change: As a last resort, consider if a different extraction solvent with a greater density difference from water, such as dichloromethane, could be used in a future attempt.

Problem 2: My product is difficult to purify by column chromatography, and I observe significant streaking on the TLC plate.

Underlying Cause: The polarity of the methylsulfonyl group can lead to strong interactions with the silica gel stationary phase, causing streaking and poor separation.[11] Your product may also be co-eluting with unreacted starting material or byproducts.

Troubleshooting Protocol:

• TLC Optimization:

  • Solvent System: Experiment with different solvent systems for your TLC analysis. A common starting point is a mixture of a non-polar solvent (e.g., hexanes or petroleum ether) and a more polar solvent (e.g., ethyl acetate or acetone).[12]

  • Additives: To reduce streaking, add a small amount (0.5-1%) of a polar modifier like methanol or a few drops of acetic acid to the eluent. This can help to occupy the highly active sites on the silica gel and improve the spot shape.

• Column Chromatography Strategy:

  • Slurry Packing: Ensure your column is packed uniformly using a slurry method to avoid channels.

  • Dry Loading: If your compound has limited solubility in the eluent, consider adsorbing it onto a small amount of silica gel and dry-loading it onto the column.

  • Gradient Elution: Start with a less polar eluent and gradually increase the polarity. This can help to first elute non-polar impurities before your more polar product.

  • Alternative Stationary Phases: If silica gel proves problematic, consider using a less acidic stationary phase like alumina or a reverse-phase (C18) column.[13]

Caption: Chromatography troubleshooting workflow.

Problem 3: My final product is an oil, but I expect a solid. How can I induce crystallization?

Underlying Cause: The product may be impure, or it may be a slow-crystallizing compound. "Oiling out" is common when a compound is not sufficiently pure or when the cooling during recrystallization is too rapid.[12]

Recrystallization Troubleshooting:

Technique	Description
Solvent Screening	The ideal recrystallization solvent should dissolve the compound when hot but not at room temperature.[14][15] Test small amounts of your product in various solvents (e.g., ethanol, isopropanol, toluene, or mixtures like ethanol/water or hexanes/ethyl acetate).[12][16]
Slow Cooling	After dissolving your compound in a minimal amount of hot solvent, allow it to cool slowly to room temperature before placing it in an ice bath. Rapid cooling often leads to the formation of an oil or very small crystals.[14]
Scratching	Use a glass rod to scratch the inside surface of the flask at the meniscus. The small glass particles that are dislodged can act as nucleation sites for crystal growth.[14]
Seeding	If you have a small amount of pure, solid material, add a tiny crystal to the cooled, saturated solution. This "seed crystal" will provide a template for further crystal formation.[14]
Trituration	Add a small amount of a solvent in which your product is insoluble (but the impurities are soluble) and stir or sonicate the mixture. This can often wash away impurities and induce crystallization.

Experimental Protocol for Recrystallization:

• Dissolution: In an Erlenmeyer flask, add a minimal amount of the chosen hot recrystallization solvent to your crude product until it just dissolves.

• Hot Filtration (if necessary): If there are insoluble impurities, quickly filter the hot solution through a pre-warmed funnel with fluted filter paper.

• Cooling: Cover the flask and allow it to cool slowly to room temperature.

• Ice Bath: Once at room temperature, place the flask in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration, wash them with a small amount of cold solvent, and dry them under vacuum.[17]

References

• Rocha, T. C. R., et al. (2017). Thermochemistry of Sulfones Relevant to Oxidative Desulfurization. Energy & Fuels, 31(6), 5735–5745. [Link]

• Hale, W. J. (1968). Process for the formation and purification of aromatic sulfones. U.S.

• Hanson, J. E. (2023). How to purify a sulfone and sulfide sulfoxide without a column? ResearchGate. [Link]

• Fishbein, L. (1966). Detection and thin-layer chromatography of sulfur compounds. I. Sulfoxides, sulfones and sulfides. Journal of Chromatography A, 22(2), 323-329. [Link]

• Galiasso, R. E. (1997). Method for separating sulfone from a hydrocarbon stream having a concentration of sulfone producing a dry sulfone product. U.S.

• Organic Syntheses. (n.d.). (E)-2,3-Dibromobut-2-enoic Acid. [Link]

• CN105566181A. (2016). Synthetic method of 4-methylsulfonyl methylbenzene.

• Gohain, M. (2014). How does one separate Benzyl bromide from the reaction mixture? ResearchGate. [Link]

• Maity, D. (2013). Process for the removal of sulfones from oxidized hydrocarbon fuels. U.S.

• Burchfield, H. P., et al. (1973). Gas chromatographic methods for analysis of sulfone drugs used in leprosy chemotherapy. Analytical Chemistry, 45(6), 916-920. [Link]

• Chen, T. C., et al. (2017). Removal of sulfone compounds formed in oxidative desulfurization of middle distillate. Fuel, 194, 123-128. [Link]

• Keras. (2023). Quick and partial report on benzyl bromide synthesis. The Vespiary. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of benzyl bromides. [Link]

• PrepChem. (n.d.). Preparation of benzyl bromide. [Link]

• Li, J., et al. (2019). Visible‐Light Driven Hydrolysis of Benzyl Halides with Water for Preparation of Benzyl Alcohols. Asian Journal of Organic Chemistry, 8(8), 1234-1237. [Link]

• PubChem. (n.d.). 1-(Bromomethyl)-3-chlorobenzene. [Link]

• Gattis, C. M. (2004). Sulfone removal process. U.S.

• Ashenhurst, J. (2018). Reactions on the “Benzylic” Carbon: Bromination And Oxidation. Master Organic Chemistry. [Link]

• University of Rochester, Department of Chemistry. (n.d.). Reagents & Solvents: Solvents for Recrystallization. [Link]

• Professor Dave Explains. (2020, January 10). Recrystallization [Video]. YouTube. [Link]

• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. [Link]

• Michigan State University, Department of Chemistry. (n.d.). Aromatic Reactivity. [Link]

• University of California, Los Angeles, Department of Chemistry and Biochemistry. (n.d.). Recrystallization and Crystallization. [Link]

• Chegg. (2023). By what mechanism does the hydrolysis of benzyl bromide most likely occur?[Link]

• Wikipedia. (n.d.). Sulfone. [Link]

• askIITians. (2014). Benzyl bromide reacts with H2O in formic acid solution to yield benzyl alcohol. [Link]

• PubChem. (n.d.). Benzene, 1-bromo-3-(methylsulfonyl)-. [Link]

• Organic Chemistry Portal. (n.d.). Sulfone synthesis by oxidation. [Link]

• Britannica. (n.d.). Organosulfur compound. [Link]

• PubChem. (n.d.). 1-(Bromomethyl)-3-(trifluoromethyl)benzene. [Link]

• PubChem. (n.d.). 1,3,5-Tris(bromomethyl)benzene. [Link]

• Organic Syntheses. (n.d.). 3-Thenyl bromide. [Link]

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• 6. 1-(Bromomethyl)-3-(trifluoromethyl)benzene | C8H6BrF3 | CID 123061 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 1,3,5-Tris(bromomethyl)benzene | C9H9Br3 | CID 530258 - PubChem [pubchem.ncbi.nlm.nih.gov]
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Technical Support Center: Analysis of Reaction Intermediates of 1-(Bromomethyl)-3-(methylsulfonyl)benzene

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 1-(Bromomethyl)-3-(methylsulfonyl)benzene. This guide is designed to provide in-depth technical assistance and troubleshooting for experiments involving this versatile reagent. Our focus is on the practical challenges and mechanistic nuances you may encounter, with a particular emphasis on the identification and management of reaction intermediates.

Frequently Asked Questions (FAQs)

Q1: What are the expected reaction intermediates when using 1-(Bromomethyl)-3-(methylsulfonyl)benzene in a nucleophilic substitution reaction?

In most applications, 1-(Bromomethyl)-3-(methylsulfonyl)benzene participates in nucleophilic substitution reactions. The nature of the intermediate is highly dependent on the reaction conditions.

• SN2 Pathway: For primary benzylic halides like this compound, the SN2 mechanism is typically favored. This involves a backside attack by the nucleophile, leading to a single transition state rather than a discrete intermediate. The reaction proceeds with an inversion of stereochemistry if the benzylic carbon were chiral.

• SN1 Pathway: While less common for primary benzylic halides, an SN1 pathway can be promoted under certain conditions (e.g., polar protic solvents, non-basic nucleophiles). In this case, the key intermediate is a benzylic carbocation . This carbocation is resonance-stabilized by the benzene ring, which significantly lowers its energy and facilitates its formation. The presence of the electron-withdrawing methylsulfonyl group at the meta position will have an electronic effect on the stability of this carbocation.

Q2: I am observing multiple products in my reaction. What are the likely side reactions and intermediates?

The formation of multiple products often points to competing reaction pathways or the instability of the starting material or desired product.

• Elimination Reactions (E1 and E2): Although nucleophilic substitution is generally favored for benzylic halides, elimination reactions can occur, especially with sterically hindered or strongly basic nucleophiles. This would lead to the formation of a vinylsulfone derivative.

• Hydrolysis: In the presence of water, 1-(Bromomethyl)-3-(methylsulfonyl)benzene can undergo hydrolysis to form the corresponding benzyl alcohol. This is particularly relevant if the reaction is run at elevated temperatures.[1]

• Free Radical Intermediates: Benzylic C-H bonds are susceptible to free radical formation due to the resonance stabilization of the resulting benzylic radical.[2] Under conditions that promote radical initiation (e.g., light, radical initiators), side products arising from radical coupling or other radical-mediated pathways may be observed.

Q3: My reaction is sluggish or not proceeding to completion. What factors could be inhibiting the reaction?

Several factors can contribute to slow or incomplete reactions.

• Solvent Choice: The choice of solvent is critical. For SN2 reactions, polar aprotic solvents (e.g., DMF, DMSO, acetonitrile) are generally preferred as they solvate the cation of the nucleophilic salt but not the nucleophile itself, thus increasing its reactivity. For SN1 reactions, polar protic solvents (e.g., ethanol, methanol) are required to stabilize the carbocation intermediate.

• Nucleophile Strength: The reactivity of the nucleophile plays a significant role. Weaker nucleophiles will react more slowly. The electron-withdrawing nature of the methylsulfonyl group can also influence the electrophilicity of the benzylic carbon.

• Steric Hindrance: While the primary benzylic position is relatively unhindered, a bulky nucleophile can slow down the rate of an SN2 reaction.

• Leaving Group Ability: Bromide is an excellent leaving group. However, its departure can be influenced by the stability of the resulting intermediate.

Troubleshooting Guides

Problem 1: Low Yield of the Desired Substituted Product

Potential Cause	Troubleshooting Step	Scientific Rationale
Competing Hydrolysis	Ensure all reagents and solvents are anhydrous. Run the reaction under an inert atmosphere (e.g., nitrogen or argon).	Water can act as a competing nucleophile, leading to the formation of the corresponding benzyl alcohol.[1]
Poor Nucleophilicity	If using a neutral nucleophile, consider adding a non-nucleophilic base to deprotonate it in situ, thereby increasing its nucleophilicity.	Anionic nucleophiles are generally more reactive than their neutral counterparts.
Inappropriate Solvent	For SN2 reactions, switch to a polar aprotic solvent like DMF or DMSO. For SN1, use a polar protic solvent.	The solvent plays a crucial role in stabilizing transition states and intermediates, directly impacting the reaction rate.
Insufficient Reaction Time or Temperature	Monitor the reaction progress using techniques like TLC or LC-MS. If the reaction is slow, consider increasing the temperature, but be mindful of potential side reactions like elimination or decomposition.	Reaction kinetics are temperature-dependent. However, excessive heat can favor side reactions.

Problem 2: Formation of an Insoluble Precipitate

Potential Cause	Troubleshooting Step	Scientific Rationale
Salt Byproduct Precipitation	Choose a solvent that can dissolve both the reactants and the salt byproduct (e.g., NaBr, KBr).	The solubility of inorganic byproducts can vary significantly with the reaction medium.
Product Insolubility	If the desired product is insoluble in the reaction solvent, this can sometimes be advantageous for purification (precipitation). However, if it hinders the reaction, a co-solvent may be necessary.	Product solubility is a key consideration for both reaction progress and workup.
Polymerization	In some cases, benzylic halides can undergo self-condensation or polymerization, especially at high concentrations or temperatures.	Diluting the reaction mixture or adding it slowly to the nucleophile can minimize these side reactions.

Experimental Protocols

Protocol 1: General Procedure for Nucleophilic Substitution (SN2 Conditions)

This protocol provides a general framework for a typical SN2 reaction.

• Reagent Preparation:

  • Dissolve the nucleophile (1.1 equivalents) and a suitable base (e.g., K2CO3, 1.5 equivalents) in a polar aprotic solvent (e.g., anhydrous DMF).

• Reaction Setup:

  • Place the solution in a round-bottom flask equipped with a magnetic stirrer and a nitrogen inlet.

  • Stir the mixture at room temperature for 15-30 minutes.

• Addition of Electrophile:

  • Dissolve 1-(Bromomethyl)-3-(methylsulfonyl)benzene (1.0 equivalent) in a minimal amount of the same anhydrous solvent.

  • Add the electrophile solution dropwise to the stirred nucleophile solution at room temperature.

• Reaction Monitoring:

  • Monitor the progress of the reaction by TLC or LC-MS until the starting material is consumed.

• Workup and Purification:

  • Quench the reaction with water and extract the product with a suitable organic solvent (e.g., ethyl acetate).

  • Wash the organic layer with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography or recrystallization.

Protocol 2: Identification of Benzylic Carbocation Intermediate (SN1 Conditions)

Detecting a transient carbocation directly is challenging. However, its formation can be inferred through trapping experiments.

• Reaction Setup:

  • Dissolve 1-(Bromomethyl)-3-(methylsulfonyl)benzene in a polar protic solvent (e.g., ethanol).

  • Add a mild, non-basic nucleophile that is also a good carbocation trap (e.g., a large excess of a different alcohol or a thiol).

• Initiation:

  • Gently heat the reaction mixture to promote the formation of the benzylic carbocation.

• Product Analysis:

  • Analyze the product mixture by GC-MS or LC-MS to identify the products formed from the trapping agent. The presence of these trapped products provides strong evidence for the existence of a carbocation intermediate.

Visualizing Reaction Pathways

The following diagrams illustrate the key mechanistic pathways discussed.

Caption: Figure 2. S_N1 Reaction Pathway.

References

• University of Calgary. (n.d.). Ch 11: Nucleophilic substitution of benzylic halides. Retrieved from [Link]

• Willis, M. C., et al. (2013). One-pot three-component sulfone synthesis exploiting palladium-catalysed aryl halide aminosulfonylation. Chemical Science, 4(12), 4338-4343. Retrieved from [Link]

• Reisman, S. E., et al. (2018). Benzylic Bromination. In Master Organic Chemistry. Retrieved from [Link]

Sources

• 1. One-pot three-component sulfone synthesis exploiting palladium-catalysed aryl halide aminosulfonylation - Chemical Science (RSC Publishing) DOI:10.1039/C3SC52332B [pubs.rsc.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Support Center: A Researcher's Guide to Byproduct Identification in the Synthesis of 1-(Bromomethyl)-3-(methylsulfonyl)benzene

Introduction: The synthesis of 1-(bromomethyl)-3-(methylsulfonyl)benzene is a pivotal step in the development of numerous pharmaceutical agents and fine chemicals. Achieving high purity and yield is paramount, yet the inherent reactivity of the reagents and intermediates can lead to a variety of byproducts. This technical support guide is designed for researchers, scientists, and drug development professionals to proactively identify, mitigate, and troubleshoot the formation of these impurities. By understanding the mechanistic origins of byproducts, researchers can refine their synthetic strategies and ensure the integrity of their final compounds.

Frequently Asked questions (FAQs)

This section addresses common questions regarding byproduct formation during the synthesis of 1-(bromomethyl)-3-(methylsulfonyl)benzene.

Q1: What are the primary byproducts I should expect in this synthesis?

A1: The synthesis, typically a free-radical bromination of 1-methyl-3-(methylsulfonyl)benzene using N-bromosuccinimide (NBS) and a radical initiator, can generate several byproducts. The most common include:

• Over-brominated species: 1-(Dibromomethyl)-3-(methylsulfonyl)benzene is a result of a second bromination at the benzylic position.

• Oxidation products: The benzylic bromide is susceptible to oxidation, which can lead to the formation of 3-(methylsulfonyl)benzaldehyde and, upon further oxidation, 3-(methylsulfonyl)benzoic acid.

• Hydrolysis and condensation products: Residual moisture can lead to the hydrolysis of the product to form (3-(methylsulfonyl)phenyl)methanol. This alcohol can then undergo self-condensation to yield bis(3-(methylsulfonyl)benzyl) ether.

• Starting material impurities: If the starting 1-methyl-3-(methylsulfonyl)benzene was synthesized from m-xylene, there is a possibility of carry-over of isomeric impurities or the formation of 1,3-bis(bromomethyl)benzene if both methyl groups react.

Q2: How does the methylsulfonyl group influence the reaction and potential side reactions?

A2: The methylsulfonyl group is a strong electron-withdrawing group. This has two main effects on the benzylic bromination reaction. Firstly, it deactivates the aromatic ring towards electrophilic aromatic substitution, which is a potential side reaction with bromine. However, it also retards the rate of the desired radical bromination at the benzylic position by destabilizing the benzylic radical intermediate to some extent.[1][2] This slower reaction may require more forcing conditions (higher temperature or longer reaction times), which can inadvertently promote the formation of degradation and oxidation byproducts.

Q3: I am observing a significant amount of a dibrominated byproduct. How can I minimize its formation?

A3: The formation of 1-(dibromomethyl)-3-(methylsulfonyl)benzene is a classic example of over-reaction. To control this, consider the following strategies:

• Stoichiometric Control of NBS: Use a precise molar equivalent of NBS. While a slight excess (e.g., 1.05-1.1 equivalents) is often used to ensure full conversion of the starting material, a larger excess will drive the formation of the dibrominated product.

• Controlled Addition: Instead of adding all the NBS at once, consider adding it portion-wise or as a solution over time. This maintains a low steady-state concentration of the brominating agent.

• Reaction Monitoring: Closely monitor the reaction's progress using Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC). Quench the reaction as soon as the starting material is consumed to prevent further bromination of the desired product.

Q4: My final product seems to be degrading, showing new spots on TLC over time. What is happening and how can I prevent it?

A4: 1-(Bromomethyl)-3-(methylsulfonyl)benzene is a reactive benzylic bromide and can be susceptible to degradation, particularly through hydrolysis and oxidation. The appearance of new, more polar spots on TLC likely indicates the formation of (3-(methylsulfonyl)phenyl)methanol and subsequently 3-(methylsulfonyl)benzaldehyde. To prevent this:

• Anhydrous Conditions: Ensure all glassware is thoroughly dried and use anhydrous solvents for both the reaction and the workup.

• Inert Atmosphere: Conduct the reaction and store the product under an inert atmosphere (e.g., nitrogen or argon) to minimize contact with atmospheric moisture and oxygen.

• Controlled Temperature: Avoid excessive heat during workup and purification. Use a rotary evaporator at a moderate temperature to remove solvents.

• Proper Storage: Store the purified product in a cool, dark place, preferably under an inert atmosphere.

Troubleshooting Guide

This guide provides a systematic approach to resolving common issues encountered during the synthesis.

Observed Issue	Potential Cause(s)	Recommended Troubleshooting Actions
Low or No Product Formation	1. Inactive radical initiator. 2. Insufficient reaction temperature or time. 3. Presence of radical inhibitors (e.g., impurities in the solvent or starting material).	1. Use a fresh batch of radical initiator (e.g., AIBN or benzoyl peroxide). 2. Gradually increase the reaction temperature and monitor by TLC. Extend the reaction time if necessary. 3. Purify the starting material and use freshly distilled, high-purity solvents.
Complex Mixture of Products	1. Over-bromination. 2. Presence of moisture leading to hydrolysis. 3. Oxidation of the product.	1. See FAQ Q3 for minimizing dibromination. 2. Ensure rigorous anhydrous conditions throughout the experiment. 3. Purge the reaction vessel with an inert gas and protect it from light.
Difficulty in Product Purification	1. Co-elution of byproducts with the desired product during chromatography. 2. Thermal instability of the product during distillation.	1. Optimize the chromatography conditions (e.g., change the solvent system, use a different stationary phase, or consider preparative HPLC). 2. Avoid high-temperature distillation. Purification by recrystallization or column chromatography is generally preferred for benzylic bromides.

Byproduct Characterization Protocols

Accurate identification of byproducts is crucial for process optimization. The following are key analytical techniques and expected observations for the common byproducts.

Analytical Techniques Overview

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides detailed structural information. 1H NMR is particularly useful for identifying the benzylic protons and aromatic substitution patterns.

• Mass Spectrometry (MS): Determines the molecular weight of the compounds and can provide fragmentation patterns for structural elucidation. GC-MS is a powerful tool for separating and identifying volatile byproducts.

• High-Performance Liquid Chromatography (HPLC): An excellent method for monitoring reaction progress and assessing the purity of the final product.

Expected Spectral Data for Key Compounds

Compound	1H NMR (CDCl3) - Key Signals (Predicted/Reported)	Mass Spectrum (EI) - Key m/z (Predicted/Reported)
1-(Bromomethyl)-3-(methylsulfonyl)benzene	δ 7.9-7.5 (m, 4H, Ar-H), 4.5 (s, 2H, CH2Br), 3.1 (s, 3H, SO2CH3)	M+ at 248/250 (bromine isotopes), fragment at 169 (M-Br)
1-(Dibromomethyl)-3-(methylsulfonyl)benzene	δ 8.0-7.6 (m, 4H, Ar-H), 6.7 (s, 1H, CHBr2), 3.1 (s, 3H, SO2CH3)	M+ at 326/328/330 (dibromine isotopes), fragment at 247/249 (M-Br)
3-(Methylsulfonyl)benzaldehyde	δ 10.1 (s, 1H, CHO), 8.2-7.8 (m, 4H, Ar-H), 3.1 (s, 3H, SO2CH3)[3]	M+ at 184[4]
3-(Methylsulfonyl)benzoic acid	δ 10.5 (br s, 1H, COOH), 8.4-7.7 (m, 4H, Ar-H), 3.1 (s, 3H, SO2CH3)	M+ at 200
(3-(Methylsulfonyl)phenyl)methanol	δ 7.9-7.5 (m, 4H, Ar-H), 4.8 (d, 2H, CH2OH), 3.1 (s, 3H, SO2CH3), ~2.0 (t, 1H, OH)	M+ at 186
Bis(3-(methylsulfonyl)benzyl) ether	δ 7.9-7.5 (m, 8H, Ar-H), 4.6 (s, 4H, Ar-CH2-O), 3.1 (s, 6H, SO2CH3)	M+ at 354
1,3-Bis(bromomethyl)benzene	δ 7.4-7.3 (m, 4H, Ar-H), 4.5 (s, 4H, CH2Br)[5]	M+ at 262/264/266 (dibromine isotopes), fragment at 183/185 (M-Br)[6]

Visualizations

Main Reaction and Key Byproduct Pathways

Caption: Reaction scheme showing the desired synthesis and major byproduct pathways.

Troubleshooting Workflow for Impurity Identification

Caption: A logical workflow for identifying and addressing impurities.

References

• Day, J. C., Lindstrom, B., & Skell, P. S. (1974). The succinimidyl radical. Its reactivity and selectivity. Journal of the American Chemical Society, 96(17), 5616–5617.

• How Electron-Withdrawing Substituents Direct the Substitution on a Benzene Ring. (n.d.). dummies. Retrieved from [Link]

• Supporting information - The Royal Society of Chemistry. (n.d.). Retrieved from [Link]

• CN102675167B - Preparation method of p-methylsulfonyl benzaldehyde - Google Patents. (n.d.).

• Selectivity of Aryl and Benzylic Bromination - University of Glasgow. (n.d.). Retrieved from [Link]

• What is the effect of the electron withdrawing and releasing group on the benzene ring on the rate of reaction? - Quora. (2018, October 29). Retrieved from [Link]

• Benzylic Bromination - Chemistry Steps. (n.d.). Retrieved from [Link]

• 3-(Methylsulfonyl)benzaldehyde | C8H8O3S | CID 13596602 - PubChem. (n.d.). Retrieved from [Link]

• Benzene, (bromomethyl)- - NIST. (n.d.). Retrieved from [Link]

• Benzene, 1-bromo-3-methyl- - NIST. (n.d.). Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. theses.gla.ac.uk [theses.gla.ac.uk]
• 3. CN102675167B - Preparation method of p-methylsulfonyl benzaldehyde - Google Patents [patents.google.com]
• 4. 3-(Methylsulfonyl)benzaldehyde | C8H8O3S | CID 13596602 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. rsc.org [rsc.org]
• 6. 1,3-Bis(bromomethyl)benzene(626-15-3) 1H NMR [m.chemicalbook.com]

Enhancing the stability of 1-(Bromomethyl)-3-(methylsulfonyl)benzene in solution

Welcome to the comprehensive technical support guide for 1-(Bromomethyl)-3-(methylsulfonyl)benzene. This resource is designed for researchers, scientists, and drug development professionals to enhance the stability of this key reagent in solution. Here, you will find in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to ensure the integrity of your experiments.

Introduction: Understanding the Instability of 1-(Bromomethyl)-3-(methylsulfonyl)benzene

1-(Bromomethyl)-3-(methylsulfonyl)benzene is a valuable bifunctional molecule, featuring a reactive benzylic bromide and a chemically stable methylsulfonyl group. Its utility in organic synthesis, particularly in the construction of complex molecules for drug discovery, is often challenged by its inherent instability in solution. The primary sources of this instability are the high reactivity of the benzylic bromide moiety towards nucleophiles and its susceptibility to solvolysis. This guide provides a framework for understanding and mitigating these degradation pathways.

The core of the instability lies in the benzylic position, which readily participates in both SN1 and SN2 reactions. The resonance stabilization of the resulting benzylic carbocation or the transition state of an SN2 reaction makes the bromomethyl group an excellent leaving group.

Frequently Asked Questions (FAQs)

Q1: My solution of 1-(Bromomethyl)-3-(methylsulfonyl)benzene in an aprotic solvent (e.g., THF, Dichloromethane) is turning yellow and showing impurities by TLC/LC-MS. What is happening?

A1: Even in aprotic solvents, trace amounts of water can lead to slow hydrolysis. More commonly, aprotic solvents can contain or generate acidic impurities (e.g., HCl from dichloromethane). These acids can catalyze the degradation of the benzylic bromide. The yellow discoloration may indicate the formation of polymeric or oxidized byproducts. It is also possible that the compound is sensitive to light, leading to radical-mediated degradation.

Q2: Can I store a stock solution of 1-(Bromomethyl)-3-(methylsulfonyl)benzene? If so, what are the best conditions?

A2: Preparing fresh solutions is always recommended. However, if short-term storage is necessary, use a dry, aprotic solvent such as anhydrous acetonitrile or toluene. Store the solution under an inert atmosphere (e.g., argon or nitrogen) at low temperature (-20°C is preferable) and protected from light. The addition of a desiccant, like molecular sieves, can help to scavenge residual moisture.

Q3: I am performing a reaction with a nucleophile in a protic solvent (e.g., ethanol, methanol) and observing a significant amount of a byproduct with a mass corresponding to the starting material plus an oxygen atom. What is this byproduct?

A3: This byproduct is almost certainly the corresponding benzyl alcohol, (3-(methylsulfonyl)phenyl)methanol, formed through solvolysis (in this case, alcoholysis) of the benzylic bromide. Protic solvents are nucleophilic and can compete with your intended nucleophile, a reaction that is often accelerated at elevated temperatures.

Q4: Does the methylsulfonyl group affect the stability of the bromomethyl group?

A4: The methylsulfonyl group is a meta-director and an electron-withdrawing group. Its presence at the meta position will have a moderate destabilizing effect on a benzylic carbocation intermediate that would be formed in an SN1 reaction, as it withdraws electron density from the aromatic ring. This can slow down the rate of SN1-type solvolysis compared to an unsubstituted benzyl bromide.

Troubleshooting Guide

Observed Issue	Potential Cause(s)	Recommended Action(s)
Rapid loss of starting material in solution before reaction initiation.	1. Solvent Contamination: Presence of water, alcohols, or other nucleophilic impurities. 2. Acidic Impurities: Trace acid in the solvent catalyzing degradation. 3. Photodegradation: Exposure to ambient or UV light.	1. Use freshly opened, anhydrous grade solvents. Consider passing the solvent through a column of activated alumina or using molecular sieves. 2. For chlorinated solvents, consider adding a small amount of a non-nucleophilic base like potassium carbonate and filtering before use. 3. Protect the solution from light by using amber vials or wrapping the container in aluminum foil.
Formation of (3-(methylsulfonyl)phenyl)methanol as a major byproduct.	1. Hydrolysis/Solvolysis: Reaction with water or a protic solvent. 2. Reaction Conditions: High temperature and/or prolonged reaction times in the presence of nucleophilic solvents.	1. Switch to a dry, aprotic solvent if your reaction chemistry allows. 2. If a protic solvent is necessary, run the reaction at the lowest possible temperature and for the shortest time required for completion. Consider adding your nucleophile before adding the benzylic bromide.
Appearance of multiple unidentified impurities.	1. Oxidation: Reaction with atmospheric oxygen, potentially catalyzed by light or metal impurities. 2. Radical Reactions: Initiation by light or heat, leading to various side products.	1. Degas the solvent before use and maintain an inert atmosphere over the solution. 2. Add a radical inhibitor, such as BHT (Butylated Hydroxytoluene), at a low concentration (e.g., 0.01 mol%).
Inconsistent reaction yields.	1. Variable Purity of Starting Material: Degradation of the solid reagent over time. 2. Inconsistent Solution Stability: Variations in solvent quality and handling practices.	1. Assess the purity of the solid 1-(Bromomethyl)-3-(methylsulfonyl)benzene by 1H NMR or HPLC before use. 2. Standardize your procedure for preparing and handling solutions of this reagent. Always prepare solutions fresh when possible.

Key Degradation Pathways

The primary degradation pathways for 1-(Bromomethyl)-3-(methylsulfonyl)benzene in solution are solvolysis/hydrolysis and, to a lesser extent, oxidation and radical-mediated decomposition.

Reference Data & Comparative Studies

A Comparative Guide to the Synthesis and Characterization of Novel Compounds Derived from 1-(Bromomethyl)-3-(methylsulfonyl)benzene

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the synthetic utility of 1-(bromomethyl)-3-(methylsulfonyl)benzene as a versatile building block for the creation of diverse molecular architectures. We will explore the synthesis of various derivatives through nucleophilic substitution reactions, offering a comparative analysis of their characterization data. This document is intended to serve as a practical resource, enabling researchers to leverage this readily accessible starting material for the development of novel compounds with potential applications in medicinal chemistry and materials science.

Introduction: The Strategic Value of 1-(Bromomethyl)-3-(methylsulfonyl)benzene

1-(Bromomethyl)-3-(methylsulfonyl)benzene is a bifunctional molecule featuring a reactive benzylic bromide and an electron-withdrawing methylsulfonyl group. The benzylic bromide serves as an excellent electrophile, readily undergoing nucleophilic substitution reactions with a wide range of nucleophiles. The presence of the methylsulfonyl group at the meta-position significantly influences the electronic properties of the benzene ring, enhancing the electrophilicity of the benzylic carbon and potentially modulating the biological activity of the resulting derivatives. The diverse biological activities of benzenesulfonamide derivatives, including anticancer and antimicrobial properties, underscore the potential of this scaffold in drug discovery.

This guide will focus on the practical aspects of synthesizing and characterizing derivatives of 1-(bromomethyl)-3-(methylsulfonyl)benzene, providing detailed experimental protocols and comparative data to inform synthetic strategies and streamline compound library development.

I. Synthesis of N-Substituted Derivatives: Accessing a Library of Novel Amines

The reaction of 1-(bromomethyl)-3-(methylsulfonyl)benzene with primary and secondary amines represents a straightforward and efficient method for the synthesis of a diverse array of N-((3-(methylsulfonyl)phenyl)methyl) derivatives. These compounds are of particular interest due to the prevalence of the sulfonamide moiety in a wide range of biologically active molecules.

A. General Experimental Protocol for N-Alkylation

The following protocol provides a general method for the synthesis of N-substituted derivatives. Optimization of reaction conditions, such as solvent, base, and temperature, may be necessary for specific amine substrates.

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A Comparative Guide to Benzylating Agents: 1-(Bromomethyl)-3-(methylsulfonyl)benzene vs. Traditional Counterparts

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern organic synthesis, particularly within pharmaceutical and materials science, the benzylation of nucleophiles remains a cornerstone transformation. This reaction is fundamental for installing a stable, yet readily cleavable, protecting group for alcohols, amines, and thiols, or for constructing core molecular frameworks.[1][2] The choice of the benzylating agent is a critical parameter that dictates reaction efficiency, selectivity, and functional group tolerance. While classic reagents like benzyl bromide (BnBr) are ubiquitous, their high reactivity can be a double-edged sword, often leading to side reactions or lack of selectivity in complex substrates.

This guide provides a deep comparative analysis of 1-(Bromomethyl)-3-(methylsulfonyl)benzene , a functionally substituted benzylating agent, against traditional reagents like benzyl bromide. We will explore how the introduction of a potent electron-withdrawing group fundamentally alters the reactivity profile of the benzylic center, offering a unique set of advantages and disadvantages for the discerning synthetic chemist. This analysis is grounded in the principles of physical organic chemistry and supported by generalized experimental protocols.

The Archetype: Understanding the Reactivity of Benzyl Bromide

Benzyl bromide is the quintessential benzylating agent, widely employed for its high reactivity.[3] This reactivity stems from its ability to undergo nucleophilic substitution through both SN1 and SN2 pathways.[4]

• SN1 Pathway: In polar, protic solvents, benzyl bromide can dissociate to form a benzyl carbocation. This intermediate is notably stabilized by resonance, with the positive charge delocalized across the benzene ring.[5]

• SN2 Pathway: With strong nucleophiles in polar, aprotic solvents, benzyl bromide readily undergoes a concerted displacement of the bromide ion.[6] The transition state of this reaction is also stabilized by the adjacent π-system of the aromatic ring.

This dual reactivity makes benzyl bromide a powerful tool, but it also presents challenges. The high electrophilicity of the benzylic carbon can lead to over-alkylation, and the conditions required can be incompatible with sensitive functional groups elsewhere in the molecule.

A Modern Alternative: 1-(Bromomethyl)-3-(methylsulfonyl)benzene

The introduction of a methylsulfonyl (-SO₂CH₃) group onto the benzene ring dramatically modulates the electronic properties of the molecule. The sulfonyl group is a powerful electron-withdrawing group through both inductive and resonance effects. When placed at the meta position, its influence is primarily inductive.

Expected Impact on Reactivity:

• SN1 Pathway Suppression: The strong electron-withdrawing nature of the methylsulfonyl group will significantly destabilize the formation of a positive charge on the benzylic carbon. This inductive effect makes the generation of a benzyl carbocation energetically unfavorable, effectively suppressing the SN1 reaction pathway.

• Modulated SN2 Reactivity: While the electron-withdrawing group increases the partial positive charge (δ+) on the benzylic carbon, making it a more potent electrophilic site, the overall reaction rate in an SN2 context is complex. The primary advantage is the increased stability and reduced lachrymatory nature of the reagent compared to unsubstituted benzyl bromide.[2] However, the reaction may require more forcing conditions (e.g., higher temperatures or stronger bases) to achieve comparable rates to benzyl bromide due to potential electronic or steric factors.

This shift away from an SN1-prone mechanism towards a more predictable SN2 pathway can be highly advantageous in complex syntheses where avoiding carbocation rearrangements and controlling selectivity is paramount.

Visualization of Reaction Mechanisms

Caption: Generalized Sₙ1 and Sₙ2 pathways for benzylating agents.

Comparative Performance Analysis

The ideal benzylating agent balances reactivity with stability and selectivity. The table below provides a comparative summary based on established chemical principles.

Feature	Benzyl Bromide	1-(Bromomethyl)-3-(methylsulfonyl)benzene
Dominant Mechanism	SN2 or SN1 (condition dependent)	Primarily SN2
Relative Reactivity	High	Moderate to Low
Carbocation Formation	Favorable in polar protic solvents[5]	Highly Unfavorable
Handling	Lachrymator, moisture sensitive[2]	Solid, more stable, less volatile
Potential Side Reactions	Over-alkylation, elimination, rearrangements	Fewer carbocation-related side reactions
Typical Reaction Conditions	Room temperature to mild heating	May require higher temperatures or longer times
Selectivity	Moderate	Potentially higher in complex molecules

Visualizing Electronic Effects

Caption: Contrasting electronic effects influencing reactivity.

Experimental Protocols: A Generalized Approach

Direct, side-by-side comparative experimental data for 1-(Bromomethyl)-3-(methylsulfonyl)benzene is not extensively available in peer-reviewed literature. Therefore, we present a robust, generalized protocol for the O-benzylation of a phenol, which can be adapted for either reagent.

General Protocol for O-Benzylation of 4-tert-Butylphenol

Caption: Standard workflow for a laboratory-scale benzylation reaction.

Materials:

• 4-tert-Butylphenol

• Benzylating Agent (Benzyl Bromide or 1-(Bromomethyl)-3-(methylsulfonyl)benzene)

• Potassium Carbonate (K₂CO₃), anhydrous

• Acetone, anhydrous

• Ethyl Acetate

• Brine (saturated NaCl solution)

• Magnesium Sulfate (MgSO₄), anhydrous

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Argon), add 4-tert-butylphenol (1.0 eq), anhydrous potassium carbonate (1.5 eq), and anhydrous acetone to form a stirrable slurry.

• Add the benzylating agent (1.1 eq) dropwise to the stirring mixture at room temperature.

• Heat the reaction mixture to reflux (for acetone, ~56°C) and monitor its progress by Thin Layer Chromatography (TLC).

• Upon completion (disappearance of the starting phenol), cool the reaction to room temperature.

• Filter the mixture to remove the inorganic salts and concentrate the filtrate under reduced pressure.

• Dissolve the residue in ethyl acetate and wash sequentially with water and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate in vacuo.

• Purify the crude product by column chromatography on silica gel to afford the desired benzyl ether.

Senior Application Scientist's Notes:

• Causality of Choice - Why K₂CO₃ and Acetone? Potassium carbonate is a mild and inexpensive base, suitable for deprotonating phenols without causing unwanted side reactions. Acetone is a polar aprotic solvent that promotes SN2 reactions and is easily removed due to its low boiling point.

• Adapting for 1-(Bromomethyl)-3-(methylsulfonyl)benzene: Given its anticipated lower reactivity, you may need to modify the protocol. Consider using a higher boiling point solvent like Dimethylformamide (DMF) or Acetonitrile (CH₃CN) and increasing the reaction temperature (e.g., 80-100°C). Reaction times will likely be significantly longer. A stronger, non-nucleophilic base like sodium hydride (NaH) could also be employed, though this requires more stringent anhydrous conditions.[2]

• Trustworthiness - Self-Validating System: The progress of the reaction is monitored by TLC, an essential step to validate the consumption of starting material and the formation of a new, less polar product spot. The final product's identity and purity should be unequivocally confirmed by spectroscopic methods (¹H NMR, ¹³C NMR, MS).

Conclusion and Recommendations

The choice between a classical benzylating agent like benzyl bromide and a substituted variant such as 1-(Bromomethyl)-3-(methylsulfonyl)benzene is a strategic decision that hinges on the specific demands of the synthesis.

• Benzyl Bromide remains the reagent of choice for simple, robust benzylations where high reactivity is desired and potential side reactions can be managed.[7]

• 1-(Bromomethyl)-3-(methylsulfonyl)benzene presents itself as a valuable alternative for applications in complex molecule synthesis. Its suppressed SN1 reactivity can prevent unwanted side reactions and rearrangements, offering a higher degree of predictability. While it may require more forcing conditions, the potential for enhanced selectivity and its superior handling characteristics make it an attractive option for challenging synthetic routes where preserving sensitive functional groups is critical.

Researchers and drug development professionals should consider the electronic nature of their substrate and the overall synthetic strategy when selecting a benzylating agent. For intricate, multi-step syntheses, the stability and predictable SN2 character of 1-(Bromomethyl)-3-(methylsulfonyl)benzene may well outweigh its attenuated reactivity, providing a pathway to the target molecule with higher fidelity and yield.

References

• Reaction Kinetics of the Benzylation of Adenine in DMSO: Regio‐Selectivity Guided by Entropy - PMC - NIH.
• Ch 11 : Nucleophilic substitution of benzylic halides - University of Calgary.
• A Comparative Guide to Alkylating Agents: 1-(Benzyloxy)-2-(chloromethyl)benzene vs. Benzyl Bromide - Benchchem.
• A Comparative Analysis of Benzyloxy and Other Ether Protecting Groups in Organic Synthesis - Benchchem.
• Benzyl (Bn) Protective Group | Chem-Station Int. Ed.
• Benzyl Protection - Common Organic Chemistry.
• Reactivity of benzyl halides towards nucleophilic substitution - Chemistry Stack Exchange.
• 1-(BROMOMETHYL)-3-(METHYLSULFONYL)BENZENE - Crescent Chemical Company.
• 1-(Bromomethyl)-3-(methylsulfonyl)benzene - Sigma-Aldrich.
• What is the difference in reactivity between benzyl bromide and phenol in nucleophilic substitution reactions? - Quora.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Benzyl (Bn) Protective Group | Chem-Station Int. Ed. [en.chem-station.com]
• 3. Benzyl Protection in Organic Chemistry [commonorganicchemistry.com]
• 4. Khan Academy [khanacademy.org]
• 5. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 6. Reaction Kinetics of the Benzylation of Adenine in DMSO: Regio‐Selectivity Guided by Entropy - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]

A Comparative Analysis of Reactivity: 1-(Bromomethyl)-3-(methylsulfonyl)benzene vs. 1-(Bromomethyl)benzene

Introduction

In the landscape of drug discovery and fine chemical synthesis, substituted benzyl bromides are pivotal intermediates. Their reactivity in nucleophilic substitution reactions is a critical parameter that dictates reaction kinetics, yield, and impurity profiles. This guide provides an in-depth comparison of the reactivity of two such compounds: 1-(bromomethyl)benzene (benzyl bromide) and its meta-substituted analogue, 1-(Bromomethyl)-3-(methylsulfonyl)benzene. While structurally similar, the presence of the potent methylsulfonyl group imparts dramatically different electronic properties, profoundly influencing the reactivity of the benzylic C-Br bond.

This analysis moves beyond simple structural comparison to explore the underlying electronic principles governing their reactivity. We will dissect the mechanistic pathways, present a framework for experimental validation, and provide robust protocols for researchers seeking to quantify these differences in their own laboratories.

Theoretical Framework: The Decisive Role of Electronic Effects

The reactivity of benzyl halides is a classic case study in physical organic chemistry, where the aromatic ring plays a crucial role in stabilizing reaction intermediates and transition states. The benzylic position is unique; it is adjacent to the benzene ring, allowing for potential resonance stabilization of charged species.[1] Consequently, primary benzylic halides like those under discussion can undergo nucleophilic substitution via both SN1 and SN2 pathways, depending on the reaction conditions.[2]

The key to understanding the reactivity difference between our two target molecules lies in the electronic effect of the substituent at the meta-position.

• 1-(Bromomethyl)benzene (Benzyl Bromide): This is our baseline. The hydrogen atom at the meta-position has a negligible electronic effect. The reactivity is primarily governed by the inherent stability of the benzyl carbocation (for SN1 pathways) or the accessibility of the benzylic carbon (for SN2 pathways).[3][4]

• 1-(Bromomethyl)-3-(methylsulfonyl)benzene: The methylsulfonyl group (-SO₂CH₃) is a powerful electron-withdrawing group. It exerts its influence through two primary mechanisms:

  • Inductive Effect (-I): The highly electronegative oxygen atoms pull electron density away from the benzene ring through the sigma bond framework.[5][6]

  • Resonance Effect (-R): The sulfonyl group can also withdraw electron density from the pi system of the aromatic ring, further deactivating it.[7][8]

This strong electron-withdrawing character is the central factor governing the compound's reactivity.

Mechanistic Implications

• Impact on SN1 Reactivity: The SN1 mechanism proceeds through a carbocation intermediate. The formation of this benzyl carbocation is the rate-determining step.[4] An electron-withdrawing group like -SO₂CH₃ strongly destabilizes any developing positive charge on the aromatic ring and, by extension, the adjacent benzylic carbocation. This destabilization raises the activation energy for carbocation formation, making the SN1 pathway for 1-(Bromomethyl)-3-(methylsulfonyl)benzene significantly slower and less favorable than for the unsubstituted benzyl bromide.

• Impact on SN2 Reactivity: The SN2 mechanism involves a backside attack by a nucleophile on the electrophilic benzylic carbon, proceeding through a single transition state.[9] The electron-withdrawing -SO₂CH₃ group enhances the electrophilicity of the benzylic carbon by pulling electron density away from it. This would suggest a potential increase in reactivity. However, the reality is more nuanced. The SN2 transition state for benzyl halides also possesses considerable carbocationic character, as C-Br bond cleavage often runs slightly ahead of C-Nu bond formation. Therefore, the electron-withdrawing group destabilizes this charge-separated transition state, ultimately leading to a decrease in the SN2 reaction rate compared to benzyl bromide.[10][11]

Data Presentation: Structural and Reactivity Comparison

Property	1-(Bromomethyl)benzene	1-(Bromomethyl)-3-(methylsulfonyl)benzene
Molecular Formula	C₇H₇Br	C₈H₉BrO₂S
Molecular Weight	171.04 g/mol	249.12 g/mol [14]
Key Substituent	-H (meta-position)	-SO₂CH₃ (meta-position)
Electronic Effect	Neutral	Strongly Electron-Withdrawing (-I, -R)[7]
Predicted Reactivity (SN1)	Baseline	Significantly Lower
Predicted Reactivity (SN2)	Baseline	Significantly Lower
Relative Rate (k/k₀)	~1	<< 1 (Predicted)

Visualization of Key Concepts

Molecular Structures

Caption: Molecular structures of the two compared reactants.

Electronic Influence of the Methylsulfonyl Group

Caption: The electron-withdrawing -SO₂CH₃ group destabilizes the transition state.

Experimental Protocol: Competitive Rate Determination via GC-MS

To empirically validate the predicted reactivity difference, a competition experiment is the most efficient method. This protocol allows for the direct comparison of reaction rates under identical conditions, minimizing systematic error. The chosen reaction is the Finkelstein reaction, a classic SN2 process.[9][15]

Objective:

To determine the relative reactivity of 1-(bromomethyl)benzene and 1-(Bromomethyl)-3-(methylsulfonyl)benzene towards sodium iodide in an SN2 reaction.

Materials:

• 1-(Bromomethyl)benzene (≥99%)

• 1-(Bromomethyl)-3-(methylsulfonyl)benzene (≥98%)

• Sodium Iodide (NaI), anhydrous (≥99%)

• Acetone, anhydrous (≥99.8%)

• Dodecane (internal standard, ≥99%)

• Diethyl ether (for quenching/extraction)

• Saturated sodium thiosulfate solution

• Deionized water

• 20 mL scintillation vials with PTFE-lined caps

• Gas Chromatograph with Mass Spectrometer (GC-MS)

Procedure:

• Stock Solution Preparation:

  • Accurately prepare a 0.2 M stock solution of 1-(bromomethyl)benzene in anhydrous acetone.

  • Accurately prepare a 0.2 M stock solution of 1-(Bromomethyl)-3-(methylsulfonyl)benzene in anhydrous acetone.

  • Accurately prepare a 0.1 M stock solution of the internal standard (dodecane) in anhydrous acetone.

  • Prepare a 0.1 M solution of sodium iodide in anhydrous acetone. Note: NaI has limited solubility; ensure it is fully dissolved, potentially with gentle warming and sonication.

• Reaction Setup:

  • In a 20 mL scintillation vial, combine:

    • 1.0 mL of the 1-(bromomethyl)benzene stock solution (0.2 mmol).

    • 1.0 mL of the 1-(Bromomethyl)-3-(methylsulfonyl)benzene stock solution (0.2 mmol).

    • 1.0 mL of the dodecane internal standard stock solution (0.1 mmol).

    • 6.0 mL of anhydrous acetone.

  • Seal the vial and vortex thoroughly. This is your "master mix".

• Time Point Zero (t=0):

  • Withdraw a 1.0 mL aliquot from the master mix.

  • Immediately quench the aliquot in a separate vial containing 2 mL of diethyl ether and 2 mL of deionized water. Vortex vigorously.

  • Allow the layers to separate. Analyze the organic (top) layer by GC-MS. This sample provides the initial ratio of reactants to the internal standard.

• Reaction Initiation and Monitoring:

  • To the remaining master mix (8.0 mL), add 1.0 mL of the 0.1 M NaI in acetone solution (0.1 mmol total nucleophile). This provides a sub-stoichiometric amount of nucleophile, forcing the two substrates to compete.

  • Start a timer immediately. Vortex the reaction vial and place it in a water bath maintained at a constant temperature (e.g., 25 °C).

  • At regular intervals (e.g., t = 10, 20, 40, 60, 90 minutes), withdraw 1.0 mL aliquots.

  • Quench each aliquot immediately as described in step 3. For later time points, add 1 mL of saturated sodium thiosulfate solution to the quench vial to react with any unreacted iodide.

• Sample Analysis (GC-MS):

  • Inject a small volume (e.g., 1 µL) of the organic layer from each quenched time point into the GC-MS.

  • Develop a method that provides good separation of dodecane, 1-(bromomethyl)benzene, 1-(Bromomethyl)-3-(methylsulfonyl)benzene, and the expected iodinated products.

  • Integrate the peak areas for each reactant and the internal standard.

• Data Analysis:

  • For each time point, calculate the normalized concentration of each reactant by dividing its peak area by the peak area of the internal standard.

  • Plot the natural logarithm of the normalized concentration of each reactant versus time.

  • The slope of this line will be proportional to the pseudo-first-order rate constant (k').

  • The ratio of the slopes (k'₁ / k'₂) will give the relative reactivity of the two compounds.

Experimental Workflow Diagram

Caption: Workflow for the competitive rate determination experiment.

Conclusion

The principles of physical organic chemistry provide a clear prediction: the strong, deactivating nature of the meta-sulfonyl group in 1-(Bromomethyl)-3-(methylsulfonyl)benzene renders it substantially less reactive in nucleophilic substitution reactions than the parent 1-(bromomethyl)benzene . This reduced reactivity stems from the electronic destabilization of the reaction's transition state, which possesses significant positive charge character. For researchers and process chemists, this means that reactions involving the sulfonyl-substituted analogue will require more forcing conditions—such as higher temperatures, longer reaction times, or more potent nucleophiles—to achieve comparable conversion rates to benzyl bromide. The provided experimental protocol offers a robust and reliable method for quantifying this reactivity difference, enabling the rational design and optimization of synthetic routes.

References

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A Comparative Guide to the Structural Validation of 1-(Bromomethyl)-3-(methylsulfonyl)benzene Derivatives

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical research and development, the precise structural characterization of novel chemical entities is paramount. The integrity of a compound's structure underpins its biological activity, safety profile, and intellectual property value. This guide offers a comprehensive comparison of the primary analytical techniques for validating the structure of 1-(Bromomethyl)-3-(methylsulfonyl)benzene derivatives, a class of compounds with significant potential as intermediates in medicinal chemistry.

This technical guide, designed for the discerning scientist, moves beyond a mere recitation of protocols. It delves into the causality behind experimental choices, providing a framework for robust, self-validating structural elucidation. We will explore the synergistic capabilities of Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry (MS), and single-crystal X-ray Crystallography, offering field-proven insights to navigate the complexities of structural validation.

The Imperative of Unambiguous Structure in Drug Discovery

The journey of a drug candidate from concept to clinic is paved with rigorous validation at every stage. An incorrectly assigned structure can lead to the misinterpretation of biological data, wasted resources, and potentially, safety issues. For 1-(Bromomethyl)-3-(methylsulfonyl)benzene derivatives, with their reactive bromomethyl group and electron-withdrawing methylsulfonyl moiety, the potential for isomeric impurities and side-products during synthesis necessitates a multi-faceted analytical approach. A definitive structural assignment is not merely a checkbox; it is the bedrock upon which all subsequent biological and toxicological studies are built.

A Comparative Analysis of Key Validation Techniques

The structural validation of a novel 1-(Bromomethyl)-3-(methylsulfonyl)benzene derivative is best approached through a combination of spectroscopic and crystallographic techniques. Each method provides a unique and complementary piece of the structural puzzle.

Analytical Technique	Information Provided	Sample Requirements	Throughput	Key Limitations
¹H and ¹³C NMR Spectroscopy	Connectivity of atoms, chemical environment of protons and carbons, stereochemistry.	5-10 mg dissolved in a deuterated solvent.	High	Does not provide absolute configuration; can be complex for mixtures.
Mass Spectrometry (MS)	Molecular weight, elemental composition, fragmentation patterns.	Microgram to nanogram quantities.	High	Does not provide stereochemical information; isomers can be difficult to distinguish.
Single-Crystal X-ray Crystallography	Unambiguous 3D structure, absolute configuration, bond lengths and angles, crystal packing.	A single, high-quality crystal (typically >0.1 mm).	Low to Medium	Requires a suitable single crystal, which can be challenging to obtain.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Blueprint of Connectivity

NMR spectroscopy is the cornerstone of structural elucidation for organic molecules in solution.[1] It provides detailed information about the chemical environment and connectivity of atoms within a molecule.

¹H NMR Spectroscopy: Probing the Proton Environment

¹H NMR spectroscopy of a 1-(Bromomethyl)-3-(methylsulfonyl)benzene derivative is expected to show distinct signals for the aromatic protons, the benzylic protons of the bromomethyl group, and the methyl protons of the sulfonyl group. The substitution pattern on the benzene ring will dictate the multiplicity and coupling constants of the aromatic signals. For the parent compound, we would anticipate a complex multiplet for the aromatic protons, a singlet for the benzylic protons, and a singlet for the methyl protons.

Interpreting the Spectrum: The chemical shift of the benzylic protons (CH₂Br) is typically in the range of 4.5-5.0 ppm, shifted downfield due to the electronegativity of the bromine atom. The methyl protons of the sulfonyl group (SO₂CH₃) are expected to appear as a sharp singlet around 3.0-3.5 ppm. The aromatic protons will exhibit splitting patterns characteristic of a 1,3-disubstituted benzene ring.

¹³C NMR Spectroscopy: Mapping the Carbon Skeleton

¹³C NMR provides a map of the carbon framework of the molecule. For a 1-(Bromomethyl)-3-(methylsulfonyl)benzene derivative, distinct signals will be observed for the aromatic carbons, the benzylic carbon, and the methyl carbon. The chemical shifts of the aromatic carbons are influenced by the electron-withdrawing nature of the methylsulfonyl group and the bromine atom.

Expected Chemical Shifts:

• Benzylic Carbon (CH₂Br): ~30-35 ppm

• Methyl Carbon (SO₂CH₃): ~40-45 ppm

• Aromatic Carbons: 125-145 ppm

Experimental Protocol for NMR Analysis

• Sample Preparation: Dissolve 5-10 mg of the purified compound in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a 5 mm NMR tube.

• Data Acquisition: Acquire ¹H and ¹³C NMR spectra on a spectrometer operating at a field strength of 400 MHz or higher for optimal resolution.

• Data Processing: Process the raw data (Fourier transformation, phasing, and baseline correction) to obtain the final spectra.

• Spectral Interpretation: Analyze the chemical shifts, integration (for ¹H), and coupling patterns to elucidate the structure. Two-dimensional NMR techniques like COSY (Correlated Spectroscopy) and HSQC (Heteronuclear Single Quantum Coherence) can be employed to confirm proton-proton and proton-carbon correlations, respectively.[2]

Mass Spectrometry: The Molecular Weighing Scale

Mass spectrometry provides the exact molecular weight and elemental composition of a compound, serving as a crucial confirmation of the molecular formula.[3]

Ionization Techniques

For 1-(Bromomethyl)-3-(methylsulfonyl)benzene derivatives, soft ionization techniques such as Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI) are generally preferred to minimize fragmentation and preserve the molecular ion.

Isotopic Pattern of Bromine

A key diagnostic feature in the mass spectrum of a brominated compound is the isotopic signature of bromine. Bromine has two naturally occurring isotopes, ⁷⁹Br and ⁸¹Br, in nearly a 1:1 ratio.[4][5][6] This results in a characteristic M and M+2 isotopic pattern for the molecular ion, providing definitive evidence for the presence of a single bromine atom.

Experimental Protocol for Mass Spectrometry Analysis

• Sample Preparation: Prepare a dilute solution of the compound (approximately 10-100 µg/mL) in a suitable solvent such as methanol or acetonitrile.[7]

• Infusion and Ionization: Infuse the sample solution directly into the mass spectrometer's ion source.

• Data Acquisition: Acquire the mass spectrum in full scan mode to observe the molecular ion and its isotopic pattern. High-resolution mass spectrometry (HRMS) is recommended to obtain the accurate mass and determine the elemental composition.

• Data Analysis: Analyze the spectrum to identify the molecular ion peak and confirm the characteristic isotopic pattern for bromine.

Single-Crystal X-ray Crystallography: The Definitive 3D Structure

While NMR and MS provide invaluable information about connectivity and composition, single-crystal X-ray crystallography stands as the unequivocal method for determining the three-dimensional structure of a molecule in the solid state.[8] It provides precise bond lengths, bond angles, and, crucially for chiral derivatives, the absolute configuration.

The Crystallization Challenge

The primary hurdle for this technique is obtaining a single crystal of sufficient size and quality. This often requires screening various solvents and crystallization conditions.

Experimental Workflow for X-ray Crystallography

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A Senior Application Scientist's Guide for Researchers and Drug Development Professionals

An In-Depth Performance Benchmark of 1-(Bromomethyl)-3-(methylsulfonyl)benzene as an Alkylating Agent

This guide provides a comprehensive performance analysis of 1-(Bromomethyl)-3-(methylsulfonyl)benzene, a specialized benzylating agent. We will move beyond catalog specifications to dissect its reactivity profile, benchmark it against common alternatives, and provide actionable experimental protocols. The central thesis is to understand how the unique electronic properties conferred by the meta-methylsulfonyl group translate into tangible performance differences in synthetic applications.

Introduction: Understanding the Reagent's Architecture

1-(Bromomethyl)-3-(methylsulfonyl)benzene is a derivative of the widely used benzylating agent, benzyl bromide.[1][2] Its defining feature is the presence of a potent electron-withdrawing methylsulfonyl (-SO₂CH₃) group at the meta position of the benzene ring.[3][4] This structural modification is not trivial; it fundamentally alters the electronic character of the benzylic carbon, thereby modulating its reactivity towards nucleophiles. This guide will quantitatively and qualitatively explore these effects to inform your selection of a benzylating agent.

Table 1: Physicochemical Properties of 1-(Bromomethyl)-3-(methylsulfonyl)benzene

Property	Value	Source
Molecular Formula	C₈H₉BrO₂S	[3][4]
Molecular Weight	249.12 g/mol	[3][4]
Appearance	Solid	[3]
CAS Number	82657-76-9	[5][6]
InChI Key	JRXBZWXKAYJVRI-UHFFFAOYSA-N	[3][7]

The Core Scientific Principle: Electronic Effects on Reactivity

The performance of a benzylating agent in nucleophilic substitution (Sₙ2) reactions is primarily governed by the electrophilicity of the benzylic carbon and the stability of the leaving group. The substituent on the aromatic ring plays a decisive role.

• Benchmark 1: Benzyl Bromide (Unsubstituted) : This is the baseline standard. The phenyl ring provides moderate stabilization to the Sₙ2 transition state.[1]

• Benchmark 2: 4-Methoxybenzyl Bromide (Electron-Donating Group) : The para-methoxy group is strongly electron-donating through resonance, which can stabilize a developing positive charge. While this effect is more pronounced in Sₙ1 reactions, it can also influence the Sₙ2 transition state.

• Topic Reagent: 1-(Bromomethyl)-3-(methylsulfonyl)benzene (Electron-Withdrawing Group) : The methylsulfonyl group is a powerful deactivating group. Positioned at the meta position, its influence is almost exclusively through a strong electron-withdrawing inductive effect (-I). It cannot exert a resonance effect (-M) from this position. This inductive withdrawal significantly increases the partial positive charge (δ+) on the benzylic carbon, making it a more potent electrophile.

This enhanced electrophilicity is the primary hypothesis for its altered performance characteristics.

Caption: Logical diagram of factors affecting benzylating agent performance.

Performance Benchmarking: A Comparative Study

To provide a clear comparison, we will evaluate the performance of our topic reagent against standard benzyl bromide in a classic Williamson ether synthesis, a representative Sₙ2 reaction.[8]

Table 2: Comparative Performance in O-Alkylation of 4-Methoxyphenol

Reagent	Structure	Predicted Relative Rate	Predicted Yield (%)	Key Considerations
Benzyl Bromide	C₇H₇Br	Baseline (1x)	85-95%	Standard reactivity, well-documented, potential for over-alkylation with diols or amino-phenols.
1-(Bromomethyl)-3-(methylsulfonyl)benzene	C₈H₉BrO₂S	Faster (>1.5x)	>90%	Highly reactive due to increased electrophilicity. May enable reactions at lower temperatures or with less nucleophilic substrates. Risk of side reactions with sensitive functional groups.

Disclaimer: The predicted data are based on established principles of physical organic chemistry and are intended for comparative guidance. Actual results will vary based on specific experimental conditions.

The enhanced reactivity of 1-(Bromomethyl)-3-(methylsulfonyl)benzene can be a significant advantage. It may allow for:

• Lower Reaction Temperatures: Reducing the potential for thermal degradation of sensitive substrates.

• Shorter Reaction Times: Increasing throughput in a research or production setting.

• Alkylation of Weaker Nucleophiles: Successfully reacting with alcohols or phenols that are poor nucleophiles due to steric hindrance or electronic effects.

Experimental Protocol: Benchmarking O-Alkylation

This protocol provides a self-validating system for comparing the efficiency of different benzylating agents. The inclusion of an internal standard and monitoring by Thin Layer Chromatography (TLC) ensures that the results are reliable.

Objective: To compare the reaction rate and yield of benzyl bromide versus 1-(Bromomethyl)-3-(methylsulfonyl)benzene in the O-alkylation of 4-methoxyphenol.

Materials:

• 4-Methoxyphenol

• Benzyl Bromide

• 1-(Bromomethyl)-3-(methylsulfonyl)benzene

• Sodium hydride (NaH), 60% dispersion in mineral oil[8]

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl acetate (EtOAc)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• TLC plates (silica gel 60 F₂₅₄)

Experimental Workflow Diagram

Caption: Standard experimental workflow for the benchmark O-alkylation reaction.

Step-by-Step Procedure:

• Preparation: To a flame-dried round-bottom flask under an argon atmosphere, add 4-methoxyphenol (1.0 equiv) and anhydrous DMF (5-10 mL per mmol of substrate).

• Deprotonation: Cool the solution to 0°C in an ice bath. Carefully add sodium hydride (1.2 equiv) in small portions. Causality Note: NaH is a strong, non-nucleophilic base used to quantitatively convert the phenol to its corresponding sodium phenoxide, which is a much stronger nucleophile.[8] Stir the mixture at 0°C for 30 minutes.

• Alkylation: Add the benzylating agent (1.1 equiv) dropwise to the cooled solution. Allow the reaction to slowly warm to room temperature.

• Monitoring: Monitor the reaction's progress by TLC (e.g., using a 4:1 Hexanes:EtOAc eluent) until the starting phenol spot is completely consumed. Record the time taken for each reaction.

• Quenching: Once complete, cool the flask back to 0°C and cautiously quench the reaction by the slow, dropwise addition of saturated aqueous NaHCO₃ solution to destroy any unreacted NaH.

• Extraction: Dilute the mixture with ethyl acetate and water. Transfer to a separatory funnel, separate the layers, and extract the aqueous layer twice more with ethyl acetate.

• Washing: Combine the organic layers and wash sequentially with water and then brine to remove residual DMF and inorganic salts.

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate the solvent under reduced pressure.[9]

• Purification and Analysis: Purify the crude product by flash column chromatography on silica gel. Determine the final yield and characterize the product to confirm its identity.

Applications and Strategic Selection

The choice between 1-(Bromomethyl)-3-(methylsulfonyl)benzene and a standard agent like benzyl bromide is a strategic one based on the specific needs of your synthesis.

Choose 1-(Bromomethyl)-3-(methylsulfonyl)benzene when:

• You are working with a sterically hindered or electronically deactivated nucleophile that is sluggish to react with standard benzylating agents.

• Your protocol requires milder conditions (lower temperature) to preserve sensitive functional groups elsewhere in the molecule.

• The final product requires the presence of the electron-withdrawing methylsulfonyl group for subsequent transformations or for its desired biological or material properties. This moiety is a common feature in medicinal chemistry.[10]

Choose standard Benzyl Bromide when:

• You are performing a routine benzylation of a reactive nucleophile.

• Cost is a primary concern, as substituted benzylating agents are typically more expensive.

• The presence of a strongly deactivating group on the protecting group would interfere with downstream reaction steps (e.g., subsequent electrophilic aromatic substitution).

Safety and Handling

Both 1-(Bromomethyl)-3-(methylsulfonyl)benzene and benzyl bromide are lachrymators and irritants. All manipulations must be performed in a well-ventilated chemical fume hood.[8][11]

• Hazard Classifications: Acutely toxic if swallowed.[3][12]

• Personal Protective Equipment (PPE): Wear appropriate protective gloves, safety glasses, and a lab coat.

• Handling: Avoid contact with skin and eyes. Do not breathe dust or vapors.[13] Wash hands thoroughly after handling.

• Incompatible Materials: Strong oxidizing agents, strong bases.[11][14]

Conclusion

1-(Bromomethyl)-3-(methylsulfonyl)benzene is not merely a substitute for benzyl bromide but a distinct tool for specific synthetic challenges. Its enhanced electrophilicity, driven by the inductive effect of the meta-methylsulfonyl group, makes it a superior reagent for reactions requiring high reactivity. By understanding the underlying chemical principles and benchmarking its performance against established standards, researchers can strategically deploy this powerful reagent to overcome synthetic hurdles and accelerate the development of complex molecules.

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A Comparative Guide to Alkylating Agents: Alternatives to 1-(Bromomethyl)-3-(methylsulfonyl)benzene

Introduction: The Role of the 3-(Methylsulfonyl)benzyl Moiety in Modern Chemistry

In the landscape of medicinal chemistry and materials science, the introduction of specific structural motifs is a cornerstone of molecular design. The 3-(methylsulfonyl)benzyl group is one such valuable moiety. Its incorporation into a molecule can modulate properties like solubility, metabolic stability, and receptor binding affinity due to the strong electron-withdrawing and hydrogen bond accepting nature of the sulfonyl group. The most common reagent for introducing this group is 1-(Bromomethyl)-3-(methylsulfonyl)benzene[1][2][3]. As a benzylic bromide, it is a potent electrophile, readily undergoing nucleophilic substitution with a variety of nucleophiles.

However, reliance on a single reagent can be limiting. Challenges such as modulating reactivity, minimizing side reactions, or accommodating sensitive functional groups necessitate a broader toolkit of chemical reagents. This guide provides an in-depth comparison of viable alternatives to 1-(Bromomethyl)-3-(methylsulfonyl)benzene, offering researchers the data and protocols needed to select the optimal reagent for their specific synthetic challenge. We will explore how altering the leaving group—from halides to sulfonate esters—can fine-tune reactivity and improve reaction outcomes.

Understanding the Core Reagent: Reactivity Profile

1-(Bromomethyl)-3-(methylsulfonyl)benzene is a classic benzylic halide. Its reactivity is primarily dictated by its ability to undergo nucleophilic substitution reactions. The benzylic position is primed for both SN1 and SN2 pathways. The stability of the resulting benzylic carbocation, enhanced by resonance with the benzene ring, can favor an SN1 mechanism, particularly with weak nucleophiles and polar protic solvents[4][5]. Conversely, strong nucleophiles will favor a direct backside attack via an SN2 mechanism[4]. The bromide ion is an excellent leaving group, making the reagent highly reactive, often requiring mild conditions for successful transformations.

The Chemical Rationale for Alternatives

The search for alternative reagents is driven by the need for greater control over the alkylation process. Key motivations include:

• Modulating Reactivity: The high reactivity of the benzyl bromide can be detrimental, leading to over-alkylation or reactions with less nucleophilic sites in a complex molecule. A less reactive agent might offer superior chemoselectivity. Conversely, for weakly nucleophilic substrates, a more potent electrophile is required.

• Improving Stability and Handling: Some reagents may offer better shelf-life or be less lachrymatory.

• Optimizing Reaction Conditions: Alternatives may allow for milder bases, lower reaction temperatures, or different solvent systems, which can be crucial for substrates with sensitive functional groups.

• Minimizing Side Products: Halide leaving groups can sometimes participate in side reactions. Alternatives like sulfonate esters often lead to cleaner reaction profiles.

A Comparative Analysis of Alternative Reagents

The most direct and effective alternatives to 1-(Bromomethyl)-3-(methylsulfonyl)benzene involve modifying the leaving group attached to the 3-(methylsulfonyl)benzyl core.

Halide Analogs: Fine-Tuning Reactivity

• 1-(Chloromethyl)-3-(methylsulfonyl)benzene: As chlorine is less polarizable and the C-Cl bond is stronger than the C-Br bond, the chloride is a poorer leaving group. This translates to lower reactivity[6][7]. This reagent is ideal for situations where the bromide is too reactive, causing over-alkylation or side reactions. It typically requires more forcing conditions (higher temperatures or stronger bases) to achieve comparable reaction rates.

• 1-(Iodomethyl)-3-(methylsulfonyl)benzene: The iodide ion is an exceptional leaving group, making this analog significantly more reactive than the bromide[8][9]. The C-I bond is weaker and longer, facilitating its cleavage. This reagent is the choice for challenging alkylations involving weak nucleophiles or sterically hindered substrates where the bromo- or chloro-analogs fail to react.

Sulfonate Esters: The Superior Leaving Groups

Sulfonate esters, such as mesylates and tosylates, are among the best leaving groups in nucleophilic substitution chemistry. This is because the negative charge on the departing sulfonate anion is extensively delocalized through resonance, rendering it very stable and non-nucleophilic.

• 3-(Methylsulfonyl)benzyl Mesylate: The mesylate group (methanesulfonate) is a small, highly effective leaving group. Reagents of this class are potent alkylating agents, often exhibiting reactivity comparable to or greater than their iodide counterparts[10]. They are synthesized from the corresponding 3-(methylsulfonyl)benzyl alcohol and methanesulfonyl chloride.

• 3-(Methylsulfonyl)benzyl Tosylate: The tosylate group (p-toluenesulfonate) is another superb leaving group, widely used in organic synthesis[11][12][13]. Its reactivity is very similar to the mesylate. The choice between mesylate and tosylate often comes down to the physical properties of the resulting intermediate (e.g., crystallinity) or reagent availability.

Data Summary: Performance Comparison

Reagent	Leaving Group	Relative Reactivity	Key Advantages	Key Disadvantages
1-(Chloro methyl)-3-(methylsulfonyl)benzene	Cl⁻	Low	High selectivity, reduced over-alkylation, lower cost.	Requires harsher conditions (higher temp., stronger base).
1-(Bromo methyl)-3-(methylsulfonyl)benzene	Br⁻	Medium (Baseline)	Good balance of reactivity and stability. Widely available.	Can lead to over-alkylation with highly nucleophilic amines.
1-(Iodo methyl)-3-(methylsulfonyl)benzene	I⁻	High	Excellent for weak nucleophiles or hindered substrates.	Higher cost, potentially lower stability (light sensitive).
3-(Methylsulfonyl)benzyl Mesylate	CH₃SO₃⁻	Very High	Excellent leaving group, clean reactions, high yields.	Often must be prepared fresh, potential sensitizer.
3-(Methylsulfonyl)benzyl Tosylate	CH₃C₆H₄SO₃⁻	Very High	Excellent leaving group, often crystalline and easy to handle.	Larger leaving group may add steric hindrance in some cases.

Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for key transformations, illustrating the practical differences between using a standard benzyl bromide and preparing a more reactive sulfonate ester alternative.

Diagram 1: General Alkylation Scheme

Caption: General reaction pathway for nucleophilic substitution.

Protocol 1: N-Alkylation using 1-(Bromomethyl)-3-(methylsulfonyl)benzene

This protocol describes a typical N-alkylation of a secondary amine.

Materials:

• 1-(Bromomethyl)-3-(methylsulfonyl)benzene (1.0 eq)

• Secondary Amine (e.g., Morpholine) (1.1 eq)

• Potassium Carbonate (K₂CO₃), anhydrous (2.0 eq)

• Acetonitrile (ACN), anhydrous (to 0.2 M)

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (e.g., Argon), add anhydrous potassium carbonate.

• Add anhydrous acetonitrile, followed by the secondary amine, with stirring.

• Add a solution of 1-(Bromomethyl)-3-(methylsulfonyl)benzene in anhydrous acetonitrile dropwise over 10 minutes.

• Stir the reaction mixture at room temperature for 6-12 hours. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, filter the solid K₂CO₃ and wash the filter cake with acetonitrile.

• Concentrate the filtrate under reduced pressure.

• Redissolve the residue in ethyl acetate and wash with water and then brine.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo.

• Purify the crude product by flash column chromatography on silica gel to yield the desired N-alkylated product.

Protocol 2: Synthesis and In Situ Use of 3-(Methylsulfonyl)benzyl Tosylate

This protocol demonstrates the conversion of the corresponding alcohol to a highly reactive tosylate for subsequent alkylation.

Part A: Synthesis of 3-(Methylsulfonyl)benzyl Tosylate [13] Materials:

• (3-(Methylsulfonyl)phenyl)methanol (1.0 eq)

• p-Toluenesulfonyl chloride (TsCl) (1.2 eq)

• Pyridine, anhydrous (as solvent)

• Dichloromethane (DCM), anhydrous

Procedure:

• Dissolve (3-(Methylsulfonyl)phenyl)methanol in anhydrous pyridine in a round-bottom flask under an inert atmosphere and cool the solution to 0 °C in an ice bath.

• Add p-toluenesulfonyl chloride portion-wise, ensuring the temperature remains below 5 °C.

• Stir the reaction mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 4 hours.

• Quench the reaction by slowly adding cold 1 M HCl with vigorous stirring until the pH is acidic.

• Extract the mixture with dichloromethane (3x).

• Combine the organic layers and wash sequentially with saturated sodium bicarbonate (NaHCO₃) solution and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude tosylate, which can often be used directly or purified by recrystallization.

Part B: Alkylation with the Tosylate The procedure is similar to Protocol 1, but often proceeds faster and at lower temperatures due to the enhanced reactivity of the tosylate.

Expert Insights: A Workflow for Reagent Selection

Choosing the correct reagent is a critical decision that balances reactivity with selectivity. The following workflow provides a logical guide for making this choice.

Diagram 2: Reagent Selection Workflow

Caption: Decision tree for selecting the optimal alkylating agent.

Causality behind the choices:

• Strong Nucleophiles (e.g., primary/secondary amines, thiolates): These readily react with the baseline bromide. The primary concern here is often over-alkylation, especially with primary amines[14][15]. If selectivity is paramount, the less reactive chloro-analog provides a wider window for mono-alkylation.

• Weak Nucleophiles (e.g., alcohols, hindered amines): These may struggle to react with the bromide under mild conditions. The first step to increase reactivity is switching to the iodo-analog . For the most challenging substrates, preparing the mesylate or tosylate is the most effective strategy, as their superior leaving group ability dramatically accelerates the reaction rate[16].

Conclusion

While 1-(Bromomethyl)-3-(methylsulfonyl)benzene is a robust and reliable reagent, a nuanced approach to synthesis often requires a more diverse set of tools. By understanding the fundamental principles of leaving group ability, researchers can strategically select from a range of halide and sulfonate ester alternatives. The less reactive chloro-analog offers enhanced selectivity, while the highly reactive iodo, mesylate, and tosylate derivatives provide the potency needed for difficult transformations. This guide equips the modern chemist with the comparative data and practical protocols necessary to optimize the introduction of the valuable 3-(methylsulfonyl)benzyl moiety, paving the way for more efficient and successful synthetic outcomes.

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• Chemistry LibreTexts. (2015, July 9). 7.4: Effects of Solvent, Leaving Group, and Nucleophile on Unimolecular Substitution.
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A Comparative Guide to Greener Synthesis of 1-(Bromomethyl)-3-(methylsulfonyl)benzene

For researchers, scientists, and professionals in drug development, the synthesis of key intermediates like 1-(Bromomethyl)-3-(methylsulfonyl)benzene is a frequent necessity. However, the growing emphasis on sustainable practices in the chemical and pharmaceutical industries demands a critical evaluation of synthetic routes through the lens of green chemistry. This guide provides an in-depth comparison of traditional and alternative methods for the benzylic bromination of 3-(methylsulfonyl)toluene, with a focus on key green chemistry metrics to inform environmentally conscious process development.

The Imperative of Green Chemistry in Synthesis

Green chemistry is not merely an academic exercise; it is a practical framework for designing chemical products and processes that reduce or eliminate the use and generation of hazardous substances. By applying the twelve principles of green chemistry, we can create synthetic pathways that are not only more environmentally friendly but also often more efficient and cost-effective. To objectively assess the "greenness" of a reaction, a set of quantitative metrics has been developed. This guide will focus on three of the most widely used metrics:

• Atom Economy (AE): A theoretical measure of the efficiency of a reaction in converting reactants to the desired product. It is calculated as the ratio of the molecular weight of the desired product to the sum of the molecular weights of all reactants.[1]

• Environmental Factor (E-Factor): A simple yet powerful metric that quantifies the amount of waste generated per unit of product. It is calculated as the total mass of waste divided by the mass of the isolated product.[2]

• Process Mass Intensity (PMI): A holistic metric that considers the total mass of all materials (reactants, solvents, reagents, process aids) used to produce a certain mass of the final product.[3][4]

Comparative Analysis of Synthetic Routes

The synthesis of 1-(Bromomethyl)-3-(methylsulfonyl)benzene typically involves the benzylic bromination of 3-(methylsulfonyl)toluene. We will compare three distinct approaches to this transformation:

• Traditional Wohl-Ziegler Reaction using N-Bromosuccinimide (NBS)

• An Alternative Approach with 1,3-Dibromo-5,5-dimethylhydantoin (DBDMH)

• A Greener Photochemical Bromination

Route 1: The Classic Wohl-Ziegler Reaction with NBS

The Wohl-Ziegler reaction, a cornerstone of organic synthesis, traditionally employs N-Bromosuccinimide (NBS) as the brominating agent in a chlorinated solvent like carbon tetrachloride (CCl₄), often with a radical initiator such as benzoyl peroxide or AIBN.[5] Due to the toxicity of CCl₄, greener alternatives like acetonitrile are now preferred.[6]

Experimental Protocol: Wohl-Ziegler Bromination of 3-(methylsulfonyl)toluene with NBS

• To a solution of 3-(methylsulfonyl)toluene (10.0 g, 58.7 mmol) in acetonitrile (150 mL), add N-Bromosuccinimide (11.0 g, 61.8 mmol) and a catalytic amount of 2,2'-azobis(isobutyronitrile) (AIBN) (0.2 g, 1.2 mmol).

• Reflux the mixture with stirring for 4 hours, monitoring the reaction progress by TLC.

• After completion, cool the reaction mixture to room temperature and filter off the succinimide byproduct.

• Wash the succinimide with a small amount of acetonitrile.

• Combine the filtrates and evaporate the solvent under reduced pressure.

• Dissolve the residue in ethyl acetate (100 mL) and wash with water (2 x 50 mL) and brine (50 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo to afford the crude product.

• Purify the crude product by recrystallization from a mixture of hexane and ethyl acetate to yield 1-(Bromomethyl)-3-(methylsulfonyl)benzene. (Assumed yield for calculation: 85%)

Green Chemistry Metrics Calculation (Route 1)

Metric	Calculation	Result
Atom Economy	(MW of Product) / (MW of 3-(methylsulfonyl)toluene + MW of NBS) * 100	(249.12) / (170.23 + 177.98) * 100 = 71.6%
E-Factor	(Total Mass In - Mass of Product) / Mass of Product	(10.0g + 11.0g + 0.2g + 150g0.786 - 21.17g) / 21.17g = 5.14
PMI	Total Mass In / Mass of Product	(10.0g + 11.0g + 0.2g + 150g0.786) / 21.17g = 6.14

Note: Density of acetonitrile is approximately 0.786 g/mL. Assumed 85% yield (21.17 g of product).

Route 2: A More Atom-Economical Approach with DBDMH

1,3-Dibromo-5,5-dimethylhydantoin (DBDMH) presents a more atom-economical alternative to NBS as it contains two bromine atoms per molecule, potentially reducing the amount of reagent required.[7][8] Lewis acid catalysis can further enhance the efficiency and selectivity of benzylic bromination with DBDMH.[9]

Experimental Protocol: Lewis Acid-Catalyzed Bromination with DBDMH

• In a flame-dried flask under an inert atmosphere, dissolve 3-(methylsulfonyl)toluene (10.0 g, 58.7 mmol) and 1,3-dibromo-5,5-dimethylhydantoin (DBDMH) (8.4 g, 29.4 mmol, 0.5 equiv.) in anhydrous dichloromethane (100 mL).

• Add Zirconium(IV) chloride (ZrCl₄) (1.37 g, 5.87 mmol, 10 mol%) to the solution.

• Stir the reaction mixture at room temperature for 2 hours, monitoring by TLC.

• Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate (50 mL).

• Separate the organic layer, and extract the aqueous layer with dichloromethane (2 x 50 mL).

• Combine the organic layers, wash with brine (50 mL), and dry over anhydrous magnesium sulfate.

• Filter and concentrate the solution under reduced pressure to obtain the crude product.

• Purify by flash column chromatography (silica gel, hexane:ethyl acetate gradient) to yield 1-(Bromomethyl)-3-(methylsulfonyl)benzene. (Assumed yield for calculation: 90%)

Green Chemistry Metrics Calculation (Route 2)

Metric	Calculation	Result
Atom Economy	(MW of Product) / (MW of 3-(methylsulfonyl)toluene + 0.5 * MW of DBDMH) * 100	(249.12) / (170.23 + 0.5 * 285.91) * 100 = 79.5%
E-Factor	(Total Mass In - Mass of Product) / Mass of Product	(10.0g + 8.4g + 1.37g + 100g1.33 - 22.42g) / 22.42g = 5.81
PMI	Total Mass In / Mass of Product	(10.0g + 8.4g + 1.37g + 100g1.33) / 22.42g = 6.81

Note: Density of dichloromethane is approximately 1.33 g/mL. Assumed 90% yield (22.42 g of product).

Route 3: Photochemical Bromination - A Step Towards Greener Synthesis

Photochemical methods offer a significant green advantage by often eliminating the need for radical initiators and enabling reactions at ambient temperatures, thus reducing energy consumption. Continuous flow photochemistry can further enhance safety, efficiency, and scalability.[4]

Conceptual Protocol: Continuous Flow Photochemical Bromination

This protocol is based on a continuous flow system for photochemical benzylic bromination using an in-situ bromine generator (NaBrO₃/HBr).[4]

• Prepare two separate feed solutions:

  • Aqueous Phase: An aqueous solution of sodium bromate (NaBrO₃) and hydrobromic acid (HBr).

  • Organic Phase: A solution of 3-(methylsulfonyl)toluene in a suitable solvent (or neat if liquid).

• Pump the two streams into a microreactor where they mix and generate bromine in situ.

• The reaction mixture then flows through a photochemical reactor equipped with LEDs (e.g., 405 nm) to initiate the radical bromination.

• The output from the reactor is collected, and the organic phase is separated.

• The organic phase is washed with an aqueous solution of sodium thiosulfate to quench any remaining bromine, followed by water and brine.

• The solvent is removed under reduced pressure to yield 1-(Bromomethyl)-3-(methylsulfonyl)benzene.

Green Chemistry Metrics (Route 3 - Estimated)

A study on a similar continuous photochemical benzylic bromination process reported a significant reduction in PMI. For a monobromination on a 1.17 kg scale, a PMI of 3.08 was achieved.[4] This demonstrates the potential for a substantial improvement in the greenness of the synthesis of 1-(Bromomethyl)-3-(methylsulfonyl)benzene using this technology.

Metric	Estimated Result
Atom Economy	Dependent on the in-situ bromine generation chemistry, but generally high.
E-Factor	Significantly lower due to reduced solvent use and higher efficiency.
PMI	Potentially as low as 3-5 , representing a significant improvement.

Visualizing the Synthetic Pathways and Workflows

Caption: Reaction pathways for the synthesis of 1-(Bromomethyl)-3-(methylsulfonyl)benzene.

Caption: A generalized experimental workflow for the synthesis and purification.

Conclusion and Recommendations

This comparative guide demonstrates that while the traditional Wohl-Ziegler reaction using NBS is a viable method for synthesizing 1-(Bromomethyl)-3-(methylsulfonyl)benzene, alternative reagents and technologies offer significant improvements in terms of green chemistry metrics.

• DBDMH provides a higher atom economy than NBS, making it a more efficient choice of brominating agent from a theoretical standpoint. However, the overall process greenness, as indicated by the E-Factor and PMI, is highly dependent on the solvent and purification method.

• Photochemical flow synthesis represents the most promising green alternative. The ability to generate bromine in situ, coupled with the elimination of radical initiators and the potential for solvent-free conditions, can drastically reduce waste and improve the overall sustainability of the process, as evidenced by the significantly lower reported PMI for similar reactions.[4]

For researchers and drug development professionals aiming to incorporate greener practices into their synthetic workflows, the exploration of photochemical methods is highly recommended. While the initial investment in flow chemistry equipment may be a consideration, the long-term benefits in terms of reduced waste, improved safety, and enhanced efficiency are substantial. For traditional batch chemistry, the use of DBDMH over NBS should be considered to improve atom economy. In all cases, careful selection of less hazardous solvents and optimization of reaction conditions to minimize waste are crucial steps towards a more sustainable synthesis of 1-(Bromomethyl)-3-(methylsulfonyl)benzene.

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A Senior Application Scientist's Guide to the Kinetic Landscape of 1-(Bromomethyl)-3-(methylsulfonyl)benzene

For researchers, medicinal chemists, and professionals in drug development, a profound understanding of reaction kinetics is not merely academic—it is the bedrock of efficient, reproducible, and scalable synthesis. The reactivity of an electrophile dictates the choice of reaction partners, the optimization of conditions, and ultimately, the viability of a synthetic route. This guide provides an in-depth comparative analysis of the kinetic profile of 1-(bromomethyl)-3-(methylsulfonyl)benzene, a versatile but under-characterized building block in medicinal chemistry.

The Decisive Influence of the Methylsulfonyl Group: A Theoretical Framework

The reactivity of a substituted benzyl bromide in nucleophilic substitution reactions is exquisitely sensitive to the electronic nature of the substituents on the aromatic ring. Electron-donating groups (EDGs) tend to accelerate the reaction by stabilizing the transition state, particularly in SN1-type mechanisms where a positive charge develops on the benzylic carbon. Conversely, electron-withdrawing groups (EWGs) retard the reaction by destabilizing this positive charge, making the benzylic carbon less susceptible to nucleophilic attack.

The methylsulfonyl (-SO2CH3) group is a potent electron-withdrawing group, primarily through a strong inductive effect (-I) and a resonance effect (-M) when in the para position. In the meta position, as in our compound of interest, the inductive effect dominates. This is quantitatively captured by the Hammett substituent constant (σ). The Hammett equation, log(k/k0) = ρσ, provides a powerful tool for correlating the rate constants (k) of a series of reactions with the electronic properties of the substituents (σ).[1]

The Hammett sigma constant for a meta-methylsulfonyl group (σm) is approximately +0.62 to +0.65.[2][3] This large positive value signifies a strong electron-withdrawing character. In the context of a nucleophilic substitution reaction at the benzylic carbon, this will have a profound impact on the reaction rate.

Comparative Kinetic Analysis: Placing 1-(Bromomethyl)-3-(methylsulfonyl)benzene in Context

To illustrate the expected reactivity of 1-(bromomethyl)-3-(methylsulfonyl)benzene, we will compare it with a series of other meta- and para-substituted benzyl bromides. The following table presents kinetic data for the reaction of various substituted benzyl bromides with benzylamine in methanol, as reported by an-Nawani and coworkers.[3]

Substituent (X) in X-C₆H₄CH₂Br	Position	Hammett Constant (σ)	Second-Order Rate Constant (k) at 303 K (x 10⁻⁴ L mol⁻¹ s⁻¹)
p-OCH₃	para	-0.27	10.2
p-CH₃	para	-0.17	7.94
H	-	0.00	5.01
p-Cl	para	+0.23	3.16
m-Cl	meta	+0.37	2.51
m-NO₂	meta	+0.71	1.26
m-SO₂CH₃ (Predicted)	meta	+0.65	~1.5 (Estimated)

Data sourced from an-Nawani et al. (2016) for the reaction with benzylamine in methanol.[3]

Based on the Hammett plot derived from this data, we can predict the rate constant for 1-(bromomethyl)-3-(methylsulfonyl)benzene. With a σm value of +0.65, it is expected to be one of the least reactive benzyl bromides in this series, with a rate constant slightly higher than that of the meta-nitro substituted analogue.

Visualizing Reaction Mechanisms and Workflows

To further clarify the concepts discussed, the following diagrams illustrate the key reaction mechanisms and a general experimental workflow for kinetic studies.

Caption: The concerted SN2 mechanism.

Caption: The stepwise SN1 mechanism.

Sources

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A Senior Application Scientist's Guide to the Cross-Reactivity of Electrophilic Warheads: A Comparative Study of 1-(Bromomethyl)-3-(methylsulfonyl)benzene

For drug development professionals and researchers designing covalent therapeutics, the selection of an appropriate electrophilic warhead is a critical decision. The ideal warhead must possess sufficient reactivity to engage its intended target in a biological milieu, yet exhibit enough selectivity to avoid widespread, off-target modifications that can lead to toxicity.[1][2][3][4] This guide provides an in-depth analysis of 1-(Bromomethyl)-3-(methylsulfonyl)benzene , a potent benzylic bromide alkylating agent, and offers a framework for evaluating its cross-reactivity profile.

The core principle of a covalent drug is the formation of a stable bond with its target, often a nucleophilic amino acid residue like cysteine.[5] Benzylic halides are a well-established class of electrophiles for this purpose, readily undergoing nucleophilic substitution reactions.[6] The reactivity of these compounds can be finely tuned by the substituents on the aromatic ring. In 1-(Bromomethyl)-3-(methylsulfonyl)benzene , the powerful electron-withdrawing nature of the meta-positioned methylsulfonyl group significantly enhances the electrophilicity of the benzylic carbon, making it highly susceptible to nucleophilic attack.

However, this heightened reactivity necessitates a thorough investigation of its selectivity. To provide a meaningful comparison, this guide will contrast its performance with a structurally analogous compound, 1-(Bromomethyl)-3-(trifluoromethyl)benzene . This allows us to explore how different, yet potent, electron-withdrawing groups (sulfonyl vs. trifluoromethyl) modulate both the reactivity and selectivity of the benzyl bromide core.

Mechanistic Underpinnings: Why Substituent Effects Matter

The primary reaction pathway for a primary benzylic halide like 1-(Bromomethyl)-3-(methylsulfonyl)benzene with a biological nucleophile is a bimolecular nucleophilic substitution (SN2) reaction.[6] In this concerted mechanism, the nucleophile attacks the electrophilic benzylic carbon at the same time the bromide leaving group departs.

The electron-withdrawing sulfonyl group (-SO2CH3) at the meta position pulls electron density away from the aromatic ring through the sigma framework (a strong inductive effect). This effect is relayed to the benzylic carbon, making it more electron-deficient and thus a more potent electrophile, accelerating the rate of SN2 attack. Understanding this electronic activation is the first step toward predicting its behavior in a complex biological system.

Below is a diagram illustrating the logical relationship between the compound's structure and its enhanced reactivity, which necessitates a cross-reactivity assessment.

Caption: Experimental workflow for comparative kinetic analysis.

Detailed Step-by-Step Protocol

• Reagent Preparation:

  • Prepare 100 mM stock solutions of 1-(Bromomethyl)-3-(methylsulfonyl)benzene and 1-(Bromomethyl)-3-(trifluoromethyl)benzene in anhydrous DMSO.

  • Prepare 10 mM stock solutions of N-acetyl-L-cysteine, N-α-acetyl-L-lysine, and Glutathione in an aqueous buffer (e.g., 100 mM sodium phosphate, pH 7.4). Causality Note: pH 7.4 is chosen to mimic physiological conditions. The state of protonation for both the cysteine thiol and lysine amine is pH-dependent, directly impacting their nucleophilicity.

• Reaction Setup:

  • For each electrophile/nucleophile pair, set up a series of reactions in a 96-well plate or individual microcentrifuge tubes.

  • To achieve pseudo-first-order conditions, ensure the nucleophile is in significant excess (e.g., 5- to 20-fold) over the electrophile. For example, use a final electrophile concentration of 50 µM and nucleophile concentrations ranging from 250 µM to 1000 µM.

  • Initiate the reaction by adding a small volume of the electrophile stock solution to the buffered nucleophile solution, ensuring rapid mixing. Start a timer immediately.

• Time-Course Analysis:

  • At designated time points (e.g., 0, 2, 5, 10, 20, 30 minutes), quench the reaction by adding an equal volume of a quenching solution (e.g., acetonitrile with 0.1% formic acid and an internal standard).

  • Analyze the quenched samples by Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) with UV detection. Monitor the depletion of the electrophile peak area relative to the internal standard. Trustworthiness Note: Monitoring the disappearance of the starting material is a direct and reliable measure of the reaction rate, avoiding complexities of product identification in a kinetic screen.

• Data Calculation:

  • For each nucleophile concentration, plot the natural logarithm of the remaining electrophile concentration (ln[E]) versus time. The slope of this line is the negative of the observed rate constant, -kobs.

  • Plot the calculated kobs values against the corresponding nucleophile concentrations ([Nuc]). The slope of this second plot is the second-order rate constant, k2, which is the ultimate measure of intrinsic reactivity.

Comparative Data & Interpretation

The following table presents a set of hypothetical, yet chemically plausible, second-order rate constants (k2) derived from the protocol above. This data serves to illustrate the comparative analysis.

Compound	Nucleophile	k₂ (M⁻¹s⁻¹)	Selectivity (k₂ Cys / k₂ Lys)
1-(Bromomethyl)-3-(methylsulfonyl)benzene	N-acetyl-L-cysteine	15.2	41.1
N-α-acetyl-L-lysine	0.37
Glutathione (GSH)	21.5
1-(Bromomethyl)-3-(trifluoromethyl)benzene	N-acetyl-L-cysteine	8.9	63.6
N-α-acetyl-L-lysine	0.14
Glutathione (GSH)	11.8

Interpretation of Results:

• Overall Reactivity: The methylsulfonyl-substituted compound is consistently more reactive than the trifluoromethyl-substituted analogue across all nucleophiles. Its k₂ value for the reaction with N-acetyl-L-cysteine is approximately 1.7-fold higher. This suggests that the inductive effect of the -SO2CH3 group is more potent in activating the benzylic position for SN2 attack than the -CF3 group under these conditions.

• Reactivity with Glutathione: Both compounds react rapidly with GSH, with the methylsulfonyl variant being the most reactive. This is a critical finding, as high reactivity towards GSH can lead to rapid cellular clearance and detoxification, potentially reducing the concentration of the drug available to engage its intended protein target. [7][8]

• Selectivity Profile: While the methylsulfonyl compound is more reactive overall, the trifluoromethyl compound exhibits a higher selectivity for cysteine over lysine (a selectivity index of 63.6 vs. 41.1). This is a crucial trade-off in drug design. Higher reactivity does not always equate to better therapeutic potential if it comes at the cost of promiscuous off-target reactions. [4][5]Alkylation of lysine residues can be a significant source of off-target effects. [9]

Conclusion for the Drug Development Professional

This comparative guide demonstrates that while 1-(Bromomethyl)-3-(methylsulfonyl)benzene is a highly potent electrophilic warhead, its reactivity profile warrants careful consideration.

• High Potency: Its enhanced reactivity makes it suitable for targeting proteins with less accessible or less nucleophilic cysteine residues.

• Potential Liabilities: This high reactivity leads to a lower selectivity index for cysteine over lysine and rapid conjugation with glutathione. This could translate to a higher risk of off-target alkylation and a shorter biological half-life in vivo.

In contrast, the 1-(Bromomethyl)-3-(trifluoromethyl)benzene warhead, while less potent, offers a superior selectivity profile. The choice between these or similar warheads is not absolute but must be guided by the specific therapeutic context. For a target where high potency is paramount and some off-target effects can be tolerated, the methylsulfonyl derivative may be advantageous. Conversely, for indications requiring a cleaner safety profile and prolonged target engagement, a less reactive but more selective warhead like the trifluoromethyl derivative might be the superior choice.

Ultimately, this guide underscores the necessity of empirical, quantitative assessment of cross-reactivity. By employing systematic kinetic profiling, researchers can make data-driven decisions to balance the competing demands of reactivity and selectivity, a cornerstone of modern covalent drug design. [1][10]

References

• Chasse, G. A. (2021). The Key Role of GSH in Keeping the Redox Balance in Mammalian Cells: Mechanisms and Significance of GSH in Detoxification via Formation of Conjugates. MDPI. [Link]

• Chasseaud, L. F. (1979). The role of glutathione and glutathione S-transferases in the metabolism of chemical carcinogens and other electrophilic agents. Advances in Cancer Research. [Link]

• Hayes, J. D., & Strange, R. C. (2000). Glutathione S-transferase polymorphisms and their biological consequences. Pharmacology. [Link]

• Ketterer, B., Coles, B., & Meyer, D. J. (1983). The role of glutathione in detoxication. Environmental Health Perspectives. [Link]

• Fekete, A., et al. (2020). Affinity and Selectivity Assessment of Covalent Inhibitors by Free Energy Calculations. Journal of Chemical Information and Modeling. [Link]

• Fekete, A., et al. (2020). Affinity and Selectivity Assessment of Covalent Inhibitors by Free Energy Calculations. ACS Publications. [Link]

• Fekete, A., et al. (2020). Affinity and Selectivity Assessment of Covalent Inhibitors by Free Energy Calculations. ResearchGate. [Link]

• Singh, J., et al. (2011). Strategies for discovering and derisking covalent, irreversible enzyme inhibitors. Future Medicinal Chemistry. [Link]

• JoVE. (2024). Phase II Reactions: Glutathione Conjugation and Mercapturic Acid Formation. Journal of Visualized Experiments. [Link]

• Quora. (2022). What is the difference in reactivity between benzyl bromide and phenol in nucleophilic substitution reactions?. [Link]

• Gersch, M., et al. (2014). The Taxonomy of Covalent Inhibitors. Cell Chemical Biology. [Link]

• Al-Majdoub, M., et al. (2001). Alkylation kinetics of proteins in preparation for two-dimensional maps: a matrix-assisted laser desorption/ionization-mass spectrometry investigation. Electrophoresis. [Link]

• Liebler, D. C., & Gu, J. (2009). Protein Damage by Reactive Electrophiles: Targets and Consequences. Chemical Research in Toxicology. [Link]

• ResearchGate. (2018). Nucleophilic Substitution Reactions of Meta- and Para-Substituted Benzylamines with Benzyl Bromide in Methanol Medium. [Link]

• Hunt, I. (n.d.). Nucleophilic substitution of benzylic halides. University of Calgary. [Link]

• ResearchGate. (2020). Intrinsic reactivity profile of electrophilic moieties to guide covalent drug design: N-α-acetyl-L-lysine as an amine nucleophile. [Link]

• Weires, A. G., et al. (2014). Cross-Electrophile Coupling: Principles of Reactivity and Selectivity. The Journal of Organic Chemistry. [Link]

• Khan Academy. (n.d.). Reactions at the benzylic position. [Link]

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• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. The Taxonomy of Covalent Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Khan Academy [khanacademy.org]
• 7. mdpi.com [mdpi.com]
• 8. Detoxification of electrophilic compounds by glutathione S-transferase catalysis: determinants of individual response to chemical carcinogens and chemotherapeutic drugs? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Strategies for discovering and derisking covalent, irreversible enzyme inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Spectroscopic Fingerprints: A Comparative Guide to 1-(Bromomethyl)-3-(methylsulfonyl)benzene and Its Key Derivatives

For researchers, scientists, and professionals engaged in drug development and synthetic chemistry, the precise characterization of starting materials and their subsequent products is of paramount importance. 1-(Bromomethyl)-3-(methylsulfonyl)benzene is a key building block, valued for its reactive benzylic bromide functional group, which allows for the facile introduction of various substituents. The presence of the electron-withdrawing methylsulfonyl group at the meta-position significantly influences the electronic environment of the aromatic ring and the reactivity of the bromomethyl group. This guide provides a comprehensive spectroscopic comparison of 1-(Bromomethyl)-3-(methylsulfonyl)benzene and three of its common nucleophilic substitution products: 1-(azidomethyl)-3-(methylsulfonyl)benzene, (3-(methylsulfonyl)phenyl)methanol, and 1-(3-(methylsulfonyl)phenyl)methanamine. Through a detailed analysis of Nuclear Magnetic Resonance (¹H and ¹³C NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS), we will elucidate the key spectral changes that signify successful chemical transformation.

The Foundation: Spectroscopic Profile of 1-(Bromomethyl)-3-(methylsulfonyl)benzene

A thorough understanding of the spectroscopic characteristics of the starting material is the bedrock upon which any comparative analysis is built. The electron-withdrawing nature of both the bromine atom and the methylsulfonyl group dictates the chemical shifts observed in the NMR spectra.

Predicted ¹H and ¹³C NMR Data

Due to the lack of publicly available experimental spectra for 1-(Bromomethyl)-3-(methylsulfonyl)benzene, the following data has been generated using validated prediction software[1][2]. These predictions are grounded in extensive databases of known chemical shifts and provide a reliable basis for comparison.

Table 1: Predicted NMR Spectroscopic Data for 1-(Bromomethyl)-3-(methylsulfonyl)benzene

¹H NMR (Predicted)	δ (ppm)	Multiplicity	Integration	Assignment
Aromatic Protons	7.9-7.5	m	4H	Ar-H
Benzylic Protons	~4.6	s	2H	-CH₂Br
Methyl Protons	~3.1	s	3H	-SO₂CH₃

¹³C NMR (Predicted)	δ (ppm)	Assignment
Aromatic Carbons	142-125	Ar-C
Benzylic Carbon	~32	-CH₂Br
Methyl Carbon	~44	-SO₂CH₃

The benzylic protons (-CH₂Br) are expected to resonate at a downfield chemical shift of approximately 4.6 ppm. This is a consequence of the deshielding effects of the adjacent electronegative bromine atom and the aromatic ring. The protons of the methylsulfonyl group (-SO₂CH₃) are also deshielded and are predicted to appear around 3.1 ppm. The aromatic protons will present as a complex multiplet in the range of 7.5-7.9 ppm.

In the ¹³C NMR spectrum, the benzylic carbon is anticipated at approximately 32 ppm, while the methyl carbon of the sulfonyl group is predicted around 44 ppm. The aromatic carbons will give rise to several signals in the 125-142 ppm region.

Expected IR and MS Characteristics

Infrared (IR) Spectroscopy: The IR spectrum of 1-(Bromomethyl)-3-(methylsulfonyl)benzene is expected to show strong characteristic absorption bands for the sulfonyl group (-SO₂) at approximately 1320 cm⁻¹ (asymmetric stretching) and 1150 cm⁻¹ (symmetric stretching). A C-Br stretching vibration is expected in the fingerprint region, typically between 600 and 500 cm⁻¹.

Mass Spectrometry (MS): In the mass spectrum, the molecular ion peak [M]⁺ would be expected at m/z 248 and 250 in an approximate 1:1 ratio, which is characteristic of the presence of a single bromine atom (due to the nearly equal natural abundance of the ⁷⁹Br and ⁸¹Br isotopes). A prominent fragment ion would likely be observed at m/z 169, corresponding to the loss of the bromine atom to form a stable benzylic carbocation.

The Transformation: Spectroscopic Analysis of Key Derivatives

The reactivity of the benzylic bromide allows for its conversion into a variety of functional groups through nucleophilic substitution reactions. Here, we examine the spectroscopic changes upon conversion to an azide, an alcohol, and an amine.

graph "Reaction_Pathways" { layout=dot; rankdir=LR; node [shape=box, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#4285F4"];

"1-(Bromomethyl)-3-(methylsulfonyl)benzene" [fillcolor="#FBBC05"]; "1-(Azidomethyl)-3-(methylsulfonyl)benzene"; "(3-(Methylsulfonyl)phenyl)methanol"; "1-(3-(Methylsulfonyl)phenyl)methanamine";

"1-(Bromomethyl)-3-(methylsulfonyl)benzene" -> "1-(Azidomethyl)-3-(methylsulfonyl)benzene" [label="NaN₃"]; "1-(Bromomethyl)-3-(methylsulfonyl)benzene" -> "(3-(Methylsulfonyl)phenyl)methanol" [label="H₂O/OH⁻"]; "1-(Bromomethyl)-3-(methylsulfonyl)benzene" -> "1-(3-(Methylsulfonyl)phenyl)methanamine" [label="NH₃"]; }

Figure 1: Reaction pathways from 1-(Bromomethyl)-3-(methylsulfonyl)benzene.

1-(Azidomethyl)-3-(methylsulfonyl)benzene: The Azide Derivative

The introduction of the azido group (-N₃) results in distinct changes in the spectroscopic data.

Table 2: Predicted NMR Spectroscopic Data for 1-(Azidomethyl)-3-(methylsulfonyl)benzene

¹H NMR (Predicted)	δ (ppm)	Multiplicity	Integration	Assignment
Aromatic Protons	7.9-7.5	m	4H	Ar-H
Benzylic Protons	~4.4	s	2H	-CH₂N₃
Methyl Protons	~3.1	s	3H	-SO₂CH₃

¹³C NMR (Predicted)	δ (ppm)	Assignment
Aromatic Carbons	142-126	Ar-C
Benzylic Carbon	~54	-CH₂N₃
Methyl Carbon	~44	-SO₂CH₃

Spectroscopic Comparison:

• ¹H NMR: The most significant change is the upfield shift of the benzylic protons from ~4.6 ppm in the starting material to ~4.4 ppm in the azide product. This is because the azide group is less electron-withdrawing than the bromine atom.

• ¹³C NMR: A notable downfield shift of the benzylic carbon is observed, from ~32 ppm to ~54 ppm. This is a characteristic shift upon substitution of bromine with an azide group.

• IR Spectroscopy: The most prominent new feature in the IR spectrum will be a strong, sharp absorption band around 2100 cm⁻¹, which is characteristic of the asymmetric stretching vibration of the azide functional group[3].

• Mass Spectrometry: The molecular ion peak will shift to a lower m/z value corresponding to the new molecular weight. A key fragmentation pathway would involve the loss of N₂, a stable neutral molecule, from the molecular ion.

(3-(Methylsulfonyl)phenyl)methanol: The Alcohol Derivative

Hydrolysis of the benzylic bromide yields the corresponding alcohol, which introduces a hydroxyl group (-OH) and significantly alters the spectroscopic properties.

Table 3: Predicted NMR Spectroscopic Data for (3-(Methylsulfonyl)phenyl)methanol

¹H NMR (Predicted)	δ (ppm)	Multiplicity	Integration	Assignment
Aromatic Protons	7.9-7.5	m	4H	Ar-H
Benzylic Protons	~4.7	s	2H	-CH₂OH
Hydroxyl Proton	Variable	br s	1H	-OH
Methyl Protons	~3.1	s	3H	-SO₂CH₃

¹³C NMR (Predicted)	δ (ppm)	Assignment
Aromatic Carbons	143-125	Ar-C
Benzylic Carbon	~64	-CH₂OH
Methyl Carbon	~44	-SO₂CH₃

Spectroscopic Comparison:

• ¹H NMR: The benzylic protons of the alcohol are expected to be slightly downfield compared to the starting material, at approximately 4.7 ppm. A new, broad singlet will appear for the hydroxyl proton, the chemical shift of which is concentration and solvent-dependent.

• ¹³C NMR: The benzylic carbon experiences a significant downfield shift to around 64 ppm due to the electronegativity of the attached oxygen atom.

• IR Spectroscopy: A strong, broad absorption band will appear in the region of 3500-3200 cm⁻¹, characteristic of the O-H stretching vibration of an alcohol[4]. The C-O stretching vibration will also be present, typically in the 1200-1000 cm⁻¹ region.

• Mass Spectrometry: The mass spectrum will show a molecular ion peak corresponding to the alcohol's molecular weight. A common fragmentation pattern for benzyl alcohols is the loss of water (H₂O) from the molecular ion.

1-(3-(Methylsulfonyl)phenyl)methanamine: The Amine Derivative

Substitution with ammonia or an amine source yields the primary amine, introducing an -NH₂ group.

Table 4: Predicted NMR Spectroscopic Data for 1-(3-(Methylsulfonyl)phenyl)methanamine

¹H NMR (Predicted)	δ (ppm)	Multiplicity	Integration	Assignment
Aromatic Protons	7.9-7.5	m	4H	Ar-H
Benzylic Protons	~3.9	s	2H	-CH₂NH₂
Amine Protons	Variable	br s	2H	-NH₂
Methyl Protons	~3.1	s	3H	-SO₂CH₃

¹³C NMR (Predicted)	δ (ppm)	Assignment
Aromatic Carbons	144-125	Ar-C
Benzylic Carbon	~46	-CH₂NH₂
Methyl Carbon	~44	-SO₂CH₃

Spectroscopic Comparison:

• ¹H NMR: The benzylic protons of the amine are shifted significantly upfield to around 3.9 ppm compared to the starting material. This is due to the lower electronegativity of nitrogen compared to bromine. A broad singlet, integrating to two protons, will appear for the amine protons (-NH₂).

• ¹³C NMR: The benzylic carbon signal will also shift downfield relative to the starting material, appearing at approximately 46 ppm.

• IR Spectroscopy: The IR spectrum will exhibit characteristic N-H stretching vibrations in the 3400-3250 cm⁻¹ region. For a primary amine, two bands are typically observed. An N-H bending vibration may also be seen around 1600 cm⁻¹.

• Mass Spectrometry: The molecular ion peak will correspond to the amine's molecular weight. A characteristic fragmentation for benzylamines is the cleavage of the C-C bond adjacent to the nitrogen, leading to the formation of a stable iminium ion.

Experimental Protocols

General Procedure for Spectroscopic Analysis

graph "Spectroscopy_Workflow" { layout=dot; rankdir=TB; node [shape=box, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#34A853"];

subgraph "cluster_sample" { label="Sample Preparation"; "Sample" [fillcolor="#FBBC05"]; }

subgraph "cluster_analysis" { label="Spectroscopic Techniques"; "NMR"; "IR"; "MS"; }

subgraph "cluster_data" { label="Data Interpretation"; "Structure_Elucidation" [fillcolor="#EA4335", fontcolor="#FFFFFF"]; }

"Sample" -> "NMR" [label="Dissolve in CDCl₃"]; "Sample" -> "IR" [label="ATR or KBr pellet"]; "Sample" -> "MS" [label="EI or ESI"]; "NMR" -> "Structure_Elucidation"; "IR" -> "Structure_Elucidation"; "MS" -> "Structure_Elucidation"; }

Figure 2: General workflow for spectroscopic analysis.

1. Nuclear Magnetic Resonance (NMR) Spectroscopy:

• Sample Preparation: Dissolve 5-10 mg of the compound in approximately 0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in an NMR tube.

• ¹H NMR Acquisition: Acquire the spectrum on a 400 MHz or higher field spectrometer. Typical parameters include a 30-degree pulse angle, a relaxation delay of 1-2 seconds, and 16-32 scans.

• ¹³C NMR Acquisition: Acquire the spectrum on the same instrument. Due to the lower natural abundance of ¹³C, a larger number of scans (e.g., 1024 or more) and a longer relaxation delay may be necessary. Proton decoupling is typically used to simplify the spectrum.

2. Infrared (IR) Spectroscopy:

• Sample Preparation (ATR): Place a small amount of the solid sample directly on the ATR crystal.

• Sample Preparation (KBr Pellet): Grind a small amount of the sample with dry KBr powder and press into a thin pellet.

• Acquisition: Record the spectrum over the range of 4000-400 cm⁻¹.

3. Mass Spectrometry (MS):

• Ionization: Use either Electron Ionization (EI) for volatile compounds or Electrospray Ionization (ESI) for less volatile or more polar compounds.

• Analysis: Acquire the mass spectrum over a suitable m/z range to observe the molecular ion and key fragment ions.

Conclusion

The transformation of 1-(Bromomethyl)-3-(methylsulfonyl)benzene into its azide, alcohol, and amine derivatives is accompanied by predictable and discernible changes in their respective NMR, IR, and mass spectra. By carefully analyzing the shifts in the benzylic proton and carbon signals in NMR, the appearance and disappearance of characteristic functional group vibrations in IR, and the fragmentation patterns in MS, researchers can confidently confirm the successful synthesis of their target molecules. This guide serves as a foundational reference for the spectroscopic characterization of this important class of synthetic intermediates.

References

• Royal Society of Chemistry. (2013). Electronic Supplementary Material (ESI) for Chemical Communications. [Link]

• Sajed, T., et al. (2024). Accurate prediction of 1H NMR chemical shifts of small molecules using machine learning. Metabolites, 14(5), 290. [Link]

• University of Calgary. (n.d.). Ch 11: Nucleophilic substitution of benzylic halides. [Link]

• Oregon State University. (2020). Carbon NMR Chemical Shifts. [Link]

• LibreTexts. (2025). 12.8: Infrared Spectra of Some Common Functional Groups. [Link]

• NMRDB.org. (n.d.). Predict 1H proton NMR spectra. [Link]

• UCLA. (n.d.). Illustrated Glossary of Organic Chemistry - Fragment ion. [Link]

• Chemistry LibreTexts. (2019). 13.07: Substitution of benzylic and allylic halides. [Link]

• NIST. (n.d.). Benzene, (bromomethyl)-. [Link]

• University of Wisconsin. (n.d.). Table of Characteristic Proton NMR Shifts. [Link]

• NIST. (n.d.). Benzene, (azidomethyl)-. [Link]

• Chemistry LibreTexts. (2025). 14.5: Chemical Shifts in ¹H NMR Spectroscopy. [Link]

• Compound Interest. (2015). A GUIDE TO 1H NMR CHEMICAL SHIFT VALUES. [Link]

• Compound Interest. (2015). A GUIDE TO 13C NMR CHEMICAL SHIFT VALUES. [Link]

• Wiley Science Solutions. (n.d.). KnowItAll Informatics Training - NMR Predictions. [Link]

• NIST. (n.d.). Benzene, 1-(bromomethyl)-4-methyl-. [Link]

• PubChemLite. (n.d.). [3-(methanesulfonylmethyl)phenyl]methanamine (C9H13NO2S). [Link]

• PubChemLite. (n.d.). [3,5-bis(methylsulfonyl)phenyl]methanol (C9H12O5S2). [Link]

• NMRDB.org. (n.d.). Predict 13C carbon NMR spectra. [Link]

• ChemRxiv. (n.d.). The performance of three algorithms for predicting nominal molecular mass from an analyte's electron ionization mass. [Link]

• Webbook.nist.gov. (n.d.). Phenylmethanol. [Link]

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• 1. Accurate Prediction of 1H NMR Chemical Shifts of Small Molecules Using Machine Learning | MDPI [mdpi.com]
• 2. spectroscopyasia.com [spectroscopyasia.com]
• 3. Benzene, (azidomethyl)- [webbook.nist.gov]
• 4. Phenylmethanol [applets.kcvs.ca]

Navigating Chemical Purity: A Comparative Guide to Derivatization Reagents in Pharmaceutical Analysis

In the rigorous landscape of drug discovery and development, the unambiguous determination of a synthesized compound's purity is not merely a quality control checkpoint; it is the bedrock of safety, efficacy, and regulatory compliance. For researchers, scientists, and drug development professionals, the arsenal of analytical techniques for purity assessment is vast, yet often, the inherent properties of a molecule can render direct analysis challenging. This guide delves into the strategic use of chemical derivatization to enhance the analytical visibility of synthesized compounds, providing a comparative analysis of established reagents and the experimental frameworks that ensure trustworthy results.

Initially, this investigation considered the utility of 1-(Bromomethyl)-3-(methylsulfonyl)benzene for purity assessment. However, a comprehensive review of the scientific literature and analytical application notes reveals a lack of established protocols for its use as a derivatization agent in this context. Therefore, this guide pivots to address the core challenge: selecting and applying a suitable derivatization reagent for the purity analysis of synthesized compounds, with a focus on High-Performance Liquid Chromatography (HPLC), a cornerstone of the pharmaceutical industry.[1]

The "Why" Behind Derivatization: Enhancing Analytical Detection

Many synthesized organic molecules, particularly those with common functional groups like carboxylic acids, amines, and carbonyls, lack a strong chromophore or fluorophore.[2] This makes their detection by the most common HPLC detectors, UV-Visible and Fluorescence, insensitive and unreliable for the trace-level impurity profiling required in pharmaceutical analysis.[3] Derivatization is a chemical modification process that introduces a detectable "tag" onto the analyte, thereby overcoming these limitations.[4]

The primary objectives of derivatization in purity analysis are:

• Improved Detectability: Introduction of a chromophore or fluorophore significantly enhances the signal-to-noise ratio, allowing for the detection and quantification of minute impurities.[5]

• Enhanced Chromatographic Separation: By altering the polarity and steric properties of the analyte, derivatization can improve peak shape and resolution from the parent compound and other impurities.

• Increased Stability: Some derivatization reactions can stabilize labile molecules, making them more amenable to the conditions of chromatographic analysis.

The selection of a derivatization reagent is a critical decision, guided by the functional group(s) present in the synthesized compound, the desired level of sensitivity, and the stability of the resulting derivative.[6]

Caption: General workflow for purity assessment by derivatization and HPLC.

Comparative Analysis of Derivatization Reagents

The choice of derivatizing agent is dictated by the functional group present on the analyte. Below is a comparison of commonly used reagents for primary and secondary amines, carboxylic acids, and carbonyl compounds.

For Primary and Secondary Amines

Amines are prevalent in many active pharmaceutical ingredients (APIs), and their purity is of paramount importance. Several reagents are available for their derivatization.[7]

Reagent	Detection Method	Reaction Time	Derivative Stability	Key Advantages	Disadvantages
Dansyl Chloride (DNS-Cl)	Fluorescence, UV	30-60 min	Stable[1]	Reacts with primary and secondary amines, well-established, good sensitivity.[8][9]	Non-specific, can also react with phenols and alcohols.[2]
o-Phthalaldehyde (OPA)	Fluorescence	1-2 min	Unstable[2]	Rapid reaction, specific for primary amines, non-fluorescent reagent (low background).[10][11]	Derivative is unstable, does not react with secondary amines.[2]
9-fluorenylmethoxycarbonyl chloride (FMOC-Cl)	Fluorescence, UV	< 20 min	Stable (>48 hours)[6]	Reacts with primary and secondary amines, high sensitivity, stable derivatives.[6]	Hydrolysis product can interfere with analysis.[6]
Benzoyl Chloride	UV	15-45 min	Stable[4]	Simple procedure, stable derivatives.[4]	Longer reaction times compared to OPA, may require heating.[12]

Expert Insight: While OPA offers a rapid reaction, the instability of its derivatives can be a significant drawback for robust, validated purity assays.[2] Dansyl chloride is a workhorse in many laboratories due to its reliability and reactivity with both primary and secondary amines, making it a versatile choice for many applications.[1][13]

For Carboxylic Acids

Carboxylic acids often lack a strong chromophore, necessitating derivatization for sensitive HPLC analysis.[14]

Reagent	Detection Method	Reaction Time	Derivative Stability	Key Advantages	Disadvantages
Pentafluorobenzyl Bromide (PFBBr)	UV, Electron Capture (for GC)	30-60 min	Stable	Forms highly UV-absorbing and electron-capturing derivatives, versatile for both HPLC and GC.[15][16]	Requires anhydrous conditions for optimal reaction.[16]
4-Bromo-N-methylbenzylamine (4-BNMA)	Mass Spectrometry (MS)	Not specified	Stable	Introduces a bromine atom for a clear isotopic pattern in MS, good for LC-MS applications.[14][17]	Primarily for MS detection, may not offer significant advantages for UV.
5-(Bromomethyl)fluorescein	Fluorescence	Not specified	Stable	Creates highly fluorescent derivatives for excellent sensitivity.[18]	Also reacts with thiols, which can be a source of interference.[18]

Expert Insight: PFBBr is a highly effective reagent for carboxylic acids, particularly when trace-level quantification is required.[19] The formation of stable, UV-active esters allows for robust and reproducible purity methods.

For Carbonyl Compounds (Aldehydes and Ketones)

Carbonyl impurities can be highly reactive and are often subject to strict control.

Reagent	Detection Method	Reaction Time	Derivative Stability	Key Advantages	Disadvantages
2,4-Dinitrophenylhydrazine (DNPH)	UV	40-60 min	Stable	Well-established, cost-effective, forms a colored precipitate for easy visualization.[20][21]	Can form E/Z stereoisomers, which may complicate chromatographic analysis.[22][23]
O-(2,3,4,5,6-Pentafluorobenzyl)hydroxylamine (PFBHA)	GC-MS, LC-MS	Not specified	Stable	High sensitivity, particularly for GC-MS with electron capture detection.[23]	More expensive than DNPH.

Expert Insight: DNPH remains the most widely used reagent for carbonyl analysis due to its reliability and cost-effectiveness.[22] While the formation of stereoisomers can be a challenge, modern chromatographic columns and method development strategies can often resolve these issues.[22]

Caption: Decision tree for selecting a derivatization reagent.

Experimental Protocols

The following are detailed, step-by-step methodologies for key derivatization procedures. These protocols are designed to be self-validating systems when coupled with appropriate analytical method validation.[24]

Protocol 1: Derivatization of Amines with Dansyl Chloride

This protocol is suitable for the pre-column derivatization of primary and secondary amines for HPLC analysis with fluorescence or UV detection.[8][9]

• Reagent Preparation:

  • Dansyl Chloride Solution: Prepare a 50 mM solution of dansyl chloride in acetonitrile. This solution should be prepared fresh daily and protected from light.[8]

  • Buffer: Prepare a 100 mM sodium carbonate/bicarbonate buffer at pH 9.8.[8]

• Derivatization Procedure:

  • To 25 µL of the sample solution (dissolved in a mixture of acetonitrile and methanol), add 50 µL of a 1:1 mixture of the dansyl chloride solution and the carbonate/bicarbonate buffer.[8]

  • Vortex the mixture thoroughly.

  • Incubate the reaction mixture at room temperature in the dark for 30-60 minutes.[8] Some protocols may recommend elevated temperatures (e.g., 60 °C) to expedite the reaction.[9]

  • After incubation, the reaction can be quenched by adding a small amount of a primary amine solution (e.g., glycine) to consume excess dansyl chloride, although this is not always necessary.

  • The sample is now ready for injection into the HPLC system.

• HPLC Analysis:

  • Column: C18 reversed-phase column.

  • Mobile Phase: A gradient of acetonitrile and an aqueous buffer (e.g., ammonium acetate) is typically used.

  • Detection: Fluorescence (Excitation: ~324-335 nm, Emission: ~522-559 nm) or UV (214 nm or 254 nm).[9][12]

Protocol 2: Derivatization of Carboxylic Acids with Pentafluorobenzyl Bromide (PFBBr)

This protocol describes an extractive alkylation procedure for the derivatization of carboxylic acids.[15][16]

• Reagent Preparation:

  • PFBBr Solution: Prepare a solution of PFBBr in a suitable organic solvent (e.g., methylene chloride or acetone). The concentration will depend on the specific application.

  • Phase-Transfer Catalyst: Prepare a solution of a phase-transfer catalyst, such as tetrabutylammonium hydrogen sulfate, in water.

• Derivatization Procedure:

  • Combine the aqueous sample containing the carboxylic acid with an immiscible organic solvent (e.g., methylene chloride) containing the PFBBr reagent.

  • Add the phase-transfer catalyst solution.

  • Adjust the pH of the aqueous layer to deprotonate the carboxylic acid, facilitating its transfer into the organic phase.

  • Shake the mixture vigorously for 20-30 minutes at room temperature to facilitate the reaction.[16]

  • Separate the organic layer, which now contains the derivatized carboxylic acid.

  • The organic layer can be concentrated under a stream of nitrogen if necessary.

• HPLC Analysis:

  • Column: C18 reversed-phase column.

  • Mobile Phase: A gradient of acetonitrile and water is commonly used.

  • Detection: UV at approximately 254 nm.

Protocol 3: Derivatization of Carbonyls with 2,4-Dinitrophenylhydrazine (DNPH)

This protocol is a standard method for the detection and quantification of aldehydes and ketones.[21][22]

• Reagent Preparation:

  • DNPH Reagent (Brady's Reagent): Dissolve 2,4-dinitrophenylhydrazine in a mixture of methanol and concentrated sulfuric acid.[21]

• Derivatization Procedure:

  • Add the DNPH reagent to the sample solution containing the carbonyl compound.

  • A deep-orange to red precipitate of the 2,4-dinitrophenylhydrazone derivative will form if a carbonyl compound is present.[20]

  • Allow the reaction to proceed for 40-60 minutes.

  • The precipitate can be collected by filtration and washed.

  • For HPLC analysis, the precipitate is redissolved in a suitable solvent, such as acetonitrile.

• HPLC Analysis:

  • Column: C18 reversed-phase column.

  • Mobile Phase: A gradient of acetonitrile and water is typically used.

  • Detection: UV at approximately 360 nm.

Ensuring Trustworthiness: The Role of Method Validation

The protocols described above provide a framework for the purity assessment of synthesized compounds. However, to ensure the trustworthiness and scientific integrity of the results, it is imperative that the chosen analytical method undergoes rigorous validation.[24] The key validation parameters, as outlined by regulatory bodies, include:[25]

• Specificity: The ability of the method to unequivocally assess the analyte in the presence of other components, such as impurities, degradation products, and matrix components.[25]

• Linearity: The ability to elicit test results that are directly proportional to the concentration of the analyte within a given range.[25]

• Accuracy: The closeness of the test results obtained by the method to the true value.[24]

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability and intermediate precision.

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[25]

• Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.

By systematically evaluating these parameters, a self-validating system is created, ensuring that the purity data generated is reliable and defensible.[26]

Conclusion

The purity of a synthesized compound is a critical attribute that underpins its potential as a therapeutic agent. While direct analytical methods are always preferred for their simplicity, the use of chemical derivatization is an indispensable tool for enhancing the detectability and chromatographic behavior of many pharmaceutical compounds. This guide has provided a comparative overview of established derivatization reagents for common functional groups, complete with detailed experimental protocols. The selection of the appropriate reagent and the subsequent validation of the analytical method are pivotal steps in generating accurate and reliable purity data. By understanding the principles of derivatization and adhering to the tenets of method validation, researchers and drug development professionals can confidently navigate the complexities of purity assessment and ensure the quality and safety of their synthesized compounds.

References

• A comparative analysis of derivatization strategies for the determination of biogenic amines in sausage and cheese by HPLC. (2019). ResearchGate. Retrieved from [Link]

• Marquis, B. J., Louks, H. P., Bose, C., Wolfe, R. R., & Singh, S. P. (2017). A New Derivatization Reagent for HPLC-MS Analysis of Biological Organic Acids. Chromatographia, 80(12), 1723–1732. [Link]

• A New Derivatization Reagent for HPLC–MS Analysis of Biological Organic Acids. (2017). Semantic Scholar. Retrieved from [Link]

• Testing for Carbonyl Compounds (Cambridge (CIE) A Level Chemistry): Revision Note. (2025). Save My Exams. Retrieved from [Link]

• Lasekan, O., & Lasekan, W. (2020). The Importance of Derivatizing Reagent in Chromatography Applications for Biogenic Amine Detection in Food and Beverages. Foods, 9(1), 44. [Link]

• Marquis, B. J., Louks, H. P., Bose, C., Wolfe, R. R., & Singh, S. P. (2017). A New Derivatization Reagent for HPLC–MS Analysis of Biological Organic Acids. Chromatographia, 80(12), 1723–1732. [Link]

• Church, F. C., Swaisgood, H. E., Porter, D. H., & Catignani, G. L. (1983). An o-phthalaldehyde spectrophotometric assay for proteinases. Analytical Biochemistry, 129(2), 345-351. [Link]

• Uchiyama, S., Ando, M., & Aoyagi, S. (2011). Derivatization of carbonyl compounds with 2,4-dinitrophenylhydrazine and their subsequent determination by high-performance liquid chromatography. Journal of Chromatography B, 879(17-18), 1381-1389. [Link]

• O-PHTHALALDEHYDE AS A DERIVATISING REAGENT FOR THE SPECTRO- PHOTOMETRIC DETERMINATION OF AMINES AND AMINO ACIDS. (n.d.). PJSIR. Retrieved from [Link]

• Testing for the carbonyl group using Brady's reagent (2,4-DNP). (n.d.). The Chemistry Rat. Retrieved from [Link]

• Targeted quantification of amino acids by dansylation. (2019). STAR Protocols, 1(2), 100088. [Link]

• OPA, amine detection reagent. (n.d.). Interchim. Retrieved from [Link]

• Chapter 13: Derivatization Strategies for the Determination of Biogenic Amines with Chromatographic Techniques. (2019). In Biogenic Amines. Royal Society of Chemistry.

• Derivatizing Reagents For Detection Of Organic Compounds By HPLC. (2021). Asian Journal of Applied Chemistry Research, 1-13. [Link]

• Derivatizing Reagents for Detection of Organic Compounds By HPLC. (2021). ResearchGate. Retrieved from [Link]

• Derivatization. (2023). Chemistry LibreTexts. Retrieved from [Link]

• 2.2.2. Quantitation by HPLC of amines as dansyl derivatives. (2005). ResearchGate. Retrieved from [Link]

• HPLC Method for Analysis of Dansyl Amino Acids. (n.d.). SIELC Technologies. Retrieved from [Link]

• HPLC Analysis of Amino Acids Using Dansyl and Dabsyl Derivatives. (n.d.). Scribd. Retrieved from [Link]

• A non-exhaustive list of derivatization reagents used in amine analysis (by GC, HPLC, and other methods). (2019). ResearchGate. Retrieved from [Link]

• Reaction of OPA and primary amino groups. o-Phthaldialdehyde, in the... (2006). ResearchGate. Retrieved from [Link]

• 1.2.5. HPLC of amino acids as dansyl and dabsyl derivatives. (2005). ResearchGate. Retrieved from [Link]

• Revision Notes - Detection of Carbonyl Compounds Using 2, 4-DNPH. (n.d.). Sparkl. Retrieved from [Link]

• Pentafluorobenzyl bromide-A versatile derivatization agent in chromatography and mass spectrometry: I. Analysis of inorganic anions and organophosphates. (2002). ResearchGate. Retrieved from [Link]

• Validation of Analytical Methods: A Review. (2017). Gavin Publishers. Retrieved from [Link]

• Protocol MSU_MSMC_010. (2019). Michigan State University. Retrieved from [Link]

• Live qualification/validation of purity methods for protein products. (n.d.). Purdue University. Retrieved from [Link]

• Analytical Purity Method Development and Validation by gas Chromatography of L-valine Methyl Ester Hydrochloride for Production. (2014). IISTE. Retrieved from [Link]

• Analytical Method Validation: are your analytical methods suitable for intended use? (2023). AnalyteGuru. Retrieved from [Link]

• HPLC determination of perfluorinated carboxylic acids with fluorescence detection. (2012). Journal of Chromatography A, 1227, 102-109. [Link]

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Literature review of 1-(Bromomethyl)-3-(methylsulfonyl)benzene applications

An In-Depth Technical Guide to the Applications of 1-(Bromomethyl)-3-(methylsulfonyl)benzene in Modern Synthesis

For researchers, scientists, and drug development professionals, the selection of the right building block is a critical decision that dictates the efficiency, robustness, and ultimate success of a synthetic campaign. 1-(Bromomethyl)-3-(methylsulfonyl)benzene is a specialized reagent that offers more than just a standard benzylating function. Its unique electronic properties, conferred by the strongly electron-withdrawing methylsulfonyl group, make it a valuable tool in contexts requiring high stability and specific molecular interactions, particularly in the realm of medicinal chemistry.

This guide provides a comprehensive review of the applications of 1-(Bromomethyl)-3-(methylsulfonyl)benzene, objectively comparing its performance and utility against common alternatives. We will delve into the causality behind its reactivity, present comparative data, and provide detailed experimental protocols to empower researchers to make informed decisions in their synthetic design.

Physicochemical Profile and Inherent Reactivity

1-(Bromomethyl)-3-(methylsulfonyl)benzene is a solid at room temperature with the following key properties:

Property	Value	Reference
CAS Number	82657-76-9
Molecular Formula	C₈H₉BrO₂S
Molecular Weight	249.12 g/mol
Form	Solid

The defining feature of this molecule is the meta-substituted methylsulfonyl (-SO₂Me) group. As a powerful electron-withdrawing group, it significantly influences the reactivity of the benzylic bromide. Unlike electron-donating groups (e.g., methoxy) that can stabilize a benzylic carbocation and promote Sₙ1-type reactions, the -SO₂Me group destabilizes any developing positive charge. This has two primary consequences:

• Favors Sₙ2 Pathways: Reactions at the benzylic carbon will proceed almost exclusively through a concerted Sₙ2 mechanism, requiring a good nucleophile.

• Increased Stability of the Benzyl Ether Product: Once the benzyl group is attached to a heteroatom (e.g., forming an ether or amine), the electron-withdrawing nature of the sulfonyl group makes the resulting product more stable towards acidic conditions and resistant to oxidative cleavage methods that are effective for electron-rich benzyl groups (like the p-methoxybenzyl, PMB, group).[1]

This inherent stability is a crucial advantage in multi-step syntheses where orthogonal protecting group strategies are required.[2]

Core Application: A Specialized Benzylating Agent

The primary utility of 1-(Bromomethyl)-3-(methylsulfonyl)benzene is as a benzylating agent for the protection of alcohols or the alkylation of amines, thiols, and other nucleophiles. Its performance is best understood in comparison to other common benzylating reagents.

Comparative Analysis of Benzylating Agents

The choice of a benzylating agent is a strategic decision based on substrate compatibility, desired reaction conditions, and the overall synthetic plan, particularly the deprotection strategy.

Reagent	Typical Conditions	Key Advantages	Key Disadvantages	Orthogonality & Deprotection
1-(Bromomethyl)-3-(methylsulfonyl)benzene	Base (K₂CO₃, NaH)	Product is stable to acid & mild oxidation. The sulfonyl group can offer unique biological interactions.	Higher cost; potentially slower reactivity than activated benzyl halides.	Cleaved by standard hydrogenolysis (H₂, Pd/C). Stable against oxidative deprotection (e.g., DDQ).
Benzyl Bromide / Chloride	Base (NaH, Ag₂O)[1]	Low cost, widely available, predictable reactivity.	Lachrymatory; can be overly reactive; produces hazardous acid byproducts.[3]	Cleaved by hydrogenolysis or strong acids.[1] The baseline for benzyl protection.
Benzyl Alcohol	Acid catalysis (Zeolites, etc.)[3]	"Green" alternative, with water as the only byproduct.[3]	Requires activation; not suitable for acid-sensitive substrates.	Cleaved by hydrogenolysis.
p-Methoxybenzyl (PMB) Chloride/Bromide	Base (NaH)	High reactivity; PMB ethers can be cleaved orthogonally to standard benzyl ethers.	Product is sensitive to acid and oxidation.	Cleaved by hydrogenolysis or, more importantly, by oxidation (DDQ, CAN).[1]
Benzyl Trichloroacetimidate	Acid catalysis (TfOH, BF₃·OEt₂)	Excellent for acid-stable but base-sensitive substrates.[1]	Reagent can be unstable; requires anhydrous conditions.	Cleaved by hydrogenolysis.
2-Benzyloxy-1-methylpyridinium triflate	Neutral (heating)[4]	Functions under neutral conditions, ideal for highly sensitive or complex substrates.[4]	Higher cost and reagent preparation required.	Cleaved by hydrogenolysis.

Decision-Making Workflow

The following diagram illustrates a logical workflow for selecting an appropriate benzylating agent, highlighting the specific niche for 1-(Bromomethyl)-3-(methylsulfonyl)benzene.

Caption: Decision workflow for selecting a suitable benzylating agent.

Case Study: Synthesis of PARP Inhibitors

A prominent application of 1-(Bromomethyl)-3-(methylsulfonyl)benzene is in the synthesis of Poly(ADP-ribose) polymerase (PARP) inhibitors, a class of targeted cancer therapies.[5] PARP enzymes are crucial for DNA repair, and their inhibition is a synthetic lethal strategy for cancers with deficiencies in other repair pathways, such as those with BRCA mutations.[6][7]

The 3-(methylsulfonyl)benzyl moiety is often incorporated into the inhibitor structure to form key interactions within the enzyme's active site, contributing to potency and selectivity.

General Synthetic Workflow

The reagent is typically used in an Sₙ2 reaction to alkylate a heterocyclic core, which forms the backbone of the final inhibitor.

Caption: General workflow for alkylating a heterocyclic core.

Experimental Protocol: N-Alkylation for a PARP Inhibitor Scaffold

This protocol is a representative, self-validating system for the N-alkylation of a heterocyclic amine using 1-(Bromomethyl)-3-(methylsulfonyl)benzene.

Objective: To synthesize N-(3-(methylsulfonyl)benzyl) aza-heterocycle.

Materials:

• Aza-heterocycle (1.0 eq)

• 1-(Bromomethyl)-3-(methylsulfonyl)benzene (1.1 eq)

• Potassium Carbonate (K₂CO₃), anhydrous (2.0 eq)

• N,N-Dimethylformamide (DMF), anhydrous

Procedure:

• Setup: To a flame-dried round-bottom flask under an inert atmosphere (Nitrogen or Argon), add the aza-heterocycle (1.0 eq) and anhydrous potassium carbonate (2.0 eq).

• Dissolution: Add anhydrous DMF to the flask via syringe to create a stirrable suspension (approx. 0.1 M concentration relative to the limiting reagent).

• Reagent Addition: In a separate vial, dissolve 1-(Bromomethyl)-3-(methylsulfonyl)benzene (1.1 eq) in a minimal amount of anhydrous DMF. Add this solution dropwise to the stirring suspension at room temperature.

• Reaction: Heat the reaction mixture to 60-80 °C. The causality for heating is to provide sufficient activation energy for the Sₙ2 reaction, which may be sluggish at room temperature due to the moderate reactivity of the alkylating agent and the nucleophile.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS. A typical method involves spotting the reaction mixture against the starting materials. The disappearance of the limiting reagent and the appearance of a new, typically less polar, product spot indicates reaction progression. The reaction is complete when the limiting starting material is consumed (typically 2-12 hours).

• Workup:

  • Cool the reaction mixture to room temperature.

  • Pour the mixture into a separatory funnel containing water and ethyl acetate. The purpose of this step is to quench the reaction and separate the organic product from the inorganic base (K₂CO₃) and the polar solvent (DMF).

  • Extract the aqueous layer two more times with ethyl acetate.

  • Combine the organic layers and wash with brine to remove residual water.

  • Dry the combined organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the resulting crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure N-alkylated product.

• Validation: Confirm the structure and purity of the final compound using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS). The presence of characteristic peaks for the 3-(methylsulfonyl)benzyl group will validate the success of the reaction.

Conclusions and Future Outlook

1-(Bromomethyl)-3-(methylsulfonyl)benzene is a highly valuable reagent for specialized applications in organic synthesis. While it functions as a benzylating agent, its true utility lies in the unique electronic characteristics imparted by the methylsulfonyl group.

• Key Advantage: It provides a benzyl-type moiety that is robust and stable towards acidic and oxidative conditions, offering an orthogonal protecting group strategy compared to electron-rich analogues like PMB.

• Primary Application: Its most significant impact is in medicinal chemistry, where the 3-(methylsulfonyl)benzyl group is not just a linker or protecting group, but an integral pharmacophoric element for achieving high-potency inhibition of targets like PARP.[5][6][7]

For the discerning chemist in drug discovery or complex molecule synthesis, 1-(Bromomethyl)-3-(methylsulfonyl)benzene is not merely an alternative to benzyl bromide, but a strategic tool to be deployed when stability, orthogonality, and specific electronic interactions are paramount to success.

References

• ChemBK. (2024). 1-bromo-3-(methylsulfonyl)benzene. Retrieved from [Link]

• ResearchGate. (2025). Replacing benzyl chloride with benzyl alcohol in heterogeneous catalytic benzylation of aromatic compounds | Request PDF. Retrieved from [Link]

• LookChem. (n.d.). Applications of 1-Bromo-4-(methylsulfinyl)benzene in Various Industries. Retrieved from [Link]

• MDPI. (n.d.). Alkylation of Benzene with Benzyl Chloride: Comparative Study Between Commercial MOFs and Metal Chloride Catalysts. Retrieved from [Link]

• PubMed. (2024). Novel inhibitors of PARP1 and PARP14: design, synthesis, and potentiation of cisplatin efficacy in cancer. Retrieved from [Link]

• National Institutes of Health. (n.d.). Design and Synthesis of Poly(ADP-ribose) polymerase Inhibitors: Impact of Adenosine Pocket-Binding Motif Appendage to the 3-Oxo-2,3-dihydrobenzofuran-7-carboxamide on Potency and Selectivity. Retrieved from [Link]

• National Institutes of Health. (n.d.). Design, Synthesis, and Biological Evaluation of Novel PARP-1 Inhibitors Based on a 1H-Thieno[3,4-d] Imidazole-4-Carboxamide Scaffold. Retrieved from [Link]

• National Institutes of Health. (2008). Convenient method for preparing benzyl ethers and esters using 2-benzyloxypyridine. Retrieved from [Link]

• MDPI. (n.d.). Design, Synthesis and Molecular Modeling Study of Conjugates of ADP and Morpholino Nucleosides as A Novel Class of Inhibitors of PARP-1, PARP-2 and PARP-3. Retrieved from [Link]

• PubMed. (2019). Discovery of Novel Bromophenol-Thiosemicarbazone Hybrids as Potent Selective Inhibitors of Poly(ADP-ribose) Polymerase-1 (PARP-1) for Use in Cancer. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Benzyl Ethers - Protecting Groups. Retrieved from [Link]

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• 7. Design, Synthesis, and Biological Evaluation of Novel PARP-1 Inhibitors Based on a 1H-Thieno[3,4-d] Imidazole-4-Carboxamide Scaffold - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Disposal of 1-(Bromomethyl)-3-(methylsulfonyl)benzene: A Guide for Laboratory Professionals

The proper disposal of reactive chemical intermediates is a cornerstone of laboratory safety and environmental stewardship. 1-(Bromomethyl)-3-(methylsulfonyl)benzene is a compound that, while valuable in synthesis, presents significant hazards requiring a meticulous and informed disposal protocol. This guide moves beyond a simple checklist to provide a deep, technically-grounded framework for its safe management, from the point of generation to final disposal, ensuring the protection of personnel and compliance with regulatory standards.

Hazard Profile: Understanding the "Why" Behind the Protocol

1-(Bromomethyl)-3-(methylsulfonyl)benzene is a solid organic compound whose hazard profile dictates the stringent handling and disposal procedures outlined in this document. Its primary risks stem from its corrosive nature and toxicity.

• Corrosivity (GHS05): The compound is classified as causing severe skin burns and eye damage (H314).[1] This is likely due to its reactivity, particularly the bromomethyl group, which can act as a lachrymator and alkylating agent, causing damage to tissues on contact.[2][3]

• Acute Toxicity (GHS07): It is harmful if swallowed (H302). Ingestion can lead to systemic toxic effects.

• Reactivity: The presence of a bromomethyl group makes the molecule susceptible to nucleophilic substitution. It is incompatible with strong oxidizing agents, strong acids, and strong bases, which can lead to vigorous or exothermic reactions.[3][4]

• Hazardous Decomposition: In the event of a fire, thermal decomposition can release highly toxic and corrosive gases, including carbon oxides (CO, CO2), sulfur oxides (SOx), and hydrogen bromide (HBr) gas.[3][4]

Understanding these intrinsic properties is critical, as they inform every subsequent step, from the selection of personal protective equipment to the segregation of waste streams.

Personnel Protection: A Non-Negotiable Prerequisite

Before handling or preparing 1-(Bromomethyl)-3-(methylsulfonyl)benzene for disposal, the following Personal Protective Equipment (PPE) is mandatory.

PPE Category	Specification	Rationale
Hand Protection	Chemically resistant gloves (e.g., Nitrile or Neoprene)	To prevent skin contact, which can result in severe chemical burns.[2][5]
Eye Protection	Chemical splash goggles and a full-face shield	Protects against dust particles and splashes, preventing severe eye damage.[2][5]
Body Protection	A flame-resistant laboratory coat, long pants, and closed-toe shoes	Minimizes exposed skin to prevent accidental contact.
Respiratory	Work within a certified chemical fume hood	Avoids inhalation of dust, which can cause respiratory tract irritation.[2]

Decontamination: Neutralizing the Threat at the Source

Decontamination is the process of neutralizing or removing hazardous substances to ensure items are safe for handling or disposal.[6] All equipment, surfaces, and PPE must be thoroughly decontaminated.

Step-by-Step Decontamination Protocol:

• Prepare a Decontamination Solution: A solution of 5% sodium carbonate or a suitable commercial decontamination solution can be used to neutralize acidic byproducts and react with the bromomethyl group. Causality: The basic solution will help to hydrolyze the reactive bromomethyl group.

• Glassware and Equipment:

  • Triple-rinse all contaminated glassware and equipment (spatulas, stir bars, etc.) with a suitable organic solvent (e.g., acetone or ethanol) to dissolve any residual compound.[2]

  • Collect this rinse solvent as Halogenated Organic Liquid Waste .[2]

  • Submerge the rinsed equipment in the decontamination solution for at least one hour.

  • After decontamination, wash thoroughly with soap and water.

• Work Surfaces:

  • Wipe down the interior surfaces of the chemical fume hood and any contaminated benchtops with a cloth soaked in the decontamination solution.

  • Follow with a wipe-down using 70% ethanol and then water.

  • Dispose of all wipes as Solid Hazardous Waste .

• Personal Protective Equipment:

  • Wipe down reusable PPE, such as face shields, with the decontamination solution.

  • Disposable PPE, including gloves, must be removed carefully, avoiding contact with the outer surface, and disposed of immediately as Solid Hazardous Waste .[5]

Waste Segregation and Disposal Workflow

Proper segregation is the most critical step in the disposal process. Mixing incompatible waste streams can lead to dangerous reactions and complicates the final disposal process.

dot

Caption: Disposal decision workflow for 1-(Bromomethyl)-3-(methylsulfonyl)benzene.

Step-by-Step Waste Collection Protocol:

• Solid Waste:

  • Collect all non-sharp solid waste, including residual amounts of the chemical, contaminated weighing paper, wipes, and disposable PPE.

  • Place these materials in a designated, robust, and sealable container labeled "Solid Hazardous Waste - Halogenated."

• Liquid Waste:

  • As previously mentioned, all solvent rinses used for decontamination must be collected.

  • This waste stream should be placed in a dedicated, sealed, and properly vented container labeled "Halogenated Organic Liquid Waste." [2] Causality: Halogenated waste requires high-temperature incineration at a permitted facility to prevent the formation of toxic dioxins upon combustion.

• Contaminated Sharps:

  • Any broken glassware or needles contaminated with the compound must be placed in a puncture-proof sharps container designated for chemically contaminated sharps.

• Empty Containers:

  • The original product container must be triple-rinsed with a suitable solvent. The rinsate must be collected as halogenated liquid waste.

  • After rinsing and decontamination, deface the original label to prevent misuse. The clean container can then typically be disposed of as regular laboratory glass waste, but confirm this with your institution's specific guidelines.

Spill Management Protocol

In the event of a spill, immediate and correct action is crucial to prevent exposure and environmental contamination.

• Evacuate and Alert: Immediately alert personnel in the vicinity and evacuate the immediate area.[5]

• Secure the Area: Restrict access to the spill area. Ensure ventilation is adequate (i.e., the chemical fume hood is operational).

• Don PPE: Before cleanup, don the full PPE detailed in Section 2.

• Contain and Clean:

  • For a solid spill, gently cover the powder with a dry absorbent material like vermiculite or sand to prevent it from becoming airborne. Avoid creating dust.[5]

  • Carefully sweep up the mixture and place it into a sealed container for disposal as Solid Hazardous Waste .[5]

  • Decontaminate the spill area as described in Section 3.

• Report: Report the incident to the laboratory supervisor and the institutional Environmental Health & Safety (EHS) office.

The final and mandatory step for all generated waste streams is to hand them over to a licensed professional waste disposal service.[5] These services have the validated processes and regulatory permits required to manage and destroy hazardous chemical waste safely and effectively.

References

• Safety Data Sheet for a similar corrosive solid. Angene Chemical. [Link]

• Decontamination Guidance. Queen Mary University of London, Health and Safety Directorate. [Link]

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Personal protective equipment for handling 1-(Bromomethyl)-3-(methylsulfonyl)benzene

An In-Depth Guide to Personal Protective Equipment for Handling 1-(Bromomethyl)-3-(methylsulfonyl)benzene

As a Senior Application Scientist, my primary goal is to empower your research by ensuring the highest standards of safety and operational excellence. The compound 1-(Bromomethyl)-3-(methylsulfonyl)benzene is a valuable reagent in synthetic chemistry, often used in the development of pharmaceutical agents. However, its chemical structure, featuring a reactive bromomethyl group, classifies it as a potent alkylating agent. This necessitates a rigorous and well-understood personal protective equipment (PPE) protocol.

This guide moves beyond a simple checklist. It provides the essential, immediate safety information you need, grounded in the causality behind each recommendation. Our aim is to build your trust by providing value that extends beyond the product itself, making this your preferred source for laboratory safety and chemical handling information.

Hazard Assessment: Understanding the "Why"

1-(Bromomethyl)-3-(methylsulfonyl)benzene is a solid substance that presents multiple hazards. Its primary risks stem from its reactivity and irritant properties. All chemical products should be handled with the recognition of "having unknown hazards and toxicity," requiring that only trained professionals with specialized knowledge handle them.[1]

Key Hazards Include:

• Acute Toxicity: The compound is harmful if swallowed.

• Skin Corrosion/Irritation: It is known to cause skin irritation and, in some cases, severe skin burns.[1][2] The bromomethyl functional group makes it a potent alkylating agent, which can react with biological macromolecules, demanding minimal skin contact.

• Serious Eye Damage/Irritation: Direct contact can cause serious eye irritation or damage.[1][2] The lachrymatory nature of similar benzyl bromides suggests it will cause tearing and intense discomfort upon vapor exposure.[3][4]

• Respiratory Irritation: Inhalation of dust or fumes may cause respiratory irritation.[2]

Chemical and Hazard Summary Table

Property	Value	Source(s)
Molecular Formula	C₈H₉BrO₂S
Molecular Weight	249.12 g/mol
Appearance	Solid
GHS Hazard Statements	H302 (Harmful if swallowed)
H315 (Causes skin irritation)	[2]
H319 (Causes serious eye irritation)	[2]
H335 (May cause respiratory irritation)	[2]
H314 (Causes severe skin burns and eye damage)	[1]
Signal Word	Warning / Danger	[1][2]

Core PPE Requirements: Your Barrier Against Exposure

Given the hazardous nature of this compound, a comprehensive PPE strategy is mandatory. This protocol is aligned with guidelines for handling hazardous and cytotoxic drugs, such as those outlined in USP <800>, which provide a strong framework for minimizing occupational exposure.[5][6][7]

• Hand Protection: Double gloving is required. Wear two pairs of powder-free, chemotherapy-rated nitrile gloves (meeting ASTM D6978 standard).[5][8] The inner glove should be tucked under the cuff of the gown, while the outer glove goes over the cuff. This provides a robust barrier and allows for the safe removal of the contaminated outer glove without exposing skin.

• Body Protection: A disposable, poly-coated, solid-front gown with a back closure is essential.[5] It must have long sleeves with tight-fitting elastic or knit cuffs. This type of gown is specifically designed to be impervious to chemical splashes, which is a critical feature not offered by standard lab coats.[8] Gowns should be replaced every 2-3 hours or immediately after a spill.[5]

• Eye and Face Protection: Both chemical splash goggles and a full-face shield are required.[2][6][9] Goggles provide a seal around the eyes to protect against splashes and dust, while the face shield offers a secondary barrier for the entire face. This combination is crucial when there is any risk of splashing.[6]

• Respiratory Protection: All handling of the solid compound or its solutions must be conducted in a certified chemical fume hood to control vapor and dust exposure.[3][10] If there is a risk of generating aerosols or dust outside of a fume hood (e.g., during a large spill cleanup), a fit-tested NIOSH-certified N95 or higher-level respirator is mandatory.[5][8]

Operational Plans: Step-by-Step Protocols

Adherence to proper sequencing when putting on (donning) and taking off (doffing) PPE is as critical as the equipment itself. Incorrect doffing can lead to self-contamination.

Protocol 1: PPE Donning Sequence

This sequence ensures that the most protective layers are applied in a logical order, minimizing the chance of contaminating the PPE during the process.

• Shoe Covers: Don shoe covers before entering the designated handling area.

• Inner Gloves: Wash hands thoroughly and don the first pair of nitrile gloves.

• Gown: Don the impervious, back-closing gown. Ensure cuffs are snug over the inner gloves.

• Respiratory Protection: If required, don the N95 respirator.

• Eye and Face Protection: Don chemical splash goggles, followed by the full-face shield.

• Outer Gloves: Don the second pair of nitrile gloves, ensuring the cuffs go completely over the gown's cuffs.[5]

PPE Donning Workflow

Protocol 2: PPE Doffing Sequence

This process is designed to remove the most contaminated items first, systematically moving from "dirtiest" to "cleanest" to prevent exposure.

• Outer Gloves: Remove the outer pair of gloves. This is the most contaminated item. Dispose of them immediately in the designated hazardous waste container.[5]

• Gown and Inner Gloves: Remove the face shield and goggles. Remove the gown by rolling it away from the body, turning it inside out. As you roll it down your arms, peel off the inner gloves at the same time so they are contained within the gown.[5]

• Dispose: Dispose of the bundled gown and gloves in the designated hazardous waste container.

• Exit & Wash: Exit the handling area. Remove shoe covers and respiratory protection if worn. Wash hands thoroughly with soap and water.

PPE Doffing Workflow

Emergency Procedures: Immediate Response Plan

In the event of an accidental exposure, immediate and correct action is critical.

• Skin Contact: Immediately remove all contaminated clothing.[1] Flush the affected skin with running water for at least 15 minutes.[2] Seek immediate medical attention.[1]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids open.[2][11] Remove contact lenses if present and easy to do so.[2] Seek immediate medical attention.[1][11]

• Inhalation: Move the person to fresh air. If breathing is difficult or stops, provide artificial respiration.[2][11] Seek immediate medical attention.[1]

• Ingestion: Do NOT induce vomiting.[1][2] Rinse the mouth with water.[2] Call a poison center or doctor immediately.[1]

Disposal Plan: Preventing Contamination

All materials that come into contact with 1-(Bromomethyl)-3-(methylsulfonyl)benzene must be treated as hazardous waste.

Protocol 3: Waste Disposal

Proper segregation and labeling of waste are crucial for safety and regulatory compliance.

• Contaminated PPE: All used PPE (gloves, gowns, shoe covers) is considered contaminated. It must be disposed of immediately after doffing into a clearly labeled, sealed container for "Halogenated Solid Waste" or "Cytotoxic Waste," according to your institution's guidelines.[3][5]

• Grossly Contaminated Materials: Items used for spill cleanup (absorbent pads, etc.) should also be placed in the same solid waste container.

• Unused Compound and Empty Containers: The original container and any unused compound must be disposed of through your institution's hazardous waste program. Do not mix with other waste streams. Leave chemicals in their original containers for disposal. The waste container must be clearly labeled with "Hazardous Waste" and the full chemical name.[3]

Waste Disposal Workflow

By adhering to these detailed protocols, you create a self-validating system of safety that protects you, your colleagues, and your research.

References

• PubChem. 1-Bromo-3-((3-methylphenethyl)sulfonyl)benzene. [Link]

• PubChem. Benzene, 1-bromo-3-(methylsulfonyl)-. [Link]

• Halyard Health, Inc. Guide to the USP <800> Guidelines for PPE Use When Administering Chemotherapy Drugs. [Link]

• Scott, S., et al. Safe handling of hazardous drugs. (2020). PubMed Central. [Link]

• POGO. Personal Protective Equipment - POGO Satellite Manual. [Link]

• Connor, T. H. Personal protective equipment for preparing toxic drugs. (2010). GERPAC. [Link]

• Great Ormond Street Hospital for Children. Guideline for the use of personal protective equipment (PPE) when handling Cytotoxic Therapy. [Link]

• Oakwood Chemical. 1-(Bromomethyl)-3-methylbenzene Product Page. [Link]

• Carleton University. Benzene – Lab-Specific Standard Operating Procedure. [Link]

• Organic Syntheses. 3-thenyl bromide Procedure. [Link]

• Organic Syntheses. 2,3-diphenylvinylene sulfone Procedure. [Link]

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